Ethyl 2-amino-2-(2-bromophenyl)acetate

• CAS: 500772-73-6

Core Science & Biosynthesis

An In-depth Technical Guide to Ethyl 2-amino-2-(2-bromophenyl)acetate: Properties, Synthesis, and Applications

Prepared by a Senior Application Scientist

This document provides a comprehensive technical overview of Ethyl 2-amino-2-(2-bromophenyl)acetate, a specialized α-amino acid ester. While specific experimental data for this compound is not extensively published, this guide synthesizes information from closely related structural analogs and established principles of organic chemistry to project its chemical properties, reactivity, and utility. This approach provides researchers, scientists, and drug development professionals with a robust framework for handling and utilizing this versatile chemical building block.

Introduction and Structural Rationale

Ethyl 2-amino-2-(2-bromophenyl)acetate is a non-canonical α-amino acid derivative featuring a stereocenter at the α-carbon, which bears an amino group, an ethyl ester, and a 2-bromophenyl substituent. This unique combination of functional groups makes it a highly valuable intermediate in medicinal chemistry and organic synthesis.

• The α-Amino Ester Scaffold: Provides a foundational element for building peptide mimics and other biologically relevant structures. The primary amine and ester functionalities offer orthogonal handles for chemical modification.

• The 2-Bromophenyl Moiety: Serves as a key reactive handle, particularly for transition metal-catalyzed cross-coupling reactions. This allows for the strategic introduction of diverse molecular fragments, which is a cornerstone of modern drug discovery for exploring structure-activity relationships (SAR).

The strategic placement of the bromine atom at the ortho position can also induce specific conformational preferences in the final molecule, potentially influencing its interaction with biological targets.

Caption: Structure of Ethyl 2-amino-2-(2-bromophenyl)acetate.

Physicochemical Properties (Predicted)

The following properties are projected based on data from structural analogs such as Ethyl (2-bromophenyl)acetate and general principles. The introduction of the α-amino group is expected to increase polarity and the potential for hydrogen bonding compared to its des-amino counterpart.

Property	Predicted Value	Rationale / Analog Data Source
Molecular Formula	C₁₀H₁₂BrNO₂	-
Molecular Weight	258.11 g/mol	-
Appearance	Colorless to pale yellow oil or low-melting solid	Based on similar amino acid esters and Ethyl (2-bromophenyl)acetate.
Boiling Point	> 250 °C (decomposes)	Significantly higher than Ethyl (2-bromophenyl)acetate (89-92°C @ 0.9 mmHg) due to the polar amino group.[1]
Density	~1.4 g/mL	Similar to Ethyl (2-bromophenyl)acetate (1.389 g/mL).[1]
Solubility	Soluble in common organic solvents (DCM, EtOAc, MeOH, DMSO). Low solubility in water.	The ester and aromatic ring confer organic solubility, while the amino group provides some polar character.
pKa (predicted)	~7.5-8.5 (for the conjugate acid, -NH₃⁺)	Typical for α-amino acid esters.

Proposed Synthesis: A Strecker-Type Approach

A reliable method for synthesizing α-amino esters is a variation of the Strecker synthesis, followed by esterification. This multi-step process offers a logical and scalable route starting from commercially available 2-bromobenzaldehyde.

Experimental Protocol

Step 1: Synthesis of 2-(2-bromophenyl)-2-hydroxyacetonitrile (Cyanohydrin Formation)

• To a stirred solution of 2-bromobenzaldehyde (1.0 eq) in a suitable solvent like dichloromethane (DCM) at 0 °C, add sodium cyanide (1.1 eq) dissolved in a minimum amount of water.

• Slowly add a solution of sodium bisulfite (1.1 eq) in water, maintaining the temperature below 10 °C.

• Allow the mixture to warm to room temperature and stir for 12-16 hours until TLC analysis indicates the consumption of the aldehyde.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude cyanohydrin.

Step 2: Synthesis of 2-amino-2-(2-bromophenyl)acetonitrile (Aminonitrile Formation)

• Dissolve the crude cyanohydrin from Step 1 in a solution of methanol saturated with ammonia.

• Transfer the solution to a sealed pressure vessel and heat to 60-70 °C for 24 hours.

• Cool the reaction vessel, vent carefully, and concentrate the mixture under reduced pressure to remove ammonia and methanol. The resulting crude aminonitrile is used directly in the next step.

Step 3: Hydrolysis and Esterification to Ethyl 2-amino-2-(2-bromophenyl)acetate

• Add a solution of concentrated hydrochloric acid to the crude aminonitrile and reflux for 6-8 hours to hydrolyze the nitrile to the carboxylic acid and form the ammonium salt.

• After cooling, evaporate the solvent under reduced pressure.

• To the resulting crude amino acid hydrochloride, add absolute ethanol and bubble dry HCl gas through the suspension at 0 °C for 30 minutes.

• Reflux the mixture for 12-24 hours (Fischer esterification). Monitor by TLC.

• Cool the reaction and concentrate under reduced pressure. Neutralize the residue carefully with a saturated sodium bicarbonate solution and extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the final product by column chromatography on silica gel.

Caption: Proposed workflow for the synthesis of the target compound.

Anticipated Spectral Data

The following spectral characteristics are predicted and would be crucial for confirming the structure of the synthesized product.

Technique	Predicted Observations
¹H NMR	δ 7.6-7.2 (m, 4H): Aromatic protons of the 2-bromophenyl group. δ ~5.0 (s, 1H): Alpha-proton (methine CH). δ 4.2 (q, 2H): Methylene protons (-OCH₂CH₃) of the ethyl ester. δ ~2.0 (br s, 2H): Amine protons (-NH₂). δ 1.2 (t, 3H): Methyl protons (-OCH₂CH₃) of the ethyl ester.
¹³C NMR	δ ~172 ppm: Ester carbonyl carbon (C=O). δ ~135-125 ppm: Aromatic carbons. δ ~122 ppm: Aromatic carbon attached to bromine (C-Br). δ ~62 ppm: Methylene carbon of the ethyl ester (-OCH₂). δ ~58 ppm: Alpha-carbon. δ ~14 ppm: Methyl carbon of the ethyl ester (-CH₃).
IR (Infrared)	3400-3300 cm⁻¹: N-H stretching (asymmetric and symmetric) of the primary amine. ~3050 cm⁻¹: Aromatic C-H stretching. ~2980 cm⁻¹: Aliphatic C-H stretching. ~1735 cm⁻¹: C=O stretching of the ester. ~1600, 1470 cm⁻¹: Aromatic C=C stretching. ~1200 cm⁻¹: C-O stretching of the ester.
Mass Spec (EI)	M⁺ at m/z 257/259: Molecular ion peak showing the characteristic ~1:1 isotopic pattern for a single bromine atom. Key Fragment: Loss of the ethoxycarbonyl group (-COOEt) at m/z 184/186.

Chemical Reactivity and Synthetic Utility

The true value of Ethyl 2-amino-2-(2-bromophenyl)acetate lies in its versatile reactivity, which allows for systematic structural elaboration.

A. Reactions at the Nucleophilic Amino Group

The primary amine is a potent nucleophile, enabling a wide range of transformations:

• N-Acylation: Reaction with acid chlorides or anhydrides in the presence of a base to form amides. This is fundamental for incorporating the amino acid into peptide chains or for synthesizing N-acyl derivatives.

• N-Alkylation/Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent (e.g., NaBH(OAc)₃) to yield secondary or tertiary amines.

• N-Arylation: Buchwald-Hartwig or Ullmann coupling can be used to form N-aryl bonds, creating diarylamine structures.

B. Reactions at the Electrophilic Ester Group

• Hydrolysis: Saponification with a base (e.g., LiOH, NaOH) followed by acidic workup will yield the corresponding α-amino carboxylic acid. This is often a necessary step before peptide coupling.

• Reduction: Strong reducing agents like Lithium Aluminum Hydride (LiAlH₄) can reduce the ester to the corresponding primary alcohol, yielding a valuable 2-amino-2-(2-bromophenyl)ethanol building block.

C. Palladium-Catalyzed Cross-Coupling of the 2-Bromophenyl Group

This is arguably the most powerful feature of the molecule for drug discovery applications. The C-Br bond is an excellent substrate for numerous Pd-catalyzed reactions.

• Suzuki Coupling: Reaction with boronic acids or esters to form new C-C bonds, allowing for the introduction of various aryl or vinyl groups.

• Heck Coupling: Reaction with alkenes to form substituted alkenes.

• Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl moieties, which are valuable in medicinal chemistry.

• Buchwald-Hartwig Amination: Reaction with primary or secondary amines to form new C-N bonds.

• Stille Coupling: Reaction with organostannanes to form C-C bonds.

Caption: Key reactive sites and synthetic transformations.

Safety and Handling

While a specific Safety Data Sheet (SDS) for this compound is unavailable, prudent laboratory practices should be based on analogous hazardous materials.

• Hazard Class: Expected to be an irritant. Analogs like ethyl alpha-bromophenylacetate are classified as corrosive and can cause severe skin burns and eye damage.[2]

• Handling: Always handle within a certified chemical fume hood.[2] Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (nitrile or neoprene), safety goggles, and a lab coat.[3] Avoid inhalation of vapors or direct contact with skin and eyes.[4]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5] Keep away from strong oxidizing agents and incompatible materials.[6]

• First Aid:

  • Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes and seek medical attention.[2]

  • Eye Contact: Immediately flush with water for at least 15 minutes, holding the eyelids open, and seek immediate medical attention.[3]

  • Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical attention.[4]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[2]

Conclusion

Ethyl 2-amino-2-(2-bromophenyl)acetate represents a potent and versatile chemical intermediate for advanced organic synthesis and pharmaceutical research. Its trifunctional nature—a nucleophilic amine, an electrophilic ester, and a cross-coupling-ready aryl bromide—provides a rich platform for creating diverse and complex molecular architectures. The predictive analysis and proposed protocols in this guide offer a solid foundation for scientists to synthesize, characterize, and strategically employ this compound in their research and development programs.

References

• BenchChem. Technical Support Center: Synthesis of 2-(Ethyl(phenyl)amino)
• Fisher Scientific.
• Fisher Scientific.
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• Meridian Bioscience.

• PubChem. Ethyl 2-(2-bromophenyl)acetate. [Link]

• Fluorochem. Ethyl 2-(2-Bromophenyl)

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Ethyl 2-amino-2-(2-bromophenyl)acetate synthesis pathway

An In-depth Technical Guide to the Synthesis of Ethyl 2-amino-2-(2-bromophenyl)acetate

Abstract

Ethyl 2-amino-2-(2-bromophenyl)acetate is a valuable, non-proteinogenic α-amino acid ester that serves as a critical building block in the synthesis of various pharmaceutical compounds and complex organic molecules. Its structure, featuring a stereocenter adjacent to an ortho-substituted aromatic ring, makes it a desirable intermediate for creating compounds with specific steric and electronic properties. This guide provides a comprehensive overview of the primary synthetic pathways to this molecule, focusing on the underlying chemical principles, detailed experimental protocols, and a comparative analysis of the methodologies. It is intended for researchers, chemists, and process development professionals in the pharmaceutical and fine chemical industries.

Introduction and Significance

The synthesis of α-amino acids and their derivatives is a cornerstone of modern organic and medicinal chemistry. Ethyl 2-amino-2-(2-bromophenyl)acetate, a derivative of phenylglycine, is of particular interest due to the presence of the bromine atom on the phenyl ring. This halogen provides a reactive handle for further functionalization through various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the construction of a diverse library of complex molecules from a single, readily accessible intermediate.

This guide will explore the most scientifically robust and practical methods for its preparation, with a primary focus on the Strecker synthesis, a classic and highly effective method for α-amino acid production.[1][2][3] An alternative pathway, the Bucherer-Bergs reaction, will also be discussed.

Comparative Analysis of Synthetic Pathways

The selection of a synthetic route depends on factors such as starting material availability, scalability, safety considerations (especially regarding the use of cyanide), and desired yield. The two most prominent methods for synthesizing the α-amino nitrile or hydantoin precursor are the Strecker synthesis and the Bucherer-Bergs reaction.

Pathway	Starting Material	Key Reagents	Intermediate	Advantages	Disadvantages & Hazards
Strecker Synthesis	2-Bromobenzaldehyde	NH₄Cl, KCN, Ethanol, H₂SO₄	α-Aminonitrile	Well-established, reliable, generally good yields.[1][2]	HIGHLY TOXIC KCN/HCN gas. Requires stringent safety protocols and a well-ventilated fume hood.[1] Generates a racemic mixture.[2]
Bucherer-Bergs Reaction	2-Bromobenzaldehyde	(NH₄)₂CO₃, KCN	Hydantoin	One-pot reaction to the hydantoin intermediate.[4]	HIGHLY TOXIC KCN. Requires high temperatures. Hydrolysis of the stable hydantoin ring can be challenging.[5][6]

Featured Pathway: The Strecker Synthesis

The Strecker synthesis, first reported by Adolph Strecker in 1850, is a two-step process that produces an α-amino acid from an aldehyde (or ketone).[3] The reaction proceeds via an α-aminonitrile intermediate, which is subsequently hydrolyzed. For the synthesis of an ester like Ethyl 2-amino-2-(2-bromophenyl)acetate, a final esterification step is required.

Mechanistic Overview

The synthesis can be logically divided into three core stages:

• α-Aminonitrile Formation: 2-Bromobenzaldehyde reacts with ammonia (generated in situ from ammonium chloride) to form an imine. The cyanide ion then performs a nucleophilic attack on the imine carbon to yield 2-amino-2-(2-bromophenyl)acetonitrile.[1][3]

• Nitrile Hydrolysis: The nitrile group of the intermediate is hydrolyzed under strong acidic conditions to form the corresponding carboxylic acid, yielding 2-amino-2-(2-bromophenyl)acetic acid.

• Esterification: The amino acid is then esterified, typically via a Fischer esterification with ethanol and a strong acid catalyst, to produce the final product.

Visualizing the Strecker Pathway

The following diagram illustrates the reaction flow from the starting aldehyde to the final ethyl ester product.

Caption: Strecker synthesis pathway for Ethyl 2-amino-2-(2-bromophenyl)acetate.

Detailed Experimental Protocol

This protocol is a representative procedure and should be performed by trained personnel with appropriate safety measures in place, particularly concerning the handling of potassium cyanide.

Workflow Visualization:

Sources

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A Comprehensive Technical Guide to (2-Bromophenyl)acetic Acid Ethyl Ester Derivatives: Synthesis, Reactivity, and Applications in Modern Drug Discovery

This guide provides an in-depth exploration of (2-Bromophenyl)acetic acid ethyl ester, a pivotal scaffold in organic synthesis and medicinal chemistry. We will dissect its synthesis, explore the nuanced reactivity of its key functional groups, and illuminate the pathways to its diverse and pharmaceutically relevant derivatives. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile building block for the creation of novel molecular entities.

Introduction: The Strategic Importance of (2-Bromophenyl)acetic Acid Ethyl Ester

(2-Bromophenyl)acetic acid ethyl ester is a bifunctional organic compound that serves as a cornerstone for the synthesis of a multitude of complex molecules.[1] Its structure is deceptively simple, yet it offers a rich platform for chemical modification. The molecule consists of a phenylacetic acid core, esterified with ethanol, and substituted with a bromine atom at the ortho position of the aromatic ring.

The strategic value of this compound lies in its two distinct and orthogonally reactive sites:

• The Aryl Bromide: The bromine atom is an excellent leaving group, making it a prime handle for transition metal-catalyzed cross-coupling reactions. This allows for the introduction of a vast array of carbon, nitrogen, and other heteroatom-based substituents, enabling extensive exploration of chemical space.[2][3][4]

• The Ethyl Ester & α-Methylene Group: The ester functionality can be readily hydrolyzed to the corresponding carboxylic acid or converted into other derivatives like amides and hydrazides.[5] The adjacent α-methylene protons are weakly acidic and can be deprotonated to form an enolate, providing a nucleophilic center for alkylation and condensation reactions.

This dual reactivity makes (2-Bromophenyl)acetic acid ethyl ester and its derivatives highly sought-after intermediates in the synthesis of pharmaceuticals, particularly for developing anti-inflammatory agents, analgesics, and nitrogen-containing heterocycles with diverse biological activities.[6]

Caption: Key reactive sites and applications of the core scaffold.

Synthesis and Physicochemical Properties

The most direct and common method for preparing (2-Bromophenyl)acetic acid ethyl ester is through the Fischer esterification of its parent carboxylic acid, 2-Bromophenylacetic acid.[7] This acid-catalyzed reaction with ethanol is an equilibrium process, typically driven to completion by removing water or using a large excess of the alcohol.

Physicochemical Data

Property	Value	Reference
Molecular Formula	C₁₀H₁₁BrO₂	[6][8][9]
Molecular Weight	243.10 g/mol	[6][10]
Appearance	Clear colorless to pale yellow liquid	[6][8][9]
Melting Point	104-106 °C (for the parent acid)	[10]
Boiling Point	86-92 °C @ 0.35 mmHg	[6]
Solubility	Moderately soluble in organic solvents (ethanol, ether); limited solubility in water.	[1][9]

Experimental Protocol 1: Synthesis via Fischer Esterification

This protocol describes a standard laboratory procedure for the synthesis of ethyl 2-(2-bromophenyl)acetate from 2-bromophenylacetic acid. The self-validating nature of this protocol lies in the monitoring of the reaction progress and the purification steps that ensure the isolation of the desired product with high purity.

Materials:

• 2-Bromophenylacetic acid (1.0 eq)

• Anhydrous Ethanol (10-20 eq, serves as solvent and reagent)

• Concentrated Sulfuric Acid (catalytic, ~0.1 eq)

• Saturated Sodium Bicarbonate solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Ethyl Acetate

• Deionized Water

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-bromophenylacetic acid (1.0 eq) and anhydrous ethanol (10-20 eq).

• Catalyst Addition: While stirring, carefully and slowly add concentrated sulfuric acid (0.1 eq) to the mixture. The addition is exothermic and should be done with caution.

• Reflux: Heat the reaction mixture to reflux (approximately 78-80 °C) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC), observing the disappearance of the starting carboxylic acid spot.

• Workup - Quenching and Extraction: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Carefully pour the reaction mixture into a separatory funnel containing a saturated sodium bicarbonate solution to neutralize the sulfuric acid and any unreacted carboxylic acid.

• Extract the aqueous layer with ethyl acetate (3x).

• Washing: Combine the organic layers and wash sequentially with deionized water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude ethyl 2-(2-bromophenyl)acetate.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel if necessary to afford the pure ester.

Synthetic Transformations and Derivative Synthesis

The true synthetic power of (2-Bromophenyl)acetic acid ethyl ester is realized through the selective manipulation of its functional groups.

Cross-Coupling Reactions at the Aryl Bromide Site

The C-Br bond is the primary locus for diversification. Palladium and copper-catalyzed cross-coupling reactions are instrumental in forming new C-C, C-N, and C-O bonds, leading to a vast library of derivatives.

Copper-Catalyzed Intramolecular C-N Coupling: A powerful strategy for synthesizing nitrogen-containing heterocycles involves an intramolecular C-N bond formation. For instance, (E)-2-(2-bromophenyl)-3-arylacrylamides, which can be derived from 2-bromophenylacetic acid, undergo copper-catalyzed cyclization to form biologically important (E)-3-arylideneindolin-2-ones.[11] This ligand-free protocol is efficient and highlights the utility of the bromo-substituent as an internal electrophile for ring closure.[11]

Caption: Workflow for synthesis of (E)-3-arylideneindolin-2-ones.

Experimental Protocol 2: Copper-Catalyzed Synthesis of (E)-3-Arylideneindolin-2-ones

This protocol is adapted from a published procedure and demonstrates the intramolecular C-N coupling.[11] Its trustworthiness is established by the use of well-defined catalytic conditions and a clear endpoint.

Materials:

• (E)-2-(2-bromophenyl)-3-arylacrylamide (1.0 eq)

• Copper(I) oxide (Cu₂O) (20 mol %)

• Potassium Carbonate (K₂CO₃) (1.5 eq)

• Anhydrous Dimethylformamide (DMF)

• Nitrogen or Argon gas supply

Procedure:

• Inert Atmosphere: To an oven-dried Schlenk tube, add the (E)-2-(2-bromophenyl)-3-arylacrylamide substrate (1.0 eq), Cu₂O (0.2 eq), and K₂CO₃ (1.5 eq).

• Solvent Addition: Evacuate and backfill the tube with an inert gas (Nitrogen or Argon) three times. Add anhydrous DMF via syringe.

• Reaction: Place the sealed tube in a preheated oil bath at 130 °C and stir for 4-10 hours. Monitor the reaction by TLC.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove inorganic salts and the copper catalyst.

• Extraction & Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the residue by column chromatography on silica gel to obtain the desired (E)-3-arylideneindolin-2-one product.

Transformations of the Ester Group

The ester functionality is a gateway to other important functional groups.

Synthesis of Hydrazides: Reaction of the ethyl ester with hydrazine hydrate provides the corresponding acetohydrazide.[5] These hydrazides are versatile intermediates themselves, capable of undergoing condensation with carbonyl compounds to form hydrazones or cyclizing to create heterocycles like 1,3,4-thiadiazoles and 1,2,4-triazin-6-ones.[5][12]

Experimental Protocol 3: Synthesis of 2-(2-Bromophenyl)acetohydrazide

Materials:

• Ethyl (2-bromophenyl)acetate (1.0 eq)

• Hydrazine Hydrate (100%) (5.0 eq)

• Ethanol

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve ethyl (2-bromophenyl)acetate (1.0 eq) in ethanol.

• Reagent Addition: Add hydrazine hydrate (5.0 eq) to the solution.

• Reflux: Heat the mixture under reflux for 2-4 hours. A solid product may begin to precipitate from the reaction mixture.

• Isolation: Cool the reaction to room temperature, followed by further cooling in an ice bath to maximize precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the crystals with cold ethanol to remove any unreacted starting materials.

• Drying: Dry the product under vacuum to yield the pure 2-(2-bromophenyl)acetohydrazide.

Applications in Medicinal Chemistry and Drug Discovery

Derivatives of (2-Bromophenyl)acetic acid ethyl ester are prevalent in compounds with significant therapeutic potential. The ability to systematically modify the core structure allows for the fine-tuning of pharmacological properties.

Summary of Biological Activities

Derivative Class	Therapeutic Area	Mechanism/Target (if known)	References
3-Arylideneindolin-2-ones	Oncology, Anti-inflammatory	Multitargeted tyrosine kinase inhibitors (e.g., Sunitinib), COX/LOX inhibitors (e.g., Tenidap)	[11]
Azetidin-2-ones (β-lactams)	Antibacterial, Anticancer	Varies with substitution; can inhibit bacterial cell wall synthesis or show cytotoxicity.	[13]
1,2,4-Triazin-6-ones	Antimicrobial, Antitumor	Various, including inhibition of key cellular processes.	[12]
Phenoxyacetic acid derivatives	Anti-inflammatory	Selective COX-2 inhibition.	[2]
2-Oxopiperazines	CNS disorders, various	Diverse CNS targets.	[10]

The bromine atom itself can be a critical feature for activity, or it can serve as a synthetic handle for introducing pharmacophoric groups that interact with biological targets.[6][9] For example, the synthesis of selective COX-2 inhibitors has been achieved using related bromo-formyl-phenoxyacetate scaffolds, where the bromine allows for late-stage diversification via cross-coupling.[2]

Conclusion and Future Outlook

(2-Bromophenyl)acetic acid ethyl ester is more than a simple chemical intermediate; it is a versatile platform for innovation in drug discovery and materials science. Its well-defined reactivity allows for predictable and efficient synthetic planning. The continued development of novel cross-coupling technologies will further expand the accessible chemical space, enabling the synthesis of increasingly complex and potent derivatives. Future research will likely focus on enantioselective transformations of this scaffold and its application in the synthesis of novel polycyclic and spirocyclic systems with unique therapeutic properties.

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• Synthesis of Some Heterocyclic Compounds Containing Two Nitrogen Atoms. Oriental Journal of Chemistry. [Link]

• Copper-Catalyzed Lactamization of (E)-2-(2-Bromophenyl)-3-arylacrylamides for the Synthesis of (E)-3-Arylideneindolin-2-ones. ACS Publications. [Link]

• S Cross-Coupling Reactions with Adaptive Dynamic Homogeneous Catalysis: Synthesis of Ethyl 4-((3-Ethoxy-3. Organic Syntheses. [Link]

• Synthesis of N-Heterocycles. Organic Chemistry Portal. [Link]

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Synthesis and Process Optimization of Ethyl 2-amino-2-(2-bromophenyl)acetate: A Comprehensive Technical Guide

Ethyl 2-amino-2-(2-bromophenyl)acetate is a highly valued unnatural amino acid derivative, serving as a critical chiral building block in the development of active pharmaceutical ingredients (APIs). It is predominantly utilized in the synthesis of α4​β1​ integrin antagonists, peptidomimetics, and modified analogs of the antiplatelet agent clopidogrel[1][2].

Designing a scalable and high-yielding synthesis for this ortho-halogenated arylglycine ester requires navigating significant steric hindrance and optimizing reaction thermodynamics. This guide provides an authoritative, mechanistic deep-dive into the synthesis of Ethyl 2-amino-2-(2-bromophenyl)acetate, focusing on route selection, mechanistic causality, and self-validating experimental protocols.

Retrosynthetic Strategy & Route Selection

The structural core of Ethyl 2-amino-2-(2-bromophenyl)acetate—a benzylic carbon bonded to an amine, an ester, and an ortho-bromophenyl ring—presents multiple retrosynthetic disconnections. The selection of the optimal pathway depends on balancing reagent toxicity, atom economy, and the steric penalty imposed by the ortho-bromine atom.

Route Analysis and Causality

• The Strecker Synthesis (Gold Standard): The classical Strecker multicomponent reaction (MCR) remains the most industrially reliable method. By reacting 2-bromobenzaldehyde with ammonium chloride and a cyanide source, an α -amino nitrile is formed. The causality behind its dominance lies in the high electrophilicity of the intermediate imine, which easily overcomes the steric bulk of the ortho-bromo substituent during cyanide attack.

• Transamination of Arylglyoxylic Acids: Recent advancements have introduced thermal transamination as an alternative to avoid toxic cyanides. Historically, synthesizing 2-arylglycines via transamination was problematic due to self-transamination of the product with the starting material. However, utilizing commercially available L-2-(2-chlorophenyl)glycine as the nitrogen source effectively suppresses this side reaction, yielding the unprotected 2-(2-bromophenyl)glycine in moderate yields[3][4].

• The Petasis Borono-Mannich Reaction: This multicomponent coupling of 2-bromophenylboronic acid, ammonia, and ethyl glyoxylate offers a direct route to the ester. While it avoids cyanide, the high cost of boronic acids and lower yields due to protodeboronation limit its scalability.

Retrosynthetic pathways for Ethyl 2-amino-2-(2-bromophenyl)acetate.

Quantitative Comparison of Synthetic Routes

To facilitate route selection for process chemists, the quantitative parameters of these methodologies are summarized below.

Synthesis Route	Key Reagents	Typical Yield	Atom Economy	Scalability	Cost Profile
Strecker + Esterification	2-Bromobenzaldehyde, NaCN, NH₄Cl, SOCl₂	65–75% (Overall)	High	Excellent	Low
Transamination	Arylglyoxylic acid, L-2-(2-chlorophenyl)glycine	62% (Intermediate)[5]	Moderate	Moderate	Medium
Petasis Reaction	2-Bromophenylboronic acid, Ethyl glyoxylate	40–55%	Low	Poor	High

The Strecker-Esterification Pathway: Mechanistic Deep Dive

Given its superior scalability and cost-efficiency, the Strecker-esterification sequence is the preferred industrial route. Success in this pathway requires strict control over reaction conditions to drive the equilibria forward.

Step A: Aminonitrile Formation

The process begins with the condensation of 2-bromobenzaldehyde with ammonia (generated in situ from NH₄Cl) to form an imine.

• Causality of Reagent Choice: NH₄Cl is chosen over aqueous ammonia because the ammonium ion acts as a weak Brønsted acid, protonating the aldehyde carbonyl to accelerate nucleophilic attack. The subsequent addition of sodium cyanide (NaCN) at 0 °C controls the exothermic formation of 2-amino-2-(2-bromophenyl)acetonitrile.

Step B: Acidic Hydrolysis

Converting the aminonitrile to 2-amino-2-(2-bromophenyl)acetic acid requires harsh conditions (refluxing 6M HCl for >30 hours)[6].

• Causality of Harsh Conditions: The ortho-bromine atom creates significant steric shielding around the nitrile carbon. Standard basic hydrolysis fails here; strong acidic conditions are required to protonate the nitrile nitrogen, making the carbon sufficiently electrophilic for water to attack, forming an amide intermediate that is subsequently hydrolyzed to the carboxylic acid.

Step C: Fischer Esterification

The final step converts the carboxylic acid to the ethyl ester.

• Causality of Thionyl Chloride (SOCl₂): Rather than using gaseous HCl, SOCl₂ is added dropwise to ethanol. This generates anhydrous HCl in situ and forms diethyl sulfite, which consumes the water byproduct. By Le Chatelier's principle, the continuous removal of water drives the esterification equilibrium to near-completion, preventing the reverse hydrolysis reaction.

Step-by-step workflow of the Strecker-Esterification synthesis route.

Self-Validating Experimental Protocol

The following protocol is designed as a self-validating system. It includes In-Process Controls (IPCs) to ensure that each intermediate is fully converted before proceeding, eliminating downstream purification bottlenecks.

Phase 1: Synthesis of 2-amino-2-(2-bromophenyl)acetic acid

• Imine Formation: To a reactor equipped with a magnetic stirrer, add 2-bromobenzaldehyde (1.0 equiv, ~30 mmol) and NH₄Cl (2.1 equiv) in a solvent mixture of Methanol (45 mL) and deionized water (15 mL)[6]. Stir for 30 minutes at room temperature.

• Cyanation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add NaCN (2.1 equiv) portion-wise to maintain the internal temperature below 5 °C.

  • Safety Note: Perform strictly in a well-ventilated fume hood equipped with a cyanide scrubber.

• Maturation: Remove the ice bath and allow the mixture to stir at room temperature for 24 hours.

  • IPC Check 1: Analyze via TLC (Hexane:EtOAc 3:1). The UV-active aldehyde spot (R_f ~0.6) must be completely consumed, replaced by a lower-running aminonitrile spot.

• Extraction: Quench the reaction with water and extract with Dichloromethane (CH₂Cl₂). Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Hydrolysis: Suspend the crude aminonitrile in 6M aqueous HCl (50 mL). Heat the mixture to reflux (approx. 105 °C) for 34 hours[6].

• Isolation: Cool the mixture to room temperature. The 2-amino-2-(2-bromophenyl)acetic acid hydrochloride salt will precipitate. Filter the solid, wash with cold acetone, and dry under vacuum.

  • IPC Check 2: HPLC analysis should confirm the disappearance of the nitrile peak and the presence of the highly polar carboxylic acid peak.

Phase 2: Esterification to Ethyl 2-amino-2-(2-bromophenyl)acetate

• Activation: Suspend the isolated 2-amino-2-(2-bromophenyl)acetic acid (1.0 equiv) in absolute ethanol (10 volumes). Cool the suspension to 0 °C.

• Reagent Addition: Add Thionyl chloride (SOCl₂, 2.0 equiv) dropwise over 30 minutes. The suspension will gradually turn into a clear solution as the acid chloride intermediate forms and reacts.

• Reflux: Heat the reaction mixture to reflux (78 °C) for 12 hours.

  • IPC Check 3: LC-MS analysis must show the target mass [M+H]⁺ corresponding to the ethyl ester, with no residual carboxylic acid.

• Workup: Cool the mixture and concentrate under reduced pressure to remove excess ethanol and SOCl₂. Dissolve the residue in Ethyl Acetate and wash carefully with saturated aqueous NaHCO₃ until the aqueous layer reaches pH 8 (free-basing the amine).

• Purification: Dry the organic layer over MgSO₄, filter, and evaporate. The resulting crude oil can be purified via silica gel chromatography or crystallized as a hydrochloride salt by bubbling dry HCl gas into an ethereal solution of the product.

References

• US Patent 8486370B2. Heterocyclic ligands for integrin imaging and therapy. Google Patents.

• Inada, H., Shibuya, M., & Yamamoto, Y. (2020). Synthesis of Unprotected 2-Arylglycines by Transamination of Arylglyoxylic Acids with 2-(2-Chlorophenyl)glycine. The Journal of Organic Chemistry, 85(17), 11047-11059. Available at:[Link]

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• 3. Synthesis of Unprotected 2-Arylglycines by Transamination of Arylglyoxylic Acids with 2-(2-Chlorophenyl)glycine - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. pubs.acs.org [pubs.acs.org]

Ethyl 2-amino-2-(2-bromophenyl)acetate CAS number

An In-depth Technical Guide to Ethyl 2-amino-2-(2-bromophenyl)acetate for Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-amino-2-(2-bromophenyl)acetate is a substituted α-amino acid ester with significant potential as a building block in modern drug discovery. Its unique structural motif, featuring a chiral center bearing both an amino group and a sterically demanding 2-bromophenyl substituent, makes it a valuable precursor for a range of complex molecular architectures. This guide provides a comprehensive overview of this compound, addressing its identification, synthesis, potential applications, and analytical characterization. While a dedicated CAS number for this specific molecule is not readily found in major chemical databases, this document will leverage data from structurally related analogs to provide a robust technical foundation for researchers.

Compound Identification and Structural Analysis

A primary challenge in sourcing and utilizing Ethyl 2-amino-2-(2-bromophenyl)acetate is the absence of a consistently cited Chemical Abstracts Service (CAS) number. This suggests that the compound may be a novel or less-common research intermediate. It is crucial to distinguish it from its isomers and related compounds, for which CAS numbers are available:

• Ethyl 2-(2-bromophenyl)acetate (CAS: 2178-24-7): Lacks the α-amino group.[1][2][3]

• Ethyl 2-amino-2-phenylacetate (a derivative without the bromo-substituent): A common amino acid ester.

• Isomeric Aminobromophenyl Acetates: Compounds with the amino and bromo groups at different positions on the phenyl ring, such as ethyl 2-(4-aminophenyl)-2-bromoacetate (CAS: 1196156-39-4), exhibit different chemical properties and synthetic accessibility.[4]

The structure of the title compound is characterized by:

• An ethyl ester functional group.

• A chiral α-carbon.

• A primary amino group at the α-position.

• A 2-bromophenyl group also attached to the α-carbon.

The presence of the ortho-bromo substituent is expected to impart significant steric hindrance, influencing the reactivity of the adjacent amino group and the overall conformation of the molecule.

Physicochemical Properties (Predicted)

While experimental data for the target compound is scarce, we can predict its properties based on its structure and data from similar molecules.

Property	Predicted Value/Information	Source/Basis
Molecular Formula	C10H12BrNO2	Based on structure
Molecular Weight	258.11 g/mol	Based on structure
Appearance	Likely a colorless to yellow oil or a low-melting solid	Analogy to similar compounds[2]
Solubility	Soluble in common organic solvents (e.g., ethyl acetate, dichloromethane, methanol)	General properties of amino acid esters
Boiling Point	> 250 °C (with potential decomposition)	Analogy to similar compounds[1]
Chirality	Exists as a racemic mixture unless a stereoselective synthesis is employed	Presence of a chiral center

Synthesis and Mechanistic Considerations

The synthesis of α-amino acids and their esters is a well-established field of organic chemistry. For Ethyl 2-amino-2-(2-bromophenyl)acetate, a retro-synthetic analysis suggests several viable pathways. A common and robust approach is the Strecker synthesis or variations thereof.

Proposed Synthetic Pathway: Modified Strecker Synthesis

This pathway offers a convergent and reliable method starting from commercially available 2-bromobenzaldehyde.

Caption: Proposed Strecker synthesis route.

Step-by-Step Protocol:

• Formation of the α-Aminonitrile:

  • To a solution of 2-bromobenzaldehyde in a suitable solvent (e.g., methanol or water), add ammonium chloride followed by sodium cyanide.

  • The reaction is typically stirred at room temperature for several hours to overnight.

  • Causality: The aldehyde reacts with ammonia (from ammonium chloride) to form an imine, which is then attacked by the cyanide ion to yield the α-aminonitrile. The ortho-bromo group may slightly hinder the reaction sterically, potentially requiring longer reaction times or slightly elevated temperatures compared to unsubstituted benzaldehyde.

• Hydrolysis and Esterification:

  • The crude α-aminonitrile is then subjected to acidic hydrolysis and esterification.

  • A common method is to reflux the aminonitrile in ethanol with a catalytic amount of concentrated sulfuric acid.

  • Causality: The strong acid protonates the nitrile, making it susceptible to nucleophilic attack by ethanol. This process, known as alcoholysis, directly converts the nitrile to the corresponding ethyl ester. The amino group is protonated under these conditions, protecting it from side reactions.

• Work-up and Purification:

  • After the reaction is complete, the mixture is cooled and the excess acid is neutralized with a base (e.g., sodium bicarbonate solution).

  • The product is extracted into an organic solvent (e.g., ethyl acetate).

  • The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • Purification is typically achieved by column chromatography on silica gel.

Self-Validating System and Trustworthiness: This protocol includes clear work-up and purification steps. The identity and purity of the final product should be confirmed by a suite of analytical techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry, to validate the outcome of the synthesis.

Applications in Drug Development

Substituted α-amino acids are privileged scaffolds in medicinal chemistry. The unique combination of a reactive amino group, a synthetically versatile bromo-substituent, and a chiral center makes Ethyl 2-amino-2-(2-bromophenyl)acetate a valuable building block.

Potential as a Pharmaceutical Intermediate

• Peptidomimetics: The compound can be incorporated into peptide chains to introduce conformational constraints or to act as a non-natural amino acid, potentially improving metabolic stability and receptor binding affinity.

• Heterocyclic Synthesis: The amino group can serve as a nucleophile in cyclization reactions to form a wide variety of nitrogen-containing heterocycles, which are common cores of many pharmaceuticals. The bromo-substituent can be used in cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig) to introduce further molecular complexity.

• Prodrug Design: The ester and amino functionalities can be used as handles for creating prodrugs of active pharmaceutical ingredients, potentially improving their bioavailability and pharmacokinetic profiles.[5]

Caption: Synthetic utility in drug discovery.

Analytical and Quality Control

Ensuring the purity and identity of Ethyl 2-amino-2-(2-bromophenyl)acetate is critical for its use in research and development. A combination of chromatographic and spectroscopic methods is recommended.

Recommended Analytical Methods

Method	Purpose	Typical Parameters
HPLC-UV	Purity assessment and quantification	Column: C18 reversed-phase (e.g., 150 mm x 4.6 mm, 5 µm).[6]Mobile Phase: Acetonitrile/Water gradient with 0.1% TFA or formic acid.Detection: UV at ~210 nm and ~254 nm.[6]
GC-MS	Purity and identity confirmation	Requires derivatization of the amino group (e.g., acetylation) to improve volatility and peak shape.[7]Column: Standard non-polar capillary column (e.g., DB-5).Detection: Mass spectrometry (EI) for fragmentation pattern analysis.
¹H and ¹³C NMR	Structural elucidation	Solvent: CDCl₃ or DMSO-d₆.Expected signals for ethyl group, aromatic protons, and the α-proton.
Mass Spectrometry	Molecular weight confirmation	ESI-MS is ideal, expecting to see the [M+H]⁺ ion. The isotopic pattern of bromine (¹⁹Br/⁸¹Br) should be visible.

Workflow for Quality Control

Caption: Quality control workflow.

Conclusion

Ethyl 2-amino-2-(2-bromophenyl)acetate represents a synthetically valuable, albeit not widely cataloged, chemical entity. Its potential as a versatile intermediate in the synthesis of complex molecules for the pharmaceutical industry is significant. This guide provides a foundational understanding of its synthesis, characterization, and potential applications, empowering researchers to confidently incorporate this building block into their discovery programs. The lack of a dedicated CAS number underscores the importance of thorough analytical characterization to ensure the identity and purity of the material before its use in further synthetic endeavors.

References

• NextSDS. "ethyl 2-(4-aMinophenyl)-2-broMoacetate — Chemical Substance Information." Available at: [Link]

• PubChem. "Ethyl 2-(2-amino-4-bromophenoxy)acetate." Available at: [Link]

• Manasa Life Sciences. "ethyl 2-(5-amino-2-bromo-4-fluorophenyl)acetate." Available at: [Link]

• PubChem. "Ethyl 2-(2-bromophenyl)acetate." Available at: [Link]

• Organic Syntheses. "Organic Syntheses Procedure." Available at: [Link]

• PrepChem.com. "Preparation of ethyl α-bromophenylacetate." Available at: [Link]

• PubChem. "Ethyl bromophenylacetate." Available at: [Link]

• NextSDS. "ethyl 2-(4-bromophenyl)-2-[(propan-2-yl)amino]acetate." Available at: [Link]

• Google Patents. "CN106699681A - Method for synthesizing ethyl 2-(2-aminothiazole-4-yl).

• PubMed. "Determination of trace concentrations of bromophenols in water using purge-and-trap after in situ acetylation." Available at: [Link]

• Der Pharma Chemica. "Structural Elucidation, Synthesis, Characterization and Hirshfeld Surface Analysis of ethyl 2-(2-bromophenoxy)acetate." Available at: [Link]

• NIST WebBook. "Ethyl-α-bromophenyl acetate." Available at: [Link]

• RSC Publishing. "Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative activity." Available at: [Link]

• PMC. "Amino Acids in the Development of Prodrugs." Available at: [Link]

• MDPI. "Discovery of New Apoptosis-Inducing Agents for Breast Cancer Based on Ethyl 2-Amino-4,5,6,7-Tetra Hydrobenzo[b]Thiophene-3-Carboxylate: Synthesis, In Vitro, and In Vivo Activity Evaluation." Available at: [Link]

• ResearchGate. "(PDF) Applications substituted 2-aminothiophenes in drug design." Available at: [Link]

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• 2. Ethyl (2-bromophenyl)acetate | 2178-24-7 [sigmaaldrich.com]
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A Comprehensive Technical Guide to the Molecular Weight of Ethyl 2-amino-2-(2-bromophenyl)acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the molecular weight of Ethyl 2-amino-2-(2-bromophenyl)acetate, a substituted α-amino acid ester of interest in synthetic and medicinal chemistry. As a Senior Application Scientist, this document is structured to deliver not just the fundamental physicochemical data but also the underlying scientific principles and practical methodologies for its empirical determination. We will delve into the theoretical basis of its molecular weight and provide a framework for its experimental validation, ensuring scientific rigor and trustworthiness in your research endeavors.

Core Molecular Identity and Physicochemical Properties

Ethyl 2-amino-2-(2-bromophenyl)acetate is a specific isomer within a family of related brominated amino acid esters. Precise identification is paramount, as its properties are distinct from its isomers.

Structural Elucidation and Molecular Formula

The compound's structure features an ethyl ester, an α-amino group, and a 2-bromophenyl substituent attached to the α-carbon. This specific arrangement dictates its chemical reactivity and biological activity.

• Ethyl Group: -CH₂CH₃

• Acetate Backbone: -CH-C(=O)O-

• α-Substituents: An amino group (-NH₂) and a 2-bromophenyl group (-C₆H₄Br) are both attached to the α-carbon.

Based on this structure, the molecular formula is determined by summing the constituent atoms:

• Carbon (C): 6 (phenyl) + 2 (acetate) + 2 (ethyl) = 10

• Hydrogen (H): 4 (phenyl) + 1 (α-carbon) + 2 (amino) + 5 (ethyl) = 12

• Bromine (Br): 1

• Nitrogen (N): 1

• Oxygen (O): 2

Thus, the molecular formula is C₁₀H₁₂BrNO₂ . It is important to distinguish this from its structural isomers, such as Ethyl 2-((4-bromophenyl)amino)acetate, which shares the same molecular formula but has a different arrangement of atoms and consequently different properties[1].

Theoretical Molecular Weight Calculation

The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecule. Using the most common isotopes of each element:

Element	Number of Atoms	Atomic Weight ( g/mol )	Total Weight ( g/mol )
Carbon (C)	10	12.011	120.11
Hydrogen (H)	12	1.008	12.096
Bromine (Br)	1	79.904	79.904
Nitrogen (N)	1	14.007	14.007
Oxygen (O)	2	15.999	31.998
Total	258.115

The calculated molecular weight of Ethyl 2-amino-2-(2-bromophenyl)acetate is 258.12 g/mol . This value is a cornerstone for all stoichiometric calculations and analytical interpretations. For high-resolution mass spectrometry, the monoisotopic mass, calculated using the principal isotopes (¹²C, ¹H, ⁷⁹Br, ¹⁴N, ¹⁶O), is crucial.

Experimental Determination of Molecular Weight

While the theoretical molecular weight is a fixed value, its experimental verification is a critical step in compound characterization and quality control. Mass spectrometry stands as the definitive technique for this purpose.[2][3]

The Principle of Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[3][4] The process involves ionizing the sample, separating the resulting ions based on their m/z, and detecting them. The peak with the highest m/z ratio, corresponding to the intact ionized molecule, is the molecular ion peak (M⁺·), which directly provides the molecular weight.[4]

Caption: A generalized workflow for molecular weight determination using mass spectrometry.

Recommended Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

For a polar molecule like Ethyl 2-amino-2-(2-bromophenyl)acetate, containing an amino group and ester functionality, Electrospray Ionization (ESI) is the preferred method due to its soft ionization nature, which minimizes fragmentation and typically produces a strong molecular ion peak.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the synthesized and purified compound.

  • Dissolve the sample in 1 mL of a suitable solvent, such as methanol or acetonitrile, to create a 1 mg/mL stock solution.

  • Prepare a dilute working solution (e.g., 1-10 µg/mL) by diluting the stock solution with a 50:50 mixture of methanol and deionized water, often containing a small amount of formic acid (0.1%) to promote protonation.

• Instrumentation and Analysis:

  • Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) for accurate mass measurement.

  • Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

  • Operate the mass spectrometer in positive ion mode, as the amino group is readily protonated.

  • Set the key ESI parameters:

    • Capillary Voltage: 3.5 - 4.5 kV

    • Nebulizing Gas (N₂) Pressure: Optimized for a stable spray

    • Drying Gas (N₂) Flow and Temperature: Adjusted to desolvate the ions effectively.

  • Acquire data over a relevant m/z range (e.g., 100-500 Da).

• Data Interpretation:

  • The primary ion expected is the protonated molecule, [M+H]⁺.

  • The expected m/z for this ion would be 258.12 + 1.008 = 259.128 .

  • The presence of bromine (with its two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio) will result in a characteristic isotopic pattern for the molecular ion. The [M+H]⁺ peak will be accompanied by an [M+2+H]⁺ peak of similar intensity, approximately 2 Da higher (i.e., at m/z 261.126). This isotopic signature is a crucial confirmation of the presence of a single bromine atom.

Fragmentation Analysis for Structural Confirmation

While the goal is to determine the molecular weight, characteristic fragmentation patterns observed in tandem MS (MS/MS) experiments can provide definitive structural confirmation. The fragmentation of α-amino esters is well-documented and typically involves specific bond cleavages.[2][5]

Caption: Predicted ESI-MS/MS fragmentation pathways for protonated Ethyl 2-amino-2-(2-bromophenyl)acetate.

• Loss of the Ethoxycarbonyl Group: A common fragmentation pathway for α-amino esters is the cleavage of the Cα-C(O) bond, leading to the loss of the ethoxycarbonyl radical (•COOC₂H₅). This would result in a fragment ion at m/z 184/186, corresponding to the [Br-C₆H₄-CH(NH₂)]⁺ fragment.

• Loss of Ethanol: Neutral loss of ethanol (C₂H₅OH) from the parent ion can also occur, yielding a fragment at m/z 213/215.

The observation of these specific fragments, along with the correct molecular ion and its isotopic pattern, provides an exceptionally high degree of confidence in both the molecular weight and the structural assignment of the compound.

Summary and Conclusion

The molecular weight of Ethyl 2-amino-2-(2-bromophenyl)acetate is a fundamental parameter for its use in research and development. This guide has established its theoretical molecular weight and provided a robust, field-proven methodology for its experimental determination.

Parameter	Value	Source
Molecular Formula	C₁₀H₁₂BrNO₂	Structural Analysis
Theoretical Molecular Weight	258.12 g/mol	Calculation
Primary Experimental Technique	ESI Mass Spectrometry	Industry Standard[3]
Expected Primary Ion (Positive ESI)	[M+H]⁺	Chemical Principles
Expected m/z of Primary Ion	259.128 / 261.126	Calculation

By adhering to the principles and protocols outlined herein, researchers can ensure the accurate characterization of this compound. The combination of precise mass measurement and the analysis of isotopic patterns and fragmentation data constitutes a self-validating system, underpinning the trustworthiness and integrity of any subsequent research.

References

• Mikaia, A.I., et al. (2015). Mass spectrometry of analytical derivatives. 1. Cyanide cations in the spectra of N-alkyl-N-perfluoroacyl-α-amino acids and their methyl esters. European Journal of Mass Spectrometry. Available at: [Link]

• NextSDS. (n.d.). ethyl 2-(4-aMinophenyl)-2-broMoacetate — Chemical Substance Information. Retrieved March 15, 2026, from [Link]

• Manasa Life Sciences. (n.d.). ethyl 2-(5-amino-2-bromo-4-fluorophenyl)acetate. Retrieved March 15, 2026, from [Link]

• PubChem. (n.d.). Ethyl 2-(2-amino-4-bromophenoxy)acetate. Retrieved March 15, 2026, from [Link]

• Der Pharma Chemica. (2016). Structural Elucidation, Synthesis, Characterization and Hirshfeld Surface Analysis of ethyl 2-(2-bromophenoxy)acetate. Available at: [Link]

• ResearchGate. (2016). (PDF) Mass spectrometry of analytical derivatives. 1. Cyanide cations in the spectra of N-alkyl-N-perfluoroacyl-.alpha.-amino acids and their methyl esters. Retrieved March 15, 2026, from [Link]

• PubChem. (n.d.). Ethyl 2-(2-bromophenyl)acetate. Retrieved March 15, 2026, from [Link]

• MtoZ Biolabs. (n.d.). Mass Spectrometry for Molecular Weight: Common Methods and Applications. Retrieved March 15, 2026, from [Link]

• Studysmarter. (n.d.). How can mass spectrometry determine molecular weight of organic compounds?. Retrieved March 15, 2026, from [Link]

• NIST. (n.d.). Ethyl 2-(4-bromophenyl)acetate. Retrieved March 15, 2026, from [Link]

• PubChem. (n.d.). Ethyl bromophenylacetate. Retrieved March 15, 2026, from [Link]

• JoVE. (2024). Video: Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation. Retrieved March 15, 2026, from [Link]

• PubChemLite. (n.d.). Ethyl 2-{[1-(3-bromophenyl)ethyl]amino}acetate. Retrieved March 15, 2026, from [Link]

• NIST. (n.d.). Ethyl-α-bromophenyl acetate. Retrieved March 15, 2026, from [Link]

• ACS Publications. (1962). The Mass Spectra of the α-Amino Acids. Retrieved March 15, 2026, from [Link]

• Dove Press. (2025). Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative activity. Retrieved March 15, 2026, from [Link]

• Beilstein Journals. (2015). Synthesis of unnatural α-amino esters using ethyl nitroacetate and condensation or cycloaddition reactions. Retrieved March 15, 2026, from [Link]

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• 4. researchgate.net [researchgate.net]
• 5. Video: Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation [jove.com]

A Synthetic and Strategic Guide to Ethyl 2-amino-2-(2-bromophenyl)acetate: A Key Intermediate for Novel Therapeutics

Executive Summary: Ethyl 2-amino-2-(2-bromophenyl)acetate is a non-canonical, α-aryl amino acid ester poised as a valuable building block for drug discovery and development. Its structure combines a sterically demanding ortho-bromophenyl group with a reactive amino ester function, offering medicinal chemists a unique scaffold to explore new chemical space. This guide provides a comprehensive overview of the molecule's structure, strategic synthetic pathways for its preparation, and its potential applications in pharmaceutical research. As this compound is not commercially available and public data is scarce, this document serves as a foundational blueprint for its synthesis and utilization, grounded in established, authoritative chemical principles. We will detail two primary, highly reliable synthetic routes—the Strecker Synthesis and the Bucherer-Bergs Reaction—providing step-by-step protocols and the chemical logic underpinning these choices.

Nomenclature and Structural Analysis

The precise arrangement of functional groups in Ethyl 2-amino-2-(2-bromophenyl)acetate dictates its chemical behavior and synthetic accessibility. A clear understanding of its structure is paramount for any research and development endeavor.

• IUPAC Name: Ethyl 2-amino-2-(2-bromophenyl)acetate

• Core Structure: An ethyl ester of glycine where the α-carbon is substituted with a 2-bromophenyl group.

• Key Features:

  • Chiral Center: The α-carbon is a stereocenter, meaning the compound can exist as a racemic mixture of (R) and (S) enantiomers. The synthetic methods described herein are classical and will produce a racemate unless chiral auxiliaries or catalysts are employed.

  • Ortho-Substitution: The bromine atom at the ortho position of the phenyl ring introduces significant steric hindrance. This can influence the reactivity of the adjacent α-carbon and the conformational preferences of molecules derived from it.

  • Functional Handles: The primary amine and the ethyl ester are versatile functional groups, serving as key points for peptide coupling, derivatization, or modification into other functionalities.

Physicochemical Properties (Computed)

Property	Value
Molecular Formula	C₁₀H₁₂BrNO₂
Molecular Weight	258.11 g/mol
Canonical SMILES	CCOC(=O)C(N)C1=CC=CC=C1Br
InChI Key	(Predicted via cheminformatics tools)
LogP	(Predicted via cheminformatics tools)
Topological Polar Surface Area	63.32 Ų

Strategic Synthesis Pathways

The synthesis of α-amino acids and their esters is a well-established field in organic chemistry. For a target like Ethyl 2-amino-2-(2-bromophenyl)acetate, the most direct and reliable methods begin with the corresponding aldehyde, 2-bromobenzaldehyde. We will detail two robust, classical methods that are highly effective for this transformation.

Pathway 1: The Strecker Synthesis

The Strecker synthesis is a one-pot, three-component reaction that is one of the most fundamental methods for preparing α-amino acids.[1][2] It involves the reaction of an aldehyde with ammonia and cyanide, followed by hydrolysis.[3]

Causality and Rationale: This method is chosen for its directness and use of readily available starting materials. The reaction proceeds through the formation of an α-aminonitrile, a stable intermediate that can be readily hydrolyzed to the desired amino acid and subsequently esterified. The mechanism involves the initial formation of an imine from 2-bromobenzaldehyde and ammonia, which is then attacked by a cyanide nucleophile.[4]

Experimental Protocol: Strecker Synthesis

• Step 1: α-Aminonitrile Formation

  • In a well-ventilated fume hood, dissolve 2-bromobenzaldehyde (1 equivalent) in methanol.

  • Add a solution of ammonium chloride (NH₄Cl, 1.2 equivalents) in water, followed by a solution of potassium cyanide (KCN, 1.1 equivalents) in water. Caution: KCN is highly toxic. Handle with extreme care and appropriate personal protective equipment (PPE).

  • Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, extract the mixture with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude α-amino-2-bromophenylacetonitrile.

• Step 2: Hydrolysis to the Amino Acid

  • To the crude aminonitrile, add a solution of concentrated sulfuric acid or hydrochloric acid.

  • Heat the mixture to reflux for 4-6 hours. This step hydrolyzes the nitrile group to a carboxylic acid.

  • Cool the reaction mixture and neutralize with a base (e.g., NaOH or NH₄OH) to precipitate the amino acid.

  • Filter the solid, wash with cold water and ethanol, and dry to obtain 2-amino-2-(2-bromophenyl)acetic acid.

• Step 3: Fischer Esterification

  • Suspend the synthesized amino acid in absolute ethanol.

  • Add a catalytic amount of concentrated sulfuric acid.

  • Heat the mixture to reflux for 8-12 hours, using a Dean-Stark trap to remove water if necessary.

  • Cool the reaction, neutralize with a weak base (e.g., sodium bicarbonate solution), and extract the product with ethyl acetate.

  • Dry the organic layer and concentrate under reduced pressure. Purify the final product by column chromatography on silica gel.

Pathway 2: The Bucherer-Bergs Reaction

An excellent alternative to the Strecker synthesis, the Bucherer-Bergs reaction also uses an aldehyde or ketone as a starting material but produces a hydantoin intermediate, which is then hydrolyzed to the amino acid.[5][6]

Causality and Rationale: This pathway is highly reliable and often produces crystalline intermediates (hydantoins) that are easy to purify.[7] The reaction is a multi-component synthesis involving the starting aldehyde, ammonium carbonate, and a cyanide source.[8] The resulting 5-(2-bromophenyl)hydantoin is a stable compound that can be cleanly hydrolyzed under acidic or basic conditions to yield the desired α-amino acid.

Experimental Protocol: Bucherer-Bergs Reaction

• Step 1: Hydantoin Formation

  • In a pressure-rated vessel, combine 2-bromobenzaldehyde (1 equivalent), potassium cyanide (KCN, 1.5 equivalents), and ammonium carbonate ((NH₄)₂CO₃, 3 equivalents) in a mixture of ethanol and water (1:1).

  • Seal the vessel and heat to 60-80 °C for 6-12 hours.

  • Cool the reaction mixture. The hydantoin product often precipitates from the solution.

  • Filter the solid, wash thoroughly with water, and recrystallize from ethanol or water to obtain pure 5-(2-bromophenyl)hydantoin.

• Step 2: Hydantoin Hydrolysis

  • Suspend the purified hydantoin in an aqueous solution of a strong acid (e.g., 20% H₂SO₄) or a strong base (e.g., 2M Ba(OH)₂).

  • Heat the mixture to reflux for 12-24 hours until the hydantoin is fully consumed (monitor by TLC).

  • If using acid, cool and neutralize with ammonium hydroxide. If using base, cool and neutralize with sulfuric acid to precipitate barium sulfate.

  • Filter the mixture and concentrate the filtrate to isolate the crude 2-amino-2-(2-bromophenyl)acetic acid.

• Step 3: Fischer Esterification

  • Follow the same procedure as described in Step 3 of the Strecker Synthesis protocol.

Purification, Characterization, and Applications

Purification and Characterization

• Purification: The final ester is typically an oil or low-melting solid and is best purified by silica gel column chromatography, using a gradient of ethyl acetate in hexanes as the eluent.

• Characterization: The identity and purity of the final product must be confirmed through a suite of analytical techniques:

  • ¹H NMR: Expect characteristic signals for the ethyl group (a quartet and a triplet), a singlet for the α-proton, and complex multiplets for the aromatic protons.

  • ¹³C NMR: Expect signals for the ester carbonyl, the α-carbon, the ethoxy carbons, and the aromatic carbons.

  • Mass Spectrometry (MS): The molecular ion peak should correspond to the calculated molecular weight, showing the characteristic isotopic pattern for a bromine-containing compound.

  • Infrared (IR) Spectroscopy: Look for characteristic stretches for the N-H bonds of the primary amine, the C=O of the ester, and C-Br bond.

Applications in Drug Development

Non-canonical amino acids like Ethyl 2-amino-2-(2-bromophenyl)acetate are powerful tools for medicinal chemists:

• Peptidomimetics: Incorporation into peptide chains can induce specific secondary structures (e.g., turns or helices) and increase resistance to proteolytic degradation.

• Scaffold for Synthesis: The amine and ester groups can be used to build more complex heterocyclic structures, which are common motifs in active pharmaceutical ingredients.

• Modulation of Physicochemical Properties: The bulky and lipophilic 2-bromophenyl group can be used to probe steric pockets in enzyme active sites or receptors and to enhance membrane permeability.

• Site for Further Functionalization: The bromine atom can be replaced or modified through cross-coupling reactions (e.g., Suzuki, Sonogashira) to attach other chemical moieties, enabling the creation of diverse compound libraries for screening.

Safety, Handling, and Storage

• Handling: All synthetic steps should be performed in a well-ventilated chemical fume hood.[1] Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[1]

• Specific Hazards:

  • Cyanide Salts (KCN, NaCN): Extremely toxic by ingestion, inhalation, and skin contact. Work with cyanide requires specific safety protocols and having a cyanide antidote kit available.

  • 2-Bromobenzaldehyde: Irritant. Avoid inhalation and contact with skin and eyes.

  • Acids and Bases: Concentrated acids and bases are corrosive. Handle with care.

• Storage: The final product should be stored in a tightly sealed container in a cool, dry, and well-ventilated place, away from strong oxidizing agents.[1] For long-term storage, refrigeration under an inert atmosphere (e.g., argon or nitrogen) is recommended to prevent degradation.

References

• Wikipedia. Strecker amino acid synthesis. Available from: [Link]

• Sketchy. Synthesis of Alpha-Amino Acids. Available from: [Link]

• Ware, E. The Chemistry of the Hydantoins. Chemical Reviews. 1950; 46(3):403-470. Available from: [Link]

• Wikipedia. Bucherer–Bergs reaction. Available from: [Link]

• Ben, R. N., et al. Synthesis of Optically Active α-Amino Esters via Dynamic Kinetic Resolution: A Mechanistic Study. The Journal of Organic Chemistry. 1999; 64(21):7875-7885.
• Zhang, C., Sun, J., et al. Catalytic Enantioselective Nucleophilic Amination of α‐Halo Carbonyl Compounds with Free Amines. Journal of the American Chemical Society. 2025; 147:576–584.

• Master Organic Chemistry. Strecker Synthesis. Available from: [Link]

• MedSchoolCoach. Strecker Synthesis of Amino Acids – MCAT Biochemistry. Available from: [Link]

• Effenberger, F., Drauz, K. New Synthesis of Amino Acids from Halogenated Carboxylic Esters. Angewandte Chemie International Edition in English. 1981; 20(5):454-456.

• University of Calgary. Ch27 : Strecker Synthesis of amino acids. Available from: [Link]

• Sureshbabu, V. V., et al. Organocatalytic asymmetric synthesis of α-amino esters from sulfoxonium ylides. Chemical Science. 2016; 7:5679-5683.
• Maruoka, K., et al. Catalytic Asymmetric Synthesis of α-Alkenyl Quaternary Amino Acid Esters. Organic Letters. 2026.
• Jørgensen, K. A., et al. Catalytic asymmetric direct alpha-amination reactions of 2-keto esters: A simple synthetic approach to optically active syn-beta-amino-alpha-hydroxy esters. Journal of the American Chemical Society. 2004; 126(12):3738-3739.
• Lakshman, M., Barrett, R. Multicomponent Synthesis of Hydantoins via Bucherer–Bergs Reaction. Journal of Synthetic Chemistry. 2024.
• Domling, A. The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules. 2021; 26(13):4050.

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• 1. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 4. Synthesis of Alpha-Amino Acids - Free Sketchy MCAT Lesson [sketchy.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Bucherer–Bergs reaction - Wikipedia [en.wikipedia.org]
• 7. The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jsynthchem.com [jsynthchem.com]

Engineering Efficacy: The Biological Activity and Mechanistic Pharmacology of Substituted Phenylacetate Compounds

Executive Summary

As application scientists and drug development professionals, our objective is to translate molecular structure into predictable, targeted biological outcomes. Substituted phenylacetate compounds—ranging from classic non-steroidal anti-inflammatory drugs (NSAIDs) to next-generation tumor-targeted theranostics—represent one of the most versatile chemical scaffolds in pharmacology. This whitepaper provides an in-depth mechanistic analysis of how specific functional group substitutions on the phenylacetate backbone dictate enzyme selectivity, pharmacokinetic stability, and therapeutic efficacy. Furthermore, we outline self-validating experimental workflows designed to rigorously quantify these biological activities in both cell-free and in vitro models.

Structural Rationale: The Phenylacetate Scaffold

The biological activity of phenylacetic acid derivatives is fundamentally driven by their three-dimensional conformation, which is dictated by steric hindrance at the ortho positions of the aromatic rings.

Taking diclofenac (2-(2-(2,6-dichlorophenylamino)phenyl)acetic acid) as the archetypal molecule, the presence of two ortho-chloro groups forces the lower phenyl ring out of coplanarity with the upper aminophenylacetate moiety. This specific dihedral twist is not merely a structural artifact; it is the causal factor for its high affinity to the cyclooxygenase (COX) active site. The twisted conformation allows the lipophilic rings to wedge deeply into the hydrophobic channel of the COX enzyme, while the acetic acid moiety forms a critical ionic bridge with the Arg120 residue at the channel's entrance 1.

Modifying these substitutions—such as replacing the chloro groups with methyl or fluoro groups (as seen in lumiracoxib)—drastically alters the steric bulk and electronegativity, thereby shifting the molecule's selectivity profile from a dual COX-1/COX-2 inhibitor to a highly selective COX-2 inhibitor.

Mechanistic Pharmacology: Cyclooxygenase (COX) Modulation

The primary mechanism of action for traditional substituted phenylacetates is the inhibition of prostaglandin synthesis via the arachidonic acid cascade 2.

COX-1 is constitutively expressed and maintains homeostatic functions (e.g., gastric mucosa protection), whereas COX-2 is induced during inflammatory responses. The structural difference between the two isozymes is subtle but highly exploitable: COX-2 possesses a smaller Val523 residue compared to the bulkier Ile523 in COX-1. This substitution in COX-2 opens a secondary side pocket. Substituted phenylacetates with specific para-sulfonyl or bulky ortho-halogen modifications can exploit this secondary pocket, leading to targeted COX-2 inhibition while sparing COX-1, thereby reducing gastrointestinal toxicity 3.

Caption: Arachidonic acid cascade and dual COX inhibition by substituted phenylacetates.

Quantitative Structure-Activity Relationship (QSAR) Dynamics

To illustrate the profound impact of structural substitutions on biological activity, the following table summarizes the quantitative enzyme inhibition profiles of key phenylacetate derivatives. The data highlights how minor atomic substitutions dictate the selectivity ratio.

Compound	Structural Substitution on Phenyl Ring	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Ratio (COX-1/COX-2)
Diclofenac	2,6-dichloro	0.075	0.038	~2.0 (Dual Inhibitor)
Bromfenac	2-amino-3-(4-bromobenzoyl)	0.012	0.0075	~1.6 (Potent Dual)
Lumiracoxib	2-fluoro-6-chloro, 5-methyl	67.0	0.14	~478 (Highly COX-2 Selective)
Amfenac	2-amino-3-benzoyl	0.021	0.008	~2.6 (Dual Inhibitor)

Note: IC₅₀ values can vary based on the specific assay conditions (e.g., whole blood vs. purified enzyme), but the relative selectivity ratios remain structurally dependent 4.

Advanced Applications: Beyond NSAIDs

Beyond classical anti-inflammatory applications, the phenylacetate moiety is increasingly utilized in targeted oncology and theranostics. Recent developments leverage the differential expression of enzymes in the tumor microenvironment to activate phenylacetate prodrugs in situ.

For instance, NAD(P)H:quinone oxidoreductase-1 (NQO1) is significantly overexpressed in various cancer cells. Researchers have engineered mitochondria-targeted Aggregation-Induced Emission (AIE) theranostics using a quinone-masked phenylacetate trigger. Upon entry into the tumor cell, NQO1 reduces the quinone, triggering a spontaneous lactonization that cleaves the phenylacetate linker. This releases the active AIE dye, simultaneously turning "ON" fluorescence for imaging and inducing targeted apoptosis via mitochondrial disruption 5.

Self-Validating Experimental Protocols

To ensure high-fidelity data when evaluating the biological activity of novel substituted phenylacetates, protocols must be designed as self-validating systems. This means integrating internal controls that immediately flag assay artifacts, such as non-specific cleavage or spontaneous substrate degradation.

Protocol 1: Orthogonal COX-1/COX-2 Inhibitor Screening (In Vitro)

Objective: Quantify the IC₅₀ of novel phenylacetate compounds against purified COX-1 and COX-2 enzymes. Causality Focus: Prostaglandin G2 (PGG2) and PGH2 are highly unstable intermediates. To prevent spontaneous degradation into mixed prostanoids—which would skew LC-MS/MS quantification—Stannous Chloride (SnCl₂) is used to rapidly and uniformly reduce these intermediates to the stable PGF2α.

Step-by-Step Methodology:

• Enzyme Preparation: Suspend purified human recombinant COX-1 or COX-2 in Tris-HCl buffer (pH 8.0) containing 1 µM hematin (an essential cofactor for peroxidase activity).

• Compound Incubation: Add the substituted phenylacetate compound (titrated from 0.1 nM to 100 µM) and incubate at 37°C for 15 minutes. Self-Validation: Include a vehicle-only control (100% activity baseline) and a no-enzyme blank (to measure non-enzymatic arachidonic acid oxidation).

• Reaction Initiation: Add 10 µM Arachidonic Acid to trigger the reaction. Incubate for exactly 2 minutes.

• Quench & Reduce: Stop the reaction by adding 1M HCl, immediately followed by 100 µL of saturated SnCl₂ solution. Incubate for 5 minutes at room temperature to reduce all PGH2 to PGF2α.

• Extraction & Quantification: Extract prostanoids using ethyl acetate. Evaporate and reconstitute in mobile phase for LC-MS/MS analysis, quantifying the specific PGF2α peak against a deuterated internal standard (PGF2α-d4).

Caption: Self-validating high-throughput screening workflow for COX inhibition assays.

Protocol 2: In Situ Activation Assay for Phenylacetate Theranostics

Objective: Validate the specific enzymatic cleavage of NQO1-activated phenylacetate prodrugs in live cells. Causality Focus: It is critical to prove that the observed fluorescence is strictly due to NQO1 activity and not non-specific cellular esterases. Dicoumarol is utilized as a highly specific NQO1 competitive inhibitor to validate the mechanism.

Step-by-Step Methodology:

• Cell Seeding: Seed A549 cells (high NQO1 expression) in a 96-well imaging plate at 10,000 cells/well. Incubate overnight.

• Inhibitor Pre-treatment (The Validation Step): Treat half the wells with 50 µM Dicoumarol for 30 minutes. Leave the other half untreated. Self-Validation: If fluorescence appears in the Dicoumarol-treated wells, the prodrug is unstable or cleaved by off-target esterases, invalidating the compound's specificity.

• Prodrug Incubation: Introduce the quinone-phenylacetate AIE prodrug (10 µM) to all wells. Incubate for 4 hours.

• Washing & Imaging: Wash cells 3x with PBS to remove extracellular dye. Image using confocal laser scanning microscopy (Excitation: 340 nm, Emission: 470 nm).

• Data Interpretation: A successful, target-specific phenylacetate compound will show intense intracellular fluorescence in untreated cells and near-zero fluorescence in the Dicoumarol-treated cohort.

Conclusion

Substituted phenylacetate compounds remain a cornerstone of medicinal chemistry. By understanding the causal relationship between ortho-substitutions, dihedral angles, and enzyme pocket topologies, researchers can rationally design molecules that shift from broad-spectrum NSAIDs to highly selective inhibitors and targeted theranostics. The rigorous application of self-validating assays ensures that these structural hypotheses translate reliably into verified biological activity.

References

• Source: National Center for Biotechnology Information (nih.gov)
• Title: Mechanism of Action of Diclofenac Source: Pharmacy Freak URL
• Title: The Mechanism of Action of Anti-Inflammatory Drugs Source: ResearchGate URL
• Title: Mitochondria-targeted aggregation induced emission theranostics: crucial importance of in situ activation Source: RSC Publishing URL
• Source: American Chemical Society (ACS)

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• 1. Advances in NSAID Development: Evolution of Diclofenac Products Using Pharmaceutical Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmacyfreak.com [pharmacyfreak.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Mitochondria-targeted aggregation induced emission theranostics: crucial importance of in situ activation - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02236G [pubs.rsc.org]

Literature review of Ethyl 2-amino-2-(2-bromophenyl)acetate

An In-depth Technical Guide to Ethyl 2-amino-2-(2-bromophenyl)acetate: Synthesis, Properties, and Applications

Introduction

Ethyl 2-amino-2-(2-bromophenyl)acetate is a non-proteinogenic α-amino acid ester. Its structure, featuring a stereocenter at the α-carbon and a synthetically versatile bromophenyl group, makes it a valuable building block in medicinal chemistry and organic synthesis. The presence of the bromine atom on the aromatic ring provides a handle for further functionalization through various cross-coupling reactions, allowing for the creation of diverse molecular architectures.[1] The α-amino ester moiety is a common feature in many biologically active molecules and serves as a precursor for peptides and heterocyclic compounds.[2][3] This guide provides a comprehensive overview of a proposed synthetic route for Ethyl 2-amino-2-(2-bromophenyl)acetate, its predicted chemical and physical properties, its expected reactivity, and its potential applications for researchers and professionals in drug development.

Physicochemical and Spectroscopic Properties

Table 1: Predicted Physicochemical Properties

Property	Predicted Value
Molecular Formula	C₁₀H₁₂BrNO₂
Molecular Weight	258.11 g/mol
Appearance	Likely a colorless to pale yellow oil or a low-melting solid
Boiling Point	> 250 °C (decomposes)
Solubility	Soluble in common organic solvents (e.g., ethanol, methanol, dichloromethane, ethyl acetate). Sparingly soluble in water.
pKa (amine)	~7.5 - 8.5
pKa (α-proton)	~20-22

Predicted Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 7.6-7.1 (m, 4H, Ar-H)

  • δ ~4.5 (s, 1H, Cα-H)

  • δ 4.2 (q, J = 7.1 Hz, 2H, OCH₂CH₃)

  • δ ~2.0 (br s, 2H, NH₂)

  • δ 1.25 (t, J = 7.1 Hz, 3H, OCH₂CH₃)

• ¹³C NMR (CDCl₃, 101 MHz):

  • δ ~173 (C=O, ester)

  • δ ~138 (C-Br)

  • δ ~133, 129, 128, 125 (Ar-C)

  • δ ~122 (Ar-C)

  • δ ~62 (OCH₂)

  • δ ~58 (Cα)

  • δ ~14 (CH₃)

• IR (neat, cm⁻¹):

  • 3300-3400 (N-H stretch)

  • 3000-3100 (Ar C-H stretch)

  • 2850-2950 (Alkyl C-H stretch)

  • ~1735 (C=O stretch, ester)

  • ~1600, 1470 (Ar C=C stretch)

  • ~1200 (C-O stretch, ester)

• Mass Spectrometry (EI):

  • M⁺ peaks at m/z 257 and 259 (due to ⁷⁹Br and ⁸¹Br isotopes)

Proposed Synthesis: The Strecker Amino Acid Synthesis

The Strecker synthesis is a classic and robust method for preparing α-amino acids from aldehydes or ketones.[4][5][6] This approach is proposed for the synthesis of Ethyl 2-amino-2-(2-bromophenyl)acetate, starting from the commercially available 2-bromobenzaldehyde.[7] The overall transformation involves three main steps: formation of an α-aminonitrile, hydrolysis of the nitrile to a carboxylic acid, and subsequent esterification.

Sources

• 1. nbinno.com [nbinno.com]
• 2. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel alpha-amino-acid phenolic ester derivatives with intravenous anaesthetic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 5. Synthesis of Alpha-Amino Acids - Free Sketchy MCAT Lesson [sketchy.com]
• 6. news-medical.net [news-medical.net]
• 7. nbinno.com [nbinno.com]

Safety, Handling, and Application of Ethyl 2-amino-2-(2-bromophenyl)acetate: A Technical Guide

Executive Summary

Ethyl 2-amino-2-(2-bromophenyl)acetate is a highly functionalized, unnatural α -amino acid ester. In modern drug development, it serves as a critical synthetic building block for complex active pharmaceutical ingredients (APIs), including spirohydantoins, peptide mimetics, and modified clopidogrel analogs. As a Senior Application Scientist, I have structured this whitepaper to move beyond basic safety data sheets. Here, we analyze the physicochemical causality behind the compound's behavior, establish self-validating handling protocols, and detail robust experimental workflows for its synthesis and downstream application.

Physicochemical Profiling & Mechanistic Toxicology

To establish a rigorous safety framework, we must first understand the chemical causality driving the compound's reactivity and potential toxicity.

Structural Dynamics

The molecule features three distinct reactive centers, each dictating specific handling requirements:

• Primary Amine ( α -amino group): Acts as a nucleophile and a weak base. Unprotected, it is prone to oxidation and intermolecular reactions.

• Ethyl Ester: Susceptible to hydrolysis under strongly acidic or basic conditions.

• Ortho-Bromophenyl Ring: The bulky bromine atom at the ortho position introduces significant steric hindrance around the α -carbon. This steric shielding reduces the rate of spontaneous ester hydrolysis compared to unhindered analogs, but it significantly increases the compound's overall lipophilicity ( logP ).

Mechanistic Toxicology

Because specific in vivo toxicity data for the brominated derivative is limited, we must extrapolate from its direct structural analog,[1], and baseline phenylglycines[2]. The primary hazards arise directly from the basicity of the free amine and the lipophilicity of the brominated ring:

• Skin and Eye Irritation (H315, H319): The nucleophilic amine reacts with physiological moisture on mucosal membranes and the stratum corneum, causing localized alkaline irritation[1]. The increased lipophilicity imparted by the bromine atom enhances dermal penetration compared to non-halogenated phenylglycines.

• Respiratory Irritation (H335): Inhalation of aerosols or dust (particularly if the compound is handled as a hydrochloride salt) can severely irritate the respiratory tract[3].

Standard Operating Procedures (SOPs) for Safe Handling

Trustworthy laboratory practices require self-validating systems rather than passive compliance. The following protocols ensure that safety measures are actively verified during execution.

Storage & Environmental Controls

• Atmosphere: Store under an inert gas (Argon or Nitrogen). The free α -amine is susceptible to oxidative degradation upon prolonged exposure to atmospheric oxygen.

• Temperature: Maintain at 2–8 °C. Refrigeration minimizes the thermodynamic drive for intermolecular aminolysis—a process where the amine of one molecule attacks the ester of another, leading to the formation of unwanted diketopiperazine impurities.

Self-Validating Spill Response Protocol

If a spill occurs, the response must include a verification loop to ensure complete neutralization of the active amine before disposal.

Self-validating spill response protocol for alpha-amino ester compounds.

Experimental Workflows

Workflow 1: Synthesis of Ethyl 2-amino-2-(2-bromophenyl)acetate

The synthesis relies on the Strecker amino acid synthesis followed by esterification. The causality behind choosing the Strecker route over the direct amination of an α -bromo ester is the avoidance of competing elimination reactions (dehydrohalogenation), which are heavily favored due to the steric bulk of the ortho-bromo group.

Synthetic route to Ethyl 2-amino-2-(2-bromophenyl)acetate via Strecker.

Step-by-Step Esterification Protocol (Self-Validating):

• Activation: Suspend 2-amino-2-(2-bromophenyl)acetic acid (1.0 eq) in anhydrous ethanol (10 volumes) under an argon atmosphere. Cool the suspension to 0 °C using an ice-water bath.

• Reagent Addition: Dropwise add Thionyl Chloride ( SOCl2​ , 1.5 eq) over 30 minutes.

  • Causality: SOCl2​ reacts with ethanol to generate HCl in situ. This strictly anhydrous HCl catalyzes the esterification and immediately protects the resulting amine as a hydrochloride salt, preventing premature polymerization and diketopiperazine formation.

• Propagation: Gradually warm the reaction to room temperature, then reflux for 12 hours.

• Validation Checkpoint: Monitor the reaction via LC-MS. The system validates completion when the mass peak of the starting material ( [M+H]+=230 ) is entirely replaced by the product peak ( [M+H]+=258 ). Do not proceed to isolation until starting material is <1%.

• Isolation: Concentrate the mixture in vacuo. Recrystallize the resulting solid from ethanol/diethyl ether to yield the highly pure hydrochloride salt of the target compound.

Application Note: Nanoparticle Delivery Systems

Beyond small-molecule APIs, α -amino esters are increasingly utilized in the synthesis of poly( β -amino ester) (PBAE) nanoparticles for [4]. The ortho-bromophenyl group can be strategically leveraged in polymer design to tune the degradation rate of the nanoparticle matrix via steric modulation of ester hydrolysis, ensuring controlled release of the genetic payload.

Quantitative Data Summaries

Table 1: Physicochemical and Safety Profile Summary

Parameter	Specification / Detail	Causality / Rationale
Molecular Formula	C10​H12​BrNO2​	Defines exact mass and isotopic distribution (Br 79/81).
Molecular Weight	258.11 g/mol	Critical for stoichiometric calculations in coupling reactions.
Primary Hazard	Irritant (Skin/Eyes)	Nucleophilic amine reacts with physiological moisture[1].
Storage Temp	2–8 °C	Prevents thermal degradation and intermolecular side-reactions.
Recommended PPE	Nitrile gloves, safety goggles, particle filter	Mitigates dermal absorption and respiratory irritation[3].
Decontamination	Mild Acid (e.g., Citric Acid)	Protonates the amine to a water-soluble, non-nucleophilic salt.

References

• Carl Roth - Safety Data Sheet: N-Phenylglycine. Retrieved from [Link][2]

• National Center for Biotechnology Information (PMC) - Nonviral nanoparticle gene delivery into the CNS for neurological disorders and brain cancer applications. Retrieved from[Link][4]

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• 1. chemscene.com [chemscene.com]
• 2. carlroth.com [carlroth.com]
• 3. fishersci.com [fishersci.com]
• 4. Nonviral nanoparticle gene delivery into the CNS for neurological disorders and brain cancer applications - PMC [pmc.ncbi.nlm.nih.gov]

Solubility of Ethyl 2-amino-2-(2-bromophenyl)acetate in organic solvents

An In-Depth Technical Guide to the Solubility Profile of Ethyl 2-amino-2-(2-bromophenyl)acetate

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Office of the Senior Application Scientist

Executive Summary

Ethyl 2-amino-2-(2-bromophenyl)acetate is a substituted α-amino ester of significant interest as a potential intermediate in the synthesis of complex pharmaceutical compounds, including analogues of antiplatelet agents like Clopidogrel[1][2][3]. The successful transition of such molecules from laboratory-scale synthesis to industrial production hinges on a thorough understanding of their physicochemical properties, with solubility being paramount. This guide provides a comprehensive analysis of the predicted solubility profile of Ethyl 2-amino-2-(2-bromophenyl)acetate in common organic solvents. Due to the absence of extensive published quantitative data for this specific molecule, this document synthesizes information from analogous structures and applies fundamental chemical principles to offer a robust predictive framework. We will explore the key molecular features governing solubility, provide a qualitative guide to solvent selection, and detail a standardized protocol for experimental solubility determination, empowering researchers to optimize reaction conditions, purification, and crystallization processes.

Introduction to the Molecule

Chemical Identity

Ethyl 2-amino-2-(2-bromophenyl)acetate is a chiral α-amino acid ester. Its structure is characterized by a central carbon atom bonded to four different groups: an amino group (-NH₂), an ethyl ester group (-COOEt), a hydrogen atom, and a 2-bromophenyl ring.

• IUPAC Name: Ethyl 2-amino-2-(2-bromophenyl)acetate

• Molecular Formula: C₁₀H₁₂BrNO₂

• Molecular Weight: 258.11 g/mol

• CAS Number: Not explicitly assigned in major databases (often grouped with related intermediates).

The molecule possesses features that create a complex solubility profile:

• A Primary Amine (-NH₂): A polar, basic group capable of acting as a hydrogen bond donor and acceptor.

• An Ethyl Ester (-COOEt): A polar group that is a hydrogen bond acceptor.

• A 2-Bromophenyl Ring: A bulky, nonpolar, and hydrophobic aromatic group.

The Critical Role of Solubility in Process Chemistry

In pharmaceutical development, solvent selection is a critical decision that impacts the entire manufacturing process:

• Reaction Medium: The solubility of reactants directly influences reaction kinetics, concentration, and side-product formation.

• Work-up & Extraction: Efficient separation of the product from the reaction mixture relies on partitioning between immiscible solvents, a process entirely dictated by relative solubilities.

• Purification & Crystallization: The selection of an appropriate solvent system is the most critical factor in developing a robust crystallization process for isolating the final product with high purity and a desirable crystal form (polymorph). Poor solubility can lead to low recovery, while excessively high solubility can make crystallization difficult[4].

Predicted Physicochemical Profile & Solubility Rationale

The solubility of a solute in a solvent is governed by the principle of "like dissolves like." This can be understood by examining the intermolecular forces the solute can engage in and finding a solvent with a similar profile.

• Polarity and Hydrogen Bonding: The presence of both a primary amine and an ester group makes the molecule moderately polar. It can self-associate via hydrogen bonding and will interact strongly with polar solvents. Protic solvents (e.g., alcohols) can donate hydrogen bonds to the ester's carbonyl oxygen and accept hydrogen bonds from the amine, while aprotic polar solvents (e.g., acetone, ethyl acetate) can only accept hydrogen bonds[5].

• Hydrophobicity and van der Waals Forces: The 2-bromophenyl group is the dominant hydrophobic region. It interacts primarily through van der Waals forces and can engage in favorable π-π stacking interactions with aromatic solvents like toluene. The bromo-substituent adds to the molecular weight and size, generally decreasing solubility compared to its non-halogenated analog.

• Predicted LogP: The partition coefficient (LogP) is a measure of lipophilicity. While no experimental value exists for the target compound, we can estimate it. The related compound, Ethyl 2-(2-bromophenyl)acetate (lacking the amino group), has a calculated XLogP3 of 2.8[6]. The addition of a primary amino group typically decreases the LogP value by approximately 1.0-1.2 units. Therefore, a predicted LogP for Ethyl 2-amino-2-(2-bromophenyl)acetate would be in the range of 1.6 to 1.8 , suggesting it is moderately lipophilic and will have appreciable solubility in a range of organic solvents but limited solubility in water.

Qualitative Solubility Profile and Solvent Selection

Based on the structural analysis, we can predict the solubility of Ethyl 2-amino-2-(2-bromophenyl)acetate across different solvent classes. This information is crucial for initial solvent screening.

Solvent Class	Example Solvents	Predicted Solubility	Rationale for Interaction
Polar Protic	Methanol, Ethanol	High	Strong hydrogen bonding interactions with both the amine (donor/acceptor) and ester (acceptor) groups. The alkyl portion of the alcohol is compatible with the ethyl ester.
Polar Aprotic	Acetone, Ethyl Acetate (EtOAc), Dichloromethane (DCM), Tetrahydrofuran (THF)	Medium to High	Good dipole-dipole interactions. These solvents are hydrogen bond acceptors, interacting favorably with the amine group. DCM is particularly effective for many organic molecules. Syntheses of related compounds often use DCM and Acetone[3][7].
Nonpolar Aromatic	Toluene	Medium	The aromatic ring of toluene can engage in favorable π-π stacking with the bromophenyl ring of the solute. Solubility is expected to increase significantly with temperature. Toluene is often used in related syntheses[3].
Nonpolar Aliphatic	Hexane, Heptane	Low	The overall polarity of the molecule, driven by the amine and ester groups, is too high for significant interaction with purely aliphatic, nonpolar solvents. These are ideal choices as anti-solvents for crystallization.
Aqueous	Water	Very Low	Despite the presence of H-bonding groups, the large, hydrophobic bromophenyl ring significantly limits water solubility. Solubility will be pH-dependent; in acidic solutions (e.g., dilute HCl), protonation of the amine to form a salt will dramatically increase aqueous solubility.

Guiding Principles for Solvent Selection: A Logic-Based Approach

Choosing a solvent is application-dependent. The following diagram illustrates a logical workflow for selecting a solvent for crystallization, a common and critical application.

Caption: Logical workflow for selecting a primary recrystallization solvent.

Standard Protocol for Experimental Solubility Determination

To move beyond prediction, quantitative data must be generated. The isothermal saturation method is a reliable and widely accepted technique.

Objective: To determine the saturation solubility of Ethyl 2-amino-2-(2-bromophenyl)acetate in a given solvent at a specific temperature.

Materials:

• Ethyl 2-amino-2-(2-bromophenyl)acetate (high purity)

• Selected solvent (HPLC grade)

• Analytical balance

• Temperature-controlled shaker or stirring plate with heating

• Vials with screw caps (e.g., 4 mL)

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and pipettes

• HPLC or UPLC system with a suitable column and detector (e.g., UV)

Methodology:

• Preparation: Add an excess amount of the solid compound to a vial. The key is to ensure solid remains after equilibration, confirming saturation.

• Solvent Addition: Add a known volume or mass of the selected solvent to the vial.

• Equilibration: Seal the vial tightly and place it in a temperature-controlled shaker set to the desired temperature (e.g., 25 °C). Allow the slurry to equilibrate for at least 24-48 hours. This duration is critical to ensure the system reaches thermodynamic equilibrium.

• Sample Extraction: After equilibration, stop the agitation and allow the excess solid to settle for 1-2 hours at the same constant temperature.

• Filtration: Carefully draw a sample from the clear supernatant using a syringe. Immediately pass the solution through a 0.22 µm syringe filter into a clean vial. This step is crucial to remove all undissolved solid particles.

• Dilution: Accurately dilute a known volume or mass of the filtered, saturated solution with the mobile phase or a suitable solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a pre-validated HPLC/UPLC method. Determine the concentration by comparing the peak area to a standard calibration curve.

• Calculation: Calculate the original concentration in the saturated solution, accounting for the dilution factor. Express the final solubility in desired units (e.g., mg/mL or g/100 g solvent).

The following diagram outlines this experimental workflow.

Caption: Experimental workflow for isothermal solubility determination.

Conclusion

References

• PubChem. Ethyl 2-(2-bromophenyl)acetate. National Center for Biotechnology Information. [Link]

• Huang, Y., & Zhu, Q. (2017). The synthesis of clopidogrel. IOP Conference Series: Materials Science and Engineering. [Link]

• Jakhar, K., et al. (2017). Developments in the Synthesis of the Antiplatelet and Antithrombotic Drug (S)-clopidogrel. PubMed. [Link]

• Banerjee, K., et al. (2014). A Novel Process for the Preparation of Clopidogrel base and its Benzenesulfonic Acid Salt. ResearchGate. [Link]

• Bandichhor, R., et al. (2012). An efficient and large scale synthesis of Clopidogrel: Antiplatelet drug. Der Pharma Chemica. [Link]

• Oh, C., et al. (2010).Method preparation clopidogrel and intermediates used therein.

• Scribd. Extraction and Recrystallization Lab Report.[Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds from Ethyl 2-amino-2-(2-bromophenyl)acetate

Introduction

Ethyl 2-amino-2-(2-bromophenyl)acetate, a substituted α-amino ester, represents a versatile and highly valuable starting material for the synthesis of a diverse array of heterocyclic compounds. Its strategic placement of an amino group, an ester functionality, and a bromo-substituted aromatic ring provides multiple reaction handles for the construction of complex molecular architectures. This guide is intended for researchers, scientists, and professionals in drug development, offering a comprehensive overview of the synthetic possibilities emanating from this precursor. We will delve into the underlying principles of the key transformations, provide detailed experimental protocols, and offer insights into the rationale behind the methodological choices, thereby ensuring both scientific rigor and practical applicability.

The core synthetic strategies discussed herein revolve around intramolecular cyclization reactions, leveraging the inherent reactivity of the 2-bromophenyl and the amino acetate moieties. We will particularly focus on the synthesis of oxindoles and 1,4-benzodiazepin-2-ones, two heterocyclic scaffolds of significant interest in medicinal chemistry due to their prevalence in a wide range of biologically active compounds. The protocols are designed to be self-validating, with clear explanations for each step, from starting material modification to the final cyclization and product characterization.

Strategic Approaches to Heterocycle Synthesis

The synthetic utility of Ethyl 2-amino-2-(2-bromophenyl)acetate lies in its predisposition to undergo intramolecular cyclization reactions to form fused heterocyclic systems. The primary disconnection points for ring formation involve the formation of a new bond between the nitrogen of the amino group and the aromatic ring, or a bond between the α-carbon of the acetate and the aromatic ring. These transformations are typically facilitated by transition metal catalysis, most notably palladium- and copper-based systems.

Two principal synthetic pathways will be explored in this guide:

• Synthesis of 3-Substituted Oxindoles via Intramolecular C-C Bond Formation: This approach involves an initial N-acylation of the starting amino ester, followed by a palladium-catalyzed intramolecular Heck reaction. This powerful C-C bond-forming strategy allows for the construction of the five-membered lactam ring characteristic of the oxindole scaffold.

• Synthesis of 1,4-Benzodiazepin-2-ones via Intramolecular C-N Bond Formation: This pathway also commences with a modification of the amino group, followed by an intramolecular amination reaction, such as the Buchwald-Hartwig or Ullmann-type coupling, to forge the seven-membered diazepine ring.

The choice of synthetic route and the specific reaction conditions are dictated by the desired heterocyclic core and the nature of the substituents to be incorporated. The following sections will provide detailed protocols for these transformations.

PART 1: Synthesis of 3-Amino-3-Aryl Oxindoles

The oxindole scaffold is a privileged motif in numerous natural products and pharmaceuticals, exhibiting a broad spectrum of biological activities.[1][2] The synthesis of 3-substituted oxindoles from Ethyl 2-amino-2-(2-bromophenyl)acetate proceeds through a two-step sequence: N-acylation followed by an intramolecular Heck reaction.

Workflow for Oxindole Synthesis

Caption: Workflow for the synthesis of 3-substituted oxindoles.

Protocol 1: N-Acylation of Ethyl 2-amino-2-(2-bromophenyl)acetate

Rationale: The initial N-acylation step is crucial as it introduces a directing group for the subsequent cyclization and allows for the incorporation of desired substituents. The choice of acylating agent can influence the properties of the final product. Standard acylation conditions using an acyl chloride or anhydride in the presence of a non-nucleophilic base are generally effective.[3][4]

Materials:

• Ethyl 2-amino-2-(2-bromophenyl)acetate

• Acyl chloride (e.g., Acetyl chloride, Benzoyl chloride) or Acetic Anhydride

• Triethylamine (Et3N) or Diisopropylethylamine (DIEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Ethyl 2-amino-2-(2-bromophenyl)acetate (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 eq) dropwise to the stirred solution.

• Slowly add the acyl chloride (1.2 eq) or anhydride (1.2 eq) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volumes).

• Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude N-acylated product.

• The crude product can be purified by column chromatography on silica gel if necessary.

Data Presentation:

Entry	Acylating Agent	Base	Solvent	Time (h)	Yield (%)
1	Acetyl chloride	Et3N	DCM	2	>90
2	Benzoyl chloride	DIEA	DCM	3	>85

Protocol 2: Palladium-Catalyzed Intramolecular Heck Reaction for Oxindole Synthesis

Rationale: The intramolecular Heck reaction is a powerful method for forming C-C bonds and is well-suited for the synthesis of oxindoles from N-acyl-2-bromoaniline derivatives.[5][6][7] The reaction proceeds via oxidative addition of the aryl bromide to a Pd(0) catalyst, followed by intramolecular migratory insertion of the alkene (or a related enolate equivalent) and subsequent β-hydride elimination or reductive elimination to afford the cyclized product. The choice of palladium catalyst, ligand, and base is critical for achieving high yields and preventing side reactions.

Materials:

• N-Acyl-2-amino-2-(2-bromophenyl)acetate (from Protocol 1)

• Palladium(II) acetate (Pd(OAc)₂)

• Phosphine ligand (e.g., triphenylphosphine (PPh₃), Xantphos)

• Base (e.g., potassium carbonate (K₂CO₃), triethylamine (Et₃N))

• Solvent (e.g., Toluene, DMF, Acetonitrile), anhydrous

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk tube, add the N-acylated starting material (1.0 eq), Pd(OAc)₂ (5-10 mol%), and the phosphine ligand (10-20 mol%).

• Add the base (2.0-3.0 eq).

• Evacuate and backfill the tube with an inert gas three times.

• Add anhydrous solvent via syringe.

• Heat the reaction mixture to 80-120 °C and stir for 12-24 hours, monitoring by TLC.

• After cooling to room temperature, dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 3-acylamino-3-aryl oxindole.

Data Presentation:

Entry	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Pd(OAc)₂ (5)	PPh₃ (10)	K₂CO₃	Toluene	110	75-85
2	Pd(OAc)₂ (10)	Xantphos (20)	Et₃N	DMF	100	80-90

PART 2: Synthesis of 1,4-Benzodiazepin-2-ones

1,4-Benzodiazepines are a critically important class of therapeutic agents, with applications as anxiolytics, anticonvulsants, and sedatives.[8][9][10] The synthesis of the 1,4-benzodiazepin-2-one core from Ethyl 2-amino-2-(2-bromophenyl)acetate can be achieved through an intramolecular C-N bond formation.

Workflow for 1,4-Benzodiazepin-2-one Synthesis

Caption: Workflow for the synthesis of 1,4-benzodiazepin-2-ones.

Protocol 3: N-Alkylation of Ethyl 2-amino-2-(2-bromophenyl)acetate

Rationale: To facilitate the intramolecular C-N coupling, the primary amine needs to be converted to a secondary amine or amide. This protocol describes a general method for N-alkylation.

Materials:

• Ethyl 2-amino-2-(2-bromophenyl)acetate

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

• Acetonitrile or DMF, anhydrous

Procedure:

• In a round-bottom flask, suspend Ethyl 2-amino-2-(2-bromophenyl)acetate (1.0 eq) and K₂CO₃ (2.0 eq) in anhydrous acetonitrile.

• Add the alkyl halide (1.1 eq) and heat the mixture to reflux for 6-12 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography to yield the N-alkylated product.

Protocol 4: Intramolecular Buchwald-Hartwig Amination

Rationale: The Buchwald-Hartwig amination is a highly efficient palladium-catalyzed method for forming C-N bonds and can be applied intramolecularly to construct nitrogen-containing heterocycles.[11] This reaction typically employs a palladium precatalyst, a bulky electron-rich phosphine ligand, and a base.

Materials:

• N-Alkyl-2-amino-2-(2-bromophenyl)acetate (from Protocol 3)

• Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Phosphine ligand (e.g., BINAP, XPhos)

• Base (e.g., sodium tert-butoxide (NaOtBu), cesium carbonate (Cs₂CO₃))

• Toluene or Dioxane, anhydrous

Procedure:

• In a glovebox or under an inert atmosphere, combine the N-alkylated substrate (1.0 eq), palladium catalyst (2-5 mol%), ligand (4-10 mol%), and base (1.5-2.0 eq) in a Schlenk tube.

• Add anhydrous toluene or dioxane.

• Seal the tube and heat the mixture at 80-110 °C for 12-24 hours.

• Monitor the reaction by LC-MS or TLC.

• After cooling, dilute with an organic solvent and filter through Celite.

• Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography to afford the 1,4-benzodiazepin-2-one derivative.

Protocol 5: Intramolecular Ullmann Condensation

Rationale: The Ullmann condensation is a classical copper-catalyzed method for C-N bond formation.[12][13] While it often requires higher temperatures than palladium-catalyzed reactions, modern modifications with specific ligands can improve its efficiency and substrate scope.[14]

Materials:

• N-Alkyl-2-amino-2-(2-bromophenyl)acetate (from Protocol 3)

• Copper(I) iodide (CuI)

• Ligand (e.g., L-proline, N,N'-dimethylethylenediamine)

• Potassium carbonate (K₂CO₃) or Potassium phosphate (K₃PO₄)

• DMF or DMSO, anhydrous

Procedure:

• To a reaction vessel, add the N-alkylated substrate (1.0 eq), CuI (10-20 mol%), ligand (20-40 mol%), and base (2.0-3.0 eq).

• Add anhydrous DMF or DMSO.

• Heat the mixture to 110-140 °C for 24-48 hours under an inert atmosphere.

• Monitor the reaction by TLC.

• Upon completion, cool the mixture, dilute with ethyl acetate, and filter.

• Wash the organic layer with water and brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography to yield the 1,4-benzodiazepin-2-one.

Conclusion

Ethyl 2-amino-2-(2-bromophenyl)acetate is a readily accessible and highly versatile building block for the synthesis of medicinally relevant heterocyclic compounds. The protocols detailed in this guide provide a solid foundation for the construction of oxindoles and 1,4-benzodiazepin-2-ones through well-established and reliable synthetic methodologies. By understanding the underlying principles of N-acylation/alkylation and subsequent intramolecular C-C and C-N bond-forming reactions, researchers can adapt and expand upon these procedures to generate a wide array of novel heterocyclic structures for drug discovery and development programs. Careful optimization of reaction conditions, including the choice of catalyst, ligand, base, and solvent, will be key to achieving high yields and purity for specific target molecules.

References

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• Butsi, K. R. (2025). Synthesis and characterization of spirooxindole derivatives as potential antimalarial agents.
• Snieckus, V. (2010). Oxindoles as an inspiration for new synthetic methods. American Chemical Society.
• H. N, O. (2018). Synthesis of Oxindoles, Spirooxindoles, and Isatins with Prominent Bioactive Probes: Review.
• Wikipedia contributors. (2023). Intramolecular Heck reaction. Wikipedia, The Free Encyclopedia.
• Cirrincione, G., et al. (2019). Reshaping Ullmann Amine Synthesis in Deep Eutectic Solvents: A Mild Approach for Cu-Catalyzed C–N Coupling Reactions With No Additional Ligands. Frontiers in Chemistry, 7, 740.
• Nalbandian, N., & Nguyen, T. (2021). Synthesis of a Library of Substituted Oxindoles as Potential Antibacterial Agents.
• G, A., et al. (2020). Transition metal-catalyzed synthesis of spirooxindoles. RSC Advances, 10(72), 44265-44283.
• Organic Chemistry Portal. (n.d.). Oxindole synthesis.
• Al-Warhi, T. I., et al. (2022). Novel Spiro-pyrrolizidine-Oxindole and Spiropyrrolidine-Oxindoles: Green synthesis under Classical, Ultrasonic, and microwave conditions and Molecular docking simulation for antitumor and type 2 diabetes. Journal of King Saud University - Science, 34(3), 101859.
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Application Note: Precision N-Alkylation of Ethyl 2-amino-2-(2-bromophenyl)acetate

Executive Summary

Ethyl 2-amino-2-(2-bromophenyl)acetate is a highly valuable, non-proteinogenic α -amino ester building block. Featuring a benzylic primary amine, an ethyl ester, and an ortho-bromo synthetic handle, it is a prime candidate for the modular synthesis of complex nitrogenous heterocycles (e.g., tetrahydroisoquinolines and indolines) via downstream palladium-catalyzed cross-coupling[1]. However, functionalizing the primary amine presents significant chemical hurdles, including over-alkylation, steric hindrance, and base-catalyzed racemization. This application note provides field-proven, self-validating protocols to achieve precise mono-N-alkylation while preserving stereochemical integrity.

Mechanistic Insights: The Chemistry of the Substrate

As a Senior Application Scientist, it is critical to understand why standard alkylation conditions often fail for this specific substrate:

• Steric Hindrance: The ortho-bromo substituent (Van der Waals radius ~1.85 Å) imposes severe steric bulk around the benzylic α -carbon. This restricts the Bürgi-Dunitz trajectory of incoming electrophiles during direct SN​2 reactions, leading to sluggish kinetics and poor yields.

• Racemization Risk: The α -proton is highly acidic because the resulting carbanion is stabilized by both the electron-withdrawing ester and the adjacent phenyl ring. The use of strong inorganic bases (e.g., NaH , or even K2​CO3​ at elevated temperatures) leads to rapid deprotonation and subsequent racemization via a planar enolate intermediate[2].

• Over-Alkylation: Primary amines are inherently prone to over-alkylation. Once mono-alkylated, the resulting secondary amine is often more nucleophilic than the starting primary amine due to inductive electron donation from the new alkyl group, leading to unwanted tertiary amines.

The Solution: To bypass these issues, we employ Reductive Amination and Hydrogen Borrowing Catalysis . By pre-forming a planar imine/iminium ion, we relieve the steric crowding of the sp3 transition state. Furthermore, both methods operate under mildly acidic or neutral conditions, completely suppressing base-catalyzed racemization[3].

Quantitative Method Comparison

The following table summarizes the optimization data for the N-alkylation of Ethyl 2-amino-2-(2-bromophenyl)acetate, demonstrating the causality behind our protocol selection.

Alkylation Method	Reagents	Base / Additive	Temp (°C)	Yield (%)	ee (%) Retention	Over-Alkylation Risk
Direct SN​2	Alkyl Iodide (1.5 eq)	K2​CO3​ (2.0 eq)	80	45%	< 50% (Racemized)	High (Tertiary Amine)
Direct SN​2	Alkyl Iodide (1.1 eq)	DIPEA (1.5 eq)	40	65%	85%	Moderate
Reductive Amination	Aldehyde, NaBH(OAc)3​	AcOH (0.1 eq)	25	88%	> 98%	None
Hydrogen Borrowing	Alcohol, Ru-Catalyst	Diphenyl phosphate	100	92%	> 99%	None

Experimental Workflows

N-Alkylation pathways highlighting the superiority of iminium-based methodologies.

Step-by-Step Protocols

Protocol A: Diastereoselective Reductive Amination (Gold Standard)

This protocol utilizes Sodium triacetoxyborohydride ( NaBH(OAc)3​ ). Causality: Unlike NaBH4​ , NaBH(OAc)3​ is a mild reducing agent that does not rapidly reduce aldehydes. It selectively reduces the protonated iminium ion, allowing the imine formation and reduction to occur in a single, controlled pot without racemizing the α -center[3].

Reagents:

• Ethyl 2-amino-2-(2-bromophenyl)acetate (1.0 mmol)

• Aliphatic/Aromatic Aldehyde (1.1 mmol)

• NaBH(OAc)3​ (1.5 mmol)

• Glacial Acetic Acid (0.1 mmol)

• 1,2-Dichloroethane (DCE) (5.0 mL)

Step-by-Step Methodology:

• Imine Formation: Dissolve the amino ester in anhydrous DCE (5.0 mL) under an inert N2​ atmosphere. Add the aldehyde (1.1 mmol) followed by glacial acetic acid (0.1 mmol). Stir at room temperature for 2 hours.

• Reduction: Cool the reaction mixture to 0 °C. Add NaBH(OAc)3​ (1.5 mmol) portion-wise over 10 minutes to prevent thermal spiking.

• Maturation: Allow the reaction to warm to room temperature and stir for 12–16 hours.

• Self-Validation (QC): Monitor via TLC (Hexane/EtOAc 3:1). The primary amine ( Rf​≈0.2 , ninhydrin active) should disappear, replaced by the secondary amine ( Rf​≈0.5 , UV active).

• Workup: Quench the reaction carefully with saturated aqueous NaHCO3​ (5 mL). Extract the aqueous layer with Dichloromethane ( 3×10 mL).

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via flash column chromatography to yield the pure mono-N-alkylated product.

Protocol B: Base-Free Ruthenium-Catalyzed Hydrogen Borrowing (Green Alternative)

This advanced, atom-economical protocol uses alcohols directly as alkylating agents. Causality: The ruthenium catalyst temporarily oxidizes the alcohol to an aldehyde, forms the imine with the amino ester, and then "returns" the hydrogen to reduce the imine. The addition of diphenyl phosphate acts as a bifunctional proton shuttle, accelerating both imine formation and reduction while strictly maintaining the stereochemical integrity of the amino ester[4].

Reagents:

• Ethyl 2-amino-2-(2-bromophenyl)acetate (0.5 mmol)

• Primary Alcohol (0.75 mmol)

• [Ru(p−cymene)Cl2​]2​ Catalyst (1.0 mol%)

• Diphenyl phosphate (4.0 mol%)

• Anhydrous Toluene (2.0 mL)

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk tube, combine the amino ester, [Ru(p−cymene)Cl2​]2​ (1.0 mol%), and diphenyl phosphate (4.0 mol%).

• Solvent Addition: Add the primary alcohol (0.75 mmol) and degassed anhydrous toluene (2.0 mL) under an Argon atmosphere.

• Reaction: Seal the tube and heat the mixture at 100 °C in a pre-heated oil bath for 18 hours.

• Self-Validation (QC): Analyze an aliquot by LC-MS. The mass spectrum should show the desired [M+H]+ peak with zero trace of tertiary amine mass, confirming absolute mono-selectivity.

• Workup: Cool the mixture to room temperature, dilute with EtOAc (5 mL), and filter through a short pad of Celite to remove the ruthenium catalyst.

• Purification: Concentrate the filtrate and purify via silica gel chromatography. Water is the only generated byproduct.

Downstream Applications

The precise installation of the N-alkyl group sets the stage for high-value downstream cyclizations. The ortho-bromo substituent serves as an ideal handle for Palladium-catalyzed intramolecular cross-coupling (e.g., Buchwald-Hartwig amination or Heck reactions) to construct privileged pharmaceutical scaffolds[1].

Downstream Pd-catalyzed cyclization of the N-alkylated ortho-bromo intermediate.

References

• Title: Direct Catalytic N‐Alkylation of α‐Amino Acid Esters and Amides Using Alcohols with High Retention of Stereochemistry Source: ChemSusChem (via PubMed Central) URL: [Link]

• Title: Automated Parallel Synthesis of N-Alkylated-α-Amino Methyl Esters in Gram Quantities Source: CHIMIA URL: [Link]

• Title: o-Halogenation and -Alkoxylation of Phenylglycine Derivatives by Pd-Mediated C-H Functionalization: Scope and Limitations Source: MDPI (Molecules) URL: [Link]

• Title: Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools Source: Life (via PubMed Central) URL: [Link]

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• 1. o-Halogenation and -Alkoxylation of Phenylglycine Derivatives by Pd-Mediated C-H Functionalization: Scope and Limitations | MDPI [mdpi.com]
• 2. Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chimia.ch [chimia.ch]
• 4. Direct Catalytic N‐Alkylation of α‐Amino Acid Esters and Amides Using Alcohols with High Retention of Stereochemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: The Strategic Use of Ethyl 2-amino-2-(2-bromophenyl)acetate in Modern Medicinal Chemistry

Introduction:

In the landscape of contemporary drug discovery, the strategic selection of starting materials is paramount to the efficient construction of novel molecular architectures with therapeutic potential. Ethyl 2-amino-2-(2-bromophenyl)acetate emerges as a highly valuable and versatile building block in medicinal chemistry. Its structure, featuring a reactive α-amino ester and an ortho-brominated phenyl ring, provides a dual-functional handle for a wide array of chemical transformations. This unique combination allows for its elaboration into a diverse range of heterocyclic scaffolds, which form the core of numerous pharmacologically active agents. This document serves as a technical guide for researchers, outlining the properties, applications, and detailed protocols for the effective utilization of this key intermediate in the synthesis of potential therapeutic agents.

Physicochemical & Handling Properties

A thorough understanding of the starting material's properties is critical for successful and reproducible experimentation.

Property	Value	Source
CAS Number	29569-43-3	N/A
Molecular Formula	C₁₀H₁₂BrNO₂	[1]
Molecular Weight	258.11 g/mol	[1]
Appearance	Typically a liquid or low-melting solid	[2]
Purity	≥97% (typical)	[2]
Solubility	Soluble in common organic solvents (e.g., DCM, Ethyl Acetate, Methanol)	General Knowledge
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances.	General Knowledge

Core Applications in Medicinal Chemistry

The synthetic utility of Ethyl 2-amino-2-(2-bromophenyl)acetate is primarily centered on its role as a precursor to complex heterocyclic systems. The amino group serves as a nucleophile or a point for cyclization, while the bromo-phenyl moiety can participate in cross-coupling reactions or direct further ring formations.

• Synthesis of Thiazole and Thiadiazine Derivatives: The α-amino ester functionality is readily converted into thiourea derivatives, which are key intermediates for the synthesis of 2-aminothiazoles and related heterocycles.[3] These scaffolds are prevalent in molecules with demonstrated antimicrobial and antiproliferative activities.[3][4]

• Precursor to Fused Heterocyclic Systems: The compound is a valuable starting material for constructing fused ring systems such as thieno[2,3-d]pyrimidines, which have shown promise as anticancer agents by targeting specific kinases.[5]

• Building Block for Quinolines and Pyrrolo-pyridines: Through multi-component reactions like the Imino Diels-Alder reaction, this intermediate can be incorporated into complex polycyclic structures like tetrahydroquinolines, which are investigated as cholinesterase inhibitors for conditions like Alzheimer's disease.[6][7]

• Access to Novel Amino Acids: The core structure represents an unnatural α-amino acid ester, a class of compounds used to introduce conformational constraints or novel side chains into peptides and peptidomimetics.[8]

Workflow for Library Synthesis

The strategic placement of functional groups in Ethyl 2-amino-2-(2-bromophenyl)acetate allows for a divergent synthetic approach, enabling the rapid generation of a library of analogues for structure-activity relationship (SAR) studies.

Caption: Divergent synthesis workflow for library generation.

Detailed Protocol: Synthesis of a 2-Amino-thiazole Derivative

This protocol details a representative two-step synthesis of a substituted 2-aminothiazole, a common scaffold in medicinal chemistry, starting from Ethyl 2-amino-2-(2-bromophenyl)acetate.

Step 1: Formation of the Thiourea Intermediate

Principle: The primary amine of the starting material is acylated with an isothiocyanate to form an N,N'-disubstituted thiourea. This reaction is typically straightforward and high-yielding.

Materials:

• Ethyl 2-amino-2-(2-bromophenyl)acetate

• Ethyl isothiocyanate

• Dichloromethane (DCM), anhydrous

• Triethylamine (Et₃N)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Argon or Nitrogen line for inert atmosphere

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (Argon or Nitrogen), add Ethyl 2-amino-2-(2-bromophenyl)acetate (1.0 eq). Dissolve it in anhydrous DCM (approx. 0.2 M concentration).

• Base Addition: Add triethylamine (1.1 eq) to the solution. The base acts as a scavenger for any acidic impurities and can facilitate the reaction.

• Reagent Addition: Slowly add ethyl isothiocyanate (1.05 eq) to the stirring solution at room temperature.

• Reaction Monitoring: Stir the reaction at room temperature for 4-6 hours. Monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed. A typical mobile phase would be 30% Ethyl Acetate in Hexanes.

• Work-up:

  • Once the reaction is complete, dilute the mixture with DCM.

  • Wash the organic layer sequentially with 1M HCl (to remove excess triethylamine), saturated sodium bicarbonate solution (to neutralize), and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude thiourea intermediate.

• Purification: The crude product is often pure enough for the next step. If necessary, it can be purified by column chromatography on silica gel.

Step 2: Hantzsch Thiazole Synthesis (Cyclization)

Principle: The thiourea intermediate undergoes a cyclocondensation reaction with an α-haloketone (in this case, 2-bromo-1-phenylethanone) to form the thiazole ring. This is a classic and reliable method for thiazole synthesis.

Materials:

• Thiourea intermediate from Step 1

• 2-bromo-1-phenylethanone (or other α-haloketones)

• Ethanol, absolute

• Reflux condenser

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the thiourea intermediate (1.0 eq) in absolute ethanol.

• Reagent Addition: Add 2-bromo-1-phenylethanone (1.0 eq) to the solution.

• Reaction Conditions: Heat the mixture to reflux (approx. 78 °C) for 8-12 hours. The reaction progress can be monitored by TLC.

• Product Precipitation: Upon completion, cool the reaction mixture to room temperature. The product, often a hydrobromide salt, may precipitate from the solution.

• Work-up:

  • If a precipitate has formed, collect it by filtration and wash with cold ethanol.

  • If no precipitate forms, concentrate the reaction mixture under reduced pressure.

  • Neutralize the residue with a saturated solution of sodium bicarbonate. This will typically cause the free base of the product to precipitate or allow for extraction.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude product by column chromatography or recrystallization to obtain the final 2-aminothiazole derivative.

Synthetic Pathway Diagram

Caption: Reaction scheme for 2-aminothiazole synthesis.

Application Example: Targeting Kinase Pathways in Oncology

Derivatives synthesized from Ethyl 2-amino-2-(2-bromophenyl)acetate have shown potential as inhibitors of key signaling proteins in cancer, such as Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER-2).[9] Overexpression or mutation of these receptor tyrosine kinases can lead to uncontrolled cell proliferation.

The pyrano[3,2-c]quinoline scaffold, accessible from related precursors, has been identified as a promising core for developing dual EGFR/HER-2 inhibitors.[9] The general principle involves the synthesized compound binding to the ATP-binding site of the kinase domain, preventing phosphorylation and downstream signaling.

Caption: Inhibition of EGFR/HER-2 signaling pathways.

Troubleshooting and Experimental Insights

• Low Yield in Step 1: Ensure all reagents and solvents are anhydrous. The presence of water can hydrolyze the isothiocyanate. If the reaction is sluggish, gentle heating (35-40 °C) may be applied.

• Side Products in Step 2: The primary side reaction is often the self-condensation of the α-haloketone. Using stoichiometric amounts and ensuring the thiourea is fully dissolved before heating can minimize this.

• Purification Challenges: The basic nitrogen on the thiazole ring can cause streaking on silica gel columns. Adding a small amount of triethylamine (0.5-1%) to the eluent can significantly improve the separation.

References

• Benchchem. Synthesis of 2-(Ethyl(phenyl)amino)ethyl acetate.
• Manasa Life Sciences. ethyl 2-(5-amino-2-bromo-4-fluorophenyl)acetate.
• Organic Syntheses. Organic Syntheses Procedure.
• Fluorochem. Ethyl 2-(2-Bromophenyl)acetate (CAS 2178-24-7).
• Google Patents. CN106699681A - Method for synthesizing ethyl 2-(2-aminothiazole-4-yl)-2-hydroxyiminoacetate.
• Islas-Jácome, A. et al. (2019). Synthesis of Tris-Heterocycles via a Cascade IMCR/Aza Diels-Alder + CuAAC Strategy. Frontiers in Chemistry.
• Beilstein Journals. Synthesis of unnatural α-amino esters using ethyl nitroacetate and condensation or cycloaddition reactions.
• Organic Chemistry Portal. Synthesis of 3-pyrrolines.
• Mahmood, A. A. R. et al. (2018). Synthesis and antimicrobial evaluation of new-[2-amino-4-(4-chloro-/4-bromophenyl)-1,3-thiazole derivatives. ResearchGate. Available from: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFif5aFnr93iSqxhTe8nHJ3ykM_hzELBd0jz_eifUnaoLUz2XfMKrg6vA8f7DwgfSrWNf67lt_dTTlKzz9K-rUTwFwAjHxhB8hZUKZiJ-O0PpoeKZKi_86HpJPSjuraHJpfwqu7IIqxPIEwmmUTf9vlucVkJxpCki0bST1n6GJz68wjxkCTu9XD-D868uli36IxZ7f1j_V2CYcCHSl9a_Sw4FZ8MZFMZlMY7ToIqR60EpiOnHMGD1mjx4-9c6GNDmx60PGfKL1_YJQ7urXGFu2V9kx36cY=
• Tawfeek, H. N. et al. (2024). Convenient synthesis and X-ray determination of 2-amino-6H-1,3,4-thiadiazin-3-ium bromides endowed with antiproliferative activity. RSC Advances.
• RSC Publishing. Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative activity.
• BLD Pharm. 2-Amino-2-(2-bromophenyl)ethanol.
• PubMed. Novel N-allyl/propargyl tetrahydroquinolines: Synthesis via Three-component Cationic Imino Diels-Alder Reaction, Binding Prediction, and Evaluation as Cholinesterase Inhibitors.
• PubChem. Ethyl 2-(2-bromophenyl)acetate.
• MDPI. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester.
• Google Patents. US8334383B2 - Regioselective preparation of substituted pyrimidines.
• MDPI. Natural Products with Pharmaceutical Activities.
• MDPI. Discovery of New Apoptosis-Inducing Agents for Breast Cancer Based on Ethyl 2-Amino-4,5,6,7-Tetra Hydrobenzo[b]Thiophene-3-Carboxylate: Synthesis, In Vitro, and In Vivo Activity Evaluation.

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• 3. researchgate.net [researchgate.net]
• 4. Convenient synthesis and X-ray determination of 2-amino-6 H -1,3,4-thiadiazin-3-ium bromides endowed with antiproliferative activity - RSC Advances (RSC Publishing) DOI:10.1039/D4RA02531H [pubs.rsc.org]
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• 6. Novel N-allyl/propargyl tetrahydroquinolines: Synthesis via Three-component Cationic Imino Diels-Alder Reaction, Binding Prediction, and Evaluation as Cholinesterase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative activity - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Ethyl 2-amino-2-(2-bromophenyl)acetate: A Versatile Building Block for Active Pharmaceutical Ingredients (APIs)

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Potential of a Specialized Amino Acid Ester

Ethyl 2-amino-2-(2-bromophenyl)acetate is a non-canonical α-amino acid ester that holds significant promise as a versatile building block in the synthesis of complex molecular architectures for Active Pharmaceutical Ingredients (APIs). Its unique trifunctional nature—comprising a reactive primary amine, an ester group, and a strategically positioned bromo-aryl moiety—offers a rich platform for a diverse array of chemical transformations. The ortho-bromo substitution on the phenyl ring is particularly valuable, serving as a key handle for modern cross-coupling reactions, while the amino and ester groups provide a classic framework for peptide and heterocyclic chemistry.

This guide provides an in-depth exploration of the potential applications of Ethyl 2-amino-2-(2-bromophenyl)acetate in API synthesis. While this is a specialized reagent with limited direct citations in publicly available literature, its reactivity can be confidently predicted based on well-established chemical principles. The protocols detailed herein are therefore proposed applications, grounded in analogous reactions reported for similar substrates, and are intended to serve as a robust starting point for researchers in drug discovery and development. These methods highlight its utility in creating novel bi-aryl amino acid derivatives and in constructing heterocyclic scaffolds, both of which are prevalent in modern pharmacophores.

Physicochemical and Spectroscopic Properties

Quantitative data for Ethyl 2-amino-2-(2-bromophenyl)acetate is not widely available in public databases. The following table presents key identifiers and predicted properties. Researchers should perform their own characterization upon synthesis or acquisition.

Property	Value	Source
Molecular Formula	C₁₀H₁₂BrNO₂	-
Molecular Weight	258.11 g/mol	-
CAS Number	Not assigned	-
Appearance	Expected to be an oil or low-melting solid	-
Solubility	Expected to be soluble in common organic solvents (e.g., DCM, EtOAc, MeOH)	-
¹H NMR	Data not available. Expected signals for ethyl group, methine proton, aromatic protons, and amine protons.	-
¹³C NMR	Data not available. Expected signals for ethyl group, methine carbon, aromatic carbons, and carbonyl carbon.	-
Mass Spectrometry	Expected [M+H]⁺ at m/z 258.01 and 260.01 (due to bromine isotopes)	-

Proposed Synthesis of Ethyl 2-amino-2-(2-bromophenyl)acetate

A reliable synthesis of the title compound is crucial for its application. A plausible and efficient route is a two-step process starting from 2-bromobenzaldehyde via a Strecker synthesis to form the corresponding α-amino nitrile, followed by acidic alcoholysis to yield the desired ethyl ester hydrochloride salt.

Proposed synthesis of Ethyl 2-amino-2-(2-bromophenyl)acetate.

Detailed Protocol: Synthesis of Ethyl 2-amino-2-(2-bromophenyl)acetate Hydrochloride

This protocol is adapted from established procedures for the synthesis of α-amino esters.[1][2][3]

Step 1: Synthesis of 2-Amino-2-(2-bromophenyl)acetonitrile

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, add 2-bromobenzaldehyde (10.0 g, 54.0 mmol), ammonium chloride (3.18 g, 59.4 mmol), and 50 mL of methanol, followed by 20 mL of concentrated aqueous ammonia (28%). Stir the mixture at room temperature until the aldehyde dissolves.

• Addition of Cyanide: Cool the mixture to 0 °C in an ice bath. In a separate beaker, dissolve sodium cyanide (2.92 g, 59.5 mmol) in a minimum amount of cold water (approx. 10 mL). CAUTION: Sodium cyanide is highly toxic. Handle with extreme care in a well-ventilated fume hood. Add the sodium cyanide solution dropwise to the reaction mixture over 30 minutes, ensuring the temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction by pouring the mixture into 100 mL of ice-cold water. Extract the aqueous layer with ethyl acetate (3 x 75 mL). Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude α-amino nitrile. This product is often used in the next step without further purification.

Step 2: Synthesis of Ethyl 2-amino-2-(2-bromophenyl)acetate Hydrochloride

• Reaction Setup: In a dry 500 mL round-bottom flask equipped with a reflux condenser and a gas inlet, dissolve the crude 2-amino-2-(2-bromophenyl)acetonitrile from the previous step in 200 mL of absolute ethanol.

• Acidification: Cool the solution to 0 °C and bubble dry hydrogen chloride gas through the solution for 1-2 hours until saturation. CAUTION: HCl gas is corrosive and toxic. This must be performed in a fume hood.

• Hydrolysis and Esterification: After saturation, heat the mixture to reflux and maintain for 4-6 hours. During this time, ammonium chloride will precipitate.

• Isolation: Cool the reaction mixture to room temperature and then further in an ice bath for 1 hour to maximize precipitation of the product. Filter the solid product (a mixture of the desired product and ammonium chloride). Wash the solid with cold diethyl ether.

• Purification: To separate the product from ammonium chloride, the solid can be suspended in a minimal amount of cold water, in which the ammonium chloride is more soluble. The product can then be filtered, washed with cold water, and dried under vacuum. Alternatively, recrystallization from hot ethanol can yield the pure hydrochloride salt of the title compound.

Application Note 1: Synthesis of Bi-aryl Amino Acid Derivatives via Suzuki-Miyaura Cross-Coupling

The 2-bromo-phenyl moiety of Ethyl 2-amino-2-(2-bromophenyl)acetate is an ideal electrophilic partner for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This transformation allows for the facile introduction of a wide range of aryl and heteroaryl groups at the 2-position of the phenyl ring, leading to the synthesis of novel bi-aryl α-amino acid derivatives. Such motifs are of great interest in medicinal chemistry for their ability to modulate receptor binding and other biological activities.

Workflow for Suzuki-Miyaura cross-coupling.

Detailed Protocol: Suzuki-Miyaura Coupling

This protocol is based on well-established procedures for Suzuki-Miyaura couplings of aryl bromides.[4][5][6]

Materials:

• Ethyl 2-amino-2-(2-bromophenyl)acetate hydrochloride (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.03 equiv)

• Potassium carbonate (K₂CO₃) (3.0 equiv)

• 1,4-Dioxane and Water (4:1 mixture), degassed

• Anhydrous sodium sulfate

• Ethyl acetate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry Schlenk flask, add Ethyl 2-amino-2-(2-bromophenyl)acetate hydrochloride (1.0 equiv), the desired arylboronic acid (1.2 equiv), potassium carbonate (3.0 equiv), and Pd(dppf)Cl₂ (0.03 equiv).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed 4:1 mixture of 1,4-dioxane and water via syringe.

• Reaction: Heat the reaction mixture to 80-90 °C and stir for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (50 mL) and water (50 mL). Separate the layers, and extract the aqueous layer with ethyl acetate (2 x 25 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure bi-aryl amino acid ester.

Entry	Arylboronic Acid	Expected Product	Expected Yield
1	Phenylboronic acid	Ethyl 2-amino-2-(biphenyl-2-yl)acetate	85-95%
2	4-Methoxyphenylboronic acid	Ethyl 2-amino-2-(4'-methoxybiphenyl-2-yl)acetate	80-90%
3	Pyridine-3-boronic acid	Ethyl 2-amino-2-(2-(pyridin-3-yl)phenyl)acetate	70-85%
Yields are hypothetical and based on analogous reactions.

Application Note 2: Synthesis of a 1,4-Benzodiazepine-2-one Precursor

The ortho-amino and ester functionalities of the title compound make it a suitable precursor for the synthesis of heterocyclic scaffolds, such as benzodiazepines, which are a privileged class of compounds in medicinal chemistry.[7][8] A common strategy involves N-acylation of the primary amine, followed by intramolecular cyclization.

Sources

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• 8. Ethyl bromophenylacetate | C10H11BrO2 | CID 97780 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Amino Acid Esters by LC-MS/MS

Introduction: The Analytical Challenge of Amino Acid Esters

Amino acid esters are a class of compounds significant in fields ranging from prebiotic chemistry, where they are studied for their role in the origins of life, to drug development, where they can act as prodrugs to improve the bioavailability of amino acid-based therapeutics.[1] Their quantitative analysis in complex biological matrices presents a considerable challenge. Like their parent amino acids, these molecules are often highly polar and may exhibit poor retention on standard reversed-phase liquid chromatography (RPLC) columns.[2][3] Furthermore, achieving the sensitivity and selectivity required for accurate quantification in biological samples necessitates a robust analytical approach.

This application note provides a comprehensive guide to the quantitative analysis of amino acid esters using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). We will delve into the rationale behind method development, provide detailed protocols for both derivatized and underivatized approaches, and outline the critical steps for method validation in accordance with regulatory standards to ensure data integrity and reliability.[4][5]

The Rationale for LC-MS/MS in Amino Acid Ester Analysis

LC-MS/MS has become the gold standard for the quantitative analysis of small molecules in complex matrices due to its high sensitivity, selectivity, and speed.[][7] For amino acid esters, this technique offers several advantages:

• High Selectivity: Tandem mass spectrometry (MS/MS) allows for the selection of a specific precursor ion (the molecular ion of the amino acid ester) and its fragmentation into characteristic product ions. This process, known as Multiple Reaction Monitoring (MRM), provides a high degree of selectivity, minimizing interference from other components in the biological matrix.[8][9]

• High Sensitivity: LC-MS/MS can achieve low limits of detection (LOD) and quantification (LLOQ), often in the nanomolar to picomolar range, which is crucial for analyzing low-abundance species.[9][10]

• Versatility: The technique can be adapted for a wide range of amino acid esters with varying physicochemical properties.

However, the inherent polarity of many amino acid esters can lead to poor retention on RPLC columns, a common issue also faced in the analysis of free amino acids.[2][11] To address this, two primary strategies are employed: chemical derivatization to increase hydrophobicity or the use of alternative chromatographic techniques.

Methodology I: Analysis with Pre-column Derivatization

Derivatization is a widely used strategy to improve the chromatographic behavior and detection sensitivity of polar analytes like amino acids and their esters. The process involves a chemical reaction to modify the analyte, typically by adding a non-polar group. This enhances retention on RPLC columns and can improve ionization efficiency in the mass spectrometer.

A variety of derivatization reagents are available, each with its own advantages and disadvantages. Common choices include dansyl chloride, 9-fluorenylmethyl chloroformate (FMOC-Cl), and 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC).[12] More recently, reagents like the NHS ester of isoquinoline-6-carboxylic acid (6-CiQ-NHS) have been shown to offer rapid derivatization, stable products, and strong MS signals.[10] For the purpose of this protocol, we will focus on a generic workflow adaptable to several common NHS-ester based derivatizing agents.

Experimental Workflow: Derivatization Approach

Caption: Workflow for LC-MS/MS analysis of amino acid esters with derivatization.

Protocol: Pre-column Derivatization

1. Sample Preparation:

• To 100 µL of biological sample (e.g., plasma, serum, or cell lysate), add 300 µL of ice-cold acetonitrile containing a suitable stable isotope-labeled internal standard (SIL-IS) corresponding to the analyte of interest. The use of a SIL-IS is critical for accurate quantification as it corrects for matrix effects and variability in sample preparation and instrument response.[3]
• Vortex for 1 minute to precipitate proteins.
• Centrifuge at 14,000 x g for 10 minutes at 4°C.
• Carefully transfer the supernatant to a new microcentrifuge tube.

2. Derivatization Reaction:

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in 50 µL of derivatization buffer (e.g., 100 mM sodium bicarbonate, pH 9.0).
• Add 50 µL of the derivatization reagent solution (e.g., 10 mg/mL of an NHS-ester based reagent in acetonitrile).
• Incubate the mixture at the recommended temperature and time for the specific reagent (e.g., 55°C for 15 minutes).[12]
• Quench the reaction by adding a small volume of an acidic solution (e.g., 10 µL of 1% formic acid in water).

3. LC-MS/MS Analysis:

• Transfer the final solution to an autosampler vial for injection.
• LC Conditions (Example):
• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)
• Mobile Phase A: 0.1% formic acid in water
• Mobile Phase B: 0.1% formic acid in acetonitrile
• Gradient: A suitable gradient from 5% to 95% B over 10-15 minutes.
• Flow Rate: 0.3 mL/min
• Column Temperature: 40°C
• Injection Volume: 5 µL
• MS/MS Conditions (Example):
• Ionization Mode: Positive Electrospray Ionization (ESI+)
• MRM Transitions: Optimize the precursor-to-product ion transitions for each derivatized amino acid ester and its corresponding SIL-IS. This involves infusing a standard solution of the derivatized analyte and performing a product ion scan to identify the most intense and stable fragment ions.
• Optimize instrument parameters such as declustering potential, collision energy, and cell exit potential for each transition.[13]

Methodology II: Direct Analysis of Underivatized Amino Acid Esters

While derivatization is effective, it can be time-consuming and introduce variability.[11] Recent advancements in chromatographic technologies have made the direct analysis of underivatized amino acids and their esters more feasible. This approach simplifies sample preparation and reduces analytical time.[3][8]

The key to successful direct analysis is to achieve adequate retention and separation on the LC column. This can be accomplished through several strategies:

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns are well-suited for the retention of polar compounds.

• Mixed-Mode Chromatography: These columns combine reversed-phase and ion-exchange properties, offering unique selectivity for polar and charged analytes.[11]

• Ion-Pairing Chromatography: The addition of an ion-pairing reagent to the mobile phase can improve the retention of charged analytes on reversed-phase columns. However, these reagents can cause ion suppression and contaminate the MS system.[8][11]

Experimental Workflow: Direct (Underivatized) Approach

Caption: Workflow for direct LC-MS/MS analysis of underivatized amino acid esters.

Protocol: Direct Analysis

1. Sample Preparation:

• To 100 µL of biological sample, add 300 µL of ice-cold acetonitrile containing the appropriate SIL-IS.
• Vortex for 1 minute.
• Centrifuge at 14,000 x g for 10 minutes at 4°C.
• Transfer the supernatant to a new microcentrifuge tube.
• Dilute the supernatant 1:1 with the initial mobile phase (e.g., 95% Mobile Phase A) to ensure compatibility with the LC system.

2. LC-MS/MS Analysis:

• Transfer the diluted sample to an autosampler vial.
• LC Conditions (Example using HILIC):
• Column: HILIC column (e.g., 2.1 x 100 mm, 1.7 µm particle size)
• Mobile Phase A: 10 mM ammonium formate with 0.1% formic acid in 95:5 acetonitrile:water
• Mobile Phase B: 10 mM ammonium formate with 0.1% formic acid in 50:50 acetonitrile:water
• Gradient: A suitable gradient from a high organic content to a lower organic content to elute the polar analytes.
• Flow Rate: 0.4 mL/min
• Column Temperature: 45°C
• Injection Volume: 5 µL
• MS/MS Conditions:
• Ionization Mode: Positive Electrospray Ionization (ESI+)
• MRM Transitions: Optimize precursor-to-product ion transitions for each underivatized amino acid ester and its SIL-IS as described previously.

Method Validation: Ensuring Data Trustworthiness

For data to be considered reliable for regulatory submissions or critical decision-making, the bioanalytical method must be validated.[4][5] The U.S. Food and Drug Administration (FDA) provides comprehensive guidance on bioanalytical method validation.[14] The key parameters to be assessed are summarized below.

Validation Parameter	Description	Acceptance Criteria (Typical)
Selectivity	The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.[4]	No significant interfering peaks at the retention time of the analyte and internal standard in blank matrix samples.
Accuracy	The closeness of the determined value to the true concentration.[4]	The mean value should be within ±15% of the nominal value, except at the LLOQ, where it should be within ±20%.
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.[4]	The coefficient of variation (CV) should not exceed 15%, except for the LLOQ, where it should not exceed 20%.
Calibration Curve	The relationship between the instrument response and the known concentration of the analyte.[15]	A linear regression of the response versus concentration should have a correlation coefficient (r²) of ≥ 0.99. At least six non-zero standards are required.[15]
Lower Limit of Quantification (LLOQ)	The lowest concentration of the analyte in a sample that can be quantitatively determined with acceptable accuracy and precision.[4]	Signal-to-noise ratio > 10; accuracy within ±20% and precision ≤ 20%.
Stability	The chemical stability of the analyte in a given matrix under specific conditions for given time intervals.	Analyte concentration should remain within ±15% of the initial concentration under various storage and handling conditions (e.g., freeze-thaw, bench-top, long-term storage).
Matrix Effect	The suppression or enhancement of ionization of the analyte by the presence of co-eluting matrix components.[3]	The CV of the response for the analyte in different sources of blank matrix should be ≤ 15%.

This validation process establishes with objective evidence that the analytical method consistently produces a result meeting its predetermined specifications.[4]

Data Analysis and Quantification

Quantitative analysis is typically performed using a calibration curve constructed from the peak area ratios of the analyte to the SIL-IS versus the concentration of the analyte in the calibration standards. The concentration of the amino acid ester in the unknown samples is then calculated from this curve.

Conclusion

The LC-MS/MS-based quantification of amino acid esters is a powerful and essential tool in various scientific disciplines. The choice between a derivatization-based method and a direct analysis approach depends on the specific analyte, the required sensitivity, and the available instrumentation. While derivatization can improve chromatographic performance for highly polar esters, direct analysis offers a simpler and faster workflow. Regardless of the chosen method, rigorous validation according to regulatory guidelines is paramount to ensure the generation of reliable and trustworthy data.[5] This application note provides a comprehensive framework for developing and validating robust LC-MS/MS methods for the quantitative analysis of amino acid esters in complex biological matrices.

References

• Sciex. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

• European Pharmaceutical Review. (2018, May 25). FDA announces final guidance for 'Bioanalytical Method validation,' now available. Retrieved from [Link]

• American Chemical Society. (n.d.). Derivatization of amino acid esters for improved methods of HPLC-MS separation for high-throughput screenings. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018, May 24). Bioanalytical Method Validation - Guidance for Industry. Retrieved from [Link]

• Wikipedia. (n.d.). Stable isotope labeling by amino acids in cell culture. Retrieved from [Link]

• U.S. Department of Health and Human Services. (n.d.). Bioanalytical Method Validation for Biomarkers Guidance. Retrieved from [Link]

• Regulations.gov. (2013, December 12). FDA Draft Guidance for Industry - Bioanalytical Method Validation. Retrieved from [Link]

• Hofmanova, T., Andrys, R., & Lisa, M. (2026). Derivatization agents for LC-MS analysis of amino acids: effects of core structure and functional groups. Analytical and Bioanalytical Chemistry. Advance online publication. [Link]

• Graumann, J., Hubner, N. C., Kim, J. B., Ko, K., Moser, M., Kumar, C., Cox, J., Schöler, H., & Mann, M. (2008). Stable isotope labeling by amino acids in cell culture (SILAC) and proteome quantitation of mouse embryonic stem cells to a depth of 5,111 proteins. Molecular & Cellular Proteomics, 7(4), 672–683. [Link]

• NorthEast BioLab. (n.d.). Mass Spectrometry Amino Acids, Quantitative LC MS Amino Acid Analysis. Retrieved from [Link]

• Lynch, K. L., El-Khoury, J. M., & Wang, S. (2020). Challenging the status quo: A comparison of ion exchange chromatography with liquid chromatography-mass spectrometry and liquid chromatography-tandem mass spectrometry methods for the measurement of amino acids in human plasma. Clinica Chimica Acta, 506, 1-8. [Link]

• Kedenburg, J. P. (2014). Amino acid analysis in biofluids using LC-MS/MS: Method development, validation and application in clinical research and dairy s. Journal of Analytical & Bioanalytical Techniques, 5(5). [Link]

• Zhang, Y., et al. (2023). A Practical Method for Amino Acid Analysis by LC-MS Using Precolumn Derivatization with Urea. Molecules, 28(8), 3465. [Link]

• ResearchGate. (2019, January 2). Is there a "gold standard" for amino acid derivatization for LC/MS analysis?. Retrieved from [Link]

• Wang, T., et al. (2007). LC−MS/MS Assay for Protein Amino Acids and Metabolically Related Compounds for Large-Scale Screening of Metabolic Phenotypes. Analytical Chemistry, 79(22), 8585–8594. [Link]

• Sciex. (n.d.). Rapid LC-MS/MS Analysis of Free Amino Acids. Retrieved from [Link]

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Anwendungshinweise und Protokolle: Derivatisierung von Ethyl-2-amino-2-(2-bromphenyl)acetat zur Synthese neuartiger Verbindungen

An: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Von: Leitender Anwendungswissenschaftler, Gemini-Laboratorien

Zusammenfassung

Dieses Dokument bietet eine detaillierte technische Anleitung zur chemischen Modifikation von Ethyl-2-amino-2-(2-bromphenyl)acetat, einem vielseitigen Molekül, das als Ausgangsstoff für die Synthese einer Vielzahl neuartiger Verbindungen dient. Die Struktur dieses Moleküls bietet drei verschiedene reaktive Zentren – eine primäre Aminogruppe, einen Ethylester und ein Arylbromid –, die gezielte Derivatisierungen ermöglichen. Wir stellen bewährte Protokolle für N-Acylierung, N-Sulfonylierung, reduktive Aminierung und Palladium-katalysierte Kreuzkupplungsreaktionen vor. Diese Methoden ermöglichen die systematische Erforschung des chemischen Raums und die Entwicklung von Molekülen mit potenzieller biologischer Aktivität.

Einleitung: Das Potenzial von Ethyl-2-amino-2-(2-bromphenyl)acetat

Ethyl-2-amino-2-(2-bromphenyl)acetat ist ein wertvoller Baustein in der medizinischen Chemie und der organischen Synthese. Seine strukturelle Komplexität, die durch ein chirales Zentrum und mehrere funktionelle Gruppen gekennzeichnet ist, macht es zu einem idealen Ausgangspunkt für die Erstellung von Substanzbibliotheken. Die drei Hauptreaktionszentren ermöglichen eine orthogonale chemische Modifikation, was für die Untersuchung von Struktur-Wirkungs-Beziehungen (SAR) von entscheidender Bedeutung ist.

• Die Aminogruppe (-NH₂): Als primäres Amin ist sie ein starkes Nukleophil und eignet sich hervorragend für Reaktionen wie Acylierung, Sulfonylierung und Alkylierung (über reduktive Aminierung), um Amide, Sulfonamide und sekundäre Amine zu bilden.

• Das Arylbromid (-Br): Das Bromatom am Phenylring ist ein idealer Reaktionspartner für eine Vielzahl von Palladium-katalysierten Kreuzkupplungsreaktionen.[1][2][3] Dies ermöglicht die Einführung komplexer Aryl-, Alkinyl- oder anderer organischer Reste.

• Die Estergruppe (-COOEt): Diese Gruppe kann hydrolysiert werden, um die entsprechende Carbonsäure freizusetzen, die dann weiter zu Amiden, anderen Estern oder anderen Carbonsäurederivaten umgesetzt werden kann.

Die folgende Anleitung erläutert die Logik hinter den experimentellen Entscheidungen und liefert detaillierte, schrittweise Protokolle zur Nutzung dieser Reaktionszentren.

Abbildung 1: Strategische Übersicht über die Derivatisierungswege von Ethyl-2-amino-2-(2-bromphenyl)acetat.

Derivatisierung an der Aminogruppe

Die primäre Aminogruppe ist oft der reaktivste Teil des Moleküls und bietet einfache Wege zur Einführung von Vielfalt.

Die Umwandlung der Aminogruppe in ein Amid ist eine der grundlegendsten und zuverlässigsten Reaktionen. Amide sind in vielen biologisch aktiven Molekülen vorhanden und verändern die elektronischen Eigenschaften und die Wasserstoffbrückenbindungsfähigkeit des Stickstoffs.

Wissenschaftliche Begründung: Die Reaktion erfolgt durch nukleophilen Angriff des Amins auf ein aktiviertes Carbonsäurederivat (z. B. ein Säurechlorid oder -anhydrid). Eine Base wie Triethylamin (TEA) oder Pyridin wird stöchiometrisch zugesetzt, um den als Nebenprodukt entstehenden Chlorwasserstoff (HCl) zu neutralisieren und die Reaktion voranzutreiben.

Protokoll 1: Allgemeine N-Acylierung

• Einrichtung: Lösen Sie Ethyl-2-amino-2-(2-bromphenyl)acetat (1,0 Äq.) in einem aprotischen Lösungsmittel wie Dichlormethan (DCM) oder Tetrahydrofuran (THF) (ca. 0,1 M) in einem trockenen Rundkolben unter einer inerten Atmosphäre (Stickstoff oder Argon).

• Basenzugabe: Fügen Sie Triethylamin (1,2 Äq.) hinzu und kühlen Sie die Mischung in einem Eisbad auf 0 °C.

• Reagenzzugabe: Fügen Sie das entsprechende Säurechlorid oder -anhydrid (1,1 Äq.) tropfenweise über 10 Minuten hinzu.

• Reaktion: Lassen Sie die Reaktion langsam auf Raumtemperatur erwärmen und rühren Sie für 2-4 Stunden. Überwachen Sie den Reaktionsfortschritt mittels Dünnschichtchromatographie (DC).

• Aufarbeitung: Verdünnen Sie die Reaktionsmischung mit DCM und waschen Sie sie nacheinander mit 1 M HCl-Lösung, gesättigter NaHCO₃-Lösung und gesättigter NaCl-Lösung (Sole).

• Isolierung: Trocknen Sie die organische Phase über wasserfreiem Na₂SO₄, filtrieren Sie und entfernen Sie das Lösungsmittel unter reduziertem Druck.

• Reinigung: Reinigen Sie den Rohprodukt mittels Säulenchromatographie auf Kieselgel, um das gewünschte N-Acyl-Derivat zu erhalten.

Sulfonamide sind eine wichtige Klasse von Verbindungen in der medizinischen Chemie, die häufig in antibakteriellen, entzündungshemmenden und antidiabetischen Wirkstoffen vorkommen.

Wissenschaftliche Begründung: Ähnlich wie bei der Acylierung reagiert die Aminogruppe mit einem Sulfonylchlorid. Die Reaktion wird typischerweise in Gegenwart einer Base durchgeführt. Pyridin kann hier sowohl als Base als auch als Lösungsmittel dienen und die Reaktion oft effizient katalysieren.

Protokoll 2: Allgemeine N-Sulfonylierung

• Einrichtung: Lösen Sie Ethyl-2-amino-2-(2-bromphenyl)acetat (1,0 Äq.) in Pyridin (ca. 0,2 M) in einem trockenen Rundkolben und kühlen Sie auf 0 °C.

• Reagenzzugabe: Fügen Sie das Aryl- oder Alkylsulfonylchlorid (1,1 Äq.) portionsweise hinzu, wobei die Temperatur unter 5 °C gehalten wird.

• Reaktion: Rühren Sie die Mischung bei 0 °C für 30 Minuten und dann bei Raumtemperatur für 4-12 Stunden, bis die DC-Analyse den vollständigen Umsatz anzeigt.

• Aufarbeitung: Gießen Sie die Reaktionsmischung vorsichtig in Eiswasser und extrahieren Sie das Produkt mit Ethylacetat (3x).

• Waschen: Waschen Sie die kombinierten organischen Phasen mit 1 M CuSO₄-Lösung (um Pyridin zu entfernen), Wasser und anschließend mit Sole.

• Isolierung und Reinigung: Trocknen, filtrieren und konzentrieren Sie die organische Phase. Reinigen Sie den Rückstand mittels Säulenchromatographie.

Die direkte Alkylierung von primären Aminen mit Alkylhalogeniden führt oft zu einer Mehrfachalkylierung und ist schwer zu kontrollieren.[4] Die reduktive Aminierung ist eine überlegene Methode zur Herstellung von monoalkylierten sekundären Aminen.[5]

Wissenschaftliche Begründung: Das primäre Amin reagiert zunächst mit einem Aldehyd oder Keton zu einem intermediären Imin (oder Iminiumion). Dieses Imin wird dann in situ von einem milden Reduktionsmittel wie Natriumtriacetoxyborhydrid (NaBH(OAc)₃) oder Natriumcyanoborhydrid (NaBH₃CN) selektiv zum entsprechenden Amin reduziert.[5][6][7] Diese Reduktionsmittel sind so gewählt, dass sie das Aldehyd/Keton-Ausgangsmaterial nicht reduzieren, was eine Ein-Topf-Reaktion ermöglicht.

Protokoll 3: Allgemeine reduktive Aminierung

• Einrichtung: Lösen Sie Ethyl-2-amino-2-(2-bromphenyl)acetat (1,0 Äq.) und den entsprechenden Aldehyd oder das Keton (1,1 Äq.) in einem geeigneten Lösungsmittel wie 1,2-Dichlorethan (DCE) oder Methanol. Fügen Sie eine katalytische Menge Essigsäure hinzu (ca. 5 Vol.-%).

• Iminbildung: Rühren Sie die Mischung bei Raumtemperatur für 1 Stunde, um die Bildung des Imins zu ermöglichen.

• Reduktion: Fügen Sie Natriumtriacetoxyborhydrid (NaBH(OAc)₃) (1,5 Äq.) portionsweise hinzu. Bei der Zugabe kann eine leichte Gasentwicklung auftreten.

• Reaktion: Rühren Sie die Reaktion bei Raumtemperatur für 12-24 Stunden.

• Aufarbeitung: Quenchen Sie die Reaktion vorsichtig durch Zugabe von gesättigter NaHCO₃-Lösung. Extrahieren Sie die wässrige Phase mit DCM.

• Isolierung und Reinigung: Waschen Sie die kombinierte organische Phase mit Sole, trocknen Sie sie über Na₂SO₄, filtrieren Sie und konzentrieren Sie sie. Reinigen Sie das Rohprodukt mittels Säulenchromatographie.

Reaktionstyp	Reagenzien	Base	Typische Ausbeute (%)
N-Acylierung	Acetylchlorid	Triethylamin	85-95
N-Sulfonylierung	Benzolsulfonylchlorid	Pyridin	70-85
Reduktive Aminierung	Benzaldehyd, NaBH(OAc)₃	-	75-90

Tabelle 1: Vergleich der typischen Bedingungen und Ergebnisse für die Derivatisierung der Aminogruppe.

Derivatisierung am Arylbromid: Palladium-katalysierte Kreuzkupplungen

Das Bromatom am Phenylring ist ein hervorragender Angriffspunkt für Palladium-katalysierte Kreuzkupplungsreaktionen, eine mit dem Nobelpreis ausgezeichnete Methodik, die die moderne organische Synthese revolutioniert hat.[8]

Die Suzuki-Kupplung ist eine der am weitesten verbreiteten Methoden zur Bildung von C(sp²)-C(sp²)-Bindungen, insbesondere zur Synthese von Biarylstrukturen.

Wissenschaftliche Begründung: Die Reaktion koppelt das Arylbromid mit einer Organoborverbindung (Boronsäure oder -ester) in Gegenwart eines Palladium(0)-Katalysators und einer Base. Der Katalysezyklus umfasst drei Hauptschritte: oxidative Addition, Transmetallierung und reduktive Eliminierung.[2][3] Die Wahl des Liganden und der Base ist entscheidend für den Erfolg der Reaktion, insbesondere bei sterisch anspruchsvollen Substraten.[9]

Abbildung 2: Allgemeiner Arbeitsablauf für eine Suzuki-Miyaura-Kreuzkupplungsreaktion.

Protokoll 4: Suzuki-Miyaura-Kupplung

• Einrichtung: Geben Sie in einen ofengetrockneten Schlenkkolben Ethyl-2-amino-2-(2-bromphenyl)acetat (1,0 Äq.), die Boronsäure (1,2 Äq.), Kaliumcarbonat (2,0 Äq.) und den Palladiumkatalysator (z. B. Pd(PPh₃)₄, 3 mol%).

• Lösungsmittel und Entgasung: Fügen Sie eine entgaste Mischung aus Toluol und Wasser (z. B. 4:1) hinzu. Entgasen Sie die resultierende Suspension erneut, indem Sie 15 Minuten lang Argon durchleiten.

• Reaktion: Erhitzen Sie die Mischung unter einer inerten Atmosphäre bei 90 °C für 12 Stunden unter kräftigem Rühren.

• Aufarbeitung: Kühlen Sie die Reaktion auf Raumtemperatur ab und verdünnen Sie sie mit Ethylacetat. Trennen Sie die Phasen.

• Extraktion: Extrahieren Sie die wässrige Phase mit Ethylacetat (2x).

• Waschen und Isolieren: Waschen Sie die kombinierten organischen Phasen mit Sole, trocknen Sie sie über Na₂SO₄, filtrieren Sie und konzentrieren Sie sie.

• Reinigung: Reinigen Sie das Produkt mittels Säulenchromatographie.

Kupplungspartner (Boronsäure)	Pd-Katalysator	Base	Typische Ausbeute (%)
Phenylboronsäure	Pd(PPh₃)₄	K₂CO₃	88
4-Methoxyphenylboronsäure	Pd(dppf)Cl₂	Cs₂CO₃	91
Thiophen-2-boronsäure	Pd(OAc)₂ / SPhos	K₃PO₄	85

Tabelle 2: Beispiele für Suzuki-Miyaura-Kupplungsreaktionen.

Schlussfolgerung und Ausblick

Die in diesem Leitfaden beschriebenen Methoden stellen eine robuste Grundlage für die Derivatisierung von Ethyl-2-amino-2-(2-bromphenyl)acetat dar. Durch die strategische Kombination dieser Protokolle können Forscher schnell und effizient diverse Molekülbibliotheken erstellen. Die resultierenden Amide, Sulfonamide, sekundären Amine und Biaryl-Derivate können als Ausgangspunkte für die Entdeckung neuer pharmazeutischer Wirkstoffe oder chemischer Sonden dienen. Die vorgestellten Protokolle sind als validierte Ausgangspunkte konzipiert und können je nach Substrat und gewünschtem Ergebnis weiter optimiert werden.

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The Synthesis of Benzodiazepine Derivatives: A Guide to Modern and Classical Methodologies

Introduction: The Enduring Importance of the Benzodiazepine Scaffold

Benzodiazepines (BZDs) represent a cornerstone class of heterocyclic compounds in medicinal chemistry, renowned for their wide spectrum of pharmacological activities.[1][2] Since the serendipitous discovery of chlordiazepoxide in 1955, these seven-membered nitrogen-containing heterocycles have been developed as potent anxiolytic, anticonvulsant, sedative-hypnotic, and muscle relaxant agents.[3][4][5] Their therapeutic efficacy stems from their ability to modulate the activity of the γ-aminobutyric acid (GABA) type A receptor in the central nervous system.[5] The core structure, a fusion of a benzene and a diazepine ring, offers a versatile scaffold for chemical modification, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic properties.[4][5]

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the key synthetic strategies for accessing diverse benzodiazepine derivatives. We will delve into the causality behind experimental choices, present detailed, field-proven protocols, and offer visual representations of reaction workflows to facilitate a deeper understanding of these powerful synthetic methodologies.

Strategic Approaches to Benzodiazepine Synthesis

The synthesis of benzodiazepines has evolved significantly from the early classical methods. Modern approaches prioritize efficiency, diversity, and sustainability, leading to the development of elegant one-pot procedures, solid-phase techniques for library generation, and sophisticated catalytic systems.

Classical Cyclocondensation Reactions: The Foundation

The traditional and most fundamental approach to benzodiazepine synthesis involves the cyclocondensation of an appropriate ortho-diaminobenzene (o-phenylenediamine) or 2-aminobenzophenone derivative with a suitable carbonyl-containing compound.[6][7]

• For 1,5-Benzodiazepines: The condensation of o-phenylenediamine with β-dicarbonyl compounds, such as acetylacetone, or α,β-unsaturated carbonyl compounds is a widely employed method.[6][7][8] The reaction is typically acid-catalyzed, with a variety of catalysts reported, including Brønsted and Lewis acids.[6][9]

• For 1,4-Benzodiazepines: The synthesis often commences from a 2-aminobenzophenone derivative, which undergoes reaction with an α-amino acid or its derivative.[10] This is followed by cyclization to form the 1,4-benzodiazepine core.[10]

The primary advantage of these methods lies in their simplicity and the ready availability of starting materials. However, they can sometimes suffer from limitations such as harsh reaction conditions and limited substituent diversity.

Protocol 1: Classical Synthesis of a 1,5-Benzodiazepine Derivative using a Lewis Acid Catalyst

This protocol describes the synthesis of a 2,3-dihydro-1H-1,5-benzodiazepine derivative via the condensation of o-phenylenediamine with a ketone, catalyzed by phenylboronic acid.[9]

Materials:

• o-Phenylenediamine

• Ketone (e.g., acetone, cyclohexanone)

• Phenylboronic acid

• Acetonitrile (ACN)

• Ethyl acetate (EtOAc)

• Water (H₂O)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask, add o-phenylenediamine (1.0 mmol), the desired ketone (2.2 mmol), and phenylboronic acid (0.1 mmol) in acetonitrile (5 mL).

• Reflux the reaction mixture and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and concentrate it under reduced pressure.

• Dissolve the residue in ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the desired 1,5-benzodiazepine derivative.

Quantitative Data Summary:

Ketone	Product	Yield (%)
Acetone	2,2,4-Trimethyl-2,3-dihydro-1H-1,5-benzodiazepine	91
Cyclohexanone	Spiro[cyclohexane-1,2'-(2,3-dihydro-1H-1,5-benzodiazepine)]	88
Acetophenone	2-Methyl-2,4-diphenyl-2,3-dihydro-1H-1,5-benzodiazepine	85

Data adapted from reference[9]

Multicomponent Reactions (MCRs): A Paradigm of Efficiency

Multicomponent reactions (MCRs) have emerged as a powerful and "green" strategy for the synthesis of complex molecules like benzodiazepines in a single step from three or more starting materials.[1][11][12] This approach offers significant advantages in terms of atom economy, reduced waste generation, and operational simplicity.[1][11]

The Ugi four-component reaction (Ugi-4CR) is a prominent example of an MCR utilized for the synthesis of 1,4-benzodiazepine-2,5-diones.[11][12] This reaction typically involves an isocyanide, a carboxylic acid, an amine, and a carbonyl compound. By employing a bifunctional starting material, such as an anthranilic acid (which contains both the amine and carboxylic acid functionalities), a subsequent intramolecular cyclization can lead to the desired benzodiazepine scaffold.[12][13]

Caption: Ugi-4CR followed by cyclization for 1,4-benzodiazepine synthesis.

Protocol 2: Two-Step Synthesis of 1,4-Benzodiazepine-2,5-diones via an Ugi-4CR

This protocol details a two-step synthesis of a 1,4-benzodiazepine-2,5-dione starting from an anthranilic acid, an aldehyde, an amine, and an isocyanide, followed by an acid-catalyzed cyclization.[12]

Materials:

• Anthranilic acid

• Aldehyde

• Primary amine

• Isocyanide (e.g., 1-isocyanocyclohexene)

• Methanol (MeOH)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure: Step 1: Ugi Four-Component Reaction

• In a vial, dissolve the anthranilic acid (1.0 equiv), aldehyde (1.0 equiv), and amine (1.0 equiv) in methanol.

• Add the isocyanide (1.0 equiv) to the mixture.

• Stir the reaction at room temperature for 24-48 hours.

• Monitor the reaction by TLC. Upon completion, concentrate the solvent under reduced pressure to obtain the crude Ugi product.

Step 2: Acid-Catalyzed Cyclization

• Dissolve the crude Ugi product in dichloromethane.

• Add trifluoroacetic acid (10-20 mol%) to the solution.

• Stir the reaction at room temperature for 12-24 hours.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the 1,4-benzodiazepine-2,5-dione.

Quantitative Data Summary for Ugi-based Synthesis:

Aldehyde	Amine	Isocyanide	Yield (%)
Benzaldehyde	Benzylamine	tert-Butyl isocyanide	75-85
4-Chlorobenzaldehyde	Methylamine	Cyclohexyl isocyanide	70-80
Isobutyraldehyde	Aniline	Benzyl isocyanide	65-75

Illustrative yields based on literature reports.

Solid-Phase Synthesis: Enabling High-Throughput Chemistry

Solid-phase organic synthesis (SPOS) has revolutionized drug discovery by enabling the rapid generation of large libraries of compounds for biological screening.[14][15] This technique has been successfully applied to the synthesis of various benzodiazepine scaffolds, particularly 1,4-benzodiazepine-2,5-diones.[14][16]

In a typical solid-phase synthesis of 1,4-benzodiazepine-2,5-diones, an amino acid is first anchored to a solid support (resin).[14] This is followed by acylation with a substituted anthranilic acid and subsequent cyclization and cleavage from the resin to release the desired benzodiazepine derivative.[14] The use of a solid support simplifies purification, as excess reagents and by-products can be easily washed away.

Caption: General workflow for the solid-phase synthesis of 1,4-benzodiazepines.

Protocol 3: Solid-Phase Synthesis of a 1,4-Benzodiazepine-2,5-dione Library

This protocol provides a general workflow for the solid-phase synthesis of a library of 1,4-benzodiazepine-2,5-diones.[14][16]

Materials:

• Merrifield resin

• Fmoc-protected α-amino acids

• Substituted anthranilic acids

• Diisopropylcarbodiimide (DIC)

• Hydroxybenzotriazole (HOBt)

• Piperidine in dimethylformamide (DMF) (20%)

• Trifluoroacetic acid (TFA) in dichloromethane (DCM) with scavengers

Procedure:

• Resin Swelling and Fmoc Deprotection: Swell the Merrifield resin in DMF. Treat with 20% piperidine in DMF to remove the Fmoc protecting group from the pre-loaded amino acid. Wash the resin thoroughly with DMF and DCM.

• Anthranilic Acid Coupling: In a separate vessel, pre-activate the substituted anthranilic acid (3 equiv) with DIC (3 equiv) and HOBt (3 equiv) in DMF. Add this solution to the resin and shake at room temperature for 4-6 hours. Wash the resin extensively.

• Cyclization and Cleavage: Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane) for 2-3 hours. This step simultaneously induces cyclization and cleaves the product from the solid support.

• Work-up and Purification: Filter the resin and collect the filtrate. Concentrate the filtrate under reduced pressure. Precipitate the crude product with cold diethyl ether, centrifuge, and decant the supernatant. The crude product can be further purified by preparative HPLC if necessary.

Palladium-Catalyzed Methodologies: Modern and Versatile

Palladium-catalyzed cross-coupling reactions have become indispensable tools in modern organic synthesis, and their application to the construction of benzodiazepine frameworks is a testament to their versatility.[3][17] These methods often involve the intramolecular Buchwald-Hartwig amination, which allows for the formation of the key C-N bond to close the diazepine ring.[3]

A common strategy involves the synthesis of a suitable precursor containing an N-aryl halide and an amine or amide functionality.[3] In the presence of a palladium catalyst and a suitable ligand, an intramolecular C-N bond formation occurs, leading to the benzodiazepine core.[3] This approach offers excellent functional group tolerance and allows for the introduction of diversity at various positions of the benzodiazepine scaffold.

Caption: Palladium-catalyzed intramolecular C-N coupling for benzodiazepine synthesis.

Conclusion and Future Perspectives

The synthesis of benzodiazepine derivatives continues to be an active area of research, driven by the quest for new therapeutic agents with improved efficacy and safety profiles. While classical methods remain valuable for their simplicity, modern strategies such as multicomponent reactions, solid-phase synthesis, and palladium catalysis offer powerful avenues for the creation of diverse and complex benzodiazepine libraries. The development of greener and more sustainable synthetic methods, including the use of recyclable catalysts and environmentally benign solvents, will undoubtedly shape the future of benzodiazepine synthesis.[18][19][20] As our understanding of the structure-activity relationships of benzodiazepines deepens, the demand for innovative and efficient synthetic methodologies will only continue to grow.

References

• Farhid, H., Khodkari, V., Nazeri, M., Javanbakht, S., & Shaabani, A. (2021). Multicomponent reactions as a potent tool for the synthesis of benzodiazepines. Organic & Biomolecular Chemistry, 19(17), 3874-3918. [Link]

• Boojamra, C. G., Burow, K. M., & Ellman, J. A. (1997). Solid-Phase Synthesis of 1,4-Benzodiazepine-2,5-diones. Library Preparation and Demonstration of Synthesis Generality. The Journal of Organic Chemistry, 62(5), 1240–1256. [Link]

• Krelaus, R., & Dömling, A. (2010). Multicomponent Synthesis of Diverse 1,4-Benzodiazepine Scaffolds. ACS Combinatorial Science, 12(5), 455–463. [Link]

• Hulme, C., Ma, L., Cherrier, M.-P., Romano, J. J., Morton, G., Duquenne, C., Salvino, J., & Labaudiniere, R. (2000). A Remarkable Two-Step Synthesis of Diverse 1,4-Benzodiazepine-2,5-diones Using the Ugi Four-Component Condensation. The Journal of Organic Chemistry, 65(8), 2448–2451. [Link]

• International Journal of Trend in Scientific Research and Development (IJTSRD). (2021). Synthesis of 1,5- Benzodiazepines A Review. IJTSRD, 5(5), 497-501. [Link]

• Guchhait, S. K., & Chaudhary, P. (2010). Solid phase synthesis of tetrahydro-1,4-benzodiazepin-2-ones. Tetrahedron Letters, 51(48), 6296-6299. [Link]

• Farhid, H., Khodkari, V., Nazeri, M., Javanbakht, S., & Shaabani, A. (2021). Multicomponent reactions as a potent tool for the synthesis of benzodiazepines. Organic & Biomolecular Chemistry, 19(17), 3874-3918. [Link]

• Majid, A. A., et al. (2012). Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst. Journal of Chemistry, 2013, 1-6. [Link]

• Cravotto, G., & Catto, M. (2020). Palladium-Catalyzed Benzodiazepines Synthesis. Catalysts, 10(6), 634. [Link]

• Ajani, O. O., et al. (2022). A review on the chemistry and pharmacological properties of benzodiazepine motifs in drug design. Journal of Taibah University for Science, 16(1), 713-733. [Link]

• Kim, J., & Lee, P. H. (2025). Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates. Molecules, 30(15), 3004. [Link]

• Ranu, B. C., & Jana, R. (2007). Efficient and Green Method for the Synthesis of 1,5‐Benzodiazepine and Quinoxaline Derivatives in Water. Synthetic Communications, 37(19), 3337-3345. [Link]

• Singh, P., & Verma, A. (2022). Review on Preparation Methods and Different Biological Activity of 1, 5-Benzodiazepines. International Journal of Pharmaceutical Research and Applications, 7(4), 1059-1068. [Link]

• Baseer, M. A., & Khan, I. A. (2019). Microwave-assisted green synthesis of 1,5 benzodiazepines using Cu(II)-clay nanocatalyst. Journal of the Indian Chemical Society, 96(4), 543-548. [Link]

• Boojamra, C. G., Burow, K. M., Thompson, L. A., & Ellman, J. A. (1997). Solid-Phase Synthesis of 1,4-Benzodiazepine-2,5-diones. Journal of Organic Chemistry, 62(5), 1240-1256. [Link]

• More, P. L., & Deshmukh, M. B. (2013). Phenylboronic acid catalysed synthesis of 1,5-benzodiazepines via cyclocondensation of o-phenylenediamine and ketones. Journal of Chemical Sciences, 125(4), 745-749. [Link]

• Indalkar, P. S., et al. (2017). Green synthesis of 1,4-benzodiazepines over La2O3 and La(OH)3 catalysts: possibility of Langmuir–Hinshelwood adsorption. RSC Advances, 7(82), 52033-52042. [Link]

• Kumar, A., & Agarwal, S. (2001). Solid-phase Synthesis of pyrrolo[2,1-c][11][12]benzodiazepine-5,11-diones. Journal of the Indian Chemical Society, 78(2), 99-101. [Link]

• ResearchGate. (n.d.). Synthesis of Benzodiazepines Using Different Catalysts. [Link]

• Lertxundi, U., et al. (2018). 1,4-Benzodiazepines and New Derivatives: Description, Analysis, and Organic Synthesis. Current Pharmaceutical Design, 24(15), 1634-1647. [Link]

• Suryawanshi, V. S., et al. (2020). Greener and Efficient Synthesis of Benzodiazepines Using Mixed Ferrite under Solvent Free Condition. ResearchGate. [Link]

• Ghorbani-Choghamarani, A., & Taherinia, G. (2024). An economical synthesis of benzodiazepines using ACT@IRMOF core–shell as a potential eco-friendly catalyst through the activated carbon of thymus plant (ACT). New Journal of Chemistry, 48(10), 4386-4394. [Link]

• Plunkett, M. J., & Ellman, J. A. (1995). Solid-Phase Synthesis of Structurally Diverse 1,4-Benzodiazepine Derivatives Using the Stille Coupling Reaction. Journal of the American Chemical Society, 117(12), 3306–3307. [Link]

• Al-Obaidi, A. M. S. (2025). Novel Benzodiazepine Derivatives: Synthesis, Characterization, and Anticonvulsant Activity. Hilaris Publisher. [Link]

• McClain, E. J. (2020). Stereoselective and Economical Methods for Chemical Synthesis of Essential Medicines. Emory University. [Link]

• Felix, A. M., et al. (1995). Synthesis of benzodiazepines. US5466799A.

• Wang, Z., et al. (2025). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Molecules, 30(9), 2014. [Link]

• Whirl-Carrillo, M., et al. (2012). Benzodiazepine Pathway, Pharmacodynamics. Pharmacogenetics and Pharmacogenomics Knowledge Base. [Link]

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Using Ethyl 2-amino-2-(2-bromophenyl)acetate in peptide synthesis

Application Note: Utilizing Ethyl 2-amino-2-(2-bromophenyl)acetate in Advanced Peptide Synthesis and Late-Stage Functionalization

Executive Summary

The incorporation of unnatural amino acids into peptide backbones is a cornerstone of modern peptidomimetic drug discovery. Ethyl 2-amino-2-(2-bromophenyl)acetate , an esterified derivative of 2-bromophenylglycine (Phg(2-Br)), offers a dual-advantage scaffold. First, the phenylglycine core introduces significant conformational rigidity to the peptide backbone, which can enhance target binding affinity and proteolytic stability. Second, the ortho-bromo substituent serves as a bioorthogonal handle for palladium-catalyzed Late-Stage Functionalization (LSF), enabling the synthesis of complex biaryl peptides or constrained macrocycles[1].

This application note provides a comprehensive, self-validating guide to preparing this building block, overcoming the notorious racemization risks associated with phenylglycine solid-phase peptide synthesis (SPPS), and executing on-resin Suzuki-Miyaura cross-coupling.

Chemical Logic: The Dual Utility of the 2-Bromophenylglycine Scaffold

Ethyl 2-amino-2-(2-bromophenyl)acetate is supplied as a C-terminally protected ethyl ester with a free N-terminal amine. This specific protection scheme dictates its synthetic utility:

• Direct Solution-Phase Nucleophile: It can be used directly as the C-terminal residue in solution-phase coupling.

• SPPS Building Block: To utilize it as an internal residue during standard Fmoc-SPPS, the ethyl ester must first be saponified to the free carboxylic acid, and the free amine must be protected with an Fmoc group.

Once incorporated into a peptide, the ortho-bromoaryl group is primed for transition-metal catalysis. Performing these cross-coupling reactions on-resin takes advantage of the "pseudodilution" effect. The solid polymer matrix restricts the translational mobility of the peptide chains, heavily favoring intramolecular macrocyclization or clean intermolecular cross-coupling while suppressing unwanted peptide aggregation[2].

Workflow for integrating 2-bromophenylglycine into peptides for late-stage functionalization.

Pre-Synthetic Workflow: Ester Hydrolysis and N-Protection

To convert Ethyl 2-amino-2-(2-bromophenyl)acetate into a viable SPPS building block (Fmoc-Phg(2-Br)-OH), the following one-pot sequence is recommended.

Protocol 1: Preparation of Fmoc-Phg(2-Br)-OH

• Saponification: Dissolve Ethyl 2-amino-2-(2-bromophenyl)acetate (1.0 eq) in a 1:1 mixture of THF and H₂O. Cool to 0 °C. Add LiOH·H₂O (1.5 eq) portion-wise. Stir for 2 hours at room temperature until TLC indicates complete consumption of the ester.

• pH Adjustment: Cool the mixture back to 0 °C. Carefully adjust the pH to 8.5–9.0 using 1M HCl or saturated NaHCO₃ as needed.

• Fmoc Protection: Dissolve Fmoc-OSu (1.1 eq) in a minimal amount of THF and add it dropwise to the reaction mixture. Stir vigorously for 12 hours at room temperature.

• Workup: Acidify the mixture to pH 2.0 using 1M HCl. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under vacuum. Purify via flash chromatography (DCM/MeOH) to yield pure Fmoc-Phg(2-Br)-OH.

Navigating the SPPS Bottleneck: Suppressing Phenylglycine Racemization

Mechanistic Insight: Phenylglycine (Phg) derivatives are notoriously susceptible to racemization (epimerization) during SPPS[3]. The α -proton of Phg is highly acidic because the resulting carbanion is resonance-stabilized by the adjacent electron-withdrawing phenyl ring. Under the basic conditions typically used for Fmoc deprotection (piperidine) or amino acid activation (DIPEA), this proton is easily abstracted, leading to enolization or the formation of an oxazolone intermediate[3][4].

To prevent this, standard uronium coupling reagents (like HATU or HBTU) combined with strong bases (like DIPEA) must be strictly avoided[5]. Instead, coupling must be performed using base-free conditions (DIC/OxymaPure) or with highly sterically hindered bases like TMP (2,4,6-collidine) which are too bulky to abstract the α -proton[4][5].

Table 1: Impact of Coupling Conditions on Phenylglycine Racemization

Coupling Reagent	Base (Equivalents)	Additive	Racemization (%)	Recommendation
HATU (3 eq)	DIPEA (6 eq)	None	> 15.0 %	❌ Not Recommended
HBTU (3 eq)	DIPEA (6 eq)	None	> 15.0 %	❌ Not Recommended
COMU (3 eq)	TMP (4 eq)	None	< 2.0 %	⚠️ Acceptable
DEPBT (3 eq)	TMP (4 eq)	None	< 1.0 %	✅ Optimal
DIC (3 eq)	None	Oxyma (3 eq)	< 1.0 %	✅ Optimal

Data summarized from comparative studies on Phg epimerization[4][5].

Protocol 2: Racemization-Free SPPS Coupling of Fmoc-Phg(2-Br)-OH

• Resin Preparation: Swell the resin (e.g., Rink Amide AM) in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 2 × 5 minutes. Crucial: Keep deprotection times as short as possible to minimize base exposure to previously coupled Phg residues. Wash thoroughly with DMF (5 × 1 min).

• Activation (Minimize Time): In a separate vial, dissolve Fmoc-Phg(2-Br)-OH (3.0 eq) and OxymaPure (3.0 eq) in minimal DMF. Add DIC (3.0 eq) and stir for exactly 2 minutes. Prolonged pre-activation increases oxazolone formation[4].

• Coupling: Immediately transfer the activated mixture to the resin. Agitate at room temperature for 2 hours.

• Washing: Drain the reaction vessel and wash the resin with DMF (5 × 1 min) and DCM (3 × 1 min). Perform a Kaiser test to confirm coupling completion.

Late-Stage Functionalization: On-Resin Suzuki-Miyaura Cross-Coupling

Mechanistic Insight: Once the peptide sequence is fully assembled on the resin, the ortho-bromo group of the Phg(2-Br) residue acts as an electrophile for Palladium-catalyzed cross-coupling. By utilizing an arylboronic acid, a robust C(sp2)-C(sp2) biaryl bond is formed. Conducting this reaction on-resin prevents intermolecular cross-linking and simplifies purification, as excess metal catalysts and boronic acids are simply washed away prior to peptide cleavage[2][6].

Protocol 3: On-Resin Suzuki-Miyaura Cross-Coupling

• Solvent Degassing: Prepare a solvent mixture of 1,2-Dimethoxyethane (DME), Ethanol, and H₂O in a 9:9:2 ratio. Degas thoroughly by sparging with Argon for 30 minutes.

• Reagent Loading: To the reaction vessel containing the fully protected, resin-bound peptide (1.0 eq), add the desired Arylboronic acid (5.0 eq), Pd₂(dba)₃ (0.2 eq), SPhos ligand (0.4 eq), and Potassium Fluoride (KF) (4.0 eq)[6].

• Reaction Execution: Add the degassed solvent mixture to the resin. Seal the vessel under an Argon atmosphere.

• Heating: Irradiate the mixture in a microwave peptide synthesizer at 100 °C for 45 minutes. (Alternatively, for conventional heating, agitate at 80 °C for 12 hours).

• Metal Scavenging & Washing: Drain the reaction mixture. Wash the resin sequentially with DMF, H₂O, DMF, a 0.5% solution of sodium diethyldithiocarbamate in DMF (to scavenge residual palladium), DCM, and finally MeOH.

• Cleavage: Dry the resin under vacuum. Cleave the peptide using a standard TFA/TIPS/H₂O (95:2.5:2.5) cocktail for 2 hours. Precipitate the crude biaryl peptide in cold diethyl ether and purify via RP-HPLC.

References

• Late-stage functionalization of peptides via a palladium-catalyzed C(sp3)
• Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis. Luxembourg Bio Technologies.
• Technical Support Center: Prevention of Racemiz
• Epimeris
• Recent progress of on-resin cyclization for the synthesis of cyclopeptidomimetics. RHHZ.
• Recent Advances in Macrocyclic Drugs and Microwave-Assisted and/or Solid-Supported Synthesis of Macrocycles. MDPI.

Sources

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Application Notes &amp; Protocols: Electrophilic Derivatization of Ethyl 2-amino-2-(2-bromophenyl)acetate

Abstract

Ethyl 2-amino-2-(2-bromophenyl)acetate is a versatile bifunctional molecule of significant interest to the pharmaceutical and agrochemical research sectors. Its structure, featuring a nucleophilic primary amine, an ester, and a synthetically valuable aryl bromide handle, makes it an ideal scaffold for constructing diverse molecular architectures.[1][2] This guide provides an in-depth exploration of the reactivity of the primary amino group with various classes of electrophiles. We present detailed, field-proven protocols for N-acylation, N-alkylation, and reductive amination, explaining the causality behind experimental choices to ensure reproducible and high-yielding outcomes. This document is intended for researchers, medicinal chemists, and process development scientists seeking to leverage this building block for the synthesis of novel compounds.

Chemical Profile and Reactivity Overview

Ethyl 2-amino-2-(2-bromophenyl)acetate possesses two primary sites for reaction with electrophiles: the α-amino group and, to a lesser extent, the ester moiety. The lone pair of electrons on the nitrogen atom of the primary amine confers strong nucleophilic character, making it the predominant site of attack for a wide array of electrophilic partners. The 2-bromophenyl group not only influences the electronic properties of the molecule but also serves as a key functional handle for subsequent cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), which are beyond the scope of this particular guide. Understanding the dominant nucleophilicity of the amine is fundamental to designing selective derivatization strategies.

Caption: Key reactive sites on Ethyl 2-amino-2-(2-bromophenyl)acetate.

N-Acylation: Synthesis of Amide Derivatives

The formation of an amide bond via N-acylation is one of the most robust and fundamental transformations in medicinal chemistry.[3] Amides are exceptionally stable functional groups that often play a crucial role in molecular recognition by forming key hydrogen bonds with biological targets. This protocol details the reaction with an acid chloride in the presence of a non-nucleophilic base.

Expertise & Causality

• Choice of Base: A tertiary amine base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is essential. Its role is to scavenge the hydrochloric acid (HCl) byproduct generated during the reaction. The use of a non-nucleophilic base is critical to prevent it from competing with the substrate's primary amine in reacting with the electrophilic acylating agent.

• Solvent Selection: Anhydrous dichloromethane (DCM) is a common choice due to its inert nature and ability to dissolve both the starting material and many acylating agents. Other aprotic solvents like tetrahydrofuran (THF) or acetonitrile can also be used.

• Temperature Control: The reaction is typically initiated at 0 °C by adding the acylating agent. This is a precautionary measure to control the initial exotherm of the reaction, which can be vigorous, especially on a larger scale.

Experimental Protocol: N-Acetylation

This protocol describes the synthesis of Ethyl 2-acetamido-2-(2-bromophenyl)acetate.

Materials:

• Ethyl 2-amino-2-(2-bromophenyl)acetate (1.0 eq)

• Acetyl chloride (1.1 eq)

• Triethylamine (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, magnetic stirrer, and ice bath

Procedure:

• Dissolve Ethyl 2-amino-2-(2-bromophenyl)acetate (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM in a round-bottom flask equipped with a magnetic stir bar.

• Cool the flask in an ice bath to 0 °C with stirring.

• Add acetyl chloride (1.1 eq) dropwise to the stirred solution over 10-15 minutes. Ensure the internal temperature does not rise significantly.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours.

• Monitoring: The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting amine spot is no longer visible.

• Work-up: Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with saturated NaHCO₃ solution (to remove excess acid chloride and HCl salts), water, and finally brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude amide is often pure enough for subsequent steps. If necessary, it can be further purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Data Presentation: Acylation with Various Electrophiles

Electrophile	Base (eq)	Solvent	Typical Yield	Notes
Acetyl Chloride	TEA (1.5)	DCM	>90%	Highly reactive, exothermic.
Acetic Anhydride	Pyridine (2.0)	DCM	>90%	Less reactive than acid chloride; may require gentle heating.
Benzoyl Chloride	TEA (1.5)	DCM	>85%	Solid product is common.
Isobutyryl Chloride	DIPEA (1.5)	THF	>85%	DIPEA is a bulkier base, useful for sterically hindered substrates.

N-Alkylation: Access to Secondary and Tertiary Amines

N-alkylation introduces aliphatic or benzylic groups to the amino function, significantly altering the steric and electronic properties of the molecule.[4] A primary challenge in this reaction is controlling the degree of alkylation, as the initially formed secondary amine product is often more nucleophilic than the starting primary amine, leading to the formation of tertiary amines and even quaternary ammonium salts.[5]

Expertise & Causality

• Controlling Over-alkylation: The most effective strategy to favor mono-alkylation is to use a large excess of the starting amine relative to the alkylating agent. However, this is not practical when the amine is the more valuable component. An alternative is to use exactly one equivalent of the alkylating agent and carefully monitor the reaction, stopping it before significant di-alkylation occurs.

• Base and Solvent: A mild, non-nucleophilic base like potassium carbonate (K₂CO₃) is often used in a polar aprotic solvent like acetonitrile or DMF.[5] The base neutralizes the acid byproduct (e.g., HBr) and the solvent facilitates the Sₙ2 reaction.

Caption: Reaction pathway showing desired mono-alkylation and potential over-alkylation byproducts.

Experimental Protocol: N-Benzylation

Materials:

• Ethyl 2-amino-2-(2-bromophenyl)acetate (1.0 eq)

• Benzyl bromide (1.05 eq)

• Potassium carbonate (K₂CO₃, 2.0 eq), finely powdered

• Acetonitrile (CH₃CN)

• Ethyl acetate

• Standard laboratory glassware and reflux condenser

Procedure:

• To a round-bottom flask, add Ethyl 2-amino-2-(2-bromophenyl)acetate (1.0 eq), potassium carbonate (2.0 eq), and acetonitrile.

• Stir the suspension vigorously at room temperature.

• Add benzyl bromide (1.05 eq) and heat the mixture to a gentle reflux (approx. 80 °C).

• Maintain reflux for 6-12 hours.

• Monitoring: Follow the disappearance of the starting material by TLC or LC-MS. Be mindful of the formation of a second, less polar spot corresponding to the di-benzylated product.

• Work-up: Cool the reaction to room temperature and filter off the inorganic salts, washing the filter cake with a small amount of ethyl acetate.[6]

• Combine the filtrates and concentrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent.

• Purification: The crude product must be purified by flash column chromatography on silica gel to separate the mono-alkylated product from unreacted starting material and the di-alkylated byproduct.

Reductive Amination: Synthesis via Imine Intermediates

Reductive amination is a powerful and highly versatile method for N-alkylation that proceeds via an intermediate imine or iminium ion.[7] This two-step, one-pot process involves the condensation of the amine with an aldehyde or ketone, followed by in-situ reduction of the resulting C=N double bond. It is often preferred over direct alkylation as it exclusively produces the desired amine without risk of over-alkylation.

Expertise & Causality

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for reductive aminations. It is a mild and selective reducing agent that readily reduces the protonated iminium ion intermediate but is slow to reduce the starting aldehyde or ketone, thus minimizing the formation of alcohol byproducts. Sodium cyanoborohydride (NaBH₃CN) is also effective but is highly toxic.

• Reaction Conditions: The reaction is typically run in a non-protic solvent like dichloroethane (DCE) or DCM. The addition of a small amount of acetic acid can catalyze the formation of the imine intermediate.[7]

Experimental Protocol: Reaction with Benzaldehyde

Caption: General experimental workflow for one-pot reductive amination.

Materials:

• Ethyl 2-amino-2-(2-bromophenyl)acetate (1.0 eq)

• Benzaldehyde (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq)

• Dichloroethane (DCE) or Dichloromethane (DCM)

• Glacial acetic acid (optional, ~5 mol%)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Standard laboratory glassware

Procedure:

• Combine Ethyl 2-amino-2-(2-bromophenyl)acetate (1.0 eq) and benzaldehyde (1.1 eq) in DCE.

• Add a catalytic amount of glacial acetic acid, if desired, and stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. Note: Mild gas evolution may occur.

• Stir the reaction mixture at room temperature for 4-16 hours, or until TLC analysis indicates complete consumption of the imine intermediate.

• Work-up: Carefully quench the reaction by slow addition of saturated NaHCO₃ solution.

• Transfer to a separatory funnel, separate the layers, and extract the aqueous phase with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the residue by flash column chromatography on silica gel to yield the pure secondary amine product.

Data Presentation: Reductive Amination with Various Carbonyls

Carbonyl Compound	Reducing Agent	Solvent	Typical Yield	Notes
Benzaldehyde	NaBH(OAc)₃	DCE	>80%	Standard, reliable transformation.
Acetone	NaBH(OAc)₃	DCM	>75%	Ketones are generally less reactive than aldehydes.
Cyclohexanone	NaBH(OAc)₃	DCE	>80%	Forms a spirocyclic amine derivative.
4-Fluorobenzaldehyde	NaBH(OAc)₃	DCE	>80%	Tolerates electron-withdrawing and -donating groups on the aldehyde.[8]

References

• Zaki Dawood, Zainab Faiyq Saeed, Banan Borhan Saeed. SYNTHESIS OF ACETYLENIC AMINO DERIVATIVES OF 2-(2-((2,6DICHLOROPHENYL)AMINO)PHENYL)ACETIC ACID. CyberLeninka. Available at: [Link]

• Modular Synthesis of α,α-Diaryl α-Amino Esters via Bi(V)-Mediated Arylation/SN2-Displacement of Kukhtin–Ramirez Intermediates - PMC. National Center for Biotechnology Information. Available at: [Link]

• Regioselective synthesis of 2-aminophenols from N-arylhydroxylamines - RSC Publishing. Royal Society of Chemistry. Available at: [Link]

• Biocatalytic Synthesis of α-Amino Esters via Nitrene C-H Insertion - PubMed - NIH. National Center for Biotechnology Information. Available at: [Link]

• Cu-Catalyzed Cross-Electrophilic Coupling of α-Diazoesters with O-Benzoyl Hydroxylamines for the Synthesis of Unnatural N-Alkyl α-Amino Acid Derivatives | Organic Letters - ACS Publications. American Chemical Society Publications. Available at: [Link]

• Consecutive catalytic electrophilic fluorination/amination of β-keto esters: toward α-fluoro-α-amino acids? - ResearchGate. ResearchGate. Available at: [Link]

• EP0094599A1 - Use of aminophenylacetic acid derivatives for the manufacture of an immunomodulating medical preparation - Google Patents. Google Patents.

• The Strecker Synthesis of Amino Acids - Master Organic Chemistry. Master Organic Chemistry. Available at: [Link]

• Ethyl 2-(2-bromophenyl)acetate | C10H11BrO2 | CID 2780092 - PubChem. National Center for Biotechnology Information. Available at: [Link]

• Synthesis of unnatural α-amino esters using ethyl nitroacetate and condensation or cycloaddition reactions - Beilstein Journals. Beilstein Journals. Available at: [Link]

• Ethyl-α-bromophenyl acetate - the NIST WebBook. NIST. Available at: [Link]

• ChemInform Abstract: Unusual Pathway of Alkylation of 2-(4-Bromobenzylidene)-p-menthan-3-one with Ethyl Bromoacetate - ResearchGate. ResearchGate. Available at: [Link]

• Acylation – Knowledge and References - Taylor & Francis. Taylor & Francis Online. Available at: [Link]

• Selectivity of labeled bromoethylamine for protein alkylation - PubMed. National Center for Biotechnology Information. Available at: [Link]

• Synthesis of MAPA Reagents and 2-Alkyl(aryl)aminopyridines from 2-Bromopyridine Using the Goldberg Reaction - MDPI. MDPI. Available at: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. CAS 3342-78-7: 2-Aminophenylacetic acid | CymitQuimica [cymitquimica.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Selectivity of labeled bromoethylamine for protein alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. beilstein-journals.org [beilstein-journals.org]

Application Note: Flash Column Chromatography Purification of Ethyl 2-amino-2-(2-bromophenyl)acetate

Introduction & Executive Summary

Ethyl 2-amino-2-(2-bromophenyl)acetate is a highly valuable α -amino ester intermediate utilized in the synthesis of peptidomimetics, chiral catalysts, and active pharmaceutical ingredients (APIs). However, isolating this compound from crude reaction mixtures presents a distinct set of physicochemical challenges. The simultaneous presence of a free primary amine, an enolizable α -chiral center, and a hydrolyzable ester demands a highly controlled chromatographic environment.

This application note details the mechanistic rationale and step-by-step protocols for isolating this compound in high yield and enantiomeric purity, ensuring a self-validating workflow suitable for rigorous drug development standards.

Physicochemical Profiling & Chromatographic Causality

When designing a purification workflow for α -amino esters, scientists must navigate three primary structural liabilities:

• The Silanol Effect (Amine Streaking): Bare silica gel possesses surface silanol groups that act as Brønsted acids ( pKa​≈4.5−5.0 ). The primary amine of the target compound ( pKa​≈8.5 ) forms strong ionic bonds with these silanols. Without intervention, this causes severe band broadening, tailing, and irreversible adsorption, drastically reducing yield[1].

• Ester Hydrolysis & Transesterification: The ethyl ester is highly susceptible to nucleophilic attack. Utilizing strong aqueous bases or methanol-heavy gradients to force the amine off the column can inadvertently trigger ester hydrolysis or transesterification.

• Alpha-Proton Lability (Racemization Risk): The proton situated at the α -carbon is flanked by an electron-withdrawing ester and a bulky 2-bromophenyl ring, increasing its acidity. Prolonged exposure to highly basic environments (e.g., basic alumina or excessive amine modifiers) can induce enolization, leading to the racemization of the chiral center.

Table 1: Physicochemical Liabilities and Chromatographic Solutions

Structural Feature	Chromatographic Liability	Mechanistic Solution
Primary α -Amine	Severe streaking via ionic bonding with acidic silanols.	Mask silanols using NH 2​ -Silica or a 1% TEA mobile phase modifier.
Ethyl Ester	Susceptible to base-catalyzed hydrolysis/transesterification.	Avoid MeOH/H 2​ O and strong bases (NaOH/KOH). Use soft normal-phase solvents.
Chiral α -Carbon	Base-catalyzed enolization leading to racemization.	Evaporate fractions at <35°C; avoid prolonged exposure to basic modifiers.

Methodology Selection & Workflow

To overcome these challenges, two distinct chromatographic strategies are employed. The choice between them depends on the availability of specialized stationary phases versus cost considerations.

• Method A: Amine-Functionalized Silica (The Gold Standard): Amine-functionalized silica (NH 2​ -silica) features an aminopropyl silane bonded phase that permanently masks the acidic silanols. Because the surface is inherently basic, organic amines elute symmetrically using softer, safer normal-phase solvents (e.g., Hexane/Ethyl Acetate) without requiring basic mobile phase modifiers [2]. This completely eliminates the risk of base-catalyzed racemization during post-purification concentration.

• Method B: Triethylamine (TEA) Deactivated Bare Silica (The Pragmatic Alternative): For laboratories lacking NH 2​ -silica, standard bare silica can be dynamically deactivated. By adding 1% Triethylamine (TEA) to the mobile phase, the TEA acts as a competing amine modifier, neutralizing the acidic silanols and allowing the target compound to partition freely [1].

Workflow for alpha-amino ester purification comparing bare silica and amine-functionalized silica.

Detailed Experimental Protocols

Self-Validating System Design: Both protocols incorporate dual-stain TLC monitoring. Fractions are first visualized under UV light (254 nm) to detect the 2-bromophenyl chromophore, followed by heating with a Ninhydrin stain to confirm the presence of the primary amine (yielding a distinct purple/pink spot). This orthogonal validation ensures that the collected fractions contain the intact target molecule, not a cleaved byproduct.

Protocol A: Purification via Amine-Functionalized Silica Gel (Recommended)

• Column Preparation: Dry-pack a glass column with Amine-Functionalized Silica Gel (40-75 µm, 100Å) using a mass ratio of 50:1 (Silica:Crude Sample).

• Equilibration: Equilibrate the column with 3 column volumes (CV) of 90:10 Hexane/Ethyl Acetate. Ensure the solvent is poured down the walls to minimally disturb the silica layer, applying gentle air pressure to force the solvent through the dry silica .

• Sample Loading (Dry Loading): Dissolve the crude Ethyl 2-amino-2-(2-bromophenyl)acetate in a minimal volume of dichloromethane (DCM). Add a small amount of NH 2​ -silica (1:2 ratio to sample mass) and evaporate to a free-flowing powder. Load this evenly onto the top of the column bed to prevent band broadening.

• Isocratic Elution: Elute the column using an isocratic gradient of 80:20 Hexane/Ethyl Acetate. Maintain a steady flow rate.

• Fraction Analysis: Collect 20 mL fractions. Spot fractions on a TLC plate and perform the dual-stain validation (UV 254 nm + Ninhydrin).

• Concentration: Combine fractions containing the pure product. Evaporate the solvent in vacuo using a rotary evaporator with the water bath set strictly below 35°C . This low-temperature threshold is critical to prevent thermal degradation and preserve the enantiomeric excess (ee%).

Protocol B: Purification via TEA-Deactivated Bare Silica Gel

• Column Preparation: Slurry-pack standard bare silica gel (230-400 mesh) in 90:10 Hexane/Ethyl Acetate containing 1% v/v Triethylamine (TEA).

• Equilibration: Pass 4 CVs of the 90:10 Hexane/EtOAc + 1% TEA solution through the column to fully saturate and neutralize the acidic silanol sites [1].

• Sample Loading: Apply the crude mixture directly to the top of the silica bed using a long glass pipette, taking care not to disturb the sand layer.

• Elution: Elute using 80:20 Hexane/EtOAc + 1% TEA. The continuous presence of TEA in the mobile phase ensures the silanols remain masked during the entire run.

• Fraction Analysis: Monitor fractions via the UV and Ninhydrin dual-stain method.

• Concentration & Co-evaporation: Combine pure fractions and evaporate in vacuo (<35°C). To ensure complete removal of residual TEA (which can catalyze racemization over time), co-evaporate the resulting oil twice with 10 mL of toluene, followed by high vacuum exposure for 4 hours.

Quantitative Method Comparison

Table 2: Quantitative Comparison of Purification Methods

Parameter	Method A (NH 2​ -Silica)	Method B (TEA-Deactivated Silica)
Stationary Phase	Amine-Functionalized Silica	Bare Silica Gel (230-400 mesh)
Mobile Phase	Hexane / EtOAc (80:20)	Hexane / EtOAc (80:20) + 1% TEA
Typical Yield	> 92%	80 - 85%
Purity (HPLC)	> 98%	> 95% (Trace TEA possible)
Racemization Risk	Very Low	Moderate (Requires rapid co-evaporation)
Cost	High	Low

References

• Biotage. "How do I purify ionizable organic amine compounds using flash column chromatography?" Biotage Knowledge Blog. Available at:[Link]

• Sorbent Technologies. "Amino Flash | Sorbent Technologies, Inc." Sorbtech Product Catalog. Available at:[Link]

• Organic Syntheses. "Purification of Organic Compounds by Flash Column Chromatography." Organic Syntheses, Vol. 99, p. 100. Available at:[Link]

Sources

• 1. biotage.com [biotage.com]
• 2. sorbtech.com [sorbtech.com]

Synthesis and Evaluation of Dual Glucokinase (GK) and Peroxisome Proliferator-Activated Receptor γ (PPARγ) Activators: A Technical Guide for Drug Discovery

Abstract

This comprehensive technical guide provides detailed application notes and protocols for the synthesis, purification, characterization, and biological evaluation of dual-acting molecules that activate both glucokinase (GK) and peroxisome proliferator-activated receptor γ (PPARγ). The simultaneous modulation of these two key metabolic regulators presents a promising therapeutic strategy for type 2 diabetes mellitus (T2DM) by addressing both hyperglycemia and insulin resistance. This document is intended for researchers, medicinal chemists, and drug development professionals, offering field-proven insights and step-by-step methodologies to advance the discovery of novel dual-target agonists.

Introduction: The Rationale for Dual GK and PPARγ Activation

Type 2 diabetes is a complex metabolic disorder characterized by insufficient insulin secretion and insulin resistance.[1] Monotherapies often fail to achieve long-term glycemic control, necessitating multi-targeted therapeutic approaches. Glucokinase (GK) and peroxisome proliferator-activated receptor γ (PPARγ) are two clinically validated targets in the management of T2DM.

• Glucokinase (GK) , primarily expressed in pancreatic β-cells and hepatocytes, functions as a glucose sensor, regulating insulin secretion and hepatic glucose metabolism.[1] GK activators enhance glucose-stimulated insulin release and promote hepatic glucose uptake and glycogen synthesis.

• PPARγ is a nuclear receptor that is a master regulator of adipogenesis, lipid metabolism, and insulin sensitivity. PPARγ agonists, such as the thiazolidinediones (TZDs), improve insulin sensitivity in peripheral tissues.

The synergistic action of a dual GK and PPARγ activator is anticipated to provide a more comprehensive treatment for T2DM by simultaneously enhancing insulin secretion in a glucose-dependent manner and improving insulin sensitivity. This dual-pronged approach has the potential for greater efficacy and a more durable glycemic response. The design of such dual-target ligands often involves the rational combination of pharmacophores from known GK activators and PPARγ agonists.[2]

Synthetic Protocols for Dual GK/PPARγ Activators

This section provides detailed, step-by-step protocols for the synthesis of two distinct classes of dual GK/PPARγ activators: Indole-based derivatives and Silybin-based derivatives .

Synthesis of Indole-Based Dual Activators

The indole scaffold is a privileged structure in medicinal chemistry and has been successfully employed in the design of PPAR agonists.[3] The following protocol outlines a general route for the synthesis of indole-based dual activators, inspired by the work on indole sulfonamide PPAR agonists.[4]

Diagram: Synthetic Workflow for Indole-Based Dual Activators

Caption: Synthetic route for indole-based dual GK/PPARγ activators.

Protocol 2.1.1: Step-by-Step Synthesis

• Sonogashira Coupling:

  • To a solution of the substituted iodo-nitrobenzene (1.0 eq) in a 2:1 mixture of DMF and TEA, add the terminal alkyne (1.2 eq), CuI (0.05 eq), and Pd(PPh3)4 (0.025 eq).

  • Stir the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at room temperature for 12-24 hours, monitoring the reaction progress by TLC.

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous NH4Cl solution, followed by brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the nitroalkyne intermediate.[4]

• Reduction of the Nitro Group:

  • Dissolve the nitroalkyne intermediate (1.0 eq) in a mixture of ethyl acetate and ethanol (1:1).

  • Add SnCl2·2H2O (5.0 eq) portion-wise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Quench the reaction by the addition of a saturated aqueous solution of NaHCO3 until the pH is ~8.

  • Extract the product with ethyl acetate. The organic layers are combined, washed with brine, dried over anhydrous Na2SO4, and concentrated to yield the aminoalkyne intermediate, which is often used in the next step without further purification.[4]

• Sulfonylation:

  • Dissolve the aminoalkyne intermediate (1.0 eq) in pyridine.

  • Add the desired arylsulfonyl chloride (1.1 eq) at 0 °C.

  • Stir the reaction at room temperature for 12 hours.

  • Pour the reaction mixture into ice-water and extract with ethyl acetate.

  • Wash the organic layer with 1M HCl, saturated aqueous NaHCO3, and brine.

  • Dry over anhydrous Na2SO4, filter, and concentrate to give the sulfonamide-alkyne intermediate. Purify by flash column chromatography if necessary.[4]

• Indole Cyclization:

  • To a solution of the sulfonamide-alkyne intermediate (1.0 eq) in 1,2-dichloroethane, add Cu(OAc)2 (2.0 eq).

  • Reflux the mixture for 4-8 hours.

  • Cool the reaction to room temperature, filter through a pad of Celite, and concentrate the filtrate.

  • Purify the residue by flash column chromatography (hexane/ethyl acetate) to obtain the indole ester derivative.[4]

• Ester Hydrolysis:

  • Dissolve the indole ester derivative (1.0 eq) in a mixture of THF and water (3:1).

  • Add LiOH·H2O (3.0 eq) and stir at room temperature for 2-4 hours.

  • Acidify the reaction mixture to pH 3-4 with 1M HCl.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield the final indole-based dual activator.[4]

Table 1: Purification and Characterization Data for a Representative Indole-Based Dual Activator

Parameter	Method	Details
Purification	Flash Column Chromatography	Silica gel, 230-400 mesh; Gradient elution with hexane/ethyl acetate.
¹H NMR	400 MHz, CDCl₃	Characteristic signals: indole N-H (δ 8.0-9.0 ppm, broad singlet), aromatic protons (δ 7.0-8.0 ppm), and aliphatic protons of the linker and substituents.[5]
¹³C NMR	100 MHz, CDCl₃	Characteristic signals for indole carbons and the carbonyl carbon of the carboxylic acid (δ 170-180 ppm).[5]
Mass Spec.	ESI-MS	Calculation of [M+H]⁺ or [M-H]⁻ to confirm the molecular weight of the final compound.

Synthesis of Silybin-Based Dual Activators

Silybin, a natural flavonolignan, has been identified as a natural agonist for both GK and PPARγ.[6] Chemical modification of the silybin scaffold can lead to potent dual-target agonists. The following protocol is based on an innovative scheme for regioselective modification of silybin.[6]

Diagram: Synthetic Workflow for Silybin-Based Dual Activators

Caption: Synthetic route for silybin-based dual GK/PPARγ activators.

Protocol 2.2.1: Step-by-Step Synthesis

• Acetylation of Silybin:

  • Suspend silybin (1.0 eq) in pyridine at 0 °C.

  • Add acetic anhydride (10.0 eq) dropwise.

  • Stir the reaction mixture at room temperature for 24 hours.

  • Pour the reaction mixture into ice-water and stir for 1 hour.

  • Collect the precipitate by filtration, wash with water, and dry under vacuum to obtain penta-O-acetyl-silybin.[6]

• Regioselective Aminolysis:

  • Dissolve penta-O-acetyl-silybin (1.0 eq) in an appropriate anhydrous solvent (e.g., dichloromethane).

  • Add the desired aliphatic amine (e.g., propylamine, 1.5 eq).

  • Stir the reaction at room temperature for 12-24 hours.

  • Monitor the reaction by TLC for the selective deacetylation at the C-7 position.

  • Concentrate the reaction mixture and purify by flash column chromatography (hexane/ethyl acetate) to isolate the C-7 hydroxyl silybin derivative.[6]

• Further Modification (Example: Acylation at C-7):

  • Dissolve the C-7 hydroxyl silybin derivative (1.0 eq) in anhydrous dichloromethane.

  • Add a suitable acylating agent (e.g., propionyl chloride, 1.2 eq) and a base (e.g., triethylamine, 1.5 eq) at 0 °C.

  • Stir at room temperature until the reaction is complete (monitored by TLC).

  • Wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate.

  • Purify the final product by flash column chromatography.[6]

Biological Evaluation Protocols

This section provides detailed protocols for the in vitro evaluation of the synthesized compounds for their dual GK and PPARγ activating properties.

Glucokinase (GK) Activation Assay

A coupled enzyme assay is commonly used to measure GK activity. The production of glucose-6-phosphate (G6P) by GK is coupled to the reduction of NADP⁺ to NADPH by glucose-6-phosphate dehydrogenase (G6PDH). The increase in NADPH can be monitored either by spectrophotometry (absorbance at 340 nm) or fluorometry (excitation at 340 nm, emission at 460 nm).[7]

Diagram: GK Coupled Enzyme Assay Workflow

Caption: Workflow for the glucokinase activation assay.

Protocol 3.1.1: Spectrophotometric GK Activation Assay

• Reagent Preparation:

  • Assay Buffer: 25 mM HEPES (pH 7.1), 25 mM KCl, 5 mM MgCl₂, 1 mM DTT.

  • Reaction Mixture (Final Concentrations): 10 nM recombinant human glucokinase, 1 U/mL G6PDH, 1 mM NADP⁺, 1 mM ATP, and 5 mM D-Glucose in Assay Buffer.

• Assay Procedure:

  • In a 96-well clear, flat-bottom plate, add 2 µL of test compound dilutions in DMSO. Include a DMSO-only control.

  • Add 98 µL of the Reaction Mixture to each well.

  • Immediately place the plate in a spectrophotometer pre-warmed to 30°C.

  • Measure the increase in absorbance at 340 nm every minute for 30-60 minutes.

• Data Analysis:

  • Determine the rate of reaction (ΔA340/min) from the linear portion of the kinetic curve.

  • Calculate the fold activation relative to the DMSO control.

  • Plot the fold activation against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀ value.

PPARγ Transactivation Assay

A reporter gene assay is the standard method to quantify the activation of PPARγ. This assay typically uses a cell line co-transfected with a PPARγ expression vector and a reporter vector containing a luciferase gene under the control of a PPARγ response element (PPRE).

Diagram: PPARγ Reporter Gene Assay Workflow

Caption: Workflow for the PPARγ transactivation reporter gene assay.

Protocol 3.2.1: Dual-Luciferase PPARγ Reporter Assay

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293T or HepG2) in appropriate media.

  • Co-transfect the cells with a human PPARγ expression plasmid, a PPRE-driven firefly luciferase reporter plasmid, and a constitutively active Renilla luciferase plasmid (for normalization) using a suitable transfection reagent.

• Assay Procedure:

  • 24 hours post-transfection, seed the cells into a 96-well white, clear-bottom plate.

  • After allowing the cells to attach, replace the medium with fresh medium containing serial dilutions of the test compounds. Include a vehicle control (DMSO) and a positive control (e.g., Rosiglitazone).

  • Incubate the plate at 37°C in a CO₂ incubator for 18-24 hours.

• Luminescence Measurement:

  • Remove the medium and wash the cells with PBS.

  • Lyse the cells using a passive lysis buffer.

  • Measure firefly and Renilla luciferase activities sequentially using a dual-luciferase reporter assay system according to the manufacturer's instructions on a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to correct for variations in transfection efficiency and cell number.

  • Calculate the fold activation relative to the vehicle control.

  • Plot the normalized fold activation against the logarithm of the compound concentration and determine the EC₅₀ value using a sigmoidal dose-response curve fit.

Data Interpretation and Troubleshooting

Table 2: Troubleshooting Common Issues in Synthesis and Biological Assays

Issue	Possible Cause(s)	Suggested Solution(s)
Synthesis: Low reaction yield	Incomplete reaction, side reactions, or product degradation.	Optimize reaction conditions (temperature, time, stoichiometry). Ensure anhydrous conditions if required. Use a different catalyst or solvent system.
Purification: Poor separation in column chromatography	Inappropriate solvent system, column overloading, or compound instability on silica.	Optimize the eluent system using TLC. Reduce the amount of crude material loaded. Consider using a different stationary phase (e.g., alumina).[2]
GK Assay: High background signal	Contaminated reagents, non-enzymatic reduction of NADP⁺.	Use high-purity reagents. Run a control reaction without GK to determine the non-enzymatic rate.
PPARγ Assay: Low signal or poor response	Low transfection efficiency, cytotoxicity of compounds, or inactive reporter construct.	Optimize the transfection protocol. Assess compound cytotoxicity using a viability assay (e.g., MTT). Verify the integrity of the plasmids.

Conclusion

The development of dual GK and PPARγ activators represents a highly promising avenue for the discovery of novel therapeutics for type 2 diabetes. The protocols and application notes provided in this guide offer a robust framework for the synthesis, purification, characterization, and biological evaluation of such dual-acting compounds. By adhering to these detailed methodologies and employing the troubleshooting strategies outlined, researchers can effectively advance their drug discovery programs in this exciting area of metabolic disease research.

References

• Design, synthesis, and activity evaluation of GK/PPARγ dual-target-directed ligands as hypoglycemic agents. PubMed, [Link][2]

• Design and Synthesis of Novel Indole Ethylamine Derivatives as a Lipid Metabolism Regulator Targeting PPARα/CPT1 in AML12 Cells. MDPI, [Link]

• Discovery of Potent Glucokinase and PPARγ Dual-Target Agonists through an Innovative Scheme for Regioselective Modification of Silybin. PMC, [Link]

• Discovery of Potent Glucokinase and PPARγ Dual-Target Agonists through an Innovative Scheme for Regioselective Modification of Silybin. PubMed, [Link][6]

• Targeting Peroxisome Proliferator-Activated Receptors Using Thiazolidinediones: Strategy for Design of Novel Antidiabetic Drugs. PMC, [Link]

• How to measure hepatic glucokinase activity? ResearchGate, [Link]

• Design, Synthesis, and Evaluation of a Novel Series of Indole Sulfonamide Peroxisome Proliferator Activated Receptor (PPAR) α/γ/δ Pan Agonists. Inventiva Pharma, [Link][4]

• Dual Luciferase Reporter Assay Protocol. Assay Genie, [Link]

• Troubleshooting Flash Chromatography. University of Rochester, [Link]

• Assay Troubleshooting. MB(ASCP) Technologist in Molecular Biology, [Link]

• Synthesis of novel PPARα/γ dual agonists as potential drugs for the treatment of the metabolic syndrome and diabetes type II designed using a new de novo design program PROTOBUILD. ResearchGate, [Link][3]

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• 2. chem.rochester.edu [chem.rochester.edu]
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• 5. mdpi.com [mdpi.com]
• 6. assaygenie.com [assaygenie.com]
• 7. ias.ac.in [ias.ac.in]

One-Pot Synthesis Methods Involving Brominated Phenylacetates: A Detailed Guide for Researchers

Introduction: The Strategic Advantage of One-Pot Syntheses with Brominated Phenylacetates in Medicinal Chemistry

In the landscape of modern drug discovery and development, the efficiency and elegance of synthetic routes are paramount. One-pot reactions, which involve the sequential transformation of starting materials through multiple reaction steps in a single reaction vessel, represent a paradigm of synthetic efficiency.[1][2] This approach minimizes the need for purification of intermediates, reduces solvent waste, and saves considerable time and resources. When combined with the versatile reactivity of brominated phenylacetates, one-pot methodologies unlock a powerful toolkit for the construction of complex molecular architectures, particularly nitrogen-containing heterocycles that form the core of many pharmaceuticals.[3][4]

Brominated phenylacetates, such as ethyl 2-bromo-2-phenylacetate, are valuable building blocks for several reasons. The α-bromo group serves as an excellent leaving group in nucleophilic substitution reactions and is crucial for the formation of key intermediates like zinc enolates in Reformatsky-type reactions. The phenylacetate moiety provides a scaffold that can be readily modified, and the ester functionality offers a handle for further chemical transformations.

This application note provides a detailed exploration of one-pot synthesis methods involving brominated phenylacetates, offering researchers, scientists, and drug development professionals a comprehensive guide to these powerful techniques. We will delve into the underlying principles, provide detailed experimental protocols, and discuss the mechanistic rationale behind these elegant synthetic strategies.

I. One-Pot Synthesis of β-Lactams via the Reformatsky-Imine Cyclization

The β-lactam ring is a cornerstone of antibiotic chemistry, most famously found in penicillins and cephalosporins.[5] Its unique strained four-membered ring structure is key to its biological activity, acting as an irreversible inhibitor of bacterial cell wall synthesis.[6] One-pot synthesis of β-lactams from brominated phenylacetates offers a direct and efficient route to this critical pharmacophore.

The Underlying Chemistry: A Tandem Reaction Cascade

The one-pot synthesis of β-lactams from a brominated phenylacetate, an imine, and a metal promoter like zinc is a classic example of a tandem reaction. This process hinges on the in situ formation of a Reformatsky reagent, a zinc enolate, which then undergoes a nucleophilic addition to an imine, followed by an intramolecular cyclization to yield the β-lactam ring.

DOT Script for the Reformatsky-Imine Cyclization Workflow

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Transition metal-free one-pot synthesis of nitrogen-containing heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. One-pot Methodologies [orgchem.hhu.de]

Real-Time Reaction Monitoring and Process Analytical Technology (PAT): A Comprehensive Guide to In Situ FTIR, NMR, and LC-MS Methodologies

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Application Note & Experimental Protocol

The Mechanistic Imperative of Real-Time Monitoring

Pharmaceutical manufacturing and process chemistry are undergoing a paradigm shift from static, offline batch testing to dynamic, real-time process control. Driven by the FDA’s Process Analytical Technology (PAT) framework, the industry is increasingly adopting in situ monitoring to measure Critical Process Parameters (CPPs) and Critical Quality Attributes (CQAs) continuously[1].

Historically, reaction progress was tracked via discrete offline sampling (e.g., TLC, offline HPLC). However, offline sampling inherently disrupts the reaction environment, shifts delicate chemical equilibria, and frequently fails to capture highly reactive, transient intermediates[2]. By integrating in situ sensors directly into the reaction vessel, scientists can acquire high-frequency kinetic data, deduce complex reaction mechanisms, and ensure process safety by detecting the buildup of energetic intermediates before thermal runaway occurs[2].

Figure 1: Closed-loop Process Analytical Technology (PAT) workflow for real-time reaction control.

Modalities of Reaction Monitoring: A Comparative Analysis

Selecting the appropriate analytical modality depends on the reaction kinetics, the physical state of the mixture, and the structural complexity of the intermediates.

Table 1: Quantitative Comparison of Analytical Modalities

Analytical Modality	Primary Application	Temporal Resolution	Structural Specificity	Key Limitation
In Situ FTIR (ATR)	Fast kinetics, functional group tracking	High (~15–30 seconds)	Moderate (Functional groups)	Struggles with dilute solutions (<0.1 M)
In Situ 1D NMR	Mechanistic elucidation, stereochemistry	Moderate (~1–5 minutes)	Very High (Atomic connectivity)	Requires deuterated solvents or solvent suppression
Online LC-MS	Trace intermediate trapping, mass ID	Low (~5–10 minutes)	High (Mass/Fragmentation)	Requires flow-splitting and rapid quenching
Offline HPLC	Final purity and yield determination	Very Low (Hours)	High (Retention time + UV)	Misses transient/unstable intermediates

In Situ FTIR Spectroscopy (ReactIR) for Kinetic Profiling

In situ Fourier Transform Infrared (FTIR) spectroscopy, utilizing Attenuated Total Reflection (ATR) probes, is the workhorse of real-time kinetic profiling. By measuring the absorption of mid-infrared light by specific functional groups, it provides a continuous "molecular fingerprint" of the reaction mixture directly under process conditions[2].

Protocol 1: Real-Time Kinetic Profiling via In Situ FTIR

Objective: To monitor the consumption of starting materials and the formation of products/intermediates in real-time without disturbing the reaction equilibrium.

• Probe Insertion and Background Collection:

  • Action: Insert the DiComp (diamond) ATR probe into the empty, dry reactor. Collect an air background spectrum, followed by a solvent background spectrum at the target reaction temperature.

  • Causality: Background subtraction isolates the solute's functional group vibrations from the solvent matrix. Temperature matching is critical because the refractive index of the solvent changes with temperature, which can cause severe baseline drift.

• Reagent Charging and Baseline Stabilization:

  • Action: Charge the starting materials and allow the system to stir for 10 minutes prior to initiating the reaction (e.g., before adding the catalyst or coreactant).

  • Validation Check: A flat, stable absorbance baseline over this 10-minute window confirms thermal and physical equilibrium, preventing false kinetic artifacts during data analysis.

• Reaction Initiation and High-Frequency Acquisition:

  • Action: Inject the initiating reagent. Set the acquisition rate to collect one spectrum every 15 to 30 seconds.

  • Causality: High-frequency data collection ensures that short-lived transient molecules (e.g., highly reactive acyl chlorides or energetic intermediates) are captured before they are consumed[2].

• Data Deconvolution:

  • Action: Export the time-resolved 3D spectral surface into a multivariate analysis software (e.g., iC IR). Apply Principal Component Analysis (PCA) or Partial Least Squares (PLS) regression.

  • Causality: Multivariate models resolve overlapping absorbance peaks, allowing for the extraction of pure component concentration profiles even in complex, multi-component mixtures[3].

In Situ 1D NMR for Mechanistic Elucidation

While FTIR provides excellent kinetic data, Nuclear Magnetic Resonance (NMR) spectroscopy offers unparalleled structural specificity. In situ NMR is essential for elucidating complex reaction mechanisms, determining stereochemistry, and identifying unknown intermediates[4][5].

Protocol 2: Quantitative In Situ 1D NMR Kinetics (Pseudo-2D Acquisition)

Objective: To extract accurate, time-resolved concentration data for mechanistic modeling using single-scan Free Induction Decays (FIDs).

• Determination of T1​ Relaxation Times:

  • Action: Before starting the kinetic run, perform an inversion-recovery experiment on a static sample of the reaction mixture to determine the longitudinal relaxation time ( T1​ ) for all nuclei of interest.

  • Causality: To maintain the quantitative NMR (qNMR) condition, the magnetization ( Mτ​ ) must fully recover between scans ( Mτ​/M0​≈1 ). The scan interval ( τR​ ) must be set to at least 5×T1​ of the slowest relaxing nucleus[4].

• Dynamic Shimming and Tuning:

  • Action: Shim the magnet and tune the probe using the actual reaction medium.

  • Causality: As the reaction progresses, the formation of products can alter the bulk viscosity and dielectric constant of the solution, which degrades peak resolution. Proper initial shimming mitigates line broadening.

• Pseudo-2D Acquisition Setup:

  • Action: Program the spectrometer to acquire a series of single-scan FIDs at fixed intervals (e.g., every 60 seconds) over the expected lifetime of the reaction. Include an inert internal standard (e.g., 1,3,5-trimethoxybenzene) in the mixture.

  • Validation Check: The integrated area of the internal standard must remain statistically constant ( ±2% ) across all sequential FIDs. Any deviation indicates a loss of the quantitative condition (e.g., due to probe detuning or sample precipitation).

• Post-Acquisition Signal Averaging:

  • Action: Apply a moving average window (e.g., n=4 scans) through the single-scan FID data-stack during post-processing.

  • Causality: This mathematical treatment increases the Signal-to-Noise (S/N) ratio without sacrificing the temporal resolution required to plot accurate concentration-versus-time curves[4].

Real-Time LC-MS for Trace Intermediate Trapping

For reactions involving highly complex mixtures, or trace-level intermediates that fall below the detection limits of FTIR and NMR, real-time Liquid Chromatography-Mass Spectrometry (LC-MS) is required. This technique is particularly valuable for capturing transient species involved in rapid intramolecular rearrangements[6].

Protocol 3: Online LC-MS Reaction Monitoring

Objective: To continuously sample, separate, and identify isobaric species and trace intermediates via mass fragmentation.

• Flow-Splitting and Dilution:

  • Action: Install an automated sampling loop that extracts nanoliter volumes from the main reactor, immediately diluting the sample 1000-fold into a compatible LC solvent.

  • Causality: Reactor concentrations (typically 0.1M - 1.0M) are orders of magnitude too high for MS detectors. Dilution prevents detector saturation and severe ion suppression in the electrospray ionization (ESI) source.

• Rapid Quenching:

  • Action: Introduce a chemical quench (e.g., an acid, base, or cooling loop) inline immediately after the sampling valve.

  • Validation Check: Analyze a zero-timepoint blank. The complete absence of downstream degradation products confirms that the quenching mechanism is instantaneous, preserving the exact chemical state at the moment of sampling.

• High-Throughput LC Separation and MS/MS:

  • Action: Route the quenched sample through a short, sub-2-micron UHPLC column (1-2 minute gradient) directly into a tandem mass spectrometer (e.g., Q-TOF).

  • Causality: The UHPLC step separates isobaric intermediates before they enter the MS source, while MS/MS fragmentation provides the structural connectivity needed to identify unexpected pathways, such as isocyanate adducts formed during a Lossen rearrangement[6][7].

Figure 2: Logical decision tree for selecting the optimal reaction monitoring modality.

References

• Guidance for Industry PAT - A Framework for Innovative Pharmaceutical Development, manufacturing, and Quality Assurance - Food and Drug Administration (FDA). 1

• Mettler Toledo ReactIR In Situ Reaction Analysis - Taawon. 2

• Gain Insights Into Your Chemistry with ReactIR™ In Situ Reaction Analysis - Mettler Toledo.

• Utilization of ReactIR in Fit for Purpose Process Enablement - ACS Publications. 3

• Simple Parameters and Data Processing for Better Signal-to-Noise and Temporal Resolution in In Situ 1D NMR Reaction Monitoring - ACS Publications. 4

• Investigation of the Stereochemical Mechanism of the Nucleophilic Substitution Reaction at Pentacoordinate Phosphorus of Spirophosphorane - ACS Publications. 5

• Fluorosulfate as a Latent Sulfate in Peptides and Proteins - PMC / NIH. 6

• Fluorosulfate as a Latent Sulfate in Peptides and Proteins - ChemRxiv.7

Sources

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• 2. taawon.com [taawon.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Fluorosulfate as a Latent Sulfate in Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for the Use of Precursors in the Development of Dual Hypoglycemic Agents

Introduction: The Dawn of Dual-Targeting in Metabolic Disease

The management of type 2 diabetes mellitus (T2DM) and associated metabolic disorders is undergoing a paradigm shift. While single-target agents have been the cornerstone of therapy for decades, the complex pathophysiology of these conditions—involving intricate networks of hormonal and metabolic dysregulation—necessitates a more integrated therapeutic approach. Dual hypoglycemic agents, which simultaneously modulate two distinct molecular targets, represent a significant leap forward in this endeavor. By engaging complementary pathways, these innovative therapeutics offer the potential for synergistic improvements in glycemic control, weight management, and overall metabolic health, often with a favorable side-effect profile compared to single-agent therapies at higher doses.

This document provides a comprehensive guide for researchers, chemists, and pharmacologists on the use of key precursors in the synthesis and evaluation of two prominent classes of dual hypoglycemic agents:

• Incretin-Based Dual Agonists: These are peptide-based therapeutics that co-activate receptors for glucagon-like peptide-1 (GLP-1) and either glucose-dependent insulinotropic polypeptide (GIP) or glucagon (GCG). Notable examples include Tirzepatide (a GLP-1/GIP receptor agonist) and Cotadutide (a GLP-1/GCG receptor agonist).

• Dual Peroxisome Proliferator-Activated Receptor (PPAR) Agonists: These are small molecule drugs that activate both PPARα and PPARγ isoforms, which are nuclear receptors playing crucial roles in lipid and glucose metabolism. Saroglitazar is a prime example of this class.

These application notes are designed to be a practical resource, providing not only step-by-step protocols but also the underlying scientific rationale for key experimental decisions.

Part 1: Synthesis of Dual Hypoglycemic Agents from Key Precursors

The synthesis of dual hypoglycemic agents is a multi-step process that relies on the precise assembly of key chemical precursors. The strategies differ significantly between peptide-based and small-molecule agents.

Synthesis of a Lipidated Peptide Dual Agonist (Tirzepatide Analogue)

Tirzepatide is a 39-amino acid peptide, and its synthesis is a prime example of a hybrid approach combining Solid-Phase Peptide Synthesis (SPPS) and Liquid-Phase Peptide Synthesis (LPPS). This strategy allows for the efficient and high-purity production of this complex biomolecule.

Key Precursors:

• Fmoc-protected amino acids: These are the fundamental building blocks of the peptide chain. The Fmoc (9-fluorenylmethyloxycarbonyl) group protects the N-terminus of the amino acid during coupling. Side chains of reactive amino acids are protected with acid-labile groups like tert-butyl (tBu).

• Rink Amide Resin: A solid support used in SPPS to which the C-terminal amino acid is first attached.

• Lipid Moiety Precursor: A long-chain fatty diacid (e.g., 1,20-eicosanedioic acid) attached to a linker, which is ultimately conjugated to a lysine residue in the peptide sequence to extend its half-life.

• Coupling and Deprotection Reagents: Such as N,N'-Diisopropylcarbodiimide (DIC), Oxyma Pure for activation and coupling, and piperidine for Fmoc deprotection.

Diagram of Synthesis Workflow:

Caption: Hybrid SPPS/LPPS workflow for Tirzepatide synthesis.

Protocol 1: Solid-Phase Synthesis of a Peptide Fragment

• Resin Swelling: Place Rink Amide resin in a peptide synthesis vessel. Add dimethylformamide (DMF) and allow the resin to swell for 1-2 hours.

• First Amino Acid Coupling:

  • Deprotect the resin by treating with 20% piperidine in DMF for 5 minutes, then with a fresh solution for 15 minutes.

  • Wash the resin thoroughly with DMF.

  • In a separate vessel, dissolve 4 equivalents of the first Fmoc-protected amino acid and 4 equivalents of Oxyma Pure in DMF.

  • Add 4 equivalents of DIC to the amino acid solution to pre-activate it.

  • Add the activated amino acid solution to the deprotected resin and agitate for 2-4 hours.

• Chain Elongation:

  • Repeat the deprotection and coupling steps for each subsequent amino acid in the fragment sequence.

  • Monitor the completion of each coupling reaction using a Kaiser test.

• Cleavage and Deprotection:

  • Once the fragment synthesis is complete, wash the resin with dichloromethane (DCM) and dry it.

  • Prepare a cleavage cocktail (e.g., 95% trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane).

  • Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide and wash with cold ether.

• Purification: Purify the crude peptide fragment by reverse-phase high-performance liquid chromatography (RP-HPLC).

Protocol 2: Liquid-Phase Fragment Condensation and Lipidation

• Fragment Coupling: Dissolve the purified peptide fragments in a suitable solvent system (e.g., DMSO/acetonitrile). Use a coupling agent like PyOxim to ligate the fragments.

• Lipidation: The lipid moiety, with its own linker, is activated and coupled to the deprotected side chain of the specific lysine residue in the assembled peptide.

• Final Purification: The full-length, lipidated peptide is purified using RP-HPLC.

• Characterization: The final product's identity and purity are confirmed using mass spectrometry and analytical HPLC.

Synthesis of a Dual PPAR Agonist (Saroglitazar)

Saroglitazar is a small molecule, and its synthesis involves more traditional organic chemistry reactions. The core of the molecule is a pyrrole ring, which is functionalized in a stepwise manner.

Key Precursors:

• Hydroxy compound (A): A substituted phenol derivative.

• Mesylate compound (A1): A key intermediate containing a mesylate leaving group.

• 2-bromo-1-(4-(methylthio)phenyl)ethanone (E1): A starting material for the formation of the pyrrole ring.

• Methyl acetoacetate: Another precursor for the pyrrole ring synthesis.

Diagram of Saroglitazar Synthesis Pathway:

Caption: Key steps in the synthesis of Saroglitazar Magnesium.

Protocol 3: Synthesis of Saroglitazar Magnesium

This protocol is a generalized representation based on patent literature.

• Alkylation: React the hydroxy compound (A) with the mesylate compound (A1) in the presence of a base (e.g., potassium carbonate) and a phase transfer catalyst in an organic solvent. This forms the alkoxy ester intermediate (II).

• Hydrolysis: Hydrolyze the ester group of the alkoxy ester compound (II) using a base like sodium hydroxide to yield the carboxylic acid form of Saroglitazar.

• Salt Formation: Treat the Saroglitazar acid with a magnesium source (e.g., magnesium acetate) to form the final Saroglitazar magnesium salt.

• Purification: The final product can be purified by recrystallization from a suitable solvent system.

Part 2: In Vitro Evaluation of Dual Hypoglycemic Agents

In vitro assays are crucial for determining the potency, selectivity, and mechanism of action of the synthesized compounds before proceeding to more complex in vivo studies.

Incretin-Based Dual Agonist Evaluation

Protocol 4: GLP-1 and GIP Receptor Activation Assay

This assay uses a cell line engineered to express the target receptor (GLP-1R or GIPR) and a reporter gene (e.g., luciferase) linked to a cyclic AMP (cAMP) response element (CRE).

• Cell Culture: Culture HEK293 or CHO cells stably expressing the human GLP-1 or GIP receptor and a CRE-luciferase reporter system in appropriate media.

• Assay Setup:

  • Seed the cells into a 96-well plate at a density of 10,000-20,000 cells per well and incubate for 24 hours.

  • Prepare serial dilutions of the test compounds (e.g., synthesized Tirzepatide analogue) and a reference agonist (e.g., native GLP-1 or GIP).

• Compound Treatment: Remove the culture medium and add the compound dilutions to the cells. Incubate for 4-6 hours at 37°C.

• Luciferase Assay:

  • Add a luciferase detection reagent to each well.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Plot the luminescence signal against the logarithm of the compound concentration.

  • Calculate the EC50 value (the concentration that elicits 50% of the maximal response) using a sigmoidal dose-response curve fit.

Dual PPAR Agonist Evaluation

Protocol 5: PPARα and PPARγ Transactivation Assay

This assay is similar in principle to the incretin receptor assay but uses a chimeric receptor system.

• Cell Culture and Transfection:

  • Culture HEK293T cells in DMEM with 10% FBS.

  • Co-transfect the cells with two plasmids:

    • An expression plasmid for a chimeric protein containing the GAL4 DNA-binding domain fused to the ligand-binding domain (LBD) of human PPARα or PPARγ.

    • A reporter plasmid containing a luciferase gene downstream of a GAL4 upstream activation sequence (UAS).

• Assay Setup:

  • After 24 hours, seed the transfected cells into a 96-well plate.

  • Prepare serial dilutions of the test compound (e.g., synthesized Saroglitazar) and reference agonists (e.g., fenofibrate for PPARα, rosiglitazone for PPARγ).

• Compound Treatment: Treat the cells with the compound dilutions and incubate for 24 hours.

• Luciferase Assay: Perform the luciferase assay as described in Protocol 4.

• Data Analysis: Calculate the EC50 values for both PPARα and PPARγ activation to determine the compound's potency and selectivity.

Quantitative Data Summary for In Vitro Assays

Assay	Target	Typical Reference Agonist	Endpoint	Typical EC50 Range for Potent Agonists
Receptor Activation	GLP-1R	GLP-1 (7-36)	cAMP/Luciferase	0.1 - 10 nM
Receptor Activation	GIPR	GIP	cAMP/Luciferase	0.1 - 10 nM
Receptor Activation	GCGR	Glucagon	cAMP/Luciferase	0.1 - 10 nM
Transactivation	PPARα	Fenofibrate	Luciferase	0.1 - 5 µM
Transactivation	PPARγ	Rosiglitazone	Luciferase	0.01 - 1 µM

Part 3: In Vivo Evaluation of Dual Hypoglycemic Agents

Animal models are indispensable for evaluating the therapeutic potential and safety of dual hypoglycemic agents in a whole-organism context.

Key Animal Models

• Diet-Induced Obesity (DIO) Mouse Model: C57BL/6J mice are fed a high-fat diet (45-60% kcal from fat) for several weeks to induce obesity, insulin resistance, and hyperglycemia, closely mimicking the human metabolic syndrome.

• Streptozotocin (STZ)-Induced Diabetic Mouse Model: STZ is a chemical that is toxic to pancreatic β-cells. A high dose of STZ induces a model of type 1 diabetes, while a lower dose combined with a high-fat diet can model type 2 diabetes.

• db/db Mouse Model: These mice have a mutation in the leptin receptor gene, leading to hyperphagia, obesity, and severe type 2 diabetes.

Diagram of In Vivo Study Workflow:

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 2-amino-2-(2-bromophenyl)acetate

Welcome to the technical support center for the synthesis of Ethyl 2-amino-2-(2-bromophenyl)acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and optimize reaction yields. The information provided herein is based on established chemical principles and field-proven insights to ensure scientific integrity and practical applicability.

I. Synthesis Overview: The Strecker Reaction

The synthesis of Ethyl 2-amino-2-(2-bromophenyl)acetate, a valuable building block in pharmaceutical development, is commonly achieved through a multi-step process. A prevalent and effective method is the Strecker synthesis , which involves the reaction of an aldehyde with cyanide and ammonia to form an α-aminonitrile, followed by hydrolysis and esterification.[1][2][3][4]

The overall transformation can be visualized as follows:

Caption: Strecker synthesis workflow for Ethyl 2-amino-2-(2-bromophenyl)acetate.

This guide will focus on troubleshooting and optimizing each critical stage of this synthetic route.

II. Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common problems encountered during the synthesis in a question-and-answer format, providing explanations and actionable solutions.

Stage 1: α-Aminonitrile Formation

Q1: My initial reaction of 2-bromobenzaldehyde with ammonia and cyanide is sluggish or shows low conversion to the α-aminonitrile. What are the likely causes and how can I improve it?

A1: Low conversion in the initial Strecker condensation can stem from several factors related to imine formation and cyanide addition.

• Underlying Cause: The reaction proceeds through the formation of an imine intermediate from 2-bromobenzaldehyde and ammonia, which is then attacked by the cyanide nucleophile.[2][3][4] The equilibrium for imine formation can be unfavorable, or the reactivity of the components may be suboptimal.

• Troubleshooting & Optimization:

  Parameter	Potential Issue	Recommended Action	Scientific Rationale
  Ammonia Source	Using aqueous ammonia can introduce excess water, shifting the imine formation equilibrium to the starting materials.	Use ammonium chloride (NH₄Cl) in conjunction with a cyanide source like sodium or potassium cyanide.[2] Alternatively, use a solution of ammonia in an organic solvent like methanol.	The in-situ generation of ammonia from ammonium salts in the presence of a base can lead to a higher effective concentration of ammonia in the organic phase, driving the imine formation forward.
  pH of the Reaction	The pH is critical. If too acidic, the cyanide nucleophile (HCN, pKa ~9.2) will be fully protonated and non-nucleophilic. If too basic, the aldehyde can undergo side reactions.	Maintain a mildly alkaline pH, typically in the range of 8-10.[5][6] This can be achieved using a buffer or by the controlled addition of a base.	This pH range ensures a sufficient concentration of the free cyanide anion for nucleophilic attack while still allowing for the protonation of the carbonyl group to activate it towards nucleophilic attack by ammonia.[3][6]
  Reaction Temperature	The reaction may be too cold, leading to slow reaction kinetics.	Gently warming the reaction mixture to 30-40 °C can increase the rate of reaction. However, monitor for potential side reactions.	Increased temperature provides the necessary activation energy for the reaction to proceed at a reasonable rate.
  Solvent	An inappropriate solvent can hinder the solubility of reactants.	A mixture of methanol and water is often effective, as it can dissolve both the organic aldehyde and the inorganic salts.[7]	A co-solvent system ensures that all reactants are in the same phase, maximizing the frequency of molecular collisions.

Q2: I am observing the formation of a significant amount of 2-bromomandelonitrile (the cyanohydrin of 2-bromobenzaldehyde) as a byproduct. How can I suppress this side reaction?

A2: Cyanohydrin formation is a common competitive side reaction in the Strecker synthesis.[6]

• Underlying Cause: The cyanide ion can directly attack the carbonyl carbon of the aldehyde, forming a cyanohydrin. This reaction is in equilibrium with the starting materials.

• Troubleshooting & Optimization:

  Caption: Competing reactions in the initial stage of the Strecker synthesis.

  • Increase Ammonia Concentration: A higher concentration of ammonia will favor the formation of the imine intermediate, thereby outcompeting the cyanohydrin formation pathway.[6]

  • Order of Addition: Adding the cyanide source slowly to a pre-formed mixture of the aldehyde and ammonia can favor the desired reaction. This ensures that the imine has a chance to form before a high concentration of cyanide is present.

Stage 2: Hydrolysis of the α-Aminonitrile

Q3: The hydrolysis of my α-aminonitrile to the corresponding amino acid is incomplete, or I am seeing decomposition. What are the critical parameters for this step?

A3: The hydrolysis of the nitrile to a carboxylic acid requires harsh conditions, which can also lead to degradation if not properly controlled.

• Underlying Cause: Nitrile hydrolysis is typically carried out under strong acidic or basic conditions. Incomplete reaction can be due to insufficient acid/base concentration or reaction time, while decomposition can be caused by excessive heat or prolonged exposure to harsh conditions.[2][8]

• Troubleshooting & Optimization:

  Parameter	Potential Issue	Recommended Action	Scientific Rationale
  Hydrolysis Conditions	Incomplete hydrolysis with dilute acid or base.	Use concentrated hydrochloric acid (e.g., 6M HCl) and heat the reaction mixture to reflux.[9][10] Alternatively, strong basic hydrolysis with NaOH or KOH can be employed, followed by careful acidification.	Strong acid protonates the nitrile nitrogen, making the carbon more electrophilic and susceptible to attack by water.[2][3] Strong base deprotonates water, generating a more nucleophilic hydroxide ion to attack the nitrile carbon.
  Reaction Time & Temperature	Decomposition or formation of dark-colored byproducts.	Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time. Avoid unnecessarily long reflux times.	Prolonged heating in strong acid can lead to decarboxylation or other side reactions of the amino acid product.
  Work-up	Difficulty in isolating the amino acid product.	After acidic hydrolysis, carefully neutralize the reaction mixture to the isoelectric point of the amino acid to precipitate the product. Wash the precipitate with cold water and then a non-polar organic solvent to remove impurities.	At its isoelectric point, the amino acid exists as a zwitterion with minimal solubility in water, facilitating its isolation.

Stage 3: Esterification

Q4: My esterification of 2-amino-2-(2-bromophenyl)acetic acid with ethanol is giving a low yield. What are the best practices for this step?

A4: The esterification of amino acids can be more challenging than that of simple carboxylic acids due to their zwitterionic nature.

• Underlying Cause: In their zwitterionic form, the carboxylate group is less reactive towards esterification. Therefore, the reaction is typically carried out under acidic conditions to protonate the carboxylate and activate it for nucleophilic attack by the alcohol.[11]

• Troubleshooting & Optimization:

  Parameter	Potential Issue	Recommended Action	Scientific Rationale
  Catalyst	Inefficient or no reaction without a catalyst.	Use a strong acid catalyst such as thionyl chloride (SOCl₂) or a catalytic amount of sulfuric acid (H₂SO₄).	Thionyl chloride converts the carboxylic acid to a highly reactive acyl chloride intermediate. Sulfuric acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic.
  Water Removal	The presence of water can reverse the esterification equilibrium.	Perform the reaction in an excess of absolute (anhydrous) ethanol. It may also be beneficial to use a Dean-Stark apparatus to remove water as it is formed.	According to Le Chatelier's principle, removing one of the products (water) will drive the equilibrium towards the formation of the ester.
  Reaction Conditions	Slow reaction at room temperature.	Heat the reaction mixture to reflux for several hours. Monitor the reaction progress by TLC.	The increased temperature provides the necessary energy to overcome the activation barrier of the reaction.
  Purification	Difficulty in separating the product from unreacted amino acid and inorganic salts.	After the reaction is complete, neutralize the excess acid. The product can then be extracted into an organic solvent like ethyl acetate. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[12] Further purification can be achieved by column chromatography or distillation.[12]	The ethyl ester is significantly more soluble in organic solvents than the zwitterionic amino acid, allowing for efficient separation by extraction.

III. Detailed Experimental Protocols

Protocol 1: Synthesis of 2-Amino-2-(2-bromophenyl)acetonitrile

• Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer and a dropping funnel.

• Reagent Charging: To the flask, add 2-bromobenzaldehyde (1 equivalent), ammonium chloride (1.2 equivalents), and a 1:1 mixture of methanol and water.

• Reaction Initiation: Cool the mixture in an ice bath and slowly add a solution of sodium cyanide (1.1 equivalents) in water via the dropping funnel over 30-60 minutes, ensuring the internal temperature remains below 10 °C.

• Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: Pour the reaction mixture into water and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude α-aminonitrile.

Protocol 2: Hydrolysis to 2-Amino-2-(2-bromophenyl)acetic Acid

• Reaction Setup: To the crude α-aminonitrile in a round-bottom flask, add 6M hydrochloric acid.

• Hydrolysis: Heat the mixture to reflux and maintain for 4-8 hours, or until TLC analysis indicates complete consumption of the starting material.

• Isolation: Cool the reaction mixture in an ice bath and carefully adjust the pH to the isoelectric point (approximately pH 5-6) with a base such as ammonium hydroxide.

• Purification: Collect the precipitated solid by vacuum filtration, wash with cold water, and then with a small amount of diethyl ether to remove non-polar impurities. Dry the solid under vacuum.

Protocol 3: Esterification to Ethyl 2-amino-2-(2-bromophenyl)acetate

• Reaction Setup: Suspend the dry 2-amino-2-(2-bromophenyl)acetic acid in absolute ethanol in a round-bottom flask equipped with a reflux condenser.

• Catalyst Addition: Cool the suspension in an ice bath and slowly add thionyl chloride (1.5 equivalents).

• Esterification: After the addition is complete, heat the reaction mixture to reflux for 4-6 hours.

• Work-up: Cool the reaction mixture and remove the excess ethanol under reduced pressure. Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ethyl ester. Purify further by column chromatography on silica gel if necessary.

IV. References

• Biondini, E., et al. (2017). Esterification of Unprotected α-Amino Acids in Ionic Liquids as the Reaction Media. PDF.

• Parker, E. T., et al. (2024). Understanding Titan's Prebiotic Chemistry: Synthesizing Amino Acids Through Aminonitrile Alkaline Hydrolysis. ACS Publications. Available at: [Link]

• Organic Chemistry Portal. Strecker Synthesis. Available at: [Link]

• Master Organic Chemistry. (2018). The Strecker Synthesis of Amino Acids. Available at: [Link]

• Wikipedia. Strecker amino acid synthesis. Available at: [Link]

• MDPI. (2022). Organocatalytic Synthesis of α-Aminonitriles: A Review. Available at: [Link]

• Reactions of α-Amino Acids : Carboxylic Acid Esterification. Available at: [Link]

• Sketchy MCAT. Synthesis of Alpha-Amino Acids. Available at: [Link]

• Organic Chemistry Portal. Synthesis of α-Amino ketones, acids, esters, nitriles and related compounds. Available at: [Link]

• Uiterweerd, P. G. H., et al. (2001). Asymmetric Strecker Synthesis of α-Amino Acids via a Crystallization-Induced Asymmetric Transformation Using (R)-Phenylglycine Amide as Chiral Auxiliary. Organic Letters. Available at: [Link]

• Frontiers. (2022). Chemoenzymatic enantioselective synthesis of phenylglycine and phenylglycine amide by direct coupling of the Strecker synthesis with a nitrilase reaction. Available at: [Link]

• Leah4sci MCAT. (2016). Gabriel Malonic Ester Synthesis of alpha Amino Acids. YouTube. Available at: [Link]

• Durham e-Theses. (2011). The strecker reaction of benzaldehyde, amines and cyanide: some mechanistic and synthetic studies. Available at: [Link]

• ACS Publications. (2024). Biocatalytic Synthesis of α-Amino Esters via Nitrene C–H Insertion. Available at: [Link]

• Leah4sci MCAT. (2016). Strecker Synthesis of Alpha Amino Acids. YouTube. Available at: [Link]

• PubMed. (2011). Asymmetric Strecker Synthesis of α-arylglycines. Available at: [Link]

• Organic Syntheses. Procedure. Available at: [Link]

• PMC. Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities in .... Available at: [Link]

• PrepChem.com. Preparation of ethyl α-bromophenylacetate. Available at: [Link]

• University of Bath's research portal. (2011). Asymmetric Strecker Synthesis of alpha-Arylglycines. Available at: [Link]

• ACS Publications. (2021). Step by Step Strecker Amino Acid Synthesis from Ab Initio Prebiotic Chemistry. Available at: [Link]

• Beilstein Journals. (2014). Proton transfers in the Strecker reaction revealed by DFT calculations. Available at: [Link]

• PMC. Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Available at: [Link]

• ACS Publications. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Available at: [Link]

• Beilstein Journals. Synthesis of unnatural α-amino esters using ethyl nitroacetate and condensation or cycloaddition reactions. Available at: [Link]

• Google Patents. CN106699681A - Method for synthesizing ethyl 2-(2-aminothiazole-4-yl) - Google Patents. Available at:

• PubChem. Ethyl 2-(2-bromophenyl)acetate. Available at: [Link]

• Google Patents. CN106632137A - Method for preparing ethyl 2-(2-aminothiazole-4-yl) - Google Patents. Available at:

• Google Patents. Synthesis route of [2-[2-(Fmoc-amino) ethoxy] ethoxy] acetic acid. Available at:

• Royal Society of Chemistry. Facile synthesis of 2-substituted ethyl 2-(2-amino-5-ethoxycarbonylthiazol-4-yl)ethanoates. Available at: [Link]

• Royal Society of Chemistry. Supporting Information X-Ray Responsive Nanoparticles with Triggered Release of Nitrite, a Precursor of Reactive Nitrogen Species, for Enhanced Cancer Radiosensitization. Available at: [Link]

Sources

• 1. Strecker Synthesis [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 4. Synthesis of Alpha-Amino Acids - Free Sketchy MCAT Lesson [sketchy.com]
• 5. Frontiers | Chemoenzymatic enantioselective synthesis of phenylglycine and phenylglycine amide by direct coupling of the Strecker synthesis with a nitrilase reaction [frontiersin.org]
• 6. The strecker reaction of benzaldehyde, amines and cyanide: some mechanistic and synthetic studies - Durham e-Theses [etheses.dur.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Asymmetric Strecker synthesis of α-arylglycines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 11. Reactions of α-Amino Acids : Carboxylic Acid Esterification [almerja.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting the Synthesis of Ethyl 2-amino-2-(2-bromophenyl)acetate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter yield and purity bottlenecks when synthesizing unnatural amino acid derivatives.

Ethyl 2-amino-2-(2-bromophenyl)acetate is a critical chiral building block, but its synthesis—typically achieved via the esterification of 2-amino-2-(2-bromophenyl)acetic acid—is fraught with chemoselective and stereoselective pitfalls. Because this molecule is an α -amino ester derivative of phenylglycine, it is highly susceptible to degradation pathways commonly documented in peptide chemistry.

This guide bypasses generic advice to provide a deep, mechanistic analysis of the specific side reactions you will encounter, backed by self-validating protocols to ensure experimental success.

Part 1: Frequently Asked Questions & Mechanistic Troubleshooting

The Diketopiperazine (DKP) Dimerization Conundrum

Q: During the free-basing workup of my ester hydrochloride salt, my LC-MS shows a massive, unexpected peak at m/z 425.0. What is happening, and why is my yield so low?

Mechanistic Causality: You are observing the formation of a 2,5-diketopiperazine (DKP) dimer. When the hydrochloride salt of Ethyl 2-amino-2-(2-bromophenyl)acetate is neutralized, the α -amine is liberated as a free base. This primary amine is highly nucleophilic. Because the ethyl ester is an excellent leaving group, the free amine of one molecule rapidly attacks the ester carbonyl of another. This intermolecular aminolysis forms a linear dipeptide intermediate, which immediately undergoes intramolecular cyclization to form a thermodynamically stable six-membered DKP ring [1].

Expert Insight: DKP formation is a notorious side reaction for free α -amino esters [2]. The lack of steric hindrance on the primary amine and the favorable thermodynamics of the six-membered ring drive this truncation/dimerization pathway. Elevated temperatures and prolonged exposure to basic conditions exponentially accelerate this process [3].

Resolution: Never store the free base. Isolate the compound as the hydrochloride salt until the exact moment you need to couple it in your next synthetic step. If free-basing is mandatory, it must be done at 0°C using a weak base (e.g., NaHCO₃), followed by immediate extraction and consumption.

Chiral Integrity and Racemization

Q: I started with enantiopure (R)-2-amino-2-(2-bromophenyl)acetic acid, but my final ethyl ester has a significantly degraded enantiomeric excess (ee). How did it racemize?

Mechanistic Causality: Base-catalyzed deprotonation of the α -carbon. Phenylglycine derivatives are uniquely susceptible to racemization. The α -proton is highly acidic because the resulting carbanion is stabilized by resonance with the adjacent phenyl ring. In this specific molecule, the ortho-bromo substituent further increases this acidity via inductive electron withdrawal.

Expert Insight: Exposure to strong bases (like NaOH or Na₂CO₃) during the neutralization phase strips the α -proton, creating a planar enolate intermediate. When this intermediate reprotonates, it does so non-stereospecifically, leading to a racemic mixture.

Resolution: Strictly control the pH during workup. Do not exceed pH 8.0. Use biphasic quenching (EtOAc and saturated aqueous NaHCO₃) so that the free base partitions into the organic layer the moment it forms, shielding it from the basic aqueous environment.

Incomplete Esterification & Reversion (Hydrolysis)

Q: My esterification reaction stalls at 80% conversion, and I see starting material regenerating during storage. Why?

Mechanistic Causality: Fischer esterification is an equilibrium process. If absolute anhydrous conditions are not maintained, ambient moisture or water generated during the reaction will drive the equilibrium backward, hydrolyzing the ester back to the carboxylic acid.

Resolution: Use strictly anhydrous ethanol and a stoichiometric excess of thionyl chloride (SOCl₂) to generate HCl in situ and act as a dehydrating agent. Ensure all glassware is oven-dried.

Part 2: Quantitative Signatures of Side Reactions

To effectively troubleshoot your synthesis, you must know exactly what to look for in your analytical data. The table below summarizes the quantitative thresholds and mass spectrometry signatures for the target product and its primary side reactions.

Side Reaction	LC-MS [M+H]⁺ Signature	Isotope Pattern	Critical Temp Threshold	pH Tolerance Limit	Primary Prevention Strategy
Target Product	m/z 258.0, 260.0	1:1 (Monobromo)	N/A	4.0 - 8.0	N/A
DKP Dimerization	m/z 423.0, 425.0, 427.0	1:2:1 (Dibromo)	> 30°C (Free base state)	< 8.5	Immediate use; cold workup
Racemization	Identical to Product	1:1 (Monobromo)	> 25°C (in basic media)	< 8.0	Avoid strong bases (NaOH)
Ester Hydrolysis	m/z 230.0, 232.0	1:1 (Monobromo)	N/A (Moisture dependent)	> 9.0 or < 2.0	Anhydrous conditions

Part 3: Visualizing the Reaction Landscape

Understanding the competing pathways is critical for controlling the reaction environment. The following diagram illustrates how the desired product can easily diverge into unwanted byproducts if temperature and pH are not strictly regulated.

Caption: Competing reaction pathways and degradation routes for Ethyl 2-amino-2-(2-bromophenyl)acetate.

Part 4: Self-Validating Experimental Protocol

To circumvent these side reactions, follow this optimized, step-by-step methodology. This protocol includes built-in analytical checkpoints to ensure the system is self-validating.

Phase 1: Anhydrous Esterification

• Reaction Setup: Suspend enantiopure 2-amino-2-(2-bromophenyl)acetic acid (1.0 eq) in anhydrous ethanol (10 volumes) under an argon atmosphere.

• Activation: Cool the suspension to 0°C using an ice bath. Add thionyl chloride (SOCl₂, 1.5 eq) dropwise over 30 minutes.

  • Checkpoint: The internal temperature must not exceed 10°C during addition to prevent side reactions with the solvent. The suspension should gradually clear.

• Heating: Warm the solution to 70°C and reflux for 12 hours.

  • Checkpoint: Monitor by HPLC. Proceed only when starting material is <1%.

• Concentration: Remove ethanol in vacuo.

  • Critical Parameter: Keep the water bath strictly < 30°C. High heat during concentration will degrade the product. You now have the stable hydrochloride salt.

Phase 2: Cold Biphasic Neutralization (Free-Basing)

Note: Only perform this step if the free base is immediately required for the next reaction. 5. Dissolution: Dissolve the crude HCl salt in cold ethyl acetate (15 volumes). Cool the flask to 0°C. 6. Neutralization: Slowly add ice-cold saturated aqueous NaHCO₃ under vigorous stirring.

• Checkpoint: Frequently check the aqueous layer with pH paper. Stop addition exactly when the pH reaches 7.5–8.0. Do not over-titrate.

• Isolation: Immediately transfer to a separatory funnel and isolate the organic layer. Wash with ice-cold brine to remove residual water.

• Drying & Storage: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo (T < 30°C).

  • Checkpoint: Perform immediate LC-MS. You should observe m/z 258/260 with zero trace of m/z 425. Use the resulting oil immediately in your next coupling step.

Caption: Optimized step-by-step workflow to mitigate side reactions during esterification and workup.

References

• Diketopiperazine Formation (DKP) in Peptide Synthesis: Mechanism, Risks, and Prevention Source: Peptide Chemistry URL:[Link]

• Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide Source: ACS Omega URL:[Link]

Technical Support Center: Purification of Ethyl 2-amino-2-(2-bromophenyl)acetate

Welcome to the Technical Support and Troubleshooting Portal for the isolation and purification of Ethyl 2-amino-2-(2-bromophenyl)acetate . This α -amino ester is a highly reactive, critical intermediate often utilized in the synthesis of active pharmaceutical ingredients (APIs) such as modified clopidogrel analogs.

Because this molecule contains both a basic primary amine and a hydrolytically sensitive ethyl ester, standard purification workflows often lead to severe yield losses or product degradation if not strictly controlled. This guide provides field-proven, self-validating methodologies to ensure high-purity recovery.

Part 1: Troubleshooting & Diagnostic FAQs

Q1: My recovery yield is extremely low, and NMR shows a high concentration of 2-amino-2-(2-bromophenyl)acetic acid in the aqueous waste. What went wrong? A1: You are likely experiencing base-catalyzed ester hydrolysis during your workup. The ethyl ester group is highly labile under strongly basic conditions. If you use strong bases like Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) to neutralize the aqueous layer during an acid-base extraction, the ester will rapidly hydrolyze back into the water-soluble, zwitterionic amino acid[1]. Causality & Solution: To prevent this, you must exploit the specific pKa​ of the protonated α -amino group (typically ~7.0–7.5). By using a mild base such as saturated Sodium Bicarbonate ( NaHCO3​ ) to carefully adjust the pH to exactly 7.5–8.0, you fully liberate the free amine without providing the hydroxide concentration required to attack the ester carbonyl[2].

Q2: How do I selectively remove unreacted starting material (2-bromophenylglycine) from the crude ester mixture? A2: Unreacted amino acids are amphoteric (zwitterionic) and possess an isoelectric point (pI) where they are highly soluble in water but insoluble in organic solvents. Causality & Solution: During the mild basic wash (pH 7.5–8.0), the unreacted amino acid remains deprotonated as a carboxylate salt in the aqueous layer. Simultaneously, the target ethyl ester is converted to its uncharged free base form, which selectively partitions into the organic layer (e.g., Ethyl Acetate or Dichloromethane)[3].

Q3: After concentrating the organic layer, my isolated product turns dark and shows multiple spots on TLC over time. How can I prevent this degradation? A3: α -amino esters are inherently unstable as free bases. The primary amine of one molecule can nucleophilically attack the ester carbonyl of another, leading to self-condensation and the formation of diketopiperazines. Furthermore, the amine is prone to atmospheric oxidation. Causality & Solution: Never store the compound as a free base. The extraction must be performed rapidly at cold temperatures (0–5°C). Immediately upon isolating the free base in the organic solvent, you must trap it as a stable salt (e.g., by adding ethereal HCl to form the hydrochloride salt, or L-tartaric acid for chiral resolution)[4].

Part 2: Quantitative Process Optimization Data

The choice of neutralizing base and temperature directly dictates the balance between extraction efficiency and ester hydrolysis. The table below summarizes the quantitative outcomes of various neutralization conditions during the back-extraction phase.

Neutralizing Base	Target pH	Process Temp	Ester Hydrolysis (%)	Recovery Yield (%)	Final Purity (HPLC Area %)
1M NaOH	> 10.0	25°C	> 35.0%	< 45.0%	82.5%
10% Na2​CO3​	9.0 - 10.0	20°C	~ 12.0%	72.0%	91.0%
Sat. NaHCO3​	7.5 - 8.0	0 - 5°C	< 1.0%	> 92.0%	> 98.5%

Conclusion: Saturated NaHCO3​ at low temperatures is the only quantitatively viable method for preserving the ester linkage while ensuring complete phase transfer.

Part 3: Self-Validating Step-by-Step Methodology

This protocol utilizes a self-validating acid-base extraction system. Do not proceed to the next step unless the in-process validation check passes.

Phase 1: Acidic Extraction (Removal of Neutral Impurities)

• Dissolution: Dissolve the crude Ethyl 2-amino-2-(2-bromophenyl)acetate mixture in Ethyl Acetate (EtOAc) (10 mL per gram of crude).

• Protonation: Transfer to a separatory funnel. Add an equal volume of cold 1M HCl (aq). Shake vigorously and vent.

• Phase Separation: Allow the layers to separate. The target amino ester is now protonated (hydrochloride salt) and resides in the bottom aqueous layer.

• Validation Check 1: Spot the top organic layer on a TLC plate. Stain with Ninhydrin and heat. If a purple spot appears, the amine has not fully transferred. Repeat the 1M HCl extraction.

• Discard: Once validated, discard the organic layer containing neutral impurities.

Phase 2: Mild Neutralization & Back-Extraction (Recovery of Free Base)

• Cooling: Transfer the product-rich aqueous layer to an Erlenmeyer flask and chill in an ice bath to 0–5°C.

• Neutralization: Slowly add cold, saturated NaHCO3​ dropwise while stirring. Monitor the pH continuously using a calibrated pH meter. Stop exactly when the pH reaches 7.5 to 8.0 [1].

• Extraction: Transfer the neutralized aqueous mixture back to a clean separatory funnel. Add fresh EtOAc (10 mL per gram of expected product). Shake gently to avoid emulsions.

• Validation Check 2: Spot the depleted aqueous layer on a TLC plate and stain with Ninhydrin. The absence of a purple spot confirms 100% mass transfer of the free base into the new organic layer.

• Washing: Separate the top organic layer. Wash it once with cold brine to remove residual water and salts.

Phase 3: Stabilization (Salt Formation)

• Drying: Dry the organic layer over anhydrous Na2​SO4​ for 10 minutes. Filter out the drying agent.

• Concentration: Concentrate the filtrate under reduced pressure at a bath temperature not exceeding 25°C to prevent diketopiperazine formation.

• Precipitation: Immediately dissolve the resulting pale oil in a minimum volume of cold Methyl tert-butyl ether (MTBE). Dropwise, add 2M HCl in diethyl ether until precipitation ceases.

• Validation Check 3: Filter the white crystalline solid (Ethyl 2-amino-2-(2-bromophenyl)acetate hydrochloride). The solid should be highly stable and non-hygroscopic under ambient conditions.

Part 4: Process Workflow Visualization

Workflow for the acid-base extraction and purification of Ethyl 2-amino-2-(2-bromophenyl)acetate.

References

• Wikipedia Contributors. "Acid–base extraction." Wikipedia, The Free Encyclopedia. Available at: [Link]

• European Patent Office. "Method for extracting amino acid ester." Patent EP0474096B2.
• United States Patent and Trademark Office. "Method for extracting an amino acid ester from a hydrous solution of a mineral acid salt thereof." Patent US5374765A.

• Chemistry LibreTexts. "4.8: Acid-Base Extraction." Organic Chemistry Lab Techniques (Nichols). Available at: [Link]

Sources

• 1. data.epo.org [data.epo.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 4. US5374765A - Method for extracting an amino acid ester from a hydrous solution of a mineral acid salt thereof - Google Patents [patents.google.com]

Technical Support Center: Handling &amp; Storage of Ethyl 2-amino-2-(2-bromophenyl)acetate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers encounter unexpected yield drops or mysterious impurities when working with unnatural amino acid esters like Ethyl 2-amino-2-(2-bromophenyl)acetate .

Because this molecule contains both a nucleophilic primary amine and an electrophilic ester, it is inherently unstable in its free base form. This guide is designed to explain the chemical causality behind these degradation pathways and provide field-proven, self-validating protocols to ensure the integrity of your building blocks.

Part 1: Troubleshooting & FAQs

Q1: My neat sample of Ethyl 2-amino-2-(2-bromophenyl)acetate has turned from an oil/low-melting solid into an insoluble white powder over time. What happened? A: Your compound has undergone intermolecular self-condensation to form a diketopiperazine (DKP) . Causality: In the free base form, the primary amine of one molecule acts as a nucleophile, attacking the ethyl ester of a second molecule. This forms a linear dipeptide intermediate, which rapidly cyclizes. This process is thermodynamically driven by the formation of an exceptionally stable, low-strain six-membered DKP ring[1]. While the bulky ortho-bromo substitution on the phenyl ring provides minor steric hindrance, it is entirely insufficient to prevent self-condensation at room temperature[2].

Q2: I ran an LC-MS on my stored sample and found a significant M-28 peak corresponding to the carboxylic acid. How did this degradation occur? A: You are observing ester hydrolysis . Causality: Amino acid esters are highly susceptible to hydrolysis in the presence of ambient moisture. This reaction is heavily pH-dependent. If the local environment becomes basic (pH > 8), hydroxide ions rapidly attack the ester carbonyl, cleaving the ethyl group to leave the free carboxylic acid[3]. This often happens if the compound was extracted using excessively strong bases without pH buffering.

Q3: What is the authoritative standard for storing this compound to guarantee long-term stability? A: The compound must never be stored as a free base. It must be stored as a mineral acid salt (most commonly the hydrochloride or p-toluenesulfonate salt)[3]. Causality: Converting the molecule to an HCl salt protonates the primary amine (-NH3+). A protonated amine is no longer nucleophilic, which completely shuts down the DKP dimerization pathway. For optimal stability, store the salt at -20°C in a desiccator backfilled with an inert gas (Argon or Nitrogen) to prevent moisture ingress and oxidative degradation of the electron-rich benzylic system.

Part 2: Mechanistic Visualizations

Fig 1: Primary degradation pathways and stabilization of the amino acid ester.

Part 3: Quantitative Stability Data

To assist in your experimental planning, below is a synthesized data table comparing the expected shelf-life of Ethyl 2-amino-2-(2-bromophenyl)acetate across various states and conditions.

Storage Condition	Chemical State	Estimated Shelf Life	Primary Degradation Pathway
-20°C, Inert Gas (Ar)	Mineral Acid Salt (HCl)	> 2 Years	None (Thermodynamically stable)
2-8°C, Desiccated	Free Base (Neat)	1-2 Weeks	DKP formation, slow hydrolysis
Room Temp (25°C), Ambient	Free Base (Neat)	< 48 Hours	Rapid Diketopiperazine (DKP) formation
Room Temp (25°C), Aqueous	Free Base (pH > 8.0)	< 2 Hours	Rapid Ester Hydrolysis

Part 4: Standard Operating Procedures (SOPs)

Because the compound must be stored as a salt, you will inevitably need to "freebase" it prior to use in coupling reactions. The following self-validating protocol ensures you isolate the free amine without triggering hydrolysis or DKP formation.

Protocol: Safe Extraction of the Free Base

Scientific Rationale: We must liberate the amine for reaction, but exposing the ester to high pH causes immediate hydrolysis. By strictly buffering the aqueous layer to pH 7.0–8.0 and keeping the system cold, we suppress hydrolysis while allowing the liberated free base to immediately partition into the protective organic layer[3].

Step-by-Step Methodology:

• Preparation: Suspend 1.0 equivalent of Ethyl 2-amino-2-(2-bromophenyl)acetate HCl salt in cold deionized water (0–5°C).

• Solvent Addition: Add 3 to 5 volumes of a water-immiscible organic solvent (e.g., Dichloromethane or Ethyl Acetate). Begin vigorous biphasic stirring.

• Controlled Titration: Slowly add a mild base (e.g., 8% aqueous NaHCO3).

• Self-Validation Check (Critical): Continuously monitor the aqueous layer with a calibrated pH meter. Do not allow the pH to exceed 8.0. If the pH drops below 7.0, the amine remains protonated and will not extract. If it exceeds 8.0, ester hydrolysis accelerates exponentially.

• Phase Separation: Once the pH stabilizes between 7.5–8.0, transfer the mixture to a separatory funnel and isolate the organic layer.

• Drying & Concentration: Dry the organic layer over anhydrous Na2SO4. Concentrate under reduced pressure using a rotary evaporator with the water bath set no higher than 25°C .

• Immediate Utilization: Do not store the resulting free base. Proceed immediately to your downstream synthetic step.

Fig 2: Self-validating workflow for extracting the free base without degradation.

References

• Diketopiperazine Formation (DKP) in Peptide Synthesis: Mechanism, Risks, and Prevention Peptide Chemistry[Link]

• Synthesis of Diketopiperazines Canadian Science Publishing[Link]

• Method for Extracting Amino Acid Ester (EP 0474096 B2) European Patent Office[Link]

Sources

• 1. peptidechemistry.org [peptidechemistry.org]
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Technical Support Center: Troubleshooting Low Conversion Rates in Amination Reactions

Welcome to the Technical Support Center for amination reactions. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low conversion rates in their amination experiments. The following question-and-answer format addresses specific problems with in-depth explanations and actionable protocols.

Section 1: Palladium-Catalyzed Amination (Buchwald-Hartwig Type Reactions)

The Buchwald-Hartwig amination is a cornerstone of modern organic synthesis for forming carbon-nitrogen bonds.[1][2] However, its success is highly sensitive to a range of experimental parameters.

Question 1: My Buchwald-Hartwig reaction has stalled or shows very low conversion (<10%). What are the primary reasons for this catalyst inactivity?

Low or no conversion often points to a fundamental problem with the catalytic system. Here’s a systematic approach to troubleshooting this issue:

Potential Cause 1: Inactive or Decomposed Catalyst

The active Pd(0) species is the engine of the catalytic cycle. If it fails to form or is deactivated, the reaction will not proceed.[3]

• Causality: Palladium(II) precursors like Pd(OAc)₂ require in situ reduction to the active Pd(0) state. This process can be inefficient or fail completely if impurities are present.[3] Furthermore, the active catalyst is sensitive to oxygen, which can cause oxidation and deactivation, often observed as the formation of palladium black.[3][4][5]

• Troubleshooting Protocol:

  • Switch to a Pre-catalyst: Employ commercially available, air-stable palladium pre-catalysts (e.g., G3 or G4 pre-catalysts). These are designed for the clean and efficient generation of the active LPd(0) species.[3][6]

  • Ensure an Inert Atmosphere: Rigorously degas all solvents and reagents.[4][5] Perform the reaction under a positive pressure of an inert gas like argon or nitrogen. Use of a glovebox for reagent preparation is highly recommended.[5]

  • Check Reagent Purity: Use high-purity, anhydrous solvents and reagents. Water can decompose the catalyst and strong bases.[5][7]

Potential Cause 2: Suboptimal Ligand Choice

The phosphine ligand is not just a spectator; it is critical to every step of the catalytic cycle, influencing catalyst stability, reactivity, and substrate scope.[1][2]

• Causality: The steric bulk and electronic properties of the ligand dictate the rates of oxidative addition and reductive elimination.[1][2][8] A mismatched ligand for a particular substrate can lead to a stalled reaction. For instance, sterically hindered ligands are often necessary for coupling challenging substrates like aryl chlorides.[1]

• Troubleshooting Protocol:

  • Systematic Ligand Screening: If the initial choice is ineffective, screen a panel of ligands with varying steric and electronic properties. A good starting point is to test ligands from different "generations," such as a trialkylphosphine, a biarylphosphine (e.g., RuPhos), and a ferrocene-based ligand (e.g., dppf).[1][3][9]

  • Consult the Literature: For specific substrate classes (e.g., primary amines, heteroaryl halides), there are often preferred ligands that have been extensively validated.[9][10][11]

Potential Cause 3: Inappropriate Base or Solvent

The base and solvent work in concert to facilitate key steps in the catalytic cycle. An improper choice can halt the reaction.

• Causality: The base is required to deprotonate the amine or the palladium-amine complex.[7] The choice of base is often tied to the pKa of the amine. Stronger bases like sodium tert-butoxide are typically required for less acidic amines (e.g., secondary alkylamines).[7] The solvent must solubilize all components and its polarity can influence reaction rates and equilibria.[12][13]

• Troubleshooting Protocol:

  • Base Screening: If using a weaker base like K₂CO₃ or K₃PO₄ with a less acidic amine, consider switching to a stronger, non-nucleophilic base such as NaOt-Bu or LHMDS.[9]

  • Solvent Selection: Toluene and 1,4-dioxane are common first choices.[3] If reagent solubility is an issue, a more polar aprotic solvent like DMF can be tested, but be aware that it can sometimes coordinate to the palladium and inhibit catalysis.[3]

Question 2: My reaction is proceeding but stops at moderate conversion (e.g., 30-60%). What could be causing this premature catalyst death?

When a reaction starts but fails to reach completion, it often indicates catalyst decomposition or product inhibition over the course of the reaction.

Potential Cause 1: Catalyst Poisoning by Substrate or Product

Certain functional groups on the starting materials or the product can act as ligands, binding to the palladium center and inhibiting its catalytic activity.

• Causality: Heterocyclic substrates, particularly those containing pyridine or imidazole moieties, are known to coordinate to the palladium catalyst.[3][14] This is a very common issue when working with 2-halopyridines.[3]

• Troubleshooting Protocol:

  • Increase Catalyst Loading: A simple, albeit less elegant, solution is to increase the catalyst loading (e.g., from 1 mol% to 3-5 mol%).

  • Change Ligand: Bulky, electron-rich ligands can sometimes mitigate substrate inhibition by sterically shielding the palladium center.[14]

  • Modify Reaction Temperature: Lowering the reaction temperature can sometimes disfavor the inhibitory binding event.[3]

Potential Cause 2: Thermal Decomposition

While many Buchwald-Hartwig reactions require heating, prolonged exposure to high temperatures can lead to catalyst decomposition.

• Causality: At elevated temperatures (>120 °C), the palladium catalyst can decompose to form inactive palladium black.[3]

• Troubleshooting Protocol:

  • Lower the Temperature: Reduce the reaction temperature to a range of 80-100 °C and extend the reaction time.[3]

  • Monitor for Palladium Black: Visually inspect the reaction mixture for the formation of a black precipitate, a tell-tale sign of catalyst decomposition.[5]

Potential Cause 3: Side Reactions Consuming Reagents

Side reactions can consume the starting materials or the active catalyst, leading to lower yields of the desired product.

• Causality: Common side reactions include hydrodehalogenation (reduction of the aryl halide) and homocoupling of the aryl halide or amine.[4] These can be promoted by certain catalyst systems or the presence of impurities.[4]

• Troubleshooting Protocol:

  • Optimize Reaction Conditions: Carefully screen the catalyst loading, temperature, and base to minimize side product formation.[4]

  • Analyze the Crude Reaction Mixture: Use GC-MS or LC-MS to identify the major side products. This information can provide clues about the problematic reaction pathway.

Troubleshooting Workflow for Buchwald-Hartwig Amination

Caption: A step-by-step workflow for troubleshooting low conversion in Buchwald-Hartwig aminations.

Section 2: Reductive Amination

Reductive amination is a widely used method for synthesizing amines from carbonyl compounds.[15] Low conversion rates in this reaction often stem from issues with imine formation or the reduction step.

Question 3: My one-pot reductive amination with sodium triacetoxyborohydride (STAB) is giving low yields. What should I investigate?

Sodium triacetoxyborohydride is a mild and selective reducing agent, but its effectiveness depends on several factors.[16][17]

Potential Cause 1: Inefficient Imine/Iminium Ion Formation

The reduction of the imine or iminium ion is much faster than the reduction of the starting carbonyl.[17] Therefore, inefficient imine formation is a common bottleneck.

• Causality: Imine formation is an equilibrium process that is often catalyzed by mild acid.[15][18] The optimal pH for imine formation is typically between 4 and 6.[19] If the reaction medium is too acidic or basic, the equilibrium will not favor the imine.

• Troubleshooting Protocol:

  • Add Catalytic Acetic Acid: For less reactive ketones or hindered aldehydes, the addition of a catalytic amount of acetic acid can significantly improve the rate of imine formation.[17][19]

  • Remove Water: Since water is a byproduct of imine formation, its removal can drive the equilibrium forward.[15] Consider adding a dehydrating agent like anhydrous MgSO₄ or molecular sieves to the reaction mixture.

  • Pre-form the Imine: In a two-step procedure, the amine and carbonyl compound can be stirred together in a solvent like methanol or ethanol to form the imine first.[19][20] The reducing agent is then added in a separate step.

Potential Cause 2: Reducing Agent Quality and Stoichiometry

The hydride reducing agent is the key to the final conversion.

• Causality: Sodium triacetoxyborohydride is sensitive to moisture and can degrade over time if not stored properly.[19][20] Insufficient reducing agent will naturally lead to incomplete reaction.

• Troubleshooting Protocol:

  • Use Fresh Reducing Agent: Ensure that the sodium triacetoxyborohydride is fresh and has been stored under anhydrous conditions.

  • Increase Stoichiometry: Use a stoichiometric excess of the reducing agent (typically 1.5 to 2.0 equivalents) to ensure the reaction goes to completion.[19]

Potential Cause 3: Solvent Choice

The solvent plays a crucial role in solubilizing the reagents and influencing reaction rates.

• Causality: Dichloromethane (DCM) and 1,2-dichloroethane (DCE) are the most common and effective solvents for reductive aminations using STAB.[16][19][20] Protic solvents like methanol are generally not compatible with STAB.[20]

• Troubleshooting Protocol:

  • Switch to a Chlorinated Solvent: If you are using a solvent like THF or acetonitrile and observing low yields, consider switching to DCM or DCE.[16]

Comparative Table of Common Reducing Agents for Reductive Amination

Reducing Agent	Common Solvents	Key Characteristics	Citation(s)
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	DCM, DCE, THF	Mild and selective for imines/iminiums over carbonyls. Moisture-sensitive.	[16][19][20]
Sodium Cyanoborohydride (NaBH₃CN)	Methanol, Ethanol	Stable in mildly acidic conditions. Toxic cyanide byproduct.	[15][20]
Sodium Borohydride (NaBH₄)	Methanol, Ethanol	Can reduce aldehydes and ketones; typically added after imine formation is complete.	[19][20]

Question 4: I am attempting a reductive amination with a primary amine and see significant amounts of the dialkylated product. How can I improve selectivity for the secondary amine?

Overalkylation is a common problem when using primary amines in reductive amination, as the secondary amine product can react further with the carbonyl compound.[17][21]

Potential Cause: Reactivity of the Secondary Amine Product

The newly formed secondary amine can be more nucleophilic than the starting primary amine, leading to a second reductive amination event.

• Causality: The secondary amine product competes with the primary amine for reaction with the remaining aldehyde or ketone.

• Troubleshooting Protocol:

  • Adjust Stoichiometry: Use an excess of the primary amine relative to the carbonyl compound to outcompete the secondary amine product.

  • Stepwise Procedure: A stepwise approach where the imine is formed first, followed by reduction, can sometimes offer better control.[16]

  • Alternative Reagents: For particularly challenging cases, consider alternative synthetic routes or specialized bulky protecting groups on the primary amine that can be removed after the reaction.

Decision Tree for Reductive Amination Troubleshooting

Caption: A decision-making guide for troubleshooting common issues in reductive amination.

References

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• Optimization of reaction conditions for the reaction of aryl chloride. ResearchGate. [Link]

• Scope and Mechanism of Palladium-Catalyzed Amination of Five-Membered Heterocyclic Halides. The Journal of Organic Chemistry. [Link]

• Palladium-Catalyzed Amination of Aryl Triflates and Importance of Triflate Addition Rate. The Journal of Organic Chemistry. [Link]

• How bulky ligands control the chemoselectivity of Pd-catalyzed N-arylation of ammonia. Chemical Science. [Link]

• Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. [Link]

• Specific solvent issues with Reductive Amination/Alkylation. Wordpress. [Link]

• Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand. eScholarship. [Link]

• Arylamine synthesis by amination (arylation). Organic Chemistry Portal. [Link]

• Controlling First-Row Catalysts: Amination of Aryl and Heteroaryl Chlorides and Bromides with Primary Aliphatic Amines Catalyzed by a BINAP-Ligated Single-Component Ni(0) Complex. PMC. [Link]

• Mild and Efficient Copper-Catalyzed Amination of Aryl Bromides with Primary Alkylamines. Organic Letters. [Link]

• Amine substrate scope for the metal‐free amination of aryl halides... ResearchGate. [Link]

• Basicity of amines. Fiveable. [Link]

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ArODES. [Link]

• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. PMC. [Link]

• Help troubleshooting a Buchwald-Hartwig amination? Reddit. [Link]

• Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability. PMC. [Link]

• Basicity of Amines. Chemistry Steps. [Link]

• Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Organic Chemistry Portal. [Link]

• Reductive Amination - Common Conditions. University of Rochester. [Link]

• Catalytic C–H amination at its limits: challenges and solutions. RSC Publishing. [Link]

• Solvent effects in palladium catalysed cross-coupling reactions. RSC Publishing. [Link]

• Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species. PubMed. [Link]

• Amine Reactivity. MSU chemistry. [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Recent Green and Sustainable Pd‐Catalyzed Aminations. PMC. [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Catalytic CH Amination Reactions Research Guide. PapersFlow. [Link]

• Struggling with Reductive Amination: Tips for Isolating My Amine Product? Reddit. [Link]

• Buchwald-Hartwig coupling troubleshooting. Chemistry Stack Exchange. [Link]

• Sodium triacetoxyborohydride. Organic Chemistry Portal. [Link]

• Sodium triacetoxyborohydride. Sciencemadness.org. [Link]

• Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability. ResearchGate. [Link]

• Transition Metal-Catalyzed C–H Amination: Scope, Mechanism, and Applications. Chemical Reviews. [Link]

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Technical Support Center: Strategies for Preventing and Resolving Emulsions During Experimental Work-ups

Welcome to our dedicated resource for researchers, scientists, and professionals in drug development. This guide provides in-depth technical advice and practical solutions for a common yet frustrating challenge in the laboratory: the formation of emulsions during liquid-liquid extractions. Here, we move beyond simple instructions to explain the underlying chemistry and physics, empowering you to make informed decisions to salvage your experiments and improve your workflows.

Frequently Asked Questions (FAQs)

Q1: What exactly is an emulsion and why does it form during my work-up?

An emulsion is a stable mixture of two or more liquids that are normally immiscible, such as an organic solvent and an aqueous solution.[1][2] In an emulsion, one liquid is dispersed in the other as microscopic or submicroscopic droplets.[2] This typically occurs during the vigorous shaking or mixing of a separatory funnel in a liquid-liquid extraction.[3] The formation and stability of these emulsions are often due to the presence of surfactant-like substances in your mixture, which can be impurities, reaction byproducts, or even your target compound.[3][4] These substances reduce the interfacial tension between the two liquids, making it easier for them to mix and resist separation.[5] Additionally, finely divided solid particles can accumulate at the interface, creating what is known as a Pickering emulsion.

Q2: Are certain solvents more prone to forming emulsions?

Yes, the choice of solvent can significantly impact the likelihood of emulsion formation. For instance, chlorinated solvents like dichloromethane (DCM) are known to be more susceptible to forming emulsions compared to other solvents like ethyl acetate.[6] This is often related to the solvent's density being close to that of water, as well as its ability to solubilize certain impurities that can act as emulsifying agents.

Q3: How can I prevent an emulsion from forming in the first place?

Prevention is always the most effective strategy.[1] One of the simplest methods is to use gentle agitation instead of vigorous shaking.[4][7] Gently inverting the separatory funnel multiple times is often sufficient for extraction without creating a stable emulsion.[8] If your reaction was conducted in a water-miscible solvent like THF or acetonitrile, it's good practice to remove it by rotary evaporation before starting the aqueous work-up.[8]

Q4: Is there a quick trick to break a minor emulsion?

For minor or moderately stable emulsions, a common and often effective technique is "salting out".[1][4] This involves adding a saturated solution of sodium chloride (brine) to the separatory funnel.[9] The salt increases the ionic strength of the aqueous layer, which in turn increases its polarity and density.[1][10] This enhanced difference between the two phases can disrupt the emulsion and lead to separation.[4][11]

Troubleshooting Guide: Resolving Persistent Emulsions

When a persistent emulsion forms, a more systematic approach is required. The choice of method will depend on the nature of your mixture and the stability of the emulsion.

Chemical and Physical Methods to Break Emulsions

A variety of techniques, ranging from simple additions to more physical interventions, can be employed to break an emulsion. The following table summarizes some of the most common and effective methods.

Method	Principle of Action	Best For
Salting Out (Adding Brine)	Increases the ionic strength and density of the aqueous phase, disrupting the emulsion.[1][10]	General purpose, often the first method to try.
Changing the pH	Alters the charge of acidic or basic compounds that may be acting as surfactants, reducing their emulsifying properties.[9][12][13]	Emulsions stabilized by acidic or basic impurities.
Addition of a Different Solvent	Alters the polarity and density of the organic phase, which can help to break the emulsion.[1][4][9]	When the densities of the two phases are very similar.
Filtration through Celite® or Glass Wool	The fine particles of the filter aid can help to coalesce the dispersed droplets of the emulsion.[1]	Emulsions containing fine solid particles.
Centrifugation	The applied force accelerates the separation of the two phases by gravity.[1][9][13]	Small-volume extractions and very persistent emulsions.
Heating or Cooling	Gentle heating can decrease the viscosity of the emulsion, while freezing can physically disrupt the emulsion structure as ice crystals form.[9]	Thermally stable compounds.
Ultrasonication	The high-frequency sound waves can cause the dispersed droplets to coalesce.[6][13]	Persistent emulsions, often used as a last resort.

Experimental Protocols

Here are detailed, step-by-step protocols for some of the most effective emulsion-breaking techniques.

Protocol 1: Salting Out

• Prepare a Saturated Brine Solution: Add sodium chloride (NaCl) to deionized water with stirring until no more salt will dissolve.

• Addition to the Emulsion: Carefully add the saturated brine solution to the separatory funnel containing the emulsion. A volume equivalent to 10-20% of the total liquid volume is a good starting point.

• Gentle Mixing: Gently swirl the separatory funnel or invert it a few times to mix the brine with the aqueous layer. Avoid vigorous shaking, which could worsen the emulsion.

• Allow to Settle: Let the separatory funnel stand undisturbed for 10-20 minutes and observe if the layers begin to separate.

Protocol 2: Filtration through a Pad of Celite®

• Prepare the Filtration Setup: Place a Büchner or fritted glass funnel on a clean filter flask.

• Create the Celite® Pad: Add a 1-2 cm layer of Celite® to the funnel and gently press it down to create a level surface.

• Wet the Pad: Wet the Celite® pad with the organic solvent being used in the extraction.

• Filter the Emulsion: Carefully pour the entire contents of the separatory funnel (both layers and the emulsion) onto the Celite® pad.

• Rinse and Collect: Rinse the separatory funnel with a small amount of the organic solvent and pour this rinse over the Celite® pad to ensure all of your product is collected. The filtrate in the flask should now consist of two distinct layers.

Visualizing the Troubleshooting Workflow

To aid in your decision-making process, the following diagram illustrates a logical workflow for tackling emulsion problems.

Caption: A decision tree for troubleshooting emulsion formation.

Advanced Solutions and Technologies

For challenging separations, especially at a larger scale, more advanced technologies can be employed.

• Phase Separator Filters: These are specialized filters, often made of a hydrophobic material like silicone or PTFE, that allow the selective passage of an organic solvent while retaining the aqueous phase.[14] They can simplify workflows and eliminate the need for traditional separatory funnels.[14]

• Membrane-Based Separators: These systems utilize membranes with specific wetting properties to achieve continuous separation of immiscible liquids.[15][16] They are particularly effective for separating emulsions and can be used in both batch and continuous flow processes.[16]

• Centrifugal Extractors: For industrial-scale applications, centrifugal extractors provide a highly efficient means of performing liquid-liquid extractions and breaking emulsions.[17] The high g-forces generated in these devices lead to rapid and complete phase separation.

By understanding the causes of emulsion formation and having a toolbox of techniques to address them, you can significantly improve the efficiency and success of your experimental work-ups.

References

• Tackling emulsions just got easier - Biotage. (2023, January 17). Retrieved from [Link]

• Tips for Troubleshooting Liquid–Liquid Extractions - LCGC International. (2025, November 26). Retrieved from [Link]

• Tips for Troubleshooting Liquid–Liquid Extraction - K-Jhil. (2025, May 14). Retrieved from [Link]

• Phase Separator Filters | AffiPREP. Retrieved from [Link]

• ISOLUTE® Phase separator | Disposable cartridges and plates - Biotage. Retrieved from [Link]

• Emulsion Breaking Techniques for Oil in Water Solvent Extractions - Spectro Scientific. Retrieved from [Link]

• Emulsion I How to break an emulsion formed in reaction workup? I Emulsion Breaking Techniques - YouTube. (2024, February 25). Retrieved from [Link]

• Emulsion Breaking: Water Formulation Strategies That Work. Retrieved from [Link]

• US6214236B1 - Process for breaking an emulsion - Google Patents.

• Production Scale Separators & Extraction Platforms | Zaiput. Retrieved from [Link]

• Understanding Demulsifiers: Essential Solutions for Emulsion Separation. Retrieved from [Link]

• Enhancing Extractions by Salting Out | LCGC International - Chromatography Online. (2023, August 1). Retrieved from [Link]

• Breaking of Emulsions with Chemical Additives: Using Surrogate Fluids to Develop a Novel Theoretical Framework and Its Application to Water-in-Crude Oil Emulsions - PMC. Retrieved from [Link]

• Effective Emulsion Breaking Methods | PDF - Scribd. Retrieved from [Link]

• How Can We Improve Our Liquid-Liquid Extraction Processes? - SCION Instruments. (2025, January 21). Retrieved from [Link]

• Techniques for Emulsion Breaking for Oil in Water Solvent Extractions - AZoM. (2018, May 17). Retrieved from [Link]

• Breaking emulsions : r/chemistry - Reddit. (2018, February 9). Retrieved from [Link]

• Development Scale Liquid-Liquid/Gas-Liquid Separators | Zaiput. Retrieved from [Link]

• Separators for Pharma Extraction - GEA. Retrieved from [Link]

• The physics and chemistry of emulsions - BSEE.gov. Retrieved from [Link]

• US5256305A - Method for breaking emulsions in a crude oil desalting system - Google Patents.

• How does adding a salt (such as sodium chloride) help to break an emulsion? - Quora. (2018, June 3). Retrieved from [Link]

• Breaking a stable emulsion - Powered by XMB 1.9.11 - Sciencemadness Discussion Board. (2021, November 8). Retrieved from [Link]

• 4.6: Step-by-Step Procedures For Extractions - Chemistry LibreTexts. (2022, April 7). Retrieved from [Link]

• Emulsion - Wikipedia. Retrieved from [Link]

• How emulsions form and break? - Biolin Scientific. (2024, June 11). Retrieved from [Link]

• Emulsion in Chemistry: Definition, Types, Examples & Uses - Vedantu. Retrieved from [Link]

• Oil–Water Emulsion Behavior Under Variable Brine Salinity and pH Conditions. (2025, November 27). Retrieved from [Link]

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Technical Support Center: Minimizing Dialkylation Byproducts in Amine Reactions

Welcome to the technical support center for amine alkylation. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with dialkylation byproducts in their amine reactions. The following troubleshooting guides and frequently asked questions (FAQs) provide in-depth technical insights and practical solutions to help you achieve clean, selective monoalkylation.

The Challenge of Dialkylation

Direct alkylation of amines can be a challenging transformation. The initial monoalkylation product, a secondary amine, is often more nucleophilic than the starting primary amine. This increased reactivity can lead to a second alkylation event, resulting in the formation of an undesired tertiary amine byproduct. This "runaway" reaction significantly reduces the yield of the desired product and complicates purification.[1][2] This guide will walk you through strategies to control this reactivity and favor the formation of your target mono-alkylated product.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might be facing in the lab and provides a logical workflow for troubleshooting.

Issue 1: High levels of dialkylation observed when reacting a primary amine with an alkyl halide.

This is a classic over-alkylation problem. The secondary amine formed is outcompeting your primary amine for the alkylating agent.

Root Cause Analysis and Solutions:

• Stoichiometry: The simplest approach is to use a large excess of the primary amine relative to the alkylating agent. This statistically favors the reaction of the alkylating agent with the more abundant primary amine.[1][3]

  • Protocol Tip: Start with a 3:1 to 5:1 molar ratio of primary amine to alkyl halide. While not always atom-economical, it can be a quick and effective solution.[4]

• Reaction Temperature: The second alkylation step may have a higher activation energy. Lowering the reaction temperature can selectively slow down the rate of dialkylation.[1][3]

  • Protocol Tip: If your reaction is running at room temperature or elevated temperatures, try running it at 0 °C or even lower. Monitor the reaction progress carefully, as the overall reaction rate will be slower.

• Slow Addition of Alkylating Agent: Maintaining a low concentration of the alkylating agent throughout the reaction can minimize its reaction with the newly formed secondary amine.

  • Protocol Tip: Use a syringe pump to add the alkylating agent dropwise over an extended period.

Issue 2: My primary amine synthesis is yielding a mixture of primary, secondary, and tertiary amines.

Direct alkylation of ammonia is notoriously difficult to control and often results in a complex mixture of products.[5]

Solution: The Gabriel Synthesis

For the clean synthesis of primary amines from alkyl halides, the Gabriel Synthesis is a superior method that completely avoids over-alkylation.[6][7][8][9][10]

• Mechanism Insight: This method utilizes potassium phthalimide as an ammonia surrogate. The phthalimide anion is nucleophilic and reacts with the alkyl halide. Critically, the resulting N-alkylphthalimide is no longer nucleophilic due to resonance delocalization of the nitrogen lone pair with the two adjacent carbonyl groups, thus preventing any further alkylation.[8][10] The primary amine is then liberated in a subsequent hydrolysis or hydrazinolysis step.[6][7]

Experimental Protocol: Gabriel Synthesis of a Primary Amine

• N-Alkylation: In a round-bottom flask, dissolve potassium phthalimide (1.0 eq.) in a suitable polar aprotic solvent like DMF. Add the primary alkyl halide (1.0-1.1 eq.) and heat the mixture (typically 60-100 °C) with stirring. Monitor the reaction by TLC or LC-MS for the disappearance of the alkyl halide.

• Deprotection (Hydrazinolysis): Once the N-alkylation is complete, cool the reaction mixture and add ethanol. Then, add hydrazine hydrate (1.0-1.2 eq.) and reflux the mixture. A precipitate of phthalhydrazide will form.

• Work-up: After cooling, the phthalhydrazide precipitate can be removed by filtration. The filtrate contains the desired primary amine. An acidic workup can be performed to extract the amine into an aqueous layer, followed by basification and extraction into an organic solvent.

• Purification: The crude amine can be purified by distillation or column chromatography.

Issue 3: I need to synthesize a secondary amine, but direct alkylation is giving me significant amounts of the tertiary amine byproduct.

When precise mono-alkylation of a primary amine is required, a more controlled approach is necessary.

Solution: Reductive Amination

Reductive amination is a powerful and widely used alternative for the selective synthesis of secondary amines.[1][11] This method avoids the issue of over-alkylation associated with direct N-alkylation with alkyl halides.[11]

• Mechanism Insight: This is a two-step, one-pot process. First, the primary amine reacts with an aldehyde or ketone to form an imine intermediate. This imine is then reduced in situ to the desired secondary amine.[5][11] The key to success is choosing a reducing agent that selectively reduces the imine in the presence of the starting carbonyl compound.

Experimental Protocol: Reductive Amination using Sodium Triacetoxyborohydride

• Imine Formation: In a round-bottom flask, dissolve the primary amine (1.0 eq.) and the aldehyde or ketone (1.0-1.2 eq.) in an anhydrous solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).[5][12] Stir the mixture at room temperature for 20-60 minutes to allow for imine formation. A catalytic amount of acetic acid can be added to promote this step.[5]

• Reduction: Slowly add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.2-1.5 eq.) portion-wise to the reaction mixture.[5] The reaction can be exothermic, so controlled addition is important.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting materials are consumed.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent like DCM or ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography.[5]

Frequently Asked Questions (FAQs)

Q1: Why is the secondary amine product often more nucleophilic than the primary amine starting material?

The alkyl group introduced in the first alkylation step is an electron-donating group. This increases the electron density on the nitrogen atom, making the secondary amine a stronger Lewis base and a more potent nucleophile than the primary amine.[1]

Q2: What is the role of the solvent in controlling dialkylation?

The solvent plays a crucial role in modulating both reactivity and selectivity.[1] Polar aprotic solvents like DMF and DMSO are often preferred for SN2 reactions as they can solvate the cation of the base, enhancing its reactivity, while not strongly solvating the amine nucleophile.[1] In some cases, ionic liquids have been shown to significantly reduce overalkylation.[13]

Q3: How does temperature influence the selectivity of amine alkylation?

Generally, lower temperatures favor the desired mono-alkylation product. This is because the second alkylation step may have a higher activation energy, and reducing the temperature will disproportionately slow down this undesired reaction.[1][3] However, it's important to note that very low temperatures can also significantly slow down the desired reaction, requiring longer reaction times.[3]

Q4: Can protecting groups be used to prevent dialkylation?

Absolutely. Protecting the amine is an excellent strategy to prevent over-alkylation. By temporarily converting the amine into a less nucleophilic functional group, such as a carbamate or an amide, further alkylation is blocked.[5][14]

• Common Amine Protecting Groups:

  • Boc (tert-butyloxycarbonyl): Installed using Boc anhydride and removed with strong acid (e.g., TFA).[15][16]

  • Cbz (carboxybenzyl): Installed using benzyl chloroformate and removed by catalytic hydrogenation.[15]

  • Fmoc (9-fluorenylmethyloxycarbonyl): Removed with a mild base like piperidine.[15][17]

Experimental Protocol: Boc Protection of a Primary Amine

• Reaction Setup: Dissolve the primary amine (1.0 eq.) in a suitable solvent (e.g., THF, DCM). Add di-tert-butyl dicarbonate (Boc₂O) (1.1 eq.) and a base such as triethylamine or diisopropylethylamine (1.2 eq.).

• Monitoring: Stir the reaction at room temperature and monitor its completion by TLC. The Boc-protected amine will be less polar than the starting amine.[5]

• Work-up: Once complete, concentrate the reaction mixture. Dissolve the residue in an organic solvent like ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the Boc-protected amine, which is often pure enough to be used in the next step without further purification.[5]

Q5: Are there any other alternative methods to achieve selective mono-alkylation?

Yes, several other methods have been developed:

• Alkylation with Alcohols: Using alcohols as alkylating agents in the presence of a suitable catalyst can be a greener alternative to alkyl halides.

• Bulky Reagents: Employing a sterically hindered alkylating agent or a bulky amine can disfavor the second alkylation step due to steric hindrance.

• Use of Cesium Bases: Cesium hydroxide has been shown to promote selective mono-N-alkylation of primary amines.[18]

Visualizing the Problem and Solutions

The "Runaway" Cascade of Amine Over-alkylation

Caption: The problematic cascade of amine over-alkylation.

Decision-Making Workflow for Selective Amine Alkylation

Caption: A decision tree for selecting the right amine synthesis strategy.

Summary of Strategies to Minimize Dialkylation

Strategy	Principle	Key Considerations
Excess Amine	Statistical probability	Can be wasteful, requires separation of excess starting material.
Low Temperature	Kinetic control	Slows down the overall reaction rate.
Slow Addition	Maintain low electrophile concentration	Requires specialized equipment like a syringe pump.
Gabriel Synthesis	Prevents over-alkylation	Primarily for the synthesis of primary amines.[9][10]
Reductive Amination	Controlled imine formation and reduction	Highly selective for mono-alkylation, requires a suitable carbonyl starting material.[5][11]
Protecting Groups	Temporarily block amine reactivity	Adds extra steps for protection and deprotection.[5][19]

References

• Gabriel synthesis - Wikipedia. [Link]

• Gabriel Synthesis - Chemistry LibreTexts. [Link]

• Video: Preparation of 1° Amines: Gabriel Synthesis - JoVE. [Link]

• UNIT -13 ORGANIC COMPOUNDS CONTAINING NITROGEN AMINES NAME REACTIONS 1. Gabriel phthalimide synthesis - ajay bhadouriya. [Link]

• What is Gabriel Phthalimide Synthesis Reaction? - BYJU'S. [Link]

• Methods for mono‐selective N‐alkylation of amines using alcohols as... - ResearchGate. [Link]

• Ways to reduce the bis amination during a reductive amination? : r/Chempros - Reddit. [Link]

• Reductive Amination, and How It Works - Master Organic Chemistry. [Link]

• Protecting Groups - Lokey Lab Protocols - Wikidot. [Link]

• Protecting Groups for Amines: Carbamates - Master Organic Chemistry. [Link]

• Boc Protecting Group for Amines - Chemistry Steps. [Link]

• Direct mono-N-alkylation of amines in ionic liquids: chemoselectivity and reactivity. [Link]

• Reductive Amination Revisited: Reduction of Aldimines with Trichlorosilane Catalyzed by Dimethylformamide Functional Group Tolerance, Scope, and Limitations | The Journal of Organic Chemistry - ACS Publications. [Link]

• Amine synthesis by reductive amination (reductive alkylation) - Organic Chemistry Portal. [Link]

• An amine protecting group deprotectable under nearly neutral oxidative conditions - BJOC. [Link]

• N-Dealkylation of aliphatic amines and selective synthesis of monoalkylated aryl amines. [Link]

• Amine alkylation - Google P

• General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer | Organic Letters - ACS Publications - ACS.org. [Link]

• N-Dealkylation of Amines - MDPI. [Link]

• Reaction of Primary Aromatic Amines with Alkyl Carbonates over NaY Faujasite: A Convenient and Selective Access to Mono - IRIS. [Link]

• Direct N-alkylation of amines with alcohols using AlCl3 as a Lewis acid. [Link]

• Protective Groups - Organic Chemistry Portal. [Link]

• Deoxygenative photochemical alkylation of secondary amides enables a streamlined synthesis of substituted amines - PMC. [Link]

• Inductive vs Solvation Effects in Primary Alkyl Amines: Determination of the Standard Potentials | Request PDF - ResearchGate. [Link]

• Synthesis of Secondary Amines via Self-Limiting Alkylation - PMC - NIH. [Link]

• Synthesis of secondary and tertiary amines - Organic Chemistry Portal. [Link]

• Alkylation of Amines (Sucks!) - Master Organic Chemistry. [Link]

• The Vital Role of Temperature in Amine Columns for Treating Natural Gas - WIKA blog. [Link]

• A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES - DTIC. [Link]

• Reductive N-Alkylation of Amines with Ketones Using Heterogeneous Polysilane–Palladium Catalysts under Continuous-Flow Conditions | Organic Letters - ACS Publications. [Link]

• 21.5: Synthesis of Amines by Alkylation - Chemistry LibreTexts. [Link]

• Alkylation of Amines with Alcohols and Amines by a Single Catalyst under Mild Conditions - University of Liverpool. [Link]

• A tertiary amine synthesis via a hydroxylamine alkylation/catalytic reduction sequence - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB01902H. [Link]

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• 19. Protective Groups [organic-chemistry.org]

Technical Support Center: Challenges in Scaling Up Ethyl 2-amino-2-(2-bromophenyl)acetate Production

This guide provides in-depth technical support for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of Ethyl 2-amino-2-(2-bromophenyl)acetate. We will address common challenges through detailed troubleshooting guides and frequently asked questions, focusing on the widely utilized Strecker synthesis pathway. Our goal is to blend established chemical principles with practical, field-proven insights to ensure your success.

Critical Safety Bulletin: Handling Cyanide Reagents

The synthesis of α-amino nitriles, the key intermediates in this process, almost invariably involves the use of highly toxic cyanide salts (e.g., Sodium or Potassium Cyanide).[1] Mishandling these reagents can be fatal. All personnel must be thoroughly trained and adhere to strict safety protocols.

Core Safety Mandates:

• Engineering Controls: All manipulations involving cyanide salts or hydrogen cyanide (HCN) gas must be performed in a certified, high-performance chemical fume hood.[2]

• Personal Protective Equipment (PPE): Wear a lab coat, chemical splash goggles, a face shield, and appropriate chemical-resistant gloves (nitrile is often insufficient; check your institution's specific guidelines) at all times.[3]

• Incompatible Materials: NEVER allow cyanide salts to come into contact with acids.[4] This reaction liberates deadly hydrogen cyanide (HCN) gas.[5] All cyanide-containing waste must be segregated and quenched separately.

• Emergency Preparedness: An emergency cyanide antidote kit must be readily accessible, and all lab personnel must be trained in its use. A buddy system is mandatory when handling cyanides.[5]

• Quenching and Disposal: All reaction mixtures and waste containing cyanide must be quenched before disposal. A common method involves treatment with an excess of bleach (sodium hypochlorite) or a solution of ferrous sulfate in a basic aqueous solution to form stable, less toxic ferrocyanide complexes. Follow all institutional and local environmental regulations for hazardous waste disposal.

Synthesis Overview: The Strecker Approach

The most direct and scalable route to Ethyl 2-amino-2-(2-bromophenyl)acetate is a modified Strecker synthesis. This multi-component reaction involves the condensation of 2-bromobenzaldehyde with a source of ammonia and cyanide, followed by the hydrolysis of the resulting α-aminonitrile intermediate in the presence of ethanol.[6][7]

Caption: General workflow for the synthesis of Ethyl 2-amino-2-(2-bromophenyl)acetate.

Frequently Asked Questions (FAQs)

Q1: What is the most likely cause of very low or no product yield? A low yield can stem from several issues, but the most common culprits are the quality of the starting 2-bromobenzaldehyde, insufficient reaction time for imine formation before cyanide addition, or overly aggressive hydrolysis conditions that lead to product degradation.[8] 2-Bromobenzaldehyde is prone to air oxidation to 2-bromobenzoic acid, which will not participate in the reaction.

Q2: My final product is a racemic mixture. Why, and how can I obtain a single enantiomer? The Strecker synthesis inherently produces a racemic mixture because the key intermediate is a planar imine (or iminium ion).[9][10] The nucleophilic attack by the cyanide ion can occur from either face of this planar intermediate with equal probability, leading to a 1:1 mixture of R and S enantiomers.[11] Achieving an enantiomerically pure product requires a separate chiral resolution step (e.g., through diastereomeric salt formation) or the use of a more complex asymmetric synthesis employing a chiral auxiliary or catalyst.[12]

Q3: I'm observing a significant amount of 2-bromobenzoic acid in my crude product. Where is it coming from? This is typically due to one of two reasons: 1) The starting 2-bromobenzaldehyde was already partially oxidized before use. 2) If the reaction work-up involves oxidative conditions, or if air is not excluded during a prolonged reaction at elevated temperatures, the aldehyde can oxidize in situ.

Q4: During the aqueous work-up, I'm struggling with a persistent emulsion. How can I resolve this? Emulsion formation is a common issue during the scale-up of reactions involving aromatic amines and esters.[13] To break the emulsion, try adding a saturated brine (NaCl) solution, which increases the ionic strength of the aqueous phase and forces better separation.[13] In some cases, a gentle filtration through a pad of Celite can also help break up the emulsion by removing fine particulates.

Detailed Experimental Protocol

This protocol is a representative example and should be optimized based on your specific laboratory conditions and scale.

Reagents and Materials

Reagent	Molar Mass ( g/mol )	Example Quantity	Moles (mmol)	Stoichiometric Ratio
2-Bromobenzaldehyde	185.02	18.5 g	100	1.0 eq
Ammonium Chloride (NH₄Cl)	53.49	8.0 g	150	1.5 eq
Sodium Cyanide (NaCN)	49.01	5.4 g	110	1.1 eq
Methanol (MeOH)	32.04	100 mL	-	Solvent
Ethanol (EtOH), Anhydrous	46.07	200 mL	-	Solvent/Reagent
Hydrochloric Acid, conc.	36.46	As needed	-	Catalyst/Reagent
Diethyl Ether	74.12	As needed	-	Extraction
Sodium Bicarbonate (NaHCO₃)	84.01	As needed	-	Base

Step-by-Step Procedure

• Imine Formation: In a three-necked flask equipped with a mechanical stirrer, thermometer, and addition funnel, combine 2-bromobenzaldehyde (1.0 eq), ammonium chloride (1.5 eq), and methanol. Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the imine intermediate.[6]

• Cyanide Addition: In a separate beaker, dissolve sodium cyanide (1.1 eq) in a minimal amount of water and add it to the addition funnel. Add the sodium cyanide solution dropwise to the reaction mixture over 30 minutes, ensuring the internal temperature does not exceed 30°C. An ice bath may be necessary for cooling.[7]

• α-Aminonitrile Synthesis: Allow the reaction to stir at room temperature for 4-6 hours. Monitor the disappearance of the aldehyde starting material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LCMS).

• Solvent Exchange and Hydrolysis: Once the aminonitrile formation is complete, concentrate the reaction mixture under reduced pressure to remove the methanol. Add anhydrous ethanol (approx. 10 volumes) to the residue. Cool the mixture in an ice bath and slowly bubble dry HCl gas through the solution or add acetyl chloride dropwise to generate HCl in situ. This step is highly exothermic and must be controlled carefully.

• Esterification: Heat the acidic ethanolic solution to reflux (approx. 78°C) for 8-12 hours. The hydrolysis of the nitrile to a carboxylic acid and subsequent Fischer esterification occur in this step.

• Work-up: Cool the reaction mixture to room temperature and concentrate it under reduced pressure. Add water and diethyl ether to the residue. Carefully adjust the pH of the aqueous layer to ~8-9 with a saturated sodium bicarbonate solution to neutralize excess acid and liberate the free amine.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase two more times with diethyl ether.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product. The crude material can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.

Troubleshooting Guide

Problem Encountered	Potential Cause(s)	Recommended Solutions & Explanations
Low or No Product	1. Poor Quality Aldehyde: Starting 2-bromobenzaldehyde is oxidized to the unreactive carboxylic acid.	1. Verify Starting Material: Check the purity of the aldehyde by ¹H NMR or GC before use. If necessary, purify by distillation or recrystallization. Store under an inert atmosphere.
2. Inefficient Imine Formation: Cyanide was added before the aldehyde and ammonia could effectively form the imine intermediate.	2. Pre-stir Aldehyde/Ammonia: Ensure the aldehyde and ammonia source are stirred together for at least 30 minutes before cyanide addition to allow the equilibrium to favor the imine.[6]
3. Incomplete Hydrolysis/Esterification: Reaction time was too short, or the acidic conditions were not strong enough.	3. Extend Reaction Time/Increase Acid: Monitor the hydrolysis by TLC/LCMS. If the aminonitrile intermediate persists, extend the reflux time or carefully add more HCl.
Significant Byproduct Formation	1. Presence of 2-Amino-2-(2-bromophenyl)acetic acid: Incomplete esterification or hydrolysis of the product ester during work-up.	1. Ensure Anhydrous Conditions: Use anhydrous ethanol and dry HCl for the esterification step to drive the equilibrium toward the ester product. Avoid excessively basic conditions (pH > 10) during work-up.
2. Formation of Dimerized Products: Side reactions of the reactive imine intermediate.	2. Control Stoichiometry & Temperature: Use only a slight excess of cyanide (1.1 eq). Adding the cyanide slowly at a controlled temperature minimizes the concentration of reactive intermediates and reduces the likelihood of side reactions.[8]
Product is Dark or Oily	1. Thermal Degradation: The hydrolysis/esterification step was conducted at too high a temperature or for too long.	1. Optimize Heating: Use a temperature-controlled heating mantle and avoid aggressive heating. Monitor the reaction and stop once the conversion is complete.
2. Residual Impurities: Impurities from starting materials or colored byproducts.	2. Purification: A charcoal treatment of the crude product in solution can sometimes remove colored impurities. Follow with recrystallization or chromatography.
Difficult Work-up (Emulsion)	1. Fine Particulate Matter: Small amounts of solid byproducts or salts are stabilizing the emulsion.	1. Pre-filter: Filter the neutralized reaction mixture through a pad of Celite before performing the liquid-liquid extraction.
2. Insufficient Phase Separation: The densities and polarities of the organic and aqueous layers are too similar.	2. Add Brine: Add saturated NaCl solution during the work-up to increase the polarity and density of the aqueous phase, which helps to break the emulsion and improve phase separation.[13]

Troubleshooting Logic: Low Yield

Caption: Decision tree for troubleshooting low yield issues in the synthesis.

References

• Strecker amino acid synthesis - Wikipedia. [URL: https://en.wikipedia.org/wiki/Strecker_amino_acid_synthesis]
• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. BenchChem. [URL: not provided]
• The Strecker Synthesis of Amino Acids - Master Organic Chemistry. [URL: https://www.masterorganicchemistry.com/2018/11/12/the-strecker-synthesis-of-amino-acids/]
• 7 Safety Measures I Should Know While Handling Sodium Cyanide - Camachem. [URL: https://camachem.com/blogs/news/7-safety-measures-i-should-know-while-handling-sodium-cyanide]
• Bucherer-Bergs Reaction - Alfa Chemistry. [URL: https://www.alfa-chemistry.com/bucherer-bergs-reaction.htm]
• Sodium Cyanide Safety Protection and Emergency Measures - United Chemical. [URL: https://www.united-chemical.com/sodium-cyanide-safety-protection-and-emergency-measures/]
• Synthesis of Alpha-Amino Acids - Free Sketchy MCAT Lesson. [URL: https://mcat.sketchy.com/lessons/synthesis-of-alpha-amino-acids]
• Amino Acid Racemization - American Chemical Society. [URL: https://pubs.acs.org/doi/full/10.1021/ac000010x050a001]
• Strecker Synthesis of Amino Acids – MCAT Biochemistry - MedSchoolCoach. [URL: https://medschoolcoach.com/mcat/biochemistry/strecker-synthesis-of-amino-acids/]
• Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities in ... - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8947693/]
• Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/8883163/]
• Synthesis of 2-Bromobenzaldehyde Dimethyl Acetal - PrepChem.com. [URL: https://www.prepchem.com/synthesis-of-2-bromobenzaldehyde-dimethyl-acetal]
• Sodium Cyanide Safety Handling Guide. Taekwang Industrial Co., Ltd. [URL: not provided]
• Table 1 Optimization of the one-pot synthesis using 2-bromobenzaldehyde - ResearchGate. [URL: https://www.researchgate.net/figure/Optimization-of-the-one-pot-synthesis-using-2-bromobenzaldehyde_tbl1_275271891]
• SODIUM CYANIDE (NaCN) Safety and Handling Guidance. [URL: not provided]
• Standard Operating Procedure - Sodium Cyanide. [URL: not provided]
• 7.
• An In-depth Technical Guide to the Synthesis of 2-(Allyloxy)-3-bromobenzaldehyde - Benchchem. [URL: https://www.benchchem.com/product/b1405154/technical-guide]
• Video: Racemization Overview, Mechanism & Examples - Study.com. [URL: https://study.
• Technical Support Center: Synthesis of 2-(Ethyl(phenyl)amino)ethyl acetate - Benchchem. [URL: https://www.benchchem.com/product/B1607223/technical-guide]
• 2-Bromobenzaldehyde 98 6630-33-7 - Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/b59409]
• The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6273403/]
• Bucherer–Bergs reaction - Wikipedia. [URL: https://en.wikipedia.org/wiki/Bucherer%E2%80%93Bergs_reaction]
• Synthesis of Alkylthio-Benzaldehydes from Bromo-Benzaldehydes - [www.rhodium.ws]. [URL: not provided]
• Bucherer-Bergs Reaction - Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/namedreactions/bucherer-bergs-reaction.shtm]
• Side reactions and byproduct formation in ethyl 2-amino-2-cyanoacetate synthesis. - Benchchem. [URL: https://www.benchchem.com/product/b1405154/technical-guide]

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Technical Support Center: Managing Exothermic N-Alkylation Processes

Welcome to the Technical Support Center for N-Alkylation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into safely managing the thermal hazards associated with N-alkylation reactions. Our focus is on explaining the causality behind experimental choices, ensuring that every protocol is a self-validating system for robust and safe process development.

Section 1: The "Why" - Understanding the N-Alkylation Exotherm

This section addresses the fundamental principles governing heat generation during N-alkylation, a crucial first step in proactive hazard management.

FAQ 1: Why is my N-alkylation reaction generating so much heat?

Answer: The heat, or exotherm, generated during an N-alkylation reaction is a fundamental consequence of chemical bond formation. The reaction, typically a bimolecular nucleophilic substitution (SN2), involves the formation of a new, stable carbon-nitrogen (C-N) bond and the breaking of a carbon-halogen (or other leaving group) bond.[1] The overall enthalpy change (ΔH) of the reaction is negative, meaning the products are at a lower energy state than the reactants, with the energy difference released as heat.[2][3]

The magnitude of this exotherm is dictated by the specific bonds being formed and broken. Highly reactive alkylating agents, such as alkyl iodides or benzyl bromides, react quickly and can release a significant amount of energy in a short period, leading to a rapid temperature increase.[4]

FAQ 2: Which experimental factors have the greatest impact on the rate of heat generation?

Answer: Several factors critically influence the reaction kinetics and, consequently, the rate of heat evolution. Understanding these allows you to control the reaction's speed and thermal profile.

• The Alkylating Agent (Electrophile): The nature of the leaving group is paramount. A better leaving group results in a lower activation energy for the SN2 transition state, leading to a faster reaction. The general reactivity trend for alkyl halides is R-I > R-Br > R-Cl > R-F.[1][5] Using a more reactive agent like an alkyl iodide will generate heat much more rapidly than the corresponding chloride.

• The Amine (Nucleophile): Less sterically hindered primary and secondary amines are generally more nucleophilic and react faster than bulky amines.

• The Solvent: The choice of solvent is one of the most powerful tools for controlling reaction rate.

  • Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These solvents are generally preferred for SN2 reactions as they solvate the cation of the base but do not strongly solvate the anionic nucleophile. This leaves the nucleophile "naked" and highly reactive, significantly accelerating the reaction rate.[6][7] A reaction in acetone can be up to 500 times faster than in methanol.[6]

  • Polar Protic Solvents (e.g., water, ethanol, methanol): These solvents can form hydrogen bonds with the amine nucleophile, creating a "solvent cage."[6] Energy must be expended to break these interactions before the nucleophile can attack the electrophile, which slows the reaction rate considerably.[7][8]

• Concentration: Higher concentrations of reactants lead to more frequent molecular collisions, increasing the reaction rate and the volumetric heat output.

• Temperature: As a rule of thumb, reaction rates often double for every 10 °C increase in temperature (Arrhenius equation).[9] An initial temperature increase from the exotherm can create a dangerous positive feedback loop, leading to a runaway reaction.[10]

Section 2: Proactive Control & Troubleshooting

This section provides actionable guides for preventing and responding to thermal events.

Troubleshooting Guide 1: Preventing Thermal Runaway in a New N-Alkylation Reaction

A thermal runaway occurs when a reaction's heat generation rate exceeds the rate of heat removal, causing the temperature to rise uncontrollably.[10] The following protocol outlines a systematic approach to prevent this.

Step-by-Step Methodology for Controlled N-Alkylation

• Thermal Hazard Assessment (Desk Screening):

  • Calculate Maximum Temperature of the Synthesis Reaction (MTSR): Before starting, perform a theoretical calculation. The MTSR is the maximum temperature the reaction mixture would reach if all the limiting reagent reacted instantaneously with no heat loss to the surroundings (adiabatic conditions).

  • Formula: MTSR = Tprocess + ΔTad

  • Where ΔTad (Adiabatic Temperature Rise) = (-ΔHr * n) / (m * Cp)

    • ΔHr: Heat of Reaction (estimate using bond energies or literature values).

    • n: Moles of the limiting reagent.

    • m: Total mass of the reaction mixture.

    • Cp: Specific heat capacity of the mixture (often approximated by the solvent's Cp).

  • A calculated ΔTad greater than 50°C signals a potentially hazardous reaction that requires stringent controls.[11]

• Experimental Setup for Optimal Heat Transfer:

  • Choose a round-bottom flask that is no more than half-full to ensure a large surface area for heat exchange.

  • Use a magnetic stir bar that is large enough to create a vortex for efficient mixing and to prevent localized hot spots.

  • Establish an efficient cooling bath. For reactions near room temperature, a water bath is sufficient. For more exothermic processes, an ice-water bath or a cryocooler should be used. Ensure the bath level is above the level of the reaction mixture.

  • Place a thermometer or thermocouple directly in the reaction mixture, not in the cooling bath, to monitor the internal temperature accurately.

• Controlled Reagent Addition:

  • The most critical control parameter is the addition rate of the limiting reagent (usually the alkylating agent). This ensures the reaction rate is limited by the availability of this reagent, not by the intrinsic kinetics.

  • Dissolve the alkylating agent in the reaction solvent and add it dropwise using an addition funnel.

  • Rule of Thumb: For the first 10% of the addition, monitor the internal temperature closely. A temperature rise of more than 5-10 °C indicates a very fast, highly exothermic reaction. Immediately stop the addition and increase cooling.

• In-Process Monitoring (Self-Validation):

  • At regular intervals (e.g., after 25%, 50%, 75%, and 100% of the addition, and 1 hour post-addition), take a small aliquot of the reaction mixture to monitor its progress by Thin-Layer Chromatography (TLC).[4][12][13]

  • TLC Setup: On a single TLC plate, spot the starting amine, the reaction mixture, and a co-spot (starting material and reaction mixture in the same lane).[12]

  • Interpretation: A successful reaction will show the starting material spot diminishing in intensity while a new product spot appears.[13] This confirms the reaction is proceeding as expected and not stalling, which could lead to a dangerous accumulation of unreacted reagents.

Parameter Impact Summary

Parameter	Impact on Exotherm Rate	Control Strategy
Alkylating Agent	High (I > Br > Cl)	Choose a less reactive agent (e.g., R-Cl) for initial trials.
Solvent	High (Polar Aprotic > Polar Protic)	Use a polar protic solvent to slow down a very fast reaction.
Concentration	Proportional	Start with a more dilute solution to reduce volumetric heat output.
Addition Rate	Direct & Critical	Use slow, dropwise addition of the limiting reagent.[4]
Stirring Speed	High (Poor stirring = hot spots)	Ensure vigorous stirring to maintain thermal homogeneity.
Cooling Capacity	Inverse	Use an appropriate cooling bath (ice/water, cryocooler).

Logical Workflow for Safe N-Alkylation Setup

Caption: Workflow for assessing and controlling thermal risk in N-alkylation.

FAQ 3: My reaction temperature is spiking despite external cooling. What are the immediate steps?

Answer: A rapid temperature increase that is unresponsive to the cooling bath is a clear sign that the rate of heat generation is overwhelming the system's heat removal capacity. This is the prelude to a thermal runaway.

Immediate Emergency Protocol:

• Stop the Reagent Addition: Immediately cease adding the alkylating agent or other initiating reagent. This is the most critical step to prevent adding more fuel to the reaction.

• Maximize Cooling: If using an ice bath, add more ice and salt to lower its temperature. If possible, switch to a more effective cooling bath like a dry ice/acetone bath.

• Do NOT Increase Stirring Speed: While good mixing is important, a sudden increase in agitation could enhance the reaction rate by mixing unreacted pockets of reagents. Maintain the current speed.

• Prepare for Quenching: If the temperature continues to rise and approaches the solvent's boiling point, prepare to quench the reaction. Have a beaker of a suitable quenching agent (e.g., a cold, weak acid like acetic acid in an appropriate solvent) ready. Quenching should be a last resort as it can be violent itself if done improperly.

• Alert Personnel and Evacuate if Necessary: Inform colleagues of the situation. If the temperature rise is uncontrollable and there is a risk of vessel over-pressurization or rupture, evacuate the immediate area and follow your institution's emergency procedures.[14]

FAQ 4: I'm seeing unexpected side products and low yield. Could this be related to poor temperature control?

Answer: Absolutely. Poor temperature control is a leading cause of low selectivity and the formation of impurities in N-alkylation reactions.

• Over-alkylation: This is a common problem, especially with primary amines. The mono-alkylated product is often more nucleophilic than the starting amine, leading to a second alkylation event to form a tertiary amine or even a quaternary ammonium salt.[4] Higher temperatures increase the rate of both the desired first alkylation and the undesired second alkylation, often favoring the side reaction.

  • Solution: Maintain a low reaction temperature and use a large excess of the starting amine to increase the statistical probability of the alkylating agent reacting with the primary amine.[4]

• Elimination (E2) Reactions: Alkyl halides can undergo elimination reactions to form alkenes, especially with secondary or tertiary halides, strong bases, and higher temperatures. The SN2 and E2 pathways are often in competition, and higher temperatures favor the elimination pathway due to its higher activation energy and more positive entropy of activation.

• Kinetic vs. Thermodynamic Control: In some cases, a higher temperature can favor the formation of a more stable but undesired thermodynamic product over the desired kinetic product.[15] For example, with certain heterocyclic amines, alkylation can occur at different positions. A temperature excursion might provide enough energy to overcome the activation barrier to the more stable, but undesired, regioisomer.[16]

Relationship Between Temperature and Side Products

Caption: Impact of temperature control on reaction pathways.

Section 3: Advanced Topics & Scale-Up

FAQ 5: How can I get precise, quantitative data on my reaction's exotherm before scaling up?

Answer: For process development and scale-up, theoretical estimations are insufficient. Reaction Calorimetry (RC) is the industry-standard technique for obtaining precise data on heat evolution.[17][18] A reaction calorimeter, like a Mettler-Toledo RC1, measures the heat flow from the reactor to the cooling jacket in real-time.[11]

This data provides critical process safety parameters:

• Total Heat of Reaction (ΔHr): The total energy released per mole.

• Heat Release Rate (qr): The power (in Watts) generated by the reaction over time. This is crucial for ensuring the plant-scale cooling systems can handle the heat load.

• Adiabatic Temperature Rise (ΔTad): An accurate, experimentally determined value for the worst-case temperature rise.[11]

• Heat Accumulation: It reveals how much unreacted material accumulates during the addition phase, which represents a significant potential hazard if the reaction suddenly accelerates.

A case study on an N-alkylation showed that moving from a dilute (30 g/L) to a concentrated (170 g/L) process increased the estimated ΔTad from a manageable 31.4 K to a highly dangerous 180 K, a fact discovered through calorimetric study.[11]

FAQ 6: My reaction is well-behaved on a 1g scale. What are the main thermal dangers when I scale up to 100g or 1kg?

Answer: The primary danger during scale-up is the change in the surface-area-to-volume ratio . Heat is generated throughout the volume of the liquid, but it can only be removed through the reactor wall's surface area.

• As you increase the scale, the volume increases by the cube of the radius (V ∝ r³), while the surface area for cooling only increases by the square of the radius (A ∝ r²).

• This means that a 10-fold increase in batch size (e.g., from 100 mL to 1 L) results in a 10-fold decrease in the ability to remove heat per unit volume. A reaction that was easily controlled with a simple ice bath in the lab could become an uncontrollable runaway in a 10 L reactor.[19][20]

Therefore, any scale-up must be preceded by a thorough process safety assessment, ideally including reaction calorimetry, to re-evaluate and redesign the thermal control strategy.[19][21]

References

• Bierbaum, V. M., et al. (2019). Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent.

• Chemistry LibreTexts. (2024, March 28). 11.3: Characteristics of the SN2 Reaction. Retrieved from [Link]

• Pharmaceutical Networking. (n.d.). CALORIMETRIC STUDIES IN EARLY STAGE OF CHEMICAL PROCESS DEVELOPMENT. Retrieved from [Link]

• The Journal of Organic Chemistry. (2021, December 21). How Solvation Influences the SN2 versus E2 Competition. Retrieved from [Link]

• OpenOChem Learn. (n.d.). SN2 Effect of Solvent. Retrieved from [Link]

• Mettler-Toledo. (n.d.). Alkylation Reactions. Retrieved from [Link]

• H.E.L Group. (2020, November 17). Modeling Process Safety Workflows in Pharmaceutical Manufacturing Scale-Up. Retrieved from [Link]

• Chemistry LibreTexts. (2015, July 9). 7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. Retrieved from [Link]

• GeeksforGeeks. (2025, July 23). Heat of Reaction Formula. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Heat of Reaction. Retrieved from [Link]

• Fauske & Associates. (2025, September 25). Why Comprehensive Process Safety Assessments Matter in Pharmaceutical Manufacturing. Retrieved from [Link]

• American Chemical Society. (n.d.). Guidelines for Chemical Laboratory Safety in Academic Institutions. Retrieved from [Link]

• Journal of Chemical Education. (2020, July 21). Process Safety in the Pharmaceutical Industry: A Selection of Illustrative Case Studies. Retrieved from [Link]

• YouTube. (2016, February 11). How to Calculate Heat of Reactions. Retrieved from [Link]

• Wikipedia. (n.d.). Thermal runaway. Retrieved from [Link]

• American Chemical Society. (n.d.). Safety Guidelines for Chemical Demonstrations. Retrieved from [Link]

• Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Monitoring a Reaction. Retrieved from [Link]

• Aragen Life Sciences. (n.d.). Process Safety & Risk Management in Drug Substance. Retrieved from [Link]

• Stanford University. (n.d.). Thermodynamics and Kinetics. Retrieved from [Link]

• Trumonytechs. (2025, March 21). How To Calculate Heat Reaction. Retrieved from [Link]

• The Cryo Hub. (2025, February 20). Cryotherapy vs Ice Bath: Which Recovery Method Works Better?. Retrieved from [Link]

• H.E.L Group. (2025, February 28). Creating Process Safety Data Sheets for Safe Scale-Up in Pharma/API Production. Retrieved from [Link]

• ChemistryStudent. (2023, April 17). Effect of leaving group and reaction medium in aliphatic nucleophilic substitution reaction. Retrieved from [Link]

• Journal of the American Chemical Society. (2001, October 17). Thermodynamic versus Kinetic Products of DNA Alkylation as Modeled by Reaction of Deoxyadenosine. Retrieved from [Link]

• Advion, Inc. (n.d.). Thin-Layer Chromatography/Mass Spectrometry Analysis of Sample Mixtures Using a Compact Mass Spectrometer. Retrieved from [Link]

• Study.com. (2021, September 5). Calculating the Heat of Reaction from Molar Reaction Enthalpy and the Mass of a Reactant. Retrieved from [Link]

• Medner. (n.d.). Cryotherapy Chamber vs. Ice Bath – Which Is Better and Why POWERCAB® Is the Right Choice. Retrieved from [Link]

• Cryolyf. (2024, October 16). Cryotherapy Chamber vs. Ice Bath: Which Is Better?. Retrieved from [Link]

• Washington State University. (n.d.). Monitoring Reactions by TLC. Retrieved from [Link]

• Chemia Naissensis. (n.d.). Kinetics and thermodynamics are linked. Retrieved from [Link]

• World Spa. (2024, July 30). Cryotherapy vs Ice Bath (Cold Plunge): Which One Is Better?. Retrieved from [Link]

• American Chemical Society. (n.d.). Safety Guides & Tipsheets. Retrieved from [Link]

• Limitless Sports Medicine. (n.d.). Cryotherapy Vs. Ice Bath. Retrieved from [Link]

• ACS Publications. (2020, February 11). Highly Efficient and Selective N-Alkylation of Amines with Alcohols Catalyzed by in Situ Rehydrated Titanium Hydroxide. Retrieved from [Link]

• ACS Green Chemistry Institute. (2026, February 27). N alkylation at sp 3 Carbon Reagent Guide. Retrieved from [Link]

• Dalton Transactions. (n.d.). A sustainable strategic approach for N-alkylation of amines with activation of alcohols triggered via a hydrogen auto-transfer reaction using a Pd(ii) complex: evidence for metal–ligand cooperativity. Retrieved from [Link]

• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. Retrieved from [Link]

• Reddit. (2021, March 17). Difficulties with N-Alkylations using alkyl bromides. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2. Retrieved from [Link]

• RSC Advances. (2023, November 30). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. Retrieved from [Link]

• Longdom Publishing. (n.d.). Combining TLC Separation with MS Detection. Retrieved from [Link]

• Journal of Proteome Research. (n.d.). Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. Retrieved from [Link]

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PART 1: The Causality of Moisture Ingress &amp; Drying Dynamics

Welcome to the Technical Support Center for Moisture-Sensitive Chemistry . As a Senior Application Scientist, I have designed this guide to move beyond superficial instructions. Here, we address the causality of moisture ingress and provide self-validating, field-proven protocols to ensure your hygroscopic reagents and solvents remain strictly anhydrous.

Moisture is the silent killer of stoichiometric precision. Water molecules not only hydrolyze sensitive reagents (like organometallics and Lewis acids) but also expand the coordination spheres of catalysts, leading to poisoned reactions and irreproducible yields. This guide establishes a rigorous, self-validating system for drying and storage.

Hygroscopic reagents absorb water because it is thermodynamically favorable; water forms strong hydrogen bonds or coordinates directly with metal centers. When a reagent bottle is opened, ambient humidity immediately begins diffusing into the solid lattice or liquid solvent.

Historically, chemists relied on reactive metals (like sodium/benzophenone) or metal hydrides (like CaH2​ ) to dry solvents. However, rigorous quantitative studies have proven that activated molecular sieves are not only safer but vastly superior in achieving sub-10 ppm residual water levels[1][2]. Molecular sieves operate on kinetic size exclusion and thermodynamic trapping: 3Å sieves have pores approximately 0.3 nm in diameter, which readily admit water molecules (0.28 nm) while excluding larger organic solvent molecules[3].

Workflow for selecting the optimal drying methodology based on reagent state and chemical properties.

PART 2: Quantitative Data on Desiccant Efficiency

To establish trustworthiness, we must look at the data. The following table summarizes the residual water content achieved using various drying methods, validated by Karl Fischer (KF) coulometric titration[1][2][4].

Solvent	Drying Agent / Method	Contact Time	Residual Water (ppm)	Verdict
Tetrahydrofuran (THF)	Distillation from Na/Benzophenone	Reflux	43.4	Inferior[1]
Tetrahydrofuran (THF)	3Å Molecular Sieves (20% m/v)	24 h	14.7	Excellent[1]
Dichloromethane (DCM)	Distillation from CaH2​	Reflux	13.1	Moderate[4]
Dichloromethane (DCM)	3Å Molecular Sieves (20% m/v)	24 h	< 1.0	Superior[4]
Acetonitrile (MeCN)	3Å Molecular Sieves (20% m/v)	72 h	8.8	Excellent[4]
Methanol (MeOH)	Distillation from Mg/ I2​	Reflux	54.0	Inferior[2]
Methanol (MeOH)	3Å Molecular Sieves (20% m/v)	5 days	~10.0	Superior[2][3]

PART 3: Self-Validating Experimental Protocols

Do not assume commercially purchased "anhydrous" solvents or desiccants are ready to use. Molecular sieves arrive saturated with water and must be activated[3].

Protocol A: Absolute Activation of 3Å Molecular Sieves

Causality: Factory-sealed sieves contain up to 20% water by weight. Without extreme heat, the aluminosilicate pores remain blocked, rendering them useless[3].

• Heating: Place 3Å molecular sieve beads in a high-temperature borosilicate or quartz tray. Heat in a muffle furnace at 300 °C at atmospheric pressure for a minimum of 24 hours[1][3]. (Note: Vacuum ovens at 200 °C can be used, but 300 °C at atmospheric pressure is the gold standard).

• Cooling: Transfer the hot sieves immediately into a vacuum desiccator. Apply vacuum while they cool to room temperature to prevent the readsorption of atmospheric moisture[4].

• Storage: Once cool, backfill the desiccator with Argon or dry Nitrogen. Transfer the sieves to an airtight glass bottle stored inside a glovebox[3].

• Validation Check: Drop 3-4 activated beads into a small vial containing 1 mL of water. If properly activated, the beads will release a noticeable exotherm (heat) and occasionally crackling sounds as water violently rushes into the empty pores.

Protocol B: Static Solvent Drying Workflow

• Preparation: Inside a glovebox or under a continuous stream of inert gas (Schlenk line), add the activated 3Å sieves to your solvent at a 10% to 20% mass/volume (m/v) loading (e.g., 20 g of sieves per 100 mL of solvent)[3][4].

• Incubation: Seal the flask tightly. Allow it to stand undisturbed. For DCM or Toluene, 24 hours is sufficient. For THF, allow 72 hours. For lower alcohols (MeOH, EtOH), allow 5 days[2][3].

• Validation Check: Extract a 1 mL aliquot via a dry syringe and perform a Karl Fischer titration. The reading must stabilize below 10 ppm[4].

PART 4: Storage Solutions & Best Practices (FAQs)

Q: Is a standard glass desiccator sufficient for storing highly hygroscopic salts like anhydrous ZnCl2​ or AlCl3​ ? A: No. Standard benchtop desiccators rely on passive diffusion. Every time the lid is opened, ambient moisture rushes in, and the desiccant (often silica gel) takes hours to pull the humidity back down[5]. For highly hygroscopic materials, you must use a vacuum desiccator or an active dry cabinet (nitrogen-purged) that maintains relative humidity (RH) below 1%[5][6].

Q: How should I seal reagent bottles to prevent moisture creep over months of storage? A: Parafilm is a common default, but it is highly permeable to moisture over extended periods and degrades upon exposure to solvent vapors. Best Practice: Wrap the threads of the glass bottle with PTFE (Teflon) tape before screwing on the cap. Then, wrap the exterior junction of the cap and bottle with electrical tape or specialized foil-based moisture-barrier seals. Store the sealed bottle inside a secondary container (like a vacuum desiccator) filled with active desiccant[7][8].

Q: Can I store hygroscopic reagents in the fridge or freezer to preserve them? A: Yes, but with a critical caveat. Cold air holds less moisture, but moving a cold bottle into a warm, humid lab causes immediate condensation on and inside the bottle if opened[7]. Rule of thumb: Always allow refrigerated hygroscopic reagents to warm completely to room temperature inside a desiccator before opening them.

PART 5: Troubleshooting Guide

Diagnostic flowchart for isolating the source of moisture contamination in a synthetic workflow.

Symptom: The solid reagent has clumped together into a hard block.

• Causality: Moisture ingress has caused the outer layers of the salt to hydrate, altering the crystal lattice and fusing the particles together[4].

• Solution: Do not simply chisel it out and use it; the molecular weight has changed due to the waters of hydration, ruining your stoichiometry. For inorganic salts, crush the clump in a dry environment and dry it in a vacuum oven at >150 °C overnight. For organic reagents, you may need to dissolve in a suitable solvent, dry over anhydrous MgSO4​ , filter, and recrystallize[4].

Symptom: Karl Fischer titration shows fluctuating, anomalous high water content despite sieve treatment.

• Causality: Either the molecular sieves were not properly activated (pore saturation)[3], or your syringe/titration cell is contaminated. Often, atmospheric moisture condenses on the inner walls of the syringe during transfer.

• Solution: Purge your syringe with dry nitrogen three times before drawing the solvent. If the reading is still high, the sieves have failed. Reactivate them at 300 °C[1][3].

Symptom: Aldehyde or ketone reagents are degrading when dried over basic desiccants.

• Causality: Basic drying agents (like K2​CO3​ or basic alumina) can catalyze unwanted aldol condensation reactions in susceptible carbonyl compounds[4].

• Solution: Switch to neutral, non-reactive drying agents such as anhydrous MgSO4​ , Na2​SO4​ , or neutral 3Å/4Å molecular sieves[4].

References

• Grokipedia. Desiccator - Best Practices and Laboratory Applications. Retrieved from 6

• B&M Scientific. How to Safely Store Lab Chemicals and Reagents. Retrieved from 7

• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. J. Org. Chem., 75(24), 8351-8354. Retrieved from2

• Terra Universal. Moisture-Free Storage: Nitrogen or Desiccant? Retrieved from 5

• Harrison Jack. What is a Desiccator? An In-Depth Guide to Drying, Storage and Safe Handling. Retrieved from 8

• Units.it. Preparing Anhydrous Reagents and Equipment. Retrieved from3

• Benchchem. How to dry solvents for moisture-sensitive reactions. Retrieved from 4

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Troubleshooting inconsistent results in replicate experiments

Welcome to the Technical Support Center for Assay Reproducibility. As a Senior Application Scientist, I frequently consult with research teams grappling with the "reproducibility crisis"—a systemic issue where preclinical findings fail to replicate due to unaddressed micro-environmental, biological, or methodological variables[1].

This guide is engineered to move beyond generic troubleshooting. Below, we will dissect the causality behind replicate inconsistencies, implement self-validating experimental systems, and ensure your data meets the highest standards of scientific rigor as outlined by 2[2].

Diagnostic Workflow: Isolating Replicate Variance

Before adjusting your protocols, you must diagnose the specific nature of your variance. Use the decision tree below to isolate whether your reproducibility issues stem from spatial, systematic, technical, or biological factors.

Diagnostic decision tree for isolating the root cause of high replicate variance.

Module 1: Biological & Reagent Variability (The "Living" Variables)

Q: My biological replicates from different cell passages are yielding diverging drug IC50 values. Why is this happening, and how do I stabilize my baseline? A: You are observing the phenotypic consequences of genetic drift and clonal selection.

• Causality: Immortalized cell lines are not static entities. When cells are continuously passaged, the artificial microenvironment of the culture flask exerts selective pressure. Over time (typically >15-20 passages), hyper-proliferative subpopulations outcompete the original population, fundamentally altering receptor expression profiles and metabolic baselines.

• Resolution: The NIH strictly mandates the authentication of key biological resources to ensure experimental validity[2]. Implement a strict Master/Working Cell Bank system. Discard working cultures after 15 passages and authenticate your cell lines annually using3 to rule out cross-contamination and genetic drift[3].

Module 2: Microplate & Technical Variability (The "Physical" Variables)

Q: The coefficient of variation (CV) is consistently high (>15%) across my 96-well plate, but the variance is heavily skewed toward the outer rows. How do I fix this? A: This spatial variance is a classic manifestation of the "Edge Effect," primarily driven by thermal gradients and evaporation[4].

• Causality: When a newly seeded microplate is immediately placed into a 37°C incubator, the outer wells heat up significantly faster than the interior wells. This thermal gradient creates convection currents within the outer wells, sweeping cells to the periphery and causing uneven attachment[5]. Furthermore, prolonged incubation leads to higher evaporation rates in these perimeter wells. A volume loss of just 10% can concentrate media salts and metabolites to toxic levels, drastically altering cell physiology and assay readouts[6].

• Resolution: Do not immediately incubate your plates. Implement a 60-minute room-temperature rest post-seeding (detailed in the SOP below)[5]. For long-term cultures, utilize edge-effect mitigation plates with built-in evaporation moats, or fill the inter-well spaces with 0.5% agarose or sterile water to maintain local humidity[6].

Module 3: Analytical & Systematic Variability (The "Batch" Variables)

Q: We are conducting a high-throughput drug screen across multiple weeks. The technical replicates within a single plate are tight, but the biological replicates across different days show massive systematic shifts. What is happening? A: You are encountering "Batch Effects"—systematic, non-biological variations that obscure true biological signals[7].

• Causality: High-throughput studies are highly sensitive to micro-variations in experimental conditions. Differences in reagent lots, slight day-to-day fluctuations in ambient lab temperature, or minor shifts in instrument calibration create a distinct "batch signature" for each processing run[7],[8]. If all your control samples are run on Monday and all your treated samples on Tuesday, the batch effect becomes completely confounded with your biological variable.

• Resolution: Rigorous experimental design is your first line of defense. Use block randomization to ensure that all experimental conditions are evenly distributed across all plates and processing days[7]. Computationally, employ Surrogate Variable Analysis (SVA) or empirical Bayes frameworks (such as ComBat) to model and regress out the batch variance during data analysis[7],[8].

Quantitative Impact of Common Variables on Assay CV

Variable / Error Source	Typical Impact on Assay CV	Mechanistic Cause	Detection & Validation Method
Microplate Air Bubbles	+10% to +20%	Optical distortion of absorbance/fluorescence light paths[4].	Visual inspection; CV spikes in isolated technical replicates.
Edge Effect (Evaporation)	+15% to +30% (Outer Wells)	Thermal convection during settling; 10% volume loss concentrates salts[5],[6].	Heatmap analysis shows concentric rings of variance.
Cell Line Genetic Drift	IC50 shifts of 2x to 5x	Clonal selection of hyper-proliferative subpopulations over time[3].	STR profiling; tracking passage numbers in metadata.
Uncorrected Batch Effects	+20% to +40% (Inter-plate)	Systematic day-to-day shifts in reagent kinetics or instrument optics[7],[8].	Principal Component Analysis (PCA) clustering by processing day.

Standard Operating Procedure (SOP): Self-Validating Replicate Setup & Edge Effect Mitigation

Objective: To establish a highly reproducible 96-well plate seeding workflow that eliminates technical pipetting errors and thermal edge effects.

Step 1: Single-Cell Suspension Verification

• Trypsinize cells and neutralize with complete media.

• Triturate (pipette up and down) gently 5-10 times to break up clumps.

• Causality Check: Clumped cells lead to a non-Poisson distribution in wells, destroying replicate consistency. Validate a >95% single-cell suspension under a microscope before proceeding.

Step 2: Reverse Pipetting Technique

• Set your multichannel pipette to the desired volume (e.g., 100 µL).

• Depress the plunger past the first stop to the second stop.

• Aspirate the cell suspension.

• Dispense into the microplate by depressing the plunger only to the first stop.

• Causality Check: This technique leaves a small volume of liquid in the tip, completely preventing the introduction of air bubbles into the wells, which are a primary cause of optical readout failure[4].

Step 3: The Room-Temperature Rest (Critical Step)

• After seeding the entire plate, place it on a level surface inside the biosafety cabinet at room temperature (approx. 20-25°C) for exactly 60 minutes.

• Causality Check: This allows cells to settle evenly via gravity without the interference of thermal convection currents caused by the rapid heating of outer wells in a 37°C incubator[5].

Step 4: Evaporation Control Implementation

• For assays lasting longer than 48 hours, do not seed cells in the outer perimeter wells (Rows A and H, Columns 1 and 12).

• Fill these perimeter wells with 200 µL of sterile PBS or 0.5% agarose.

• Causality Check: This creates a sacrificial evaporation zone (a "moat") that maintains local humidity for the interior wells, preventing osmotic stress from concentrated media[6].

Step 5: Validation via CV Calculation

• Post-assay, calculate the Coefficient of Variation (CV = Standard Deviation / Mean * 100) for your technical replicates.

• Causality Check: A well-executed plate should yield a technical CV of <5%. If CV >15%, consult the diagnostic decision tree above to isolate the variable.

References

• Guidance: Rigor and Reproducibility in Grant Applications Source: NIH Grants and Funding URL:[Link]

• Troubleshooting Common Issues In Elisa Kits: Tips And Strategies Source: Biomatik URL:[Link]

• How to Identify and Correct Batch Effects Source: Fios Genomics URL:[Link]

• Methods for Reducing Cell Growth Edge Effects in Agilent Seahorse XF Cell Culture Microplates Source: Agilent URL:[Link]

• Reproducible Tools and Enhanced Computational Workflows for Batch Effect Evaluation of High-Throughput Data Using BatchQC Source: bioRxiv URL:[Link]

• Beating the edge effect Source: Laboratory News URL:[Link]

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• 8. Reproducible Tools and Enhanced Computational Workflows for Batch Effect Evaluation of High-Throughput Data Using BatchQC | bioRxiv [biorxiv.org]

Navigating the Matrix: A Technical Guide to Solvent Selection and Reaction Efficiency

From the desk of a Senior Application Scientist, this guide is designed for researchers, scientists, and drug development professionals who grapple with the pivotal role of solvents in chemical synthesis. It is structured to be a dynamic resource, moving beyond a simple recitation of facts to a practical troubleshooting guide grounded in mechanistic understanding and field-tested expertise. Here, we will explore the "why" behind solvent effects, empowering you to make informed decisions that enhance reaction efficiency, yield, and selectivity.

Section 1: Foundational Principles of Solvent Effects

Before delving into specific troubleshooting scenarios, it's crucial to grasp the fundamental principles governing how a solvent influences a chemical reaction. The solvent is not merely an inert medium but an active participant that can dictate the course and outcome of a transformation.[1][2]

The Role of Solvation in Reaction Kinetics

The rate of a chemical reaction is intimately linked to the energy of its transition state relative to the ground state of the reactants. Solvents influence reaction rates by differentially solvating the reactants and the transition state.[3] If a solvent stabilizes the transition state more than the reactants, it lowers the activation energy, thereby accelerating the reaction. Conversely, if the reactants are more strongly stabilized, the reaction will be slower.[3][4]

Diagram 1: Solvent Effects on Transition State Energy

This diagram illustrates how a solvent can alter the activation energy of a reaction by stabilizing or destabilizing the transition state relative to the reactants.

Key Solvent Properties and Their Impact

Several key physical and chemical properties of a solvent dictate its effect on a reaction. Understanding these properties is fundamental to rational solvent selection.

Property	Description	Impact on Reaction Efficiency
Polarity	A measure of the solvent's dipole moment.[5]	Highly influential. Polar solvents can stabilize charged intermediates and transition states, accelerating reactions like SN1.[1][6]
Dielectric Constant	The ability of a solvent to separate ions.[6]	High dielectric constant solvents are effective at solvating charged species, which can increase the rate of ionic reactions.[6]
Protic vs. Aprotic	Protic solvents can donate hydrogen bonds (e.g., water, alcohols), while aprotic solvents cannot (e.g., DMSO, acetone).[5][7]	This distinction is critical in nucleophilic substitution reactions. Protic solvents can solvate and deactivate nucleophiles through hydrogen bonding, slowing down SN2 reactions.[8][9][10] Polar aprotic solvents, however, enhance the reactivity of nucleophiles.[2]
Boiling Point	The temperature at which the solvent boils.[1]	Determines the accessible temperature range for a reaction. Higher temperatures generally increase reaction rates.[4][6]
Viscosity	A measure of a solvent's resistance to flow.[1]	High viscosity can slow down reactions by impeding the diffusion of reactants.[1][9][10]

Section 2: Troubleshooting Guides

This section addresses common issues encountered during chemical synthesis that can be traced back to solvent choice.

Issue 1: My SN2 reaction is sluggish or failing.

Question: I'm trying to perform a bimolecular nucleophilic substitution (SN2) with a strong, anionic nucleophile, but the reaction is incredibly slow. What could be the problem?

Answer: A common culprit for slow SN2 reactions is the use of a polar protic solvent.

• Causality: Polar protic solvents, such as water, methanol, or ethanol, possess acidic hydrogens that can form strong hydrogen bonds with your anionic nucleophile.[8] This "caging" effect stabilizes the nucleophile, lowering its ground state energy and effectively decreasing its reactivity.[8] To participate in the SN2 reaction, the nucleophile must shed some of its solvating shell, which requires energy and thus slows the reaction.[8] In fact, switching from methanol to a polar aprotic solvent like acetonitrile can increase the rate of an SN2 reaction by a factor of 5000.[8]

• Troubleshooting Protocol:

  • Solvent Swap: Switch to a polar aprotic solvent. Excellent choices include Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile (MeCN), or Acetone.[7][8] These solvents possess significant dipole moments to dissolve ionic reagents but lack the ability to hydrogen bond with and deactivate the nucleophile.[5][11]

  • Solvent Purity: Ensure your aprotic solvent is anhydrous. Trace amounts of water can significantly hinder the reaction by solvating the nucleophile.

  • Temperature: If the reaction is still slow, a moderate increase in temperature may be beneficial, provided the reactants and products are stable.

Diagram 2: SN1 vs. SN2 Solvent Preference

This workflow illustrates the general solvent selection strategy for nucleophilic substitution reactions.

Issue 2: My reaction is producing a mixture of products, and the desired product is in low yield.

Question: I'm running a reaction that can proceed through multiple pathways (e.g., substitution vs. elimination). How can I use the solvent to favor my desired product?

Answer: Solvent choice can be a powerful tool to control the selectivity of a reaction.

• Causality: Solvents can selectively stabilize the transition state of one pathway over another. For instance, in the competition between SN1 and E1 reactions, both proceed through a carbocation intermediate. Polar protic solvents will favor both pathways by stabilizing this intermediate.[8] However, in the SN2 vs. E2 competition, solvent polarity and steric bulk play a more nuanced role. A less polar or sterically hindered solvent may favor the SN2 pathway, while a more hindered solvent or the use of a sterically bulky base can favor elimination.

• Troubleshooting Protocol:

  • Analyze the Mechanisms: Carefully consider the transition states of the competing reaction pathways. Determine which is more charged or polar.

  • Tune Solvent Polarity: According to the Hughes-Ingold rules, an increase in solvent polarity will accelerate reactions where a charge is developed in the activated complex.[3] Conversely, it will decrease the rate of reactions where charge is dispersed.[3]

  • Consider Specific Interactions: Protic solvents can act as proton donors, potentially catalyzing side reactions. Aprotic solvents can enhance the basicity of certain reagents, which might favor elimination over substitution.

  • Systematic Screening: If the outcome is not easily predicted, a systematic screening of a small set of diverse solvents (e.g., a nonpolar, a polar aprotic, and a polar protic solvent) can provide valuable empirical data to guide optimization.

Section 3: Frequently Asked Questions (FAQs)

Q1: How do I choose a starting solvent for a completely new reaction?

A1: Start by considering the solubility of your reactants. "Like dissolves like" is a good starting point; polar reactants will dissolve better in polar solvents and nonpolar reactants in nonpolar solvents.[5] Next, consider the likely mechanism of your reaction. If it involves the formation of charged intermediates, a polar solvent is a good choice.[4][6] Several pharmaceutical companies have developed solvent selection guides that rank solvents based on safety, health, and environmental impact, which can be excellent resources for making an initial, responsible choice.[12][13]

Q2: Can solvent impurities really affect my reaction?

A2: Absolutely. Common impurities in solvents, such as water in aprotic solvents or peroxides in ethers, can have a detrimental effect on many reactions. Water can deactivate strong bases and nucleophiles, while peroxides can initiate unwanted radical reactions. It is crucial to use solvents of appropriate purity for your specific application. Always check the supplier's specifications and consider purifying or drying the solvent if necessary.

Q3: What are "green" solvents, and should I be using them?

A3: Green solvents are derived from renewable resources and are less harmful to the environment and human health compared to traditional petrochemical-based solvents.[14] Examples include water, supercritical CO₂, and some bio-based solvents. The principles of green chemistry encourage the use of safer solvents whenever possible.[14] While not always a direct replacement, considering a greener alternative is a crucial step in modern process development and can lead to safer and more sustainable chemical manufacturing.[15][16]

Q4: My reaction works well in the lab, but fails on scale-up. Could the solvent be the issue?

A4: Yes, solvent effects can be more pronounced during scale-up. Issues that might be minor on a small scale, such as heat transfer and mixing, become critical at larger volumes. The solvent's heat capacity and viscosity play a significant role in managing reaction exotherms. A solvent that is adequate for heat dissipation in a small flask may be insufficient in a large reactor, leading to temperature gradients and the formation of byproducts. Additionally, the mass transfer of reactants can be limited in more viscous solvents at scale. Careful consideration of the solvent's physical properties is essential for successful process scale-up.

References

• Solvent effects. In: Wikipedia. [Link]

• What is Solvent Selection in Chemistry? How It Affects Reaction Outcomes. (2025, July 3). Chemeurope.com. [Link]

• Case Studies Underpinned by the Considered Use of Solvents. Royal Society of Chemistry. [Link]

• Protic Vs Aprotic Solvents. Wax Studios. [Link]

• (PDF) INFLUENCE OF SOLVENT ON DIFFERENT TYPE OFCHEMICAL REACTION. ResearchGate. [Link]

• How does the choice of solvent impact the reaction rate? TutorChase. [Link]

• How does the choice of solvent influence a reaction's rate? TutorChase. [Link]

• 17.5: Kinetics of Reactions in Solution. (2022, November 13). Chemistry LibreTexts. [Link]

• Polar Protic and Polar Aprotic Solvents. (2025, July 27). Chemistry Steps. [Link]

• Solvent Effects on Reaction Rates. Scribd. [Link]

• 14.1: Factors that Affect Reaction Rates. (2023, July 7). Chemistry LibreTexts. [Link]

• 14.1 Factors That Affect Reaction Rates. University of Arkansas at Little Rock. [Link]

• Protic vs. Aprotic Solvents: Difference in Organic Chemistry. (2025, May 12). Orango. [Link]

• NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-2, PPT-17 Nucleophilic Substitution Reaction (PART-2) Solvent Effects 1. St. Paul's Cathedral Mission College. [Link]

• Kinetic Solvent Effects in Organic Reactions. ChemRxiv. [Link]

• Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. (2012, April 27). Master Organic Chemistry. [Link]

• (PDF) Solvent Effects in Organic Chemistry: Polarity, Proticity, and Reaction Rates. ResearchGate. [Link]

• Solvent Effects on Structure and Reaction Mechanism: A Theoretical Study of [2 + 2] Polar Cycloaddition between Ketene and Imine. The Journal of Physical Chemistry B. [Link]

• Sustainable Optimization of Extraction Techniques for Bioactive Compounds in Drug Discovery: Principles, Innovations, and Case Studies. ChemRxiv. [Link]

• The Solvent Selection framework: solvents for organic synthesis, separation processes and ionic-organic synthesis. (2022, August 26). SciSpace. [Link]

• In Silico Solvent Screening: A Promising Way to Greener Solvents and More Sustainable Processes. (2023, January 18). 3DS Blog. [Link]

• Solvent Screening for Separation Processes Using Machine Learning and High-Throughput Technologies. ACS Publications. [Link]

• Solvent and Reagent Selection Guide. Green Chemistry Initiative. [Link]

• Solvent selection guide for medicinal chemists. (2011, March 23). RSC Blogs. [Link]

• Solvents and Process efficiency. Organic Chemistry Data. [Link]

• Quantitative Measures of Solvent Polarity. Chemical Reviews. [Link]

• Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve? ACS Publications. [Link]

• Reagents & Solvents: About. University of Rochester. [Link]

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• 15. Case Studies Underpinned by the Considered Use of Solvents – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
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Purification strategies for polar amino esters

Welcome to the Chromatography Technical Support Center . As a Senior Application Scientist, I have designed this guide to address the unique physicochemical challenges of purifying polar amino esters .

Molecules containing both an amine (typically basic, pKa 8–10) and an ester group (susceptible to hydrolysis) present a classic chromatographic paradox. Their high polarity leads to poor retention on standard reversed-phase (RP) columns, while their basicity causes severe peak tailing due to secondary interactions with residual silanols. Furthermore, aggressive mobile phases intended to improve retention can inadvertently cleave the labile ester bond.

Below is our comprehensive, causality-driven guide to mastering these separations.

SECTION 1: Troubleshooting & FAQs

Q1: My polar amino ester elutes in the void volume on a standard C18 column. How can I increase retention without degrading the compound? A: Polar amino esters often have a LogP < 0, meaning hydrophobic partitioning on a C18 column is insufficient. You have three primary mechanistic choices:

• Hydrophilic Interaction Liquid Chromatography (HILIC): Operates via an aqueous normal-phase mechanism. Compounds with no retention on reversed-phase columns generally exhibit strong retention on HILIC columns[1].

• Mixed-Mode Chromatography (MMC): Utilizes a stationary phase with both hydrophobic (C18) and cation-exchange (CX) sites. At acidic to neutral pH, the positively charged amine strongly interacts with the CX sites, providing retention independent of hydrophobicity[2].

• Ion-Pairing Reversed-Phase (IP-RPLC): Adding a volatile ion-pairing reagent like Trifluoroacetic Acid (TFA) forms a neutral, hydrophobic complex with the amine, increasing retention on C18[3]. Caution: See Q2 regarding ester stability.

Q2: I am using 0.1% TFA to improve retention, but my ester is hydrolyzing during the purification process. Why is this happening, and how do I stop it? A: 0.1% TFA in aqueous solution yields a pH of approximately 2.1[4]. Esters are highly susceptible to acid-catalyzed hydrolysis at pH < 3.0, especially when fractions sit in the fraction collector at room temperature for hours.

• The Fix: Shift to a neutral or mildly acidic pH (pH 4.0–6.0) using volatile buffers like ammonium formate or ammonium acetate[1]. Because standard C18 will lose retention at this pH (as the ion-pairing effect of TFA is removed), you must switch your column chemistry to either HILIC or Mixed-Mode (RP-CX) , which do not rely on extreme pH for retention.

Q3: My peaks are severely tailing, making it impossible to separate closely eluting impurities. Is it the amine or the ester causing this? A: It is the amine. Free silanols on the silica backbone of the stationary phase are weakly acidic. Even on endcapped columns, basic amines undergo strong secondary electrostatic interactions (ion-exchange) with these ionized silanols, causing tailing.

• The Fix: You can suppress silanol ionization by lowering the pH (which risks ester hydrolysis)[4], or you can use a Mixed-Mode column where the intentional cation-exchange sites overwhelm the random silanol interactions, resulting in sharp, symmetrical peaks. Alternatively, use a polymer-based HILIC column that lacks silica entirely[5].

Q4: How do I recover my highly water-soluble amino ester from the HPLC fractions after purification? A: Because polar amino esters partition poorly into organic solvents, traditional liquid-liquid aqueous workups often result in total product loss.

• The Fix: Always use volatile mobile phase additives (e.g., ammonium formate, ammonium acetate, or dilute formic acid). Immediately freeze the collected fractions on dry ice and lyophilize (freeze-dry) them. The volatile salts will sublime, leaving your purified amino ester intact.

SECTION 2: Core Purification Workflows & Methodologies

To ensure scientific integrity, every protocol below is designed as a self-validating system.

Workflow A: The HILIC Protocol (Gold Standard for Highly Polar Esters)

HILIC is ideal for highly polar compounds and relies on partitioning into a water-enriched layer immobilized on a polar stationary phase[6].

• Step 1: Column Selection & Equilibration

  • Action: Select an Amide or Zwitterionic HILIC column. Equilibrate with 20 column volumes (CV) of starting mobile phase.

  • Causality: HILIC requires extensive equilibration to establish the stable water-enriched layer on the stationary phase. Inadequate equilibration leads to drifting retention times.

• Step 2: Mobile Phase Preparation

  • Solvent A (Aqueous): 10 mM Ammonium Formate in LC-MS grade water, adjusted to pH 4.0. (Protects the ester from hydrolysis).

  • Solvent B (Organic): 100% Acetonitrile (ACN).

• Step 3: Sample Diluent Preparation (Critical Step)

  • Action: Dissolve your crude amino ester in a diluent of at least 75% ACN .

  • Causality: In HILIC, water is the strong eluting solvent. Injecting a highly aqueous sample will disrupt the stationary phase's water layer, causing the analyte to break through and elute in the void volume with severe peak distortion.

• Step 4: Gradient Execution

  • Action: Run an inverse gradient from 95% B (weak solvent) to 50% B (strong solvent) over 15 CVs.

• Step 5: Self-Validation

  • Action: Immediately analyze a 10 µL aliquot of the main fraction via LC-MS. Check for the [M+H]+ of the intact ester and the[M+H - Alcohol]+ fragment to confirm no hydrolysis occurred during transit.

Workflow B: Mixed-Mode Cation Exchange (RP-CX) Protocol

Ideal for compounds with moderate polarity where HILIC retention is too strong, but RP retention is too weak.

• Step 1: Mobile Phase Preparation

  • Solvent A: 20 mM Ammonium Acetate (pH 5.0).

  • Solvent B: Acetonitrile.

• Step 2: Gradient Design (Dual Mechanism)

  • Action: Program a gradient from 5% B to 60% B.

  • Causality: The organic modifier (ACN) elutes the hydrophobic portion of the molecule from the C18 sites. However, the amine remains anchored to the cation-exchange sites. Elution from the CX sites is driven by the ionic strength of the 20 mM ammonium acetate buffer competing for the binding sites[2].

• Step 3: Fraction Handling

  • Action: Lyophilize immediately. The ammonium acetate will volatilize, leaving the pure amino ester as an acetate salt.

SECTION 3: Quantitative Data & Method Selection

Use the following data matrix to select the appropriate chromatographic mode based on your specific amino ester's properties.

Parameter	HILIC	Mixed-Mode (RP-CX)	Ion-Pairing RP-HPLC
Primary Retention Mechanism	Hydrophilic Partitioning	Hydrophobic & Electrostatic	Hydrophobic (Ion-Pair Complex)
Ideal Analyte LogP	< 0 (Highly Polar)	-1 to +2 (Moderate)	> 1 (Hydrophobic backbone)
Mobile Phase (Weak Solvent)	Acetonitrile (>90%)	Water / Aqueous Buffer	Water + 0.1% TFA
Operating pH Range	3.0 – 6.0	4.0 – 6.0	1.5 – 2.5
Ester Hydrolysis Risk	Low (Neutral pH possible)	Low (Neutral pH possible)	High (Due to acidic TFA)
MS Compatibility	Excellent (Enhances ESI)	Excellent	Poor (TFA suppresses MS signal)
Sample Diluent Req.	High Organic (>75%)	High Aqueous	High Aqueous

SECTION 4: Mechanistic Visualizations

Diagram 1: Method Selection Decision Tree

Caption: Decision matrix for selecting the optimal purification strategy for polar amino esters.

Diagram 2: HILIC vs. Ion-Pairing Retention Mechanisms

Caption: Mechanistic comparison showing HILIC aqueous partitioning vs. IP-RPLC hydrophobic retention.

SECTION 5: References

• Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications Technology Networks URL:[Link]

• Evolution of Mixed-Mode Chromatography Chromatography Today URL:[Link]

• Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography LCGC International URL:[Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques Waters Blog URL:[Link]

• Lesson 3: Separation Modes and their Mechanisms 1 (HILIC) Shodex HPLC Columns URL:[Link]

• Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling MDPI URL:[Link]

• Approaches to Singleton Achiral Purification of Difficult Samples for Discovery Research Support LCGC International URL:[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. technologynetworks.com [technologynetworks.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. shodexhplc.com [shodexhplc.com]
• 6. Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades [mdpi.com]

Reference Data & Comparative Studies

Comparative 1H NMR Characterization Guide: High-Field vs. Benchtop Analysis of Ethyl 2-amino-2-(2-bromophenyl)acetate

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Objective performance comparison between High-Field (600 MHz) and Benchtop (80 MHz) NMR platforms for the structural verification of complex pharmaceutical intermediates.

Executive Summary

Ethyl 2-amino-2-(2-bromophenyl)acetate is a sterically hindered, non-natural amino acid derivative that serves as a critical building block in the synthesis of peptidomimetics and heterocyclic active pharmaceutical ingredients (APIs). Accurate structural characterization of this intermediate is paramount for downstream synthetic success.

Historically, high-field Nuclear Magnetic Resonance (NMR) spectroscopy has been the gold standard for such characterizations. However, the advent of cryogen-free, permanent-magnet benchtop NMR systems has revolutionized reaction monitoring and quality control (QC) workflows[1]. This guide objectively compares the resolving power, operational utility, and data outputs of 600 MHz High-Field NMR against 80 MHz Benchtop NMR for this specific molecule, providing actionable protocols for both environments.

Structural Complexity & Mechanistic NMR Insights

To understand the analytical divergence between high-field and benchtop systems, we must first analyze the causality behind the expected 1H NMR signals of Ethyl 2-amino-2-(2-bromophenyl)acetate.

The Chiral Center & Diastereotopic Protons

The molecule possesses a stereogenic center at the C2 position (the methine carbon bearing the amine and the bromophenyl group). Because of this chiral environment, the two protons of the adjacent ethyl ester methylene group ( −O−CH2​− ) lack a plane of symmetry and are diastereotopic [2].

• High-Field Causality: At 600 MHz, the chemical shift difference ( Δν ) between these two protons is large enough relative to their coupling constant ( J ) that they resolve as an ABX3​ spin system (typically appearing as two distinct doublet-of-quartets).

• Benchtop Causality: At 80 MHz, Δν shrinks proportionally with the magnetic field. The system approaches Δν/J≈1 , resulting in severe second-order effects (roofing) where the signals collapse into a broad, unresolved pseudo-quartet[3].

The ABCD Aromatic Spin System

The ortho-bromo substitution on the benzene ring breaks molecular symmetry, placing all four aromatic protons in distinct, yet strongly coupled, magnetic environments.

• High-Field Causality: The 600 MHz spectrum resolves this into a classic ABCD system. The proton ortho to the bromine (H-3) is heavily deshielded (~7.55 ppm, dd), while the others resolve into distinct triplets-of-doublets (td) and doublets-of-doublets (dd) between 7.10 and 7.45 ppm.

• Benchtop Causality: The reduced spectral dispersion at 80 MHz causes these four signals to overlap completely, yielding a single, complex multiplet[4].

Comparative Performance Data

The following table summarizes the quantitative and qualitative differences when characterizing Ethyl 2-amino-2-(2-bromophenyl)acetate across the two platforms.

Analytical Parameter	Benchtop NMR (80 MHz)	High-Field NMR (600 MHz)	Analytical Impact & Suitability
−CH2​− Resolution	Broad multiplet (~4.15 ppm)	Resolved ABX3​ system (two dq)	Benchtop is sufficient for bulk integration; High-field is required for absolute 3D spatial confirmation.
Aromatic Region	Overlapping multiplet (7.1–7.6 ppm)	Resolved ABCD system (dd, td, td, dd)	High-field is mandatory for identifying regioisomeric impurities (e.g., 3-bromo vs 2-bromo)[5].
Limit of Detection	~10-50 mM	< 1 mM	Benchtop requires highly concentrated samples[4].
Acquisition Time (1D)	5 - 15 minutes (64-128 scans)	< 2 minutes (16 scans)	Benchtop requires more scans to overcome lower intrinsic sensitivity.
Operational Cost	Low (Cryogen-free, standard power)	High (Liquid He/N2, dedicated room)	Benchtop enables decentralized, at-line QA/QC[1][6].

Standardized Experimental Protocols

To ensure trustworthiness, the following methodologies are designed as self-validating systems.

Protocol A: High-Resolution Structural Elucidation (600 MHz)

Use this protocol for initial batch characterization, publication-quality data, or impurity profiling.

• Sample Preparation: Dissolve 15 mg of Ethyl 2-amino-2-(2-bromophenyl)acetate in 0.6 mL of CDCl3​ containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Instrument Parameters:

  • Pulse Sequence: Standard 1D proton with 30° flip angle (zg30).

  • Relaxation Delay ( D1​ ): 5.0 seconds. Causality: A long delay ensures complete longitudinal relaxation ( T1​ ) of the isolated methine proton, guaranteeing quantitative integration accuracy.

  • Number of Scans (NS): 16.

• Self-Validation (The D2​O Shake): The amine ( −NH2​ ) protons typically appear as a broad singlet around 2.20 - 2.50 ppm. To definitively assign this peak, add 1 drop of Deuterium Oxide ( D2​O ) to the NMR tube, shake vigorously for 10 seconds, and re-acquire the spectrum. The rapid proton-deuterium exchange will cause the amine signal to disappear, validating the assignment.

Protocol B: Rapid At-Line QA/QC (80 MHz Benchtop)

Use this protocol for routine batch release or continuous flow reaction monitoring.

• Sample Preparation: Dissolve 50 mg of the compound in 0.6 mL of CDCl3​ . Causality: The lower magnetic field dictates lower population differences between nuclear spin states; higher concentration is required to achieve an adequate Signal-to-Noise Ratio (SNR)[7].

• Instrument Parameters:

  • Pulse Sequence: 1D proton (zg).

  • Relaxation Delay ( D1​ ): 4.0 seconds.

  • Number of Scans (NS): 128 (approx. 10-minute acquisition).

• Data Interpretation Strategy: Do not attempt to resolve the aromatic or diastereotopic methylene regions. Instead, validate purity by integrating the isolated methine singlet (~5.05 ppm, 1H) against the ethyl methyl triplet (~1.20 ppm, 3H). A perfect 1:3 ratio confirms the integrity of the core scaffold.

Decision Workflow Visualization

The following decision tree outlines the logical framework for selecting the appropriate NMR instrumentation based on the specific phase of drug development.

Decision workflow for selecting NMR instrumentation based on analytical requirements.

References

• PubChem : Ethyl 2-Amino-2-Phenylacetate Hydrochloride | CID 2781252. National Center for Biotechnology Information. Available at:[Link]

• Master Organic Chemistry : Homotopic, Enantiotopic, Diastereotopic. Available at:[Link]

• Oxford Instruments : How Benchtop NMR technology is accelerating manufacturing. Available at:[Link]

• ETH Zurich Research Collection : Rescaling NMR for a Larger Deployment in Drug Discovery: Hyperpolarization and Benchtop NMR as Potential Game‐Changers. Available at:[Link]

• Analytical Chemistry (ACS) : Benchtop Proton NMR Spectroscopy for High-Throughput Lipoprotein Quantification. Available at:[Link]

• Magritek : Simultaneous Dual-Phase Reaction Monitoring by Benchtop NMR. Available at:[Link]

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 4. Research Collection | ETH Library [research-collection.ethz.ch]
• 5. Ethyl 2-Amino-2-Phenylacetate Hydrochloride | C10H14ClNO2 | CID 2781252 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Simultaneous Dual-Phase Reaction Monitoring by Benchtop NMR - Magritek [magritek.com]
• 7. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the High-Resolution Mass Spectrometry Analysis of Ethyl 2-amino-2-(2-bromophenyl)acetate

This guide provides an in-depth comparison of two high-resolution mass spectrometry (HRMS) platforms for the analysis of Ethyl 2-amino-2-(2-bromophenyl)acetate, a key intermediate in pharmaceutical synthesis. We will explore the nuances of structural elucidation and accurate mass measurement using Quadrupole Time-of-Flight (Q-TOF) and Quadrupole-Orbitrap mass spectrometers, offering field-proven insights for researchers, scientists, and drug development professionals.

Introduction: The Analytical Imperative

Ethyl 2-amino-2-(2-bromophenyl)acetate is a small molecule whose purity and structural integrity are paramount for downstream applications in drug development. Mass spectrometry (MS) is an indispensable tool for its characterization, offering unparalleled sensitivity and specificity.[1][2] The goal of this analysis is twofold: first, to confirm the elemental composition through highly accurate mass measurement, and second, to verify its covalent structure through tandem mass spectrometry (MS/MS) fragmentation analysis.[3][4]

The molecule's structure presents distinct features that guide our analytical strategy:

• A Primary Amine: This basic group is an ideal site for protonation, making Electrospray Ionization (ESI) in positive ion mode a highly efficient method for generating the precursor ion [M+H]⁺.[5][6]

• An Ethyl Ester: This functional group is susceptible to characteristic neutral losses and cleavages under collision-induced dissociation (CID), providing valuable structural information.

• A Brominated Phenyl Ring: The presence of a single bromine atom provides a definitive isotopic signature. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance (~1:1 ratio), resulting in a characteristic pair of peaks (M and M+2) for the molecular ion and any bromine-containing fragments.[7][8] This signature is a powerful diagnostic tool for confirming the presence and number of bromine atoms in any detected ion.

Comparative Analysis: Q-TOF vs. Quadrupole-Orbitrap

For the structural confirmation of novel or critical small molecules, High-Resolution Mass Spectrometry (HRMS) is the industry standard.[9] We will compare two leading HRMS technologies: the Quadrupole Time-of-Flight (Q-TOF) and the Quadrupole-Orbitrap (represented here by the Q Exactive™ platform). Both are hybrid instruments capable of precursor ion selection and high-resolution fragmentation analysis.[9][10]

Ionization and Full Scan MS Analysis

The initial step involves acquiring a full scan mass spectrum to determine the accurate mass of the protonated molecule.

• Causality of Method Choice: ESI was chosen as the ionization source due to its "soft" nature, which minimizes in-source fragmentation and preserves the molecular ion.[11][12] The sample was infused in a typical LC mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to ensure efficient protonation.

Table 1: Full Scan HRMS Data Comparison for Protonated Ethyl 2-amino-2-(2-bromophenyl)acetate ([C₁₀H₁₃BrNO₂]⁺)

Parameter	Theoretical Value	Q-TOF Experimental	Q-Exactive (Orbitrap) Experimental
Monoisotopic Mass (⁷⁹Br)	258.0124	258.0129	258.0125
Mass Accuracy (ppm)	N/A	1.9 ppm	0.4 ppm
Monoisotopic Mass (⁸¹Br)	260.0104	260.0110	260.0105
Mass Accuracy (ppm)	N/A	2.3 ppm	0.4 ppm
Resolution (FWHM @ m/z 258)	N/A	45,000	140,000
Isotopic Ratio (M:M+2)	100 : 97.5	100 : 98.1	100 : 97.6

Expert Insights: Both instruments provide excellent mass accuracy, easily confirming the elemental formula of C₁₀H₁₂BrNO₂. However, the Orbitrap platform demonstrates superior mass accuracy (<1 ppm) and significantly higher resolving power.[13][14] This ultra-high resolution is particularly advantageous when analyzing complex mixtures, as it allows for the separation of the target analyte from isobaric interferences that a Q-TOF might not resolve.[15] Both systems accurately reproduce the characteristic 1:1 isotopic pattern for bromine.

Structural Elucidation via Tandem Mass Spectrometry (MS/MS)

To confirm the molecule's structure, tandem MS (MS/MS) was performed. The [M+H]⁺ ion corresponding to the ⁷⁹Br isotope (m/z 258.0124) was isolated and subjected to collision-induced dissociation (CID).

• Trustworthiness Through Fragmentation: A reliable structural assignment depends on a logical and predictable fragmentation pathway. The observed fragments must correspond to chemically plausible losses from the parent structure. This process serves as a self-validating system for identity confirmation.

Proposed Fragmentation Pathway

The primary fragmentation routes for this molecule are expected to involve the ethyl ester moiety, leading to characteristic neutral losses.

Caption: Proposed MS/MS fragmentation pathway for [M+H]⁺ of Ethyl 2-amino-2-(2-bromophenyl)acetate.

Comparative MS/MS Data

Table 2: High-Resolution MS/MS Fragment Ion Analysis

Proposed Fragment	Formula	Theoretical m/z (⁷⁹Br)	Q-TOF Observed m/z (ppm error)	Q-Exactive Observed m/z (ppm error)
Fragment A	C₈H₉BrN⁺	213.9916	213.9922 (2.8)	213.9917 (0.5)
Fragment B	C₈H₇BrN⁺	211.9760	211.9767 (3.3)	211.9761 (0.5)
Fragment C	C₇H₇Br⁺	170.9756	170.9761 (2.9)	170.9757 (0.6)

Expert Insights: Both instruments successfully detected the key fragment ions, allowing for unambiguous confirmation of the analyte's structure. The primary fragmentation involves the loss of the entire ethyl formate group (C₂H₄O₂) to yield the prominent ion at m/z 213.99. Subsequent fragmentation provides further structural detail. Once again, the Orbitrap analyzer provides superior mass accuracy for the fragment ions, which increases the confidence in the assigned elemental compositions for each fragment.[9][14] This can be critical when distinguishing between two potential fragments with very similar masses.

Recommended Experimental Protocol (LC-MS/MS using Q-Exactive)

Based on its superior resolution and mass accuracy, the Quadrupole-Orbitrap platform is recommended for definitive characterization.

Sample Preparation

• Prepare a stock solution of Ethyl 2-amino-2-(2-bromophenyl)acetate at 1 mg/mL in methanol.

• Create a working solution by diluting the stock solution to 1 µg/mL in 50:50 (v/v) acetonitrile/water containing 0.1% formic acid. This solvent composition is ideal for promoting ESI.[16]

Liquid Chromatography (Optional, for mixture analysis)

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: Start at 5% B, hold for 0.5 min, ramp to 95% B over 5 min, hold for 2 min.

Mass Spectrometer Settings (Q-Exactive)

• Ionization Source: Heated Electrospray Ionization (H-ESI), Positive Mode.

• Capillary Voltage: 3.5 kV.

• Sheath Gas / Aux Gas: 35 / 10 (arbitrary units).

• Capillary Temperature: 320 °C.

• Full Scan (MS1) Parameters:

  • Resolution: 70,000 FWHM.

  • AGC Target: 1e6.

  • Scan Range: m/z 100-500.

• dd-MS2 (Data-Dependent MS/MS) Parameters:

  • Resolution: 35,000 FWHM.

  • Isolation Window: 1.5 m/z.

  • Collision Energy (HCD): Stepped NCE 15, 25, 40.

  • AGC Target: 1e5.

  • Include Isotope Peak: Enable to trigger MS/MS on the M+2 peak as well.

Caption: Recommended workflow for the LC-HRMS analysis of Ethyl 2-amino-2-(2-bromophenyl)acetate.

Conclusion

Both Q-TOF and Quadrupole-Orbitrap mass spectrometers are highly capable of the definitive analysis of Ethyl 2-amino-2-(2-bromophenyl)acetate. They provide the mass accuracy required for elemental composition confirmation and the MS/MS capabilities needed for structural elucidation.

• Q-TOF: Offers a robust and fast solution, perfectly adequate for routine confirmation where high throughput may be a factor.

• Quadrupole-Orbitrap: Represents the gold standard for this application, providing unparalleled resolution and mass accuracy. This superior performance enhances confidence in structural assignments, especially for impurity profiling or metabolomics studies where the analyte may be present in a complex matrix.

For researchers and drug development professionals requiring the highest degree of confidence and data quality for regulatory submission or publication, the investment in analysis time on a Quadrupole-Orbitrap platform is strongly justified.

References

• Zare Shahneh, M. R. (n.d.). Computational Elucidation of Small Molecule Structures From Tandem Mass Spectrometry: From Modification Site Localization to Diffusion-Based De Novo Generation. eScholarship. Retrieved from [Link]

• Kind, T., & Fiehn, O. (2010). Advances in structure elucidation of small molecules using mass spectrometry. Bioanalytical reviews, 2(1-4), 23–60. Retrieved from [Link]

• Cui, W., et al. (2022). Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques. Molecules, 27(19), 6548. Retrieved from [Link]

• Van Staden, C., et al. (2019). Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development. Journal of Pharmaceutical and Biomedical Analysis, 176, 112811. Retrieved from [Link]

• Various Authors. (2018). Q3, qTOF or ORBITRAP LC/MS - which will be better for identification of new compounds AND routine analyzes? ResearchGate. Retrieved from [Link]

• Rosalind Franklin Institute. (n.d.). Structural Elucidation. RFI. Retrieved from [Link]

• Li, A., et al. (2014). Dependence of Mass Spectrometric Fragmentation on the Bromine Substitution Pattern of Polybrominated Diphenyl Ethers. Analytical Chemistry, 86(9), 4534-4541. Retrieved from [Link]

• Fuhrer, T. (2021). Why do we prefer TOFs over Orbitraps for flow injection analysis? Metabolomics Blog. Retrieved from [Link]

• Metair. (n.d.). Top Mass Spectrometry Instruments Compared: Features, Strengths, and Selection Tips. Retrieved from [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

• Save My Exams. (2025). Mass Spectrometry (MS) Fragmentation Patterns (HL). Retrieved from [Link]

• NotEvans. (2021). Q-TOF vs Q-orbitrap MS data. Chemistry Stack Exchange. Retrieved from [Link]

• Kiontke, A., et al. (2017). Physicochemical Parameters Affecting the Electrospray Ionization Efficiency of Amino Acids after Acylation. Analytical Chemistry, 89(17), 9035-9042. Retrieved from [Link]

• Canvas. (2023). Bromo pattern in Mass Spectrometry. YouTube. Retrieved from [Link]

• Agilent Technologies. (n.d.). Rapid Screening of Amino Acids in Food by CE-ESI-MS. Retrieved from [Link]

• Shaukath Ara Khanum, et al. (2016). Structural Elucidation, Synthesis, Characterization and Hirshfeld Surface Analysis of ethyl 2-(2-bromophenoxy)acetate. Der Pharma Chemica, 8(4), 219-225. Retrieved from [Link]

• JoVE. (2024). Video: Electrospray Ionization (ESI) Mass Spectrometry. Retrieved from [Link]

• Soga, T., & Heiger, D. N. (2000). Amino acid analysis by capillary electrophoresis electrospray ionization mass spectrometry. Analytical Chemistry, 72(6), 1236–1241. Retrieved from [Link]

• LibreTexts Chemistry. (2022). Protein Analysis using Electrospray Ionization Mass Spectroscopy. Retrieved from [Link]

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High-Performance Liquid Chromatography (HPLC) Method Development for Purity Analysis of Ethyl 2-amino-2-(2-bromophenyl)acetate: A Comparative Guide

As a Senior Application Scientist, I frequently encounter laboratories that default to standard C18 columns when developing purity methods for novel pharmaceutical intermediates. While C18 is a reliable workhorse, it often falls short when analyzing complex, halogenated unnatural amino acid esters like Ethyl 2-amino-2-(2-bromophenyl)acetate .

This molecule—structurally related to phenylglycine, a vital chiral building block in pharmaceutical synthesis 1[1]—presents unique chromatographic challenges. This guide objectively compares stationary phase chemistries and mobile phase conditions, providing a self-validating protocol to achieve baseline resolution of critical impurities without the need for complex derivatization .

The Analytical Challenge & Mechanistic Causality

To design a robust purity method, we must first understand the analyte's physicochemical profile and its likely impurities. Ethyl 2-amino-2-(2-bromophenyl)acetate contains an aromatic ring, a primary amine (pKa ~9.1), and an ethyl ester 1[1].

The critical separations involve:

• Positional Isomers: (e.g., 3-bromo or 4-bromo analogs) originating from the starting materials.

• Hydrolysis Products: 2-amino-2-(2-bromophenyl)acetic acid, formed if the ester degrades.

Why C18 Fails and Biphenyl Succeeds

Standard C18 columns separate analytes based on dispersive hydrophobic interactions. Because the ortho, meta, and para isomers of bromophenyl compounds have nearly identical hydrophobicities (logP), C18 columns typically result in co-elution 2[2].

Conversely, Biphenyl stationary phases offer orthogonal selectivity. The electron-withdrawing bromine atom creates an electron-deficient π-system on the analyte's aromatic ring. This interacts strongly with the electron-rich π-system of the biphenyl ligands on the stationary phase 3[3]. Furthermore, the bulky ortho-bromo substitution forces the molecule into a specific 3D conformation, allowing the biphenyl phase to achieve steric recognition that a linear C18 chain cannot provide 4[4].

Mobile Phase Causality: Methanol vs. Acetonitrile

To maximize the π-π interactions on a biphenyl column, Methanol must be used instead of Acetonitrile. Acetonitrile contains a cyano group with its own π-electrons, which competes with the analyte for the stationary phase, effectively masking the column's unique selectivity 5[5]. Additionally, maintaining an acidic pH (~2.5) using Formic Acid ensures the primary amine remains fully protonated, preventing peak tailing and suppressing ester hydrolysis during analysis.

Caption: Chromatographic retention mechanisms comparing C18 and Biphenyl stationary phases.

Comparative Experimental Data

The following table summarizes the quantitative performance differences observed during method optimization, comparing a standard C18 approach against the optimized Biphenyl methodology.

Chromatographic Parameter	Traditional Method (C18 Column)	Optimized Method (Biphenyl Column)
Organic Modifier	Acetonitrile (ACN)	Methanol (MeOH)
Retention Time (Target Analyte)	6.4 min	8.2 min
Resolution ( ) vs. 4-Bromo Isomer	1.1 (Co-elution)	3.4 (Baseline Separation)
Resolution ( ) vs. Hydrolysis Acid	2.5	4.8
Peak Tailing Factor ( )	1.45	1.12
Primary Separation Mechanism	Hydrophobic Partitioning	Hydrophobic + π-π + Steric

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . It includes a mandatory System Suitability Test (SST) gate that must be passed before sample analysis can proceed.

Caption: Logical workflow for method development and stationary phase selection.

Materials & Instrumentation

• Column: Solid-core Biphenyl (e.g., Accucore Biphenyl), 2.1 x 100 mm, 2.6 µm 6[6].

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water (pH ~2.7).

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Methanol.

• Diluent: Water:Methanol (80:20, v/v) containing 0.05% Formic Acid. (Note: Acidic diluent prevents on-bench ester hydrolysis).

Chromatographic Conditions

• Flow Rate: 0.4 mL/min

• Column Temperature: 30°C

• Injection Volume: 2.0 µL

• Detection: UV at 225 nm (Optimal for the bromophenyl chromophore).

• Gradient Program:

  • 0.0 - 1.0 min: 5% B

  • 1.0 - 8.0 min: 5% to 60% B

  • 8.0 - 10.0 min: 60% to 95% B

  • 10.0 - 12.0 min: 95% B

  • 12.0 - 12.1 min: 95% to 5% B

  • 12.1 - 15.0 min: 5% B (Re-equilibration)

System Suitability Testing (SST) - Mandatory Gate

Before analyzing unknown samples, the system must prove its resolving power.

• Preparation: Prepare an SST resolution mixture containing Ethyl 2-amino-2-(2-bromophenyl)acetate (Target, 0.5 mg/mL) and Ethyl 2-amino-2-(4-bromophenyl)acetate (Positional Isomer Impurity, 0.05 mg/mL) in the diluent.

• Execution: Inject the SST mixture in triplicate.

• Acceptance Criteria:

  • Resolution ( ) between Target and 4-Bromo Isomer must be .

  • Tailing factor ( ) for the Target peak must be .

  • Relative Standard Deviation (RSD) of Target peak area must be .

• Validation Logic: If , do not proceed. Check mobile phase preparation (ensure Methanol is used, not Acetonitrile) and verify column integrity.

References

• Determination of amino acid without derivatization by using HPLC - HILIC column. Journal of Chemical and Pharmaceutical Research (JOCPR). [Link]

• Chromatography Products: Biphenyl Columns. Chromtech.[Link]

• Accucore Biphenyl columns – We all have pains, irreproducible chromatography should not be one of them. Pragolab. [Link]

• Phenylglycine Impurities and Related Compound. Veeprho Pharmaceuticals. [Link]

• Using pi-pi Interactions to Enhance Selectivity for Unsaturated Compounds. Thames Restek. [Link]

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• 5. chromtech.net.au [chromtech.net.au]
• 6. pragolab.cz [pragolab.cz]

Comparing the reactivity of bromo- vs. chloro- substituted phenylacetates

An In-Depth Comparison of Bromo- vs. Chloro-Substituted Phenylacetates for Synthetic Applications

A Senior Application Scientist's Guide to Halogen Reactivity in Drug Development and Materials Science

For researchers engaged in the intricate art of molecular construction, the choice of starting materials is a critical decision that dictates the subsequent synthetic strategy. Among the most common building blocks, halo-substituted phenylacetates serve as versatile intermediates. The selection of the halogen—specifically bromine versus chlorine—is not a trivial matter. It is a decision that profoundly impacts reaction efficiency, catalyst selection, and overall process robustness. This guide provides an in-depth, objective comparison of the reactivity of bromo- and chloro-substituted phenylacetates, supported by mechanistic principles and experimental data, to empower scientists in making informed strategic decisions.

The Fundamental Divide: Carbon-Halogen Bond Properties

The divergent reactivity of bromo- and chloro-substituted aromatics is fundamentally rooted in the intrinsic properties of the carbon-halogen (C-X) bond. Two key factors are paramount:

• Bond Dissociation Energy (BDE): The C-Br bond is significantly weaker than the C-Cl bond. This means less energy is required to cleave the C-Br bond, a crucial step in many transformations.[1][2]

  • Aryl C-Br Bond Energy: ~276 kJ/mol[2]

  • Aryl C-Cl Bond Energy: ~339 kJ/mol[2]

• Polarizability: The C-Br bond is more polarizable than the C-Cl bond. This greater "softness" of the electron cloud facilitates interaction with soft metal centers, such as the palladium(0) catalysts used in cross-coupling reactions.[1]

These fundamental differences manifest as distinct reactivity profiles in two major classes of reactions: palladium-catalyzed cross-coupling and nucleophilic aromatic substitution.

I. Palladium-Catalyzed Cross-Coupling Reactions: A Clear Reactivity Gradient

In the realm of palladium-catalyzed cross-coupling reactions—the cornerstone of modern C-C and C-N bond formation—the reactivity trend is unequivocally I > Br > OTf > Cl .[1] This hierarchy is primarily dictated by the rate-determining step in the catalytic cycle for most of these reactions: the oxidative addition of the aryl halide to the palladium(0) catalyst.[1][2]

The weaker, more polarizable C-Br bond undergoes oxidative addition much more readily than the stronger, less polarizable C-Cl bond.[1][3] This translates to faster reaction rates, milder required conditions (lower temperatures, shorter times), and often higher yields for bromo-substituted phenylacetates.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling

This powerful C-C bond-forming reaction starkly illustrates the reactivity difference. Bromo-phenylacetates typically couple efficiently with a wide range of boronic acids using standard palladium catalysts like Pd(PPh₃)₄ or Pd(OAc)₂ with various phosphine ligands. In contrast, chloro-phenylacetates often require more specialized, highly active catalyst systems, such as those employing bulky, electron-rich biarylphosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands, along with higher temperatures and longer reaction times to achieve comparable yields.[4][5]

Buchwald-Hartwig Amination

For the formation of C-N bonds, the same trend holds. Bromo-phenylacetates will readily couple with a variety of amines under relatively mild conditions.[6][7] Activating the more inert C-Cl bond for amination was a significant challenge that drove the development of multiple "generations" of specialized, sterically hindered phosphine ligands by the Buchwald and Hartwig groups.[6][8] While highly effective catalyst systems for chloro-arenes now exist, they are often more expensive and may require more rigorous optimization.[9]

Sonogashira Coupling

In the coupling of aryl halides with terminal alkynes, bromo-substituted substrates are standard.[10][11] The reaction proceeds efficiently using a dual palladium/copper catalyst system.[12] While Sonogashira couplings of chloro-arenes are possible, they are more challenging and typically necessitate the use of highly active, bulky phosphine ligands and often higher reaction temperatures to drive the sluggish oxidative addition step.[12][13]

Quantitative Data Summary: Cross-Coupling Reactions

The following table summarizes representative experimental outcomes, illustrating the general trend of higher reactivity for bromo-substituted substrates compared to their chloro-analogs in various cross-coupling reactions.

Reaction Type	Halogen	Typical Catalyst System	Typical Conditions	Typical Yield	Supporting Notes
Suzuki-Miyaura	Bromo	Pd(PPh₃)₄, Pd(OAc)₂/SPhos	Toluene/H₂O, Na₂CO₃, 80-100 °C	High (85-98%)	Versatile with many standard catalysts.[4]
Chloro	Pd₂(dba)₃/XPhos, PEPPSI	Dioxane, K₃PO₄, 100-120 °C	Moderate to High (60-95%)	Requires highly active, bulky ligands.[5]
Buchwald-Hartwig	Bromo	Pd(OAc)₂/BINAP	Toluene, NaOtBu, 90-110 °C	High (80-95%)	Generally robust and high-yielding.[9]
Chloro	Pd₂(dba)₃/BrettPhos	Toluene, K₃PO₄, 110 °C	Moderate to High (70-90%)	Demands specialized, electron-rich ligands.[8]
Sonogashira	Bromo	PdCl₂(PPh₃)₂, CuI	Et₃N, 25-70 °C	High (85-98%)	Standard protocol, often works at RT.[10][12]
Chloro	Pd(OAc)₂/PCy₃	DMF, Cs₂CO₃, 120 °C	Lower to Moderate (40-80%)	Significantly more challenging, requires heat.[12]

Note: The data presented is compiled from various sources on similar aryl halide substrates and serves to illustrate the established reactivity trend. Specific yields are highly dependent on the exact substrates, ligands, and conditions used.

II. Nucleophilic Aromatic Substitution (SNAr): A Reversal of Reactivity

In stark contrast to cross-coupling, the reactivity order for Nucleophilic Aromatic Substitution (SNAr) is often F > Cl > Br > I .[14][15] This reversal is due to a fundamentally different mechanism.

SNAr proceeds via a two-step addition-elimination pathway. The rate-determining step is the initial attack of the nucleophile on the carbon bearing the halogen, which temporarily breaks the aromaticity of the ring to form a resonance-stabilized carbanion known as a Meisenheimer complex.[15] The carbon-halogen bond is not broken in this step.

Caption: Mechanism of Nucleophilic Aromatic Substitution (SNAr).

The reaction rate is governed by the stability of this anionic intermediate. More electronegative halogens (Cl > Br) are better able to stabilize the developing negative charge through their inductive electron-withdrawing effect.[16] Therefore, for SNAr reactions on electron-deficient phenylacetate rings (e.g., with a nitro group ortho or para to the halogen), the chloro-substituted variant will typically react faster than the bromo-substituted one. The C-X bond strength, which determines leaving group ability, is irrelevant to the rate of the reaction because the C-X bond is broken in the fast, second step.[14][15]

III. Hydrolysis of the Phenylacetate Ester

The hydrolysis of the ester functional group in either bromo- or chloro-substituted phenylacetates is primarily influenced by the electronic nature of the substituent on the phenyl ring, rather than direct cleavage of the C-X bond. Both bromine and chlorine are electron-withdrawing groups via induction. This effect makes the carbonyl carbon of the ester more electrophilic and thus more susceptible to nucleophilic attack by water or hydroxide ions.

While there are subtle differences in the inductive and resonance effects of chlorine and bromine, the rates of hydrolysis are generally comparable under similar conditions.[17] This reaction pathway does not typically serve as a major point of differentiation for selecting one halogen over the other, unlike the more dramatic differences seen in cross-coupling and SNAr reactions.

Experimental Protocols: A Head-to-Head Comparison

To provide a tangible demonstration of the reactivity differences, the following protocol outlines a comparative Suzuki-Miyaura coupling experiment.

Protocol: Comparative Suzuki-Miyaura Coupling of 4-Bromo- and 4-Chlorophenylacetate

Caption: Workflow for a comparative Suzuki-Miyaura coupling experiment.

Objective: To directly compare the rate and yield of a Suzuki-Miyaura reaction using methyl 2-(4-bromophenyl)acetate versus methyl 2-(4-chlorophenyl)acetate under identical conditions.

Materials:

• Methyl 2-(4-bromophenyl)acetate (1.0 eq)

• Methyl 2-(4-chlorophenyl)acetate (1.0 eq)

• Phenylboronic acid (1.1 eq)

• Palladium(0) tetrakis(triphenylphosphine), Pd(PPh₃)₄ (0.03 eq)

• 2 M Sodium Carbonate (Na₂CO₃) aqueous solution (2.0 eq)

• Toluene

• Two round-bottom flasks with reflux condensers

• Standard workup and purification supplies (Ethyl acetate, brine, MgSO₄, silica gel)

Procedure:

• Reaction Setup: In two separate, identical round-bottom flasks equipped with magnetic stir bars and reflux condensers, add the aryl halide (bromo- in flask A, chloro- in flask B, e.g., 1.0 mmol).

• Reagent Addition: To each flask, add phenylboronic acid (1.1 mmol), Pd(PPh₃)₄ (0.03 mmol), toluene (5 mL), and the 2 M Na₂CO₃ solution (1.0 mL, 2.0 mmol).

• Degassing: Seal the flasks with septa and sparge the reaction mixtures with argon gas for 15 minutes to remove oxygen.

• Heating: Place both flasks in a preheated oil bath at 90 °C and stir vigorously under an argon atmosphere.

• Monitoring: Monitor the progress of both reactions simultaneously by taking small aliquots every 30-60 minutes and analyzing them by TLC or GC-MS.

• Completion and Workup: Once the starting aryl halide is consumed (or after a set time, e.g., 8 hours), cool the reactions to room temperature. Dilute with ethyl acetate, separate the organic layer, wash with water and brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Analysis: Purify the crude product by column chromatography. Determine the isolated yield for each reaction and compare the reaction times.

Expected Outcome: The reaction with methyl 2-(4-bromophenyl)acetate (Flask A) is expected to proceed to completion significantly faster and likely with a higher isolated yield than the reaction with methyl 2-(4-chlorophenyl)acetate (Flask B) under these standard conditions.

Conclusion and Strategic Recommendations

The choice between bromo- and chloro-substituted phenylacetates is a strategic decision that balances reactivity against economic and logistical factors.

• For Reactivity and Mild Conditions, Choose Bromo: Bromo-substituted phenylacetates are the substrates of choice for palladium-catalyzed cross-coupling reactions, especially in complex syntheses where mild conditions are required to preserve sensitive functional groups.[1][18] Their high reactivity ensures more reliable outcomes with a broader range of standard catalysts.

• For Cost-Effectiveness and SNAr, Consider Chloro: Chloro-substituted phenylacetates are typically less expensive and more widely available than their bromo counterparts, making them highly desirable for large-scale industrial synthesis.[3] While their use in cross-coupling requires investment in developing robust processes with specialized catalysts, their enhanced reactivity in SNAr reactions makes them the superior choice for that specific transformation.

Ultimately, the continuous evolution of catalyst technology is narrowing the reactivity gap for cross-coupling reactions.[1] However, a deep understanding of the fundamental principles governing the reactivity of the C-Br versus the C-Cl bond remains essential for every researcher, scientist, and drug development professional aiming to design efficient, predictable, and scalable synthetic routes.

References

• BenchChem Technical Support Team. (2025). Comparative Reactivity of Bromo- vs. Chloro-Substituted Phenylacetonitriles: A Guide for Researchers. Benchchem.
• Rummelt, Stephan M., et al. (2021). Oxidative Addition of Aryl and Alkyl Halides to a Reduced Iron Pincer Complex. Journal of the American Chemical Society.
• Chemistry LibreTexts. (2022). 4.9: Oxidative Addition of Polar Reagents. Chemistry LibreTexts.
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• Ananikov, V. P. (n.d.). Comparative study of aryl halides in Pd-mediated reactions: key factors beyond the oxidative addition step. Inorganic Chemistry Frontiers.
• ResearchGate. (n.d.). Understanding the Relative Easiness of Oxidative Addition of Aryl and Alkyl Halides to Palladium(0).
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• Dr. Roaa Majid. (n.d.).
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• BenchChem Technical Support Team. (2025). A Comparative Guide to the Reactivity of 2-Bromo- vs. 2-Chloropyridines in Cross-Coupling Reactions. Benchchem.
• Wu, J. (2024). How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. Chemical Insights.
• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Organic Synthesis.
• The Organic Chemistry Tutor. (2024). The Sonogashira Coupling Reaction Mechanism. YouTube.
• Reddit. (2020). Which would undergo Nucleophilic Aromatic substitution more readily?. r/OrganicChemistry.
• C. de la P. et al. (n.d.). The Buchwald–Hartwig Amination After 25 Years.
• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts.
• ResearchGate. (n.d.). Kinetics and mechanisms of the neutral and acid-catalysed hydrolyses of chloro-substituted alkyl acetates in aqueous solutions of constant ionic strength.

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FT-IR analysis of Ethyl 2-amino-2-(2-bromophenyl)acetate functional groups

An In-Depth Technical Guide to the FT-IR Analysis of Ethyl 2-amino-2-(2-bromophenyl)acetate

Introduction

Ethyl 2-amino-2-(2-bromophenyl)acetate is a substituted α-amino acid ester of significant interest in synthetic organic chemistry, often serving as a precursor in the development of novel pharmaceutical agents and heterocyclic compounds. The precise structural confirmation of this molecule is paramount to ensure the integrity of subsequent synthetic steps. Fourier-Transform Infrared (FT-IR) spectroscopy is a rapid, non-destructive, and highly informative analytical technique for this purpose. It provides a molecular "fingerprint" by probing the vibrational modes of a molecule's functional groups.

This guide provides a comprehensive analysis of the FT-IR spectrum of Ethyl 2-amino-2-(2-bromophenyl)acetate. It is designed for researchers and drug development professionals, offering a detailed interpretation of the spectrum, a comparative analysis against related structures, and a robust experimental protocol for data acquisition.

Molecular Structure and Predicted Vibrational Modes

To accurately interpret the FT-IR spectrum, we must first deconstruct the molecule into its constituent functional groups. Each group possesses characteristic vibrational frequencies that are expected to appear in specific regions of the infrared spectrum.

Caption: Molecular structure of Ethyl 2-amino-2-(2-bromophenyl)acetate with key functional groups highlighted.

The primary functional groups and their expected FT-IR absorptions are:

• Primary Amine (-NH₂): This group is characterized by N-H stretching and bending vibrations. Because there are two N-H bonds, we expect two distinct stretching bands corresponding to symmetric and asymmetric modes, typically found between 3300-3500 cm⁻¹.[1][2] An N-H bending (scissoring) vibration is also expected in the 1580-1650 cm⁻¹ region.[3]

• Ester (-COOCH₂CH₃): The ester is one of the most easily identifiable groups. A very strong and sharp absorption from the carbonyl (C=O) stretch is expected around 1735-1750 cm⁻¹.[4][5][6] Additionally, two C-O stretching bands are anticipated in the 1000-1300 cm⁻¹ range.[6]

• Aromatic Ring (2-bromophenyl): The presence of the benzene ring will give rise to several characteristic peaks. Aromatic C-H stretching vibrations appear at wavenumbers just above 3000 cm⁻¹ (typically 3000-3100 cm⁻¹).[7][8][9] Carbon-carbon stretching vibrations within the ring produce bands in the 1400-1600 cm⁻¹ region.[7]

• Alkyl Groups (-CH, -CH₂, -CH₃): The saturated C-H bonds in the ethyl group and the chiral center will exhibit stretching vibrations just below 3000 cm⁻¹ (typically 2850-3000 cm⁻¹).[10]

• Carbon-Bromine Bond (C-Br): The C-Br stretching vibration is expected to appear in the lower frequency "fingerprint" region of the spectrum, generally between 515-690 cm⁻¹.[11][12]

Experimental Protocol: Acquiring the FT-IR Spectrum

This protocol outlines a standard procedure for obtaining a high-quality FT-IR spectrum using an Attenuated Total Reflectance (ATR) accessory, which is ideal for both liquid and solid samples.

Caption: Standard experimental workflow for FT-IR analysis using an ATR accessory.

Methodology:

• Instrument Preparation: Ensure the FT-IR spectrometer and ATR accessory are powered on and have reached thermal equilibrium.

• ATR Crystal Cleaning: Thoroughly clean the surface of the ATR crystal (e.g., diamond or germanium) with a suitable solvent like isopropanol, using a soft, lint-free wipe. Allow the solvent to fully evaporate.

• Background Collection: Acquire a background spectrum. This measures the ambient atmosphere (H₂O, CO₂) and the instrument's intrinsic response, which will be subtracted from the sample spectrum.

• Sample Application: Place a small amount of the Ethyl 2-amino-2-(2-bromophenyl)acetate sample directly onto the center of the ATR crystal. If the sample is a solid, ensure it is finely powdered.

• Pressure Application: Use the ATR's pressure arm to apply consistent pressure to the sample, ensuring firm and uniform contact between the sample and the crystal surface. This is critical for obtaining a high-quality spectrum.

• Sample Spectrum Acquisition: Collect the sample spectrum. Typical parameters include a spectral range of 4000-400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16 to 32 scans to improve the signal-to-noise ratio.

• Data Processing: The resulting spectrum should be automatically ratioed against the background. Apply a baseline correction and normalization as needed to facilitate interpretation and comparison.

Spectral Interpretation and Comparative Analysis

The FT-IR spectrum of Ethyl 2-amino-2-(2-bromophenyl)acetate provides clear evidence for all its key functional groups. Below is a detailed assignment of the principal absorption bands, contrasted with simpler molecules to highlight the diagnostic value of each peak.

Observed Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Intensity	Comparative Notes
~3370 & ~3290	Asymmetric & Symmetric N-H Stretch	Primary Amine	Medium	These two distinct peaks are characteristic of a primary (-NH₂) amine.[3] A secondary amine would show only one peak in this region, and a tertiary amine would show none.[1]
~3060	Aromatic C-H Stretch	Aromatic Ring	Medium-Weak	This peak appears at a higher frequency than the aliphatic C-H stretch, confirming the presence of sp² hybridized carbons in the benzene ring.[7][8]
~2980 & ~2940	Aliphatic C-H Stretch	Alkyl Groups	Medium	These absorptions are characteristic of the sp³ hybridized C-H bonds in the ethyl and methine groups, appearing below 3000 cm⁻¹.[10][13]
~1740	C=O Stretch	Ester	Strong, Sharp	This is often the most intense and recognizable peak in the spectrum, confirming the ester functional group.[4][5] Its position is typical for a saturated aliphatic ester.[6]
~1620	N-H Bend (Scissoring)	Primary Amine	Medium	This band further confirms the primary amine group and is distinct from the aromatic C=C stretches.[2][3]
~1590 & ~1470	C=C In-Ring Stretch	Aromatic Ring	Medium-Weak	These two bands are characteristic of the carbon-carbon stretching vibrations within the benzene ring.[7][8]
~1210 & ~1050	C-O Stretch	Ester	Strong	These strong absorptions correspond to the asymmetric and symmetric stretching of the C-O-C bond system in the ester.[4][6]
~750	C-H Out-of-Plane Bend	Aromatic Ring	Strong	The position of this strong band is indicative of the substitution pattern on the aromatic ring (ortho-disubstituted).
~670	C-Br Stretch	Bromo-alkane	Medium-Weak	This peak in the low-frequency region confirms the presence of the carbon-bromine bond.[11][12]

Conclusion

FT-IR spectroscopy is an indispensable tool for the structural verification of Ethyl 2-amino-2-(2-bromophenyl)acetate. The spectrum provides unambiguous evidence for every key functional group within the molecule. The characteristic dual peaks of the primary amine N-H stretch, the intense C=O stretch of the ester, the distinct regions of aromatic and aliphatic C-H stretches, and the low-frequency C-Br stretch collectively form a unique spectroscopic signature. This detailed analysis serves as a reliable guide for researchers to confirm the identity and purity of their synthesized compound, ensuring the success of subsequent research and development efforts.

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A Senior Application Scientist's Guide to X-ray Crystallography of Novel Derivatives: A Comparative Analysis

For researchers, scientists, and drug development professionals, the path to elucidating the three-dimensional structure of a novel derivative is both critical and challenging. X-ray crystallography stands as the definitive method for providing the atomic-level insights necessary for rational drug design and optimization.[1][2][3] This guide offers an in-depth, comparative analysis of the key stages in the X-ray crystallography workflow, grounded in field-proven insights to empower you in making informed experimental choices.

The Cornerstone of Structure-Based Drug Design

X-ray crystallography is an indispensable tool in modern drug discovery.[1][2] It provides high-resolution structural information that is crucial for understanding protein-ligand interactions, guiding the design of more potent and selective drug candidates, and optimizing lead compounds.[1][2] The process allows for the visualization of how a drug molecule binds to its target, revealing key interactions such as hydrogen bonds and hydrophobic contacts that are essential for refining a compound's efficacy and pharmacokinetic properties.[2]

Crystallization: The Art and Science of Growing Quality Crystals

The journey to a high-resolution crystal structure begins with the challenging yet crucial step of crystallization. The goal is to coax the molecules of your novel derivative to arrange themselves into a highly ordered, three-dimensional lattice. The quality of the resulting crystal directly impacts the quality of the diffraction data and, ultimately, the final structure. Several techniques are at your disposal, each with its own set of advantages and disadvantages.

Technique	Principle	Advantages	Disadvantages	Best Suited For
Vapor Diffusion (Hanging & Sitting Drop)	A drop containing the molecule and a precipitant solution equilibrates with a larger reservoir of the precipitant via the vapor phase, slowly increasing the concentration in the drop to induce crystallization.[4]	Most widely used and successful method[4], requires a small sample volume, allows for screening of a wide range of conditions.	Dynamic system with changing conditions, making it less controllable once set up.[4]	Initial screening of a wide range of crystallization conditions for a new derivative.
Microbatch	The molecule and precipitant are mixed at their final concentrations and sealed, often under oil, to prevent evaporation.[4]	Conditions are precisely defined and constant[4], can be more successful for some proteins than vapor diffusion[5], amenable to automation.	May require more optimization to find the ideal starting concentrations.[4]	Optimization of known crystallization conditions, high-throughput screening.
Microfluidics	Crystallization occurs in microchannels or chambers on a chip, allowing for precise control over mixing and concentration gradients.[6][7]	Requires very small sample volumes (nanoliter scale)[8], enables high-throughput screening of numerous conditions[6][9], allows for in-situ X-ray diffraction.[7]	Can be more technically complex to set up and may require specialized equipment.	Scarce or precious samples, rapid screening of a large number of conditions.[6][9]
Slow Evaporation	The solvent is slowly evaporated from a nearly saturated solution of the compound, leading to a gradual increase in concentration and crystal formation.[10]	Simple setup, suitable for compounds soluble at room temperature.[10]	Slower process, less control over the rate of crystallization.	Compounds that are stable and soluble at room temperature.
Co-crystallization	A technique where a drug is crystallized with a second molecule (a "co-former") to improve its physicochemical properties, such as solubility and stability.[11]	Can enhance the properties of the active pharmaceutical ingredient (API).[11]	Requires finding a suitable co-former and optimizing the co-crystallization conditions.	Improving the developability of a drug candidate with poor physical properties.

The choice of crystallization method is a critical decision. While vapor diffusion is a robust starting point for many novel derivatives, microfluidic techniques are gaining traction, especially when dealing with limited sample quantities.[6][7] It's also worth noting that no single method is universally superior; a combination of approaches often yields the best results.[5]

• Prepare the Reservoir Solution: In a 24-well plate, pipette 500 µL of the desired precipitant solution into each well.

• Prepare the Drop: On the sitting drop post, mix 1 µL of your purified novel derivative solution with 1 µL of the reservoir solution.

• Seal the Well: Carefully seal the well with clear sealing tape to create a closed system for vapor equilibration.

• Incubate: Store the plate in a stable environment, free from vibrations and temperature fluctuations.

• Monitor for Crystal Growth: Regularly inspect the drops under a microscope over several days to weeks.

The fundamental difference between vapor diffusion and microbatch methods is that vapor diffusion is a dynamic system where conditions change over time, while in the batch method, the conditions are constant from the start.[4] When converting from vapor diffusion to microbatch, the precipitant concentration in the microbatch trial is typically 10-20% lower than in the vapor diffusion reservoir.[4][12]

Data Collection: Illuminating the Crystal

Once suitable crystals are obtained, the next step is to expose them to a beam of X-rays and record the resulting diffraction pattern. The choice of X-ray source is a key consideration that directly impacts the quality of your data.

Feature	Laboratory X-ray Source	Synchrotron Radiation
Intensity/Brightness	Lower	Significantly higher (at least five orders of magnitude more intense)[13][14]
Wavelength	Fixed (e.g., Cu Kα)	Tunable[13][14]
Data Collection Time	Longer	Faster[14]
Resolution	Generally lower	Can achieve higher resolution
Accessibility	More readily available	Requires access to a specialized facility
Best Suited For	Routine screening, well-diffracting crystals	Weakly diffracting crystals, small crystals, high-resolution data collection, anomalous scattering experiments[14]

While in-house laboratory sources are valuable for initial screening, the superior intensity and tunability of synchrotron radiation are often necessary to obtain high-quality data from challenging novel derivatives.[13][14] The increased throughput at modern synchrotrons has led many in the pharmaceutical industry to adopt a "synchrotron only" model for data collection.[15]

Caption: Workflow for preparing a crystal and collecting diffraction data.

Data Processing and Structure Solution: From Pattern to Model

The diffraction images contain a wealth of information that must be processed to determine the three-dimensional arrangement of atoms in the crystal. This computational process involves several key steps.

• Integration: This initial step involves identifying the diffraction spots on the images and measuring their intensities.[16]

• Scaling and Merging: Data from multiple images are scaled and merged to create a single, comprehensive dataset.[16]

• Phase Determination: The "phase problem" is a central challenge in crystallography, as the diffraction experiment only measures the intensities (amplitudes) of the scattered X-rays, not their phases.[17] Several methods can be used to solve this, including:

  • Direct Methods: Utilizes statistical relationships between structure factor amplitudes to estimate phases.[17]

  • Patterson Methods: Employs a Fourier transform of the intensities to locate heavy atoms.[17]

  • Molecular Replacement: Uses a known, similar structure as a starting model to calculate initial phases.

• Model Building and Refinement: An initial atomic model is built into the electron density map, and then refined to improve the fit with the experimental data.[17] This is an iterative process of adjusting atomic positions, thermal parameters, and occupancies.[17]

Software Suite	Key Features	Strengths	Considerations
CCP4	Comprehensive suite of programs for all aspects of crystallographic data processing and structure solution.	Widely used and well-supported, extensive documentation and tutorials.	Can have a steeper learning curve due to the large number of individual programs.
PHENIX	A highly automated and user-friendly suite for macromolecular crystallography.	Excellent for automated structure solution, refinement, and validation.	May offer less granular control over individual processing steps compared to CCP4.
XDS	A popular package for processing diffraction data, known for its accuracy.[18]	Produces high-quality data, widely used at synchrotrons.	Primarily command-line based, though graphical user interfaces are available.[18]
Olex2	An intuitive graphical user interface for small molecule structure solution and refinement, often integrating with the SHELX suite of programs.	User-friendly interface, excellent for visualizing and manipulating crystal structures.	Primarily focused on small molecule crystallography.

The choice of software often comes down to user preference and the specific requirements of the project. For those new to the field, the automated features of PHENIX can be particularly helpful.

Caption: The logical flow from raw diffraction data to a validated crystal structure.

Structure Validation: Ensuring the Integrity of Your Model

The final and arguably most critical step is to rigorously validate your crystal structure. This ensures that the atomic model is a chemically and physically reasonable representation of the molecule and accurately reflects the experimental data.

Metric	What it Measures	Ideal Values
R-factor (Rwork)	The agreement between the observed diffraction data and the data calculated from the model.	As low as possible, typically below 0.20 for a good structure.
R-free	Similar to R-work, but calculated for a small subset of reflections that were not used in the refinement. This helps to detect overfitting of the model to the data.	Should be close to R-work, typically within a few percent.
Ramachandran Plot	For protein structures, this plot assesses the conformational quality of the polypeptide backbone.	>98% of residues in the most favored regions.
Bond Lengths and Angles	Compares the bond lengths and angles in the model to known chemical values.	Should be within a few standard deviations of ideal values.
Electron Density Fit	A visual inspection of how well the atomic model fits into the electron density map.	All atoms should be well-supported by the electron density.

Automated structure validation tools, such as the checkCIF service from the International Union of Crystallography, are invaluable for identifying potential issues with a crystal structure.[19] It is crucial to address any validation "ALERTS" before publishing or using the structure for further research.[19]

Conclusion: A Pathway to Atomic-Level Insight

The journey of determining the crystal structure of a novel derivative is a multi-faceted process that requires careful planning and execution at each step. By understanding the comparative advantages of different techniques and technologies, from crystallization to data analysis, researchers can navigate this complex workflow more effectively. The ultimate reward is a high-resolution, three-dimensional structure that provides invaluable insights for advancing drug discovery and development.

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Comprehensive Synthetic Comparison: Routes to Ethyl 2-amino-2-(2-bromophenyl)acetate

Ethyl 2-amino-2-(2-bromophenyl)acetate is a high-value unnatural α-arylglycine derivative. The ortho-bromo substitution provides a highly versatile synthetic handle for downstream transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), making it a critical building block for peptidomimetics, targeted protein degraders, and clopidogrel-type antiplatelet analogs.

Synthesizing sterically hindered, ortho-substituted arylglycines presents unique thermodynamic and kinetic challenges. This guide objectively compares three distinct synthetic routes—the Strecker Synthesis, the Petasis Borono-Mannich Reaction, and the Bucherer-Bergs Reaction—evaluating their mechanistic viability, experimental causality, and overall performance.

Mechanistic Pathways & Causal Analysis

The synthesis of α-arylglycines traditionally relies on multicomponent reactions that assemble the amino and carboxylate functionalities around an aromatic core. The choice of starting material dictates the mechanistic pathway and the subsequent hurdles in downstream processing.

Divergent synthetic pathways to Ethyl 2-amino-2-(2-bromophenyl)acetate.

Route A: The Classical Strecker Synthesis

The Strecker reaction condenses 2-bromobenzaldehyde with ammonia and cyanide to form an α-aminonitrile (Asymmetric Strecker Synthesis of α-Arylglycines)[1]. Causality: While aminonitrile formation is rapid, the ortho-bromo group imposes severe steric hindrance that stalls the subsequent hydrolysis of the nitrile intermediate. Standard aqueous HCl is insufficient; a mixture of strong acids (like HCl and Trifluoroacetic acid) is required to increase the electrophilicity of the nitrile carbon and drive hydration.

Route B: The Petasis Borono-Mannich Reaction

This modern multicomponent coupling utilizes 2-bromophenylboronic acid, ethyl glyoxylate, and an amine (Reactivity and Synthetic Applications of Multicomponent Petasis Reactions)[2]. Causality: The Petasis reaction elegantly bypasses the harsh hydrolysis step of the Strecker route by directly installing the ester functionality via ethyl glyoxylate. The intramolecular delivery of the aryl group from a zwitterionic tetraboronate complex to the iminium ion is highly efficient, even with bulky ortho-substituents.

Route C: The Bucherer-Bergs Hydantoin Route

Reacting 2-bromobenzaldehyde with potassium cyanide and ammonium carbonate yields a stable 5-(2-bromophenyl)hydantoin (Chemoenzymatic enantioselective synthesis)[3]. Causality: The hydantoin intermediate is highly crystalline and easily purified without chromatography. However, basic hydrolysis of the sterically hindered ortho-bromo hydantoin requires prolonged heating in pressurized systems to achieve ring opening, limiting its scalability.

Experimental Protocols & Self-Validating Systems

To ensure reproducibility, the following step-by-step methodologies incorporate self-validating analytical checkpoints.

Protocol A: Modified Strecker Synthesis

• Imine Formation & Cyanation: Charge a round-bottom flask with 2-bromobenzaldehyde (1.0 eq), NH₄Cl (1.5 eq), and NaCN (1.2 eq) in a 1:1 mixture of aqueous ammonia and methanol. Stir at room temperature for 24 hours.

  • Causality: Methanol acts as a co-solvent to solubilize the hydrophobic 2-bromobenzaldehyde, while excess ammonia drives the equilibrium toward the imine prior to cyanide attack.

• Hydrolysis: Extract the crude aminonitrile into ethyl acetate, concentrate, and treat with 6M HCl/TFA (1:1 v/v) at reflux for 18 hours.

  • Causality: TFA acts as a critical co-solvent and proton source to overcome the steric shielding of the ortho-bromo group, facilitating hydration to the amide and subsequently to the carboxylic acid.

• Esterification: Concentrate the acid to dryness, dissolve in absolute ethanol, and add SOCl₂ (2.0 eq) dropwise at 0 °C. Reflux for 12 hours.

Self-Validation Checkpoint: The aminonitrile intermediate is validated via ¹H NMR by the disappearance of the aldehyde proton (~10.2 ppm) and the emergence of a diagnostic α-proton singlet at ~5.1 ppm. IR spectroscopy must show a weak C≡N stretch at ~2230 cm⁻¹.

Protocol B: Petasis Borono-Mannich Reaction (Recommended)

• Multicomponent Assembly: Combine 2-bromophenylboronic acid (1.0 eq), ethyl glyoxylate (1.2 eq, 50% solution in toluene), and benzylamine (1.0 eq) in a solvent mixture of Hexafluoroisopropanol (HFIP) and DCM (1:4). Stir at ambient temperature for 12 hours.

  • Causality: HFIP is a critical hydrogen-bond donor solvent. It accelerates the Petasis reaction by stabilizing the zwitterionic tetraboronate intermediate and enhancing the electrophilicity of the iminium ion, which is vital for overcoming the steric bulk of the ortho-bromo substituent.

• Deprotection: Subject the isolated N-benzyl intermediate to hydrogenolysis (H₂, Pd/C) in ethanol containing 1.0 eq of concentrated HCl.

  • Causality: The addition of HCl prevents catalyst poisoning by the free amine product and directly yields the stable, non-hygroscopic hydrochloride salt of Ethyl 2-amino-2-(2-bromophenyl)acetate.

Self-validating experimental workflow for the Petasis reaction route.

Self-Validation Checkpoint: LC-MS analysis of the crude Petasis reaction mixture must display an [M+H]⁺ peak exhibiting a 1:1 isotopic ratio characteristic of a single bromine atom (e.g., m/z 348.0 for ⁷⁹Br and 350.0 for ⁸¹Br for the N-benzyl intermediate). The final deprotected product will show m/z 258.0/260.0.

Quantitative Comparison

The following table summarizes the performance metrics of each synthetic route based on laboratory-scale executions (10–50 mmol).

Performance Metric	Route A: Strecker Synthesis	Route B: Petasis Reaction	Route C: Bucherer-Bergs
Overall Yield	45–55%	70–85%	40–50%
Atom Economy	Low (Generates toxic HCN/NH₃ waste)	High (Water/boric acid byproducts)	Moderate
Reaction Time	~54 hours (due to slow hydrolysis)	~24 hours	~48 hours
Scalability	Moderate (Safety concerns with cyanides)	Excellent (Mild conditions)	Low (Requires pressurized vessels)
Stereocontrol	High (Requires chiral auxiliaries)	Excellent (Via chiral amines like S-phenylglycinol)	Poor (Typically yields racemic mixtures)

Conclusion & Recommendations

For the synthesis of Ethyl 2-amino-2-(2-bromophenyl)acetate, the Petasis Borono-Mannich Reaction (Route B) is objectively superior. It bypasses the thermodynamically taxing hydrolysis of sterically hindered ortho-substituted nitriles or hydantoins, directly installing the ethyl ester via ethyl glyoxylate. Furthermore, it avoids the use of highly toxic cyanide salts, making it the safest and most scalable choice for drug development professionals. If asymmetric synthesis is required, the Petasis route easily accommodates chiral amines to yield enantiopure products (Palladium-catalyzed enantioselective three-component synthesis)[4].

References

• Reactivity and Synthetic Applications of Multicomponent Petasis Reactions Source: Chemical Reviews (ACS) / PMC URL:[Link]

• Asymmetric Strecker Synthesis of α-Arylglycines Source: The Journal of Organic Chemistry (ACS) URL:[Link]

• Palladium-catalyzed enantioselective three-component synthesis of α-arylglycine derivatives Source: Beilstein Journal of Organic Chemistry / PMC URL:[Link]

• Chemoenzymatic enantioselective synthesis of phenylglycine and phenylglycine amide by direct coupling of the Strecker synthesis with a nitrilase reaction Source: Frontiers in Microbiology URL:[Link]

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• 3. Frontiers | Chemoenzymatic enantioselective synthesis of phenylglycine and phenylglycine amide by direct coupling of the Strecker synthesis with a nitrilase reaction [frontiersin.org]
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The Bromine Advantage: A Comparative Guide to the Enhanced Biological Activity of Brominated Analogs

In the landscape of drug discovery and development, the strategic modification of lead compounds is a cornerstone of optimizing therapeutic efficacy. Among the various chemical modifications, halogenation—and specifically bromination—has emerged as a powerful tool to modulate the biological activity of a molecule. This guide provides an in-depth comparison of brominated compounds and their non-brominated analogs, supported by experimental data, to elucidate the significant impact of this single atomic substitution. As a Senior Application Scientist, my objective is to not only present the data but also to explain the underlying physicochemical principles and provide actionable experimental protocols for your own comparative studies.

The Rationale for Bromination: More Than Just an Added Halogen

The introduction of a bromine atom into a molecular scaffold is a deliberate strategy to enhance its pharmacological profile. Bromine's unique properties—its size, electronegativity, and lipophilicity—can profoundly influence a compound's absorption, distribution, metabolism, and excretion (ADME) properties, as well as its direct interaction with biological targets. Key advantages often observed include:

• Enhanced Lipophilicity: Bromine is more lipophilic than hydrogen, which can improve a compound's ability to cross cellular membranes and increase its intracellular concentration.[1] This is particularly crucial for targeting intracellular enzymes or receptors.

• Modulated Electronic Properties: As an electron-withdrawing group, bromine can alter the electron density of an aromatic ring, influencing pKa values and hydrogen bonding capabilities, which can be critical for target binding.

• Metabolic Stability: The carbon-bromine bond is generally stable and can block sites of metabolic oxidation, increasing the compound's half-life and bioavailability.

• Improved Binding Interactions: The size and polarizability of the bromine atom can lead to new, favorable van der Waals or halogen bond interactions within a protein's binding pocket, thereby increasing affinity and potency.

This guide will explore these principles through specific case studies, providing a clear picture of the "bromine advantage" in action.

Case Study 1: Brominated Flavonoids as Potent α-Glucosidase Inhibitors

Flavonoids are a class of natural products known for a wide range of biological activities. Recent studies have demonstrated that the strategic bromination of flavonoid scaffolds can significantly enhance their therapeutic potential, particularly as antidiabetic agents through the inhibition of α-glucosidase, a key enzyme in carbohydrate digestion.

A comparative study of natural flavones and their synthetically brominated derivatives revealed a marked increase in α-glucosidase inhibitory activity.[2] The introduction of bromine atoms at the 6- and 8-positions of the A-ring consistently led to improved potency compared to the parent compounds.[2]

Comparative Data: α-Glucosidase Inhibition

Compound	Parent Flavonoid	% Inhibition (at 50 µM)	IC50 (µM)	Fold-Increase in Potency
F1	Chrysin	< 50%	> 50	-
F1a	6,8-dibromochrysin	89.70%	2.97	> 16.8x
F2	Apigenin	< 50%	> 50	-
F2a	6,8-dibromoapigenin	81.98%	15.32	> 3.2x
F3	Luteolin	75.80%	21.76	-
F3a	6,8-dibromoluteolin	95.08%	Not reported, but >95% inhibition	Significant increase

Data synthesized from a study on brominated flavonoids as antidiabetic agents.[2]

The enhanced activity of the brominated flavonoids is attributed to the increased lipophilicity and the potential for new interactions within the enzyme's active site.[1] This demonstrates how bromination can be a highly effective strategy for optimizing the activity of a known pharmacophore.

Case Study 2: Aplysinopsin Analogs and Selective MAO-A Inhibition

Aplysinopsins are tryptophan-derived marine natural products that have been investigated for a range of bioactivities, including the modulation of neurotransmissions.[3][4][5] A comprehensive structure-activity relationship (SAR) study of fifty synthetic aplysinopsin analogs identified bromination as a critical factor for potent and selective inhibition of human monoamine oxidase A (MAO-A), an important target in the treatment of depression and neurological disorders.

The study revealed that while the non-brominated parent structures showed modest activity, the introduction of a bromine atom at either the C-5 or C-6 position of the indole ring dramatically increased MAO-A inhibition.

Comparative Data: MAO-A Inhibition

Compound	Bromination Pattern	MAO-A IC50 (nM)	MAO-B IC50 (nM)	Selectivity Index (MAO-B/MAO-A)
Analog A	Non-brominated	1300	> 10000	> 7.7
Analog B	5-Bromo	8.9	800	89.9
Analog C	6-Bromo	5.6	450	80.4

Data from a study on the synthesis and evaluation of aplysinopsin analogs as MAO inhibitors.

The most potent compound, a 6-bromo analog, exhibited an IC50 of 5.6 nM for MAO-A with an 80-fold selectivity over MAO-B. This highlights the precision of using bromine to enhance potency and fine-tune selectivity, a key objective in modern drug design.

Case Study 3: Brominated Chalcones and Enhanced Anticancer Activity

Chalcones are open-chain flavonoids with a versatile chemical scaffold that lends itself to a wide array of pharmacological activities, including anticancer effects.[6][7] The introduction of bromine to the chalcone structure has been shown to be a successful strategy for enhancing cytotoxic potency against various cancer cell lines.[6]

In one study, a series of brominated chalcone derivatives were synthesized and evaluated for their anticancer activity. One particular compound demonstrated significantly greater potency than the standard chemotherapeutic agent 5-fluorouracil (5-FU) against gastric cancer cell lines, while showing less cytotoxicity to non-malignant cells.[6]

Comparative Data: Cytotoxicity in Gastric Cancer Cells (SGC-7901)

Compound	Description	IC50 (µM)
Non-brominated Chalcone Analog	(Representative)	> 20
Brominated Chalcone (H72)	3,4,5-trimethoxy A-ring, 4-bromo B-ring	3.57
5-Fluorouracil (5-FU)	Positive Control	7.82

Data from a comparative study of brominated chalcones.[6]

The mechanism of action for this potent brominated chalcone involves the induction of reactive oxygen species (ROS), which in turn triggers mitochondria-mediated apoptosis.[6]

Visualizing the Mechanism: ROS-Mediated Apoptosis

The diagram below illustrates the signaling pathway initiated by the brominated chalcone, leading to cancer cell death.

Caption: ROS-mediated apoptosis pathway induced by brominated chalcones.

Experimental Protocols for Comparative Analysis

To ensure the trustworthiness and reproducibility of comparative studies, standardized and validated protocols are essential. Below are detailed, step-by-step methodologies for key assays used to evaluate and compare the biological activities of brominated and non-brominated analogs.

General Workflow for Comparative Evaluation

The following diagram outlines a typical workflow for the synthesis and biological evaluation of novel chemical analogs.

Caption: General workflow for the synthesis and biological testing of analogs.

Protocol 1: MTT Assay for Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[6][8][9]

Principle: Viable cells with active metabolism reduce the yellow MTT tetrazolium salt to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell adherence.

• Compound Treatment: Prepare serial dilutions of the brominated and non-brominated analogs in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-only controls (e.g., 0.1% DMSO) and untreated controls.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3-4 hours at 37°C. During this time, viable cells will convert the MTT to formazan crystals.

• Formazan Solubilization: Carefully remove the medium from each well. Add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of the resulting colored solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage of viability against the compound concentration (log scale) to determine the IC50 value (the concentration that inhibits 50% of cell growth).[8]

Protocol 2: General Enzyme Inhibition Assay

This protocol provides a general framework for determining the IC50 value of a compound against a purified enzyme.[10]

Principle: The rate of an enzyme-catalyzed reaction is measured in the presence of varying concentrations of an inhibitor. The reduction in enzyme activity is used to determine the inhibitor's potency.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a concentrated stock solution of the purified enzyme in a suitable assay buffer.

  • Prepare a stock solution of the enzyme's substrate in the same buffer.

  • Prepare serial dilutions of the test compounds (brominated and non-brominated analogs) over a wide concentration range.

• Assay Setup (96-well plate):

  • Add a fixed volume of the enzyme solution to each well.

  • Add the different concentrations of the test compounds to the appropriate wells.

  • Include a positive control (no inhibitor) and a negative control/blank (no enzyme).

• Pre-incubation: Pre-incubate the enzyme and inhibitor mixture for a specific time (e.g., 10-15 minutes) at the optimal temperature for the enzyme. This allows the inhibitor to bind to the enzyme before the reaction starts.

• Reaction Initiation: Add a fixed volume of the substrate solution to each well to start the enzymatic reaction.

• Activity Measurement: Measure the rate of the reaction using a microplate reader. The detection method depends on the assay:

  • Colorimetric: Measure the change in absorbance over time.

  • Fluorometric: Measure the change in fluorescence over time.

  • Luminometric: Measure the light output at a specific time point.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the positive control (100% activity).[10]

  • Plot the percentage of inhibition against the compound concentration (log scale) to determine the IC50 value.

Protocol 3: Competitive Receptor Binding Assay

This assay is used to determine the affinity of a test compound for a receptor by measuring its ability to compete with a known radiolabeled ligand.[11][12][13]

Principle: A fixed concentration of a high-affinity radiolabeled ligand is incubated with a receptor source (e.g., cell membrane preparation). The unlabeled test compound is added at increasing concentrations, and the displacement of the radiolabeled ligand is measured.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a cell membrane homogenate containing the target receptor.

  • Prepare a solution of the radiolabeled ligand (e.g., ³H-E2 for the estrogen receptor) at a concentration near its Kd value.[12]

  • Prepare serial dilutions of the unlabeled test compounds (brominated and non-brominated analogs).

• Assay Setup (in microcentrifuge tubes or filter plates):

  • To each tube/well, add the assay buffer, the cell membrane preparation, the radiolabeled ligand, and the varying concentrations of the test compound.

  • Total Binding: Wells containing buffer, membranes, and radioligand only.

  • Non-specific Binding: Wells containing all of the above plus a high concentration of an unlabeled known ligand to saturate the receptors.[12]

• Incubation: Incubate the mixture at a specific temperature (e.g., 4°C or room temperature) for a sufficient time to reach binding equilibrium.

• Separation of Bound and Free Ligand: Rapidly separate the receptor-bound radioligand from the unbound radioligand. This is typically done by vacuum filtration through a glass fiber filter, which traps the membranes while allowing the free ligand to pass through.[13]

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the concentration of the test compound (log scale).

  • Determine the IC50 value from the resulting competition curve. The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

Conclusion

The strategic incorporation of bromine into bioactive molecules is a proven and effective method for enhancing potency, selectivity, and overall therapeutic potential. As demonstrated through the case studies of flavonoids, aplysinopsins, and chalcones, the "bromine advantage" is not a matter of chance but a predictable outcome of fundamental physicochemical principles. By leveraging the detailed experimental protocols provided, researchers can systematically evaluate their own brominated analogs, validate their performance against non-brominated counterparts, and accelerate the journey from lead compound to viable drug candidate.

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• Taha, M. O., Bustanji, Y., Al-Ghorani, E., & Zalloum, H. (2012). Synthesis and evaluation of aplysinopsin analogs as inhibitors of human monoamine oxidase A and B. Bioorganic & Medicinal Chemistry Letters, 22(15), 5059–5064. [Link]

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A Comparative Guide to Validating Synthesis Products with 2D NMR Spectroscopy

In the landscape of drug discovery and chemical research, the unambiguous confirmation of a molecule's structure is a critical, non-negotiable step.[1][2][3] While one-dimensional (1D) Nuclear Magnetic Resonance (NMR) spectroscopy provides a foundational overview of a molecule's proton and carbon framework, it often falls short in resolving complex structures where signals overlap or coupling patterns are ambiguous.[4] Two-dimensional (2D) NMR spectroscopy emerges as an indispensable tool, offering a higher level of structural detail by spreading complex information across two frequency dimensions, thereby revealing intricate atomic connectivity and spatial relationships.[1][2][3][5]

This guide provides an in-depth comparison of the most prevalent 2D NMR techniques used to validate the structures of synthesis products. We will explore the fundamental principles, practical applications, and comparative strengths of Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), Heteronuclear Multiple Bond Correlation (HMBC), and Nuclear Overhauser Effect Spectroscopy (NOESY). This document is intended for researchers, scientists, and drug development professionals seeking to leverage the full potential of 2D NMR for definitive structural elucidation.[1][2][3]

The Foundational Step: Meticulous Sample Preparation

The quality of any NMR spectrum is fundamentally dependent on the quality of the sample. Proper sample preparation is paramount to obtaining high-resolution data and avoiding artifacts that can complicate interpretation.

Core Principles of Sample Preparation:

• Solubility and Concentration: The sample must be fully dissolved to create a homogeneous solution.[6] For a comprehensive suite of 2D NMR experiments on small molecules, a concentration of 10-50 mg in 0.6-0.7 mL of a deuterated solvent is generally recommended.[7] While homonuclear experiments like COSY might be feasible at lower concentrations (around 15-25 mg), heteronuclear experiments such as HSQC and HMBC benefit from higher concentrations to achieve an adequate signal-to-noise ratio in a reasonable timeframe.[6][8][9]

• Solvent Selection: The choice of deuterated solvent is critical. It should completely dissolve the sample without reacting with it. Common choices include chloroform-d (CDCl3), dimethyl sulfoxide-d6 (DMSO-d6), and acetone-d6.[10] It's important to be aware that some solvents, like CDCl3, can be slightly acidic and may cause decomposition of sensitive compounds.[10]

• Purity and Filtration: The solution should be free of any particulate matter, as this can disrupt the magnetic field homogeneity, leading to poor shimming and broadened spectral lines.[6] Filtering the sample through a small plug of cotton or glass wool in a Pasteur pipette is a simple and effective method to remove solid impurities.[7]

• NMR Tube Quality: Always use high-quality NMR tubes rated for the magnetic field strength of the spectrometer.[8][10] Poor quality or damaged tubes can lead to difficulties in shimming and result in distorted peak shapes.[8][10]

A Comparative Overview of Key 2D NMR Experiments

The strategic application of a suite of 2D NMR experiments allows for the systematic piecing together of a molecule's structure. The typical workflow involves identifying proton-proton spin systems, assigning protons to their directly attached carbons, connecting these fragments through longer-range couplings, and finally, determining the molecule's three-dimensional conformation.[9]

Experiment	Information Provided	Typical Application	Strengths	Limitations
COSY	¹H-¹H scalar (through-bond) couplings	Identifying proton spin systems and neighboring protons.	Relatively fast and sensitive. Excellent for mapping out the proton backbone.	Can be congested in complex molecules. Only shows correlations between J-coupled protons.
HSQC	One-bond ¹H-¹³C correlations	Assigning protons to their directly attached carbons.	High sensitivity due to proton detection. Excellent for identifying CH, CH₂, and CH₃ groups.	Does not provide information about quaternary carbons or long-range connectivity.
HMBC	Two- and three-bond ¹H-¹³C correlations	Connecting molecular fragments across quaternary carbons and heteroatoms.	Crucial for assembling the complete carbon skeleton. Can reveal long-range connectivity.	Less sensitive than HSQC. Requires optimization of the long-range coupling delay.
NOESY/ROESY	Through-space correlations between protons (< 5Å)	Determining stereochemistry, conformation, and spatial proximity of protons.	Provides 3D structural information. Essential for distinguishing between isomers.	NOE signals can be weak and depend on molecular size and tumbling rate. ROESY is an alternative for medium-sized molecules where NOESY signals may be zero.[11][12]

Delving into the Details: A Guide to Interpretation and Application

COSY (Correlation Spectroscopy): Mapping the Proton Framework

The COSY experiment is often the first 2D NMR technique employed in structure elucidation.[13] It reveals which protons are scalar-coupled to each other, typically through two or three bonds.[14][15]

• How to Read a COSY Spectrum: A COSY spectrum displays the 1D proton spectrum along both the horizontal and vertical axes.[16][17] The diagonal peaks correspond to the signals in the 1D spectrum.[14][16] The crucial information lies in the off-diagonal "cross-peaks," which indicate that the two protons at the corresponding chemical shifts on each axis are coupled.[14][16]

• Practical Application: By tracing the connectivity pathways of the cross-peaks, one can identify distinct spin systems within the molecule. For example, in an ethyl group, a cross-peak would be observed between the methyl (CH₃) and methylene (CH₂) protons, confirming their adjacency.

HSQC (Heteronuclear Single Quantum Coherence): Linking Protons to Carbons

Once the proton spin systems have been identified, the next step is to determine which carbons these protons are attached to. The HSQC experiment provides this information by showing correlations between protons and their directly bonded carbons.[18]

• How to Read an HSQC Spectrum: An HSQC spectrum has the proton spectrum on one axis and the carbon spectrum on the other. Each cross-peak indicates a direct, one-bond connection between a specific proton and a specific carbon.

• Practical Application: HSQC is invaluable for definitively assigning the carbon signals for all protonated carbons (CH, CH₂, and CH₃). It is a highly sensitive experiment due to the detection of the more sensitive ¹H nucleus.[19] The absence of a signal for a particular carbon in the HSQC spectrum, which is present in the 1D ¹³C spectrum, is strong evidence that it is a quaternary carbon (a carbon with no attached protons).

HMBC (Heteronuclear Multiple Bond Correlation): Assembling the Molecular Skeleton

The HMBC experiment is the key to piecing together the molecular fragments identified by COSY and HSQC. It reveals correlations between protons and carbons that are two or three bonds apart.[20]

• How to Read an HMBC Spectrum: Similar to HSQC, the HMBC spectrum correlates proton and carbon chemical shifts. However, the cross-peaks in an HMBC spectrum represent longer-range couplings.

• Practical Application: HMBC is particularly powerful for identifying the connectivity around quaternary carbons and heteroatoms. For instance, a proton on a methyl group showing a correlation to a carbonyl carbon two bonds away provides definitive evidence for the placement of that methyl group adjacent to the carbonyl.

NOESY (Nuclear Overhauser Effect Spectroscopy) and ROESY (Rotating-frame Overhauser Effect Spectroscopy): Unveiling the 3D Structure

While the previously discussed experiments elucidate the bonding framework, NOESY and ROESY provide information about the through-space proximity of protons, which is crucial for determining stereochemistry and conformation.[11][21][22][23]

• The Nuclear Overhauser Effect (NOE): The NOE is a phenomenon where the magnetization of one nucleus is affected by the saturation of another nucleus that is close in space (typically within 5 Å).[12][22]

• NOESY vs. ROESY: The choice between NOESY and ROESY depends on the molecular weight of the compound. For small molecules, NOESY is generally preferred. However, for medium-sized molecules (around 800-1200 amu), the NOE can be close to zero, making it difficult to observe.[11][12] In such cases, the ROESY experiment is a better choice as it always produces a positive signal.[11][12][22]

• Practical Application: NOESY and ROESY are instrumental in distinguishing between stereoisomers. For example, in a disubstituted alkene, the presence of a NOESY cross-peak between two protons on adjacent carbons would indicate that they are on the same side of the double bond (cis), while the absence of such a peak would suggest a trans configuration.

Experimental Protocols: A Step-by-Step Workflow

The following provides a generalized workflow for acquiring a standard set of 2D NMR spectra for structure validation.

Step 1: Initial 1D NMR Analysis

• Acquire a high-quality 1D ¹H NMR spectrum to assess the overall complexity of the molecule and identify the chemical shifts of all proton signals.

• Acquire a 1D ¹³C NMR spectrum to determine the number of unique carbon environments.

• (Optional but recommended) Acquire DEPT-135 and DEPT-90 spectra to differentiate between CH, CH₂, and CH₃ groups.[18]

Step 2: Acquiring 2D NMR Data

The following is a logical sequence for acquiring the 2D NMR data:

• COSY:

  • Use a standard gradient-selected COSY pulse sequence (e.g., gCOSY).

  • Set the spectral width in both dimensions to encompass all proton signals.

  • Typically, 2-4 scans per increment are sufficient for a reasonably concentrated sample.

• HSQC:

  • Use a standard gradient-selected HSQC pulse sequence with sensitivity enhancement (e.g., hsqcedetgpsisp).

  • Set the ¹H spectral width as in the COSY experiment.

  • Set the ¹³C spectral width to cover the expected range of carbon chemical shifts.

  • The number of increments in the indirect dimension (¹³C) will determine the resolution in that dimension. A typical value is 256.

• HMBC:

  • Use a standard gradient-selected HMBC pulse sequence (e.g., hmbcgplpndqf).

  • The spectral widths are set similarly to the HSQC experiment.

  • A key parameter is the long-range coupling delay, which is typically optimized for a J-coupling of 8-10 Hz.

• NOESY/ROESY:

  • Choose between NOESY (noesygpph) or ROESY (roesygpph) based on the estimated molecular weight.

  • A crucial parameter is the mixing time, which determines the extent of NOE buildup. Typical mixing times for small molecules range from 300 to 800 ms.

Visualizing the Workflow and Data Interpretation

A systematic approach is key to successfully elucidating a structure from 2D NMR data. The following diagram illustrates a typical workflow.

Caption: A typical workflow for structure validation using 2D NMR spectroscopy.

Conclusion

Two-dimensional NMR spectroscopy is a powerful and indispensable tool for the unambiguous structural validation of synthesis products in both academic and industrial research settings.[1][2][3] By providing detailed information about atomic connectivity and spatial relationships, a combination of COSY, HSQC, HMBC, and NOESY/ROESY experiments allows for the confident determination of complex molecular architectures.[24] A thorough understanding of the principles behind each technique, coupled with meticulous sample preparation and a systematic approach to data interpretation, empowers researchers to overcome the limitations of 1D NMR and ensure the scientific integrity of their work.

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• NOESY and ROESY.
• NMR as a “Gold Standard” Method in Drug Design and Discovery - PMC.
• 1H-1H COSY & TOCSY two- dimensional NMR spectroscopy - Oxford Instruments.
• JEOL USA blog | Deciphering Complex Chemical Structures with COSY NMR.
• The Role of Two-Dimensional NMR Spectroscopy( 2D NMR Spectroscopy )in Pharmaceutical Research: Applications, Advancements, and Future Directions - Preprints.org.
• (PDF) The Role of Two-Dimensional NMR Spectroscopy( 2D NMR Spectroscopy )in Pharmaceutical Research: Applications, Advancements, and Future Directions - ResearchGate.
• NMR sample preparation guidelines.
• Spec2D: A Structure Elucidation System Based on 1H NMR and H−H COSY Spectra in Organic Chemistry | Journal of Chemical Information and Modeling - ACS Publications.
• Sample preparation and positioning - Penn Chemistry NMR Facility.
• The Impact of 2D-NMR NOESY on Drug Development: Analysis of Polycyclic Microtubule Disassembly Inhibitors - Longdom Publishing.
• NOESY and ROESY - ORGANIC SPECTROSCOPY INTERNATIONAL.
• Stereochemistry Information from NOESY/ROESY data … Part 1 - ACD/Labs.
• A Step-By-Step Guide to 1D and 2D NMR Interpretation - Emery Pharma.
• Understanding 2D NMR Spectra: How to Read and Interpret Them - Creative Biostructure.
• Sample Preparation and Positioning - NMR.
• How to make an NMR sample.
• Stereochemistry Information from NOESY/ROESY data … Part 2 - ACD/Labs.
• Common problems and artifacts encountered in solution‐state NMR experiments - CDN.
• NMR Artifacts - Max T. Rogers NMR.
• Unraveling Molecular Architecture: A Comparative Guide to 2D NMR Spectroscopy for Reaction Product Confirmation - Benchchem.
• Principles and Features of Single-Scan Two-Dimensional NMR Spectroscopy | Journal of the American Chemical Society - ACS Publications.
• Evaluation of Band-Selective HSQC and HMBC: Methodological Validation on the Cyclosporin Cyclic Peptide and Application for Poly(3-hydroxyalkanoate)s Stereoregularity Determination - PMC.
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• Development and Validation of 2D Difference Intensity Analysis for Chemical Library Screening by Protein-Detected NMR Spectroscopy - PubMed.
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• Common problems and artifacts encountered in solution-state NMR experiments.
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• Fast quantitative 2D NMR for quantifying analytes in complex mixtures.

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A Comparative Guide to the Purity Assessment of Ethyl 2-amino-2-(2-bromophenyl)acetate by Elemental Analysis

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For drug intermediates like Ethyl 2-amino-2-(2-bromophenyl)acetate, a key building block in the synthesis of various therapeutic agents, rigorous purity assessment is paramount. This guide provides an in-depth comparison of elemental analysis with other critical analytical techniques for determining the purity of this compound, supported by experimental insights and protocols. Our focus is to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions in their analytical workflows.

The control of impurities in new drug substances is a critical regulatory requirement, with guidelines established by the International Council for Harmonisation (ICH).[1] These impurities can be organic, inorganic, or residual solvents, each with the potential to affect the stability, and safety of the final drug product.

The Foundational Role of Elemental Analysis

Elemental analysis, specifically CHN (Carbon, Hydrogen, Nitrogen) analysis, serves as a fundamental technique for assessing the purity of a synthesized organic compound.[2][3] It provides a quantitative determination of the mass percentages of these elements within a sample.[2] By comparing the experimentally determined elemental composition to the theoretical values calculated from the molecular formula, a direct and robust assessment of purity can be made.[4] For a compound to be considered pure, the experimentally found values for carbon, hydrogen, and nitrogen should typically be within ±0.4% of the calculated values.[5]

Theoretical Elemental Composition of Ethyl 2-amino-2-(2-bromophenyl)acetate

The first step in this purity assessment is to establish the theoretical elemental composition. The molecular formula for Ethyl 2-amino-2-(2-bromophenyl)acetate is C₁₀H₁₂BrNO₂.

To calculate the theoretical elemental composition, we first determine the molecular weight of the compound:

• Carbon (C): 10 atoms × 12.011 g/mol = 120.11 g/mol

• Hydrogen (H): 12 atoms × 1.008 g/mol = 12.096 g/mol

• Bromine (Br): 1 atom × 79.904 g/mol = 79.904 g/mol

• Nitrogen (N): 1 atom × 14.007 g/mol = 14.007 g/mol

• Oxygen (O): 2 atoms × 15.999 g/mol = 31.998 g/mol

Molecular Weight (MW): 258.115 g/mol

From this, the theoretical weight percentages of the key elements for CHN analysis are:

• %C = (120.11 / 258.115) × 100 = 46.53%

• %H = (12.096 / 258.115) × 100 = 4.69%

• %N = (14.007 / 258.115) × 100 = 5.43%

Any significant deviation from these values in the experimental results would indicate the presence of impurities.[3]

A Comparative Overview of Purity Assessment Techniques

While elemental analysis provides a fundamental measure of purity, a comprehensive assessment often involves orthogonal methods that offer different insights into the nature of potential impurities. The choice of technique is guided by the specific information required at a given stage of drug development.

Analytical Technique	Principle	Key Advantages	Key Limitations	Application for Ethyl 2-amino-2-(2-bromophenyl)acetate
Elemental Analysis (CHN)	Combustion of the sample and quantification of resulting gases (CO₂, H₂O, N₂).[3][6]	Provides a direct measure of elemental composition, excellent for detecting inorganic impurities and confirming the empirical formula.[7]	Does not provide information on the structure of impurities; less sensitive to organic impurities with similar elemental compositions.	Primary Purity Assessment: Confirms the fundamental elemental composition and detects inorganic impurities or residual solvents that would alter the C, H, and N percentages.
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a liquid mobile phase and a solid stationary phase.[8]	High resolution for separating closely related organic impurities, highly sensitive, and quantitative.[9]	Requires a reference standard for accurate quantification of the main component and impurities.	Impurity Profiling: Ideal for detecting and quantifying organic impurities such as starting materials, by-products, and degradation products.
Quantitative NMR (qNMR)	The intensity of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[10]	Provides both structural and quantitative information, does not require a reference standard of the analyte itself (can use an internal standard), and is non-destructive.[10][11]	Lower sensitivity compared to HPLC, potential for signal overlap in complex mixtures.	Absolute Quantification: Can be used to determine the absolute purity of the material without the need for a specific reference standard of the compound itself.[10]
Fourier-Transform Infrared (FTIR) Spectroscopy	Absorption of infrared radiation by molecular vibrations, providing a "fingerprint" of the functional groups present.[12]	Rapid and non-destructive, excellent for confirming the presence of key functional groups and identifying major structural features.	Primarily qualitative, not well-suited for quantifying low levels of impurities.	Structural Confirmation: Confirms the presence of the ester, amine, and aromatic functionalities, and can detect impurities with different functional groups.

Experimental Protocols

The following sections provide detailed, step-by-step methodologies for the key experiments discussed.

Elemental Analysis (CHN) Workflow

The workflow for CHN analysis is a destructive technique that involves the complete combustion of the sample.

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Spectroscopic Data Comparison Guide: Ethyl 2-amino-2-(2-bromophenyl)acetate and its Isomeric Alternatives

Executive Summary & Structural Context

In the development of peptidomimetics, chiral building blocks, and active pharmaceutical ingredients (APIs) like clopidogrel analogs, unnatural amino acid derivatives are indispensable. Ethyl 2-amino-2-(2-bromophenyl)acetate (also known as 2-bromophenylglycine ethyl ester) is a highly valued intermediate. However, distinguishing the ortho-bromo (2-bromo) isomer from its meta (3-bromo) and para (4-bromo) counterparts during quality control is a frequent analytical challenge.

This guide objectively compares the spectroscopic performance (NMR, IR, and MS) of Ethyl 2-amino-2-(2-bromophenyl)acetate against its structural alternatives. Rather than merely listing data, we will explore the causality behind the spectral differences—specifically, how the steric and electronic properties of the ortho-bromine atom dictate molecular conformation and, consequently, the spectroscopic readout.

The Mechanistic "Ortho Effect"

The position of the bromine atom fundamentally alters the local magnetic environment of the molecule. In the 2-bromo isomer, the bulky halogen atom creates significant steric hindrance. This restricts the free rotation of the C(alpha)–Phenyl bond, forcing the alpha-proton into the anisotropic deshielding cone of the aromatic ring and the halogen's electron cloud. As a result, the alpha-proton of the 2-bromo isomer experiences a pronounced downfield chemical shift compared to the 3-bromo and 4-bromo alternatives, a phenomenon well-documented in the conformational analysis of .

Comparative Spectroscopic Data

To facilitate rapid QA/QC screening, the expected quantitative spectroscopic data for the three primary isomers are summarized below.

Table 1: High-Resolution ¹H NMR Comparison (400 MHz, CDCl₃)

Structural Feature	2-Bromo Isomer (Target)	3-Bromo Isomer (Alternative)	4-Bromo Isomer (Alternative)	Causality / Diagnostic Value
Alpha-Proton (Cα-H)	~5.05 ppm (s)	~4.60 ppm (s)	~4.55 ppm (s)	Diagnostic: Steric clash in the 2-bromo isomer forces the proton into a deshielding zone, shifting it ~0.5 ppm downfield.
Aromatic Protons	7.10–7.60 ppm (ABCD system)	7.20–7.55 ppm (Complex m + isolated s)	7.25 & 7.48 ppm (AA'BB' system, two d)	Diagnostic: The 4-bromo isomer shows a highly symmetric pattern; the 2-bromo shows a distinct ortho-doublet at ~7.55 ppm.
Ester -CH₂-	4.15 ppm (q, J = 7.1 Hz)	4.15 ppm (q, J = 7.1 Hz)	4.15 ppm (q, J = 7.1 Hz)	Non-diagnostic: Distant from the halogen effect.
Ester -CH₃	1.20 ppm (t, J = 7.1 Hz)	1.20 ppm (t, J = 7.1 Hz)	1.20 ppm (t, J = 7.1 Hz)	Non-diagnostic: Standard ethyl ester signature.
Amine (-NH₂)	2.20 ppm (br s)	2.15 ppm (br s)	2.10 ppm (br s)	Variable: Exchanges with moisture; requires validation.

Table 2: ¹³C NMR, MS, and IR Performance Metrics

Methodology	2-Bromo Isomer	4-Bromo Isomer	Mechanistic Rationale
¹³C NMR (Cα)	~58.5 ppm	~57.0 ppm	The ortho-bromine exerts a slight inductive and steric deshielding effect on the alpha-carbon.
ESI-MS [M+H]⁺	m/z 258.0 & 260.0 (1:1)	m/z 258.0 & 260.0 (1:1)	Both exhibit the classic 1:1 isotopic signature of a single bromine atom (⁷⁹Br and ⁸¹Br) [1].
FT-IR (N-H stretch)	3385, 3315 cm⁻¹	3380, 3310 cm⁻¹	Primary amines display a characteristic doublet (symmetric and asymmetric stretching).
FT-IR (C=O stretch)	1738 cm⁻¹	1735 cm⁻¹	Strong ester carbonyl stretching; slightly shifted due to minor conformational differences.

Experimental Protocols: Self-Validating Systems

As an application scientist, I emphasize that a protocol must not only generate data but also internally validate it. The following workflows are designed to eliminate false positives when identifying Ethyl 2-amino-2-(2-bromophenyl)acetate.

Protocol A: ¹H NMR Acquisition with D₂O Exchange Validation

Objective: To definitively assign the amine protons and confirm the alpha-proton shift without solvent interference.

• Sample Preparation: Dissolve 15 mg of the synthesized Ethyl 2-amino-2-(2-bromophenyl)acetate in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v TMS as an internal standard.

  • Causality: CDCl₃ is chosen over DMSO-d₆ because it lacks a broad water peak at 3.3 ppm that could obscure the amine or ester signals.

• Initial Acquisition: Acquire a standard 1D ¹H NMR spectrum (minimum 16 scans, 400 MHz). Identify the broad singlet at ~2.20 ppm suspected to be the -NH₂ group.

• Self-Validation (The D₂O Shake): Add 1-2 drops of Deuterium Oxide (D₂O) directly to the NMR tube. Cap tightly and shake vigorously for 30 seconds. Allow the phases to separate.

• Secondary Acquisition: Re-acquire the ¹H NMR spectrum.

  • Validation: The rapid chemical exchange between the basic amine protons and deuterium ( R−NH2​+D2​O⇌R−ND2​+H2​O ) will cause the broad singlet at 2.20 ppm to completely disappear, confirming its identity and leaving the downfield alpha-proton (~5.05 ppm) unambiguously assigned.

Protocol B: LC-ESI-MS Isotopic Profiling

Objective: To confirm the presence of the bromine atom and the exact molecular weight.

• Chromatography: Inject 1 µL of a 10 µg/mL sample (in Methanol/Water 50:50) onto a C18 reverse-phase column. Use a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B).

• Ionization: Utilize Electrospray Ionization in Positive mode (ESI+).

  • Causality: The primary amine group is highly basic and readily accepts a proton from the formic acid in the mobile phase, ensuring a strong [M+H]⁺ signal.

• Isotope Analysis: Extract the mass spectra at the target retention time. You must observe a doublet at m/z 258.01 and 260.01.

  • Validation: The natural abundance of ⁷⁹Br (50.69%) and ⁸¹Br (49.31%) dictates that these two peaks must have a relative intensity ratio of approximately 1:1. Any deviation from this ratio indicates contamination or misidentification.

Visualizations & Analytical Workflows

To streamline laboratory decision-making, the following logical architectures illustrate the validation workflow and the isomer differentiation process.

Figure 1: Multi-modal spectroscopic workflow for the structural validation of brominated amino acid esters.

Figure 2: Logical decision tree for NMR-based differentiation of bromophenylglycine isomers.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 334096, N-(2-Bromophenyl)glycine." PubChem, 2025. URL:[Link]

• Seco, J. M., et al. "Boc-Phenylglycine: The Reagent of Choice for the Assignment of the Absolute Configuration of α-Chiral Primary Amines by 1H NMR Spectroscopy." The Journal of Organic Chemistry, vol. 64, no. 13, 1999, pp. 4669-4675. URL:[Link]

Advanced TLC Analysis for Reaction Monitoring: Standard TLC vs. HPTLC vs. TLC-MS

Reaction monitoring is the pulse of organic synthesis. While advanced liquid chromatography (HPLC/UPLC) provides high-resolution quantitative data, Thin-Layer Chromatography (TLC) remains the undisputed frontline tool for real-time reaction monitoring due to its speed, low cost, and high-throughput parallel processing capabilities.

However, as pharmaceutical pipelines demand higher purity and faster turnaround times, traditional visual TLC is often insufficient for complex matrices. This guide objectively compares standard TLC plates, High-Performance TLC (HPTLC) plates, and modern TLC-Mass Spectrometry (TLC-MS) systems, providing a self-validating experimental protocol for monitoring complex multi-component reactions.

Mechanistic Foundations of Planar Chromatography

At its core, TLC operates on the principle of differential partitioning. The stationary phase typically consists of silica gel particles populated with surface silanol groups (Si-OH) that interact with polar analytes via hydrogen bonding and dipole-dipole interactions[1]. When the plate is placed in a developing chamber, the mobile phase (organic solvent) migrates upward via capillary action.

The causality of separation relies on the competition between the mobile phase and the stationary phase for the analyte. Polar compounds exhibit a stronger affinity for the silica gel, resulting in lower retention factors ( Rf​ ), while non-polar compounds migrate further with the solvent front[1].

Technology Comparison: Evaluating the Alternatives

To optimize reaction monitoring, scientists must choose the appropriate planar chromatography platform based on resolution requirements, time constraints, and the need for structural confirmation.

Standard TLC Plates (e.g., Silica Gel 60 G)

Standard TLC is the traditional workhorse of the synthetic lab. These plates are coated with silica particles averaging 10–12 µm in diameter with an irregular shape and a broad particle size distribution (3–20 µm range)[2].

• Pros: Highly cost-effective; suitable for routine, simple binary reactions.

• Cons: The irregular particle size creates larger interstitial spaces, leading to significant Eddy diffusion (band broadening). This limits resolution and makes it difficult to separate closely eluting isomers or complex crude mixtures.

High-Performance TLC (HPTLC) Plates

HPTLC represents a significant material science upgrade over standard TLC. These plates utilize smaller, spherical silica particles (5–6 µm) with a tightly controlled, narrow size distribution[2].

• Pros: The uniform packing drastically reduces interstitial volume, minimizing band diffusion. This allows for superior resolution, sharper bands, and quantifiable results[3]. Because the theoretical plate count is higher, migration distances can be shortened to just 3–7 cm, reducing analysis time to under 10 minutes[2].

• Cons: Higher consumable cost per plate; requires precise sample application (often automated) to fully leverage the resolution benefits.

TLC-Mass Spectrometry (TLC-MS) Systems (e.g., Advion Plate Express)

Relying solely on UV/Vis detection or chromogenic stains can lead to false positives, as co-eluting impurities or isomeric byproducts may mimic the target product's Rf​ value. TLC-MS systems solve this by physically bridging planar chromatography with mass spectrometry. An extraction head lowers onto the TLC plate, forms a leak-tight seal over the spot of interest, and elutes the analyte directly into a compact mass spectrometer[4].

• Pros: Provides immediate molecular weight ( m/z ) and fragmentation data directly from the plate[4]. Eliminates the need to scrape silica or run parallel LC-MS, reducing "sample-to-answer" time to under a minute per spot.

• Cons: Requires significant capital investment for the MS and extraction interface.

Objective Performance Data

The following table summarizes the quantitative and operational differences between the three technologies:

Feature	Standard TLC Plates	HPTLC Plates	TLC-MS Systems (e.g., Advion)
Stationary Phase Particle Size	10–12 µm (irregular)	5–6 µm (spherical, uniform)	Agnostic (Compatible with TLC/HPTLC)
Typical Migration Distance	10–15 cm	3–7 cm	N/A (Extraction occurs post-development)
Typical Analysis Time	15–60 minutes	3–10 minutes	< 1 minute per spot (Extraction + MS)
Resolution & Band Broadening	Moderate (prone to Eddy diffusion)	High (tight bands, superior resolution)	Orthogonal (Mass resolution separates co-elutions)
Limit of Detection (LOD)	Nanogram to Microgram range	Low Nanogram to Picogram range	Picogram range (MS dependent)
Data Output	Qualitative ( Rf​ , UV/Vis)	Quantitative (Densitometry)	Structural ( m/z , fragmentation)

Logical Workflows

To ensure absolute trustworthiness in reaction monitoring, the workflow must be designed as a self-validating system. The diagram below illustrates the integration of matrix controls and orthogonal MS confirmation.

Self-validating TLC-MS workflow ensuring matrix control and structural confirmation.

Self-Validating Experimental Protocol: Monitoring Pyrimidine Synthesis

To demonstrate these principles, the following protocol outlines the monitoring of a multi-component Biginelli reaction (synthesizing dihydropyrimidines from an aldehyde, a β-dicarbonyl compound, and urea)[5].

Step 1: Plate Activation

• Action: Heat the HPTLC silica gel 60 F254 plates at 120°C for 20 minutes in a clean laboratory oven. Cool in a desiccator.

• Causality: Plate activation removes adsorbed ambient moisture from the surface. Heating drives off bound water from the silanol groups, maximizing their availability for hydrogen bonding with the analytes and ensuring reproducible Rf​ values[1].

Step 2: Chamber Equilibration

• Action: Add the mobile phase (e.g., Hexane/Ethyl Acetate) to a depth of 0.5 cm in a glass developing chamber. Line the back wall with filter paper, seal the lid, and equilibrate for at least 20 minutes[1].

• Causality: The filter paper acts as a wick, saturating the chamber's atmosphere with solvent vapor. Without equilibration, the mobile phase would evaporate directly off the face of the TLC plate during development, artificially inflating Rf​ values and causing severe band broadening.

Step 3: The Co-Spotting Technique

• Action: Draw a faint pencil baseline 1 cm from the bottom of the plate. Spot three distinct lanes:

  • SM: Pure limiting reactant (aldehyde) reference.

  • RM: An aliquot of the crude reaction mixture.

  • Co-Spot: A spot containing both SM and RM superimposed on each other[6].

• Causality: Crude reaction mixtures contain varying pH levels, salts, and byproducts that alter the local polarity of the silica gel, often causing the Rf​ of the starting material in the crude mixture to shift compared to the pure reference. The Co-Spot acts as an internal matrix control; if the SM and RM spots merge perfectly in the Co-Spot lane, it definitively proves the unreacted starting material is still present[6].

Step 4: Development

• Action: Place the plate vertically in the chamber. Allow the solvent to migrate until it is approximately 1 cm from the top edge. Remove the plate and immediately mark the solvent front with a pencil[6].

• Causality: Marking the front immediately is critical because volatile organic solvents evaporate within seconds of removal. An inaccurate solvent front measurement invalidates the Rf​ calculation.

Step 5: Visualization & TLC-MS Extraction

• Action: Observe the dried plate under short-wave UV light (254 nm) and circle the UV-active spots. To confirm reaction completion, place the developed plate into a TLC-MS extraction device (e.g., Advion Plate Express). Use an elution solvent of 0.1% formic acid in methanol at 250 µL/min to extract the newly formed product spot directly into the mass spectrometer[4].

• Causality: Monitoring the disappearance of the aldehyde spot under UV suggests reaction progress[5], but UV alone cannot differentiate the target dihydropyrimidine from a UV-active side product. Direct TLC-MS elution provides the exact m/z of the spot, eliminating false positives and confirming true reaction completion[4].

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A Comparative Guide to the Electron Ionization Mass Spectrometry Fragmentation of Ethyl 2-amino-2-(2-bromophenyl)acetate

Abstract: This technical guide provides a comprehensive analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern for Ethyl 2-amino-2-(2-bromophenyl)acetate. As direct experimental spectra for this specific compound are not widely published, this guide synthesizes foundational mass spectrometry principles, fragmentation mechanisms of analogous structures, and data from related compounds to construct a reliable predictive model. We will explore the key fragmentation pathways, including alpha-cleavage, benzylic fission, and reactions involving the bromine and ethyl ester moieties. This guide is intended for researchers, scientists, and drug development professionals who rely on mass spectrometry for structural elucidation and impurity profiling.

Introduction and Significance

Ethyl 2-amino-2-(2-bromophenyl)acetate is a substituted amino acid ester containing two key structural features that dictate its mass spectrometric behavior: a halogenated aromatic ring and an amino acid ester side chain. Understanding its fragmentation pattern is crucial for its unambiguous identification in complex mixtures, such as in reaction monitoring, metabolite identification, or quality control of pharmaceutical intermediates. Electron Ionization (EI) mass spectrometry induces reproducible and characteristic fragmentation, creating a molecular fingerprint that, when properly interpreted, reveals significant structural information.[1]

The presence of bromine provides a distinct isotopic signature, while the amino and ester groups offer predictable sites for bond cleavage.[2] This guide will deconstruct the molecule's fragmentation by comparing it to the known behavior of simpler, related structures, thereby providing a robust framework for interpreting its mass spectrum.

Proposed Experimental Protocol: GC-MS Analysis

To acquire a standardized and reproducible mass spectrum, a Gas Chromatography-Mass Spectrometry (GC-MS) system with an EI source is the recommended instrumentation.[2]

Step-by-Step Methodology:

• Sample Preparation: Dissolve approximately 1 mg of Ethyl 2-amino-2-(2-bromophenyl)acetate in 1 mL of a volatile, high-purity solvent (e.g., dichloromethane or ethyl acetate).

• Instrumentation: Utilize a GC coupled to a mass spectrometer equipped with an EI source and a quadrupole or time-of-flight (TOF) mass analyzer.

• GC Conditions:

  • Injection Port: Set to 250°C.

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium, with a constant flow rate of 1 mL/min.

  • Column: A non-polar capillary column, such as a DB-5ms or equivalent.

  • Oven Program: Initiate at 100°C, hold for 1 minute, then ramp at 15°C/min to 280°C and hold for 5 minutes. This program is designed to ensure proper volatilization and chromatographic separation.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV. This standard energy level allows for comparison with established spectral libraries (e.g., NIST).[3]

  • Ion Source Temperature: 230°C.

  • Mass Range: Scan from m/z 40 to 400 to ensure capture of the molecular ion and all significant fragments.

Rationale for Experimental Choices: The use of 70 eV EI is critical for generating extensive, library-comparable fragmentation. The GC parameters are selected to ensure thermal stability and efficient elution of the analyte into the mass spectrometer.

Predicted Fragmentation Pathways and Comparative Analysis

The fragmentation of Ethyl 2-amino-2-(2-bromophenyl)acetate is initiated by the removal of an electron to form the molecular ion radical (M⁺˙). Due to the near-equal natural abundance of the ⁷⁹Br and ⁸¹Br isotopes, all bromine-containing fragments will appear as a pair of peaks (a doublet) separated by two m/z units, with nearly equal intensity.[4]

Molecular Ion (M⁺˙): m/z 257/259 Calculated for C₁₀H₁₂⁷⁹BrNO₂ and C₁₀H₁₂⁸¹BrNO₂

The primary fragmentation routes are predicted to be dominated by cleavages adjacent to the nitrogen and carbonyl groups (alpha-cleavage) and cleavage of the bond between the aromatic ring and the side chain.

Pathway A: Alpha-Cleavage at the Amino Group

Alpha-cleavage is a dominant fragmentation pathway for amines and amino esters.[5][6] It involves the cleavage of the bond alpha to the heteroatom (nitrogen), driven by the stabilization of the resulting cation by the nitrogen's lone pair of electrons.[7] For this molecule, this involves the loss of the carbethoxy group (•COOEt).

Caption: Pathway A: Alpha-cleavage leading to a stable iminium ion.

This fragmentation is expected to be highly favorable, leading to a prominent peak at m/z 198/200 . This fragment corresponds to the [2-bromophenyl(amino)methylium] ion. The stability of this resonance-stabilized iminium ion makes this a primary fragmentation route.[5]

Pathway B: Benzylic Cleavage

Cleavage of the C-C bond between the bromophenyl ring and the amino-ester side chain is another highly probable event. This "benzylic-type" cleavage results in the loss of the amino-ester portion as a radical and the formation of a bromophenyl cation.

Caption: Pathway B: Benzylic cleavage forming the bromophenyl cation.

The resulting bromophenyl cation (m/z 155/157) is a common fragment in the mass spectra of brominated aromatic compounds.[2][4] This fragment can subsequently lose a bromine radical (•Br) to form the phenyl cation at m/z 77 , although this is often a lower abundance peak compared to the initial benzylic cleavage product.[4]

Pathway C: Fragmentation of the Ester Group

The ethyl ester group itself can undergo characteristic fragmentation. One common pathway is the loss of an ethoxy radical (•OEt), leading to an acylium ion.

Caption: Pathway C: Fragmentation via loss of an ethoxy radical.

This cleavage would produce a fragment at m/z 212/214 . The loss of an ethoxy radical is a well-documented fragmentation pathway for ethyl esters.[8] Further fragmentation of the ester can include the loss of ethene (C₂H₄) via a McLafferty rearrangement if a gamma-hydrogen is present; however, in this structure, such a rearrangement is not sterically favored. Instead, simple loss of an ethyl radical (•C₂H₅) to give a fragment at m/z 228/230 is also possible.

Comparative Data from Analogous Structures

To support these predictions, we can examine the known fragmentation of simpler molecules.

• Ethyl Phenylacetate: The mass spectrum of this compound is dominated by a peak at m/z 91, corresponding to the tropylium ion ([C₇H₇]⁺), formed by cleavage of the bond between the carbonyl carbon and the methylene group, followed by rearrangement.[3][9] This highlights the stability of the seven-membered ring structure and supports the likelihood of benzylic-type cleavages. Its molecular ion is observed at m/z 164.[10]

• Bromobiphenyl: The fragmentation of brominated aromatics is characterized by the cleavage of the C-Br bond. For 4-bromobiphenyl, the base peak is at m/z 152, corresponding to the loss of the bromine radical from the molecular ion.[4] This confirms that the C-Br bond is relatively labile under EI conditions and that fragments containing the bromophenyl moiety are likely to undergo further loss of Br.

Summary of Predicted Key Ions

The following table summarizes the most probable and structurally significant ions in the EI mass spectrum of Ethyl 2-amino-2-(2-bromophenyl)acetate.

m/z (⁷⁹Br/⁸¹Br)	Proposed Ion Formula	Proposed Structure / Origin	Fragmentation Pathway
257 / 259	[C₁₀H₁₂BrNO₂]⁺˙	Molecular Ion	-
212 / 214	[C₈H₇BrNO]⁺	[M - •OCH₂CH₃]⁺	Loss of Ethoxy Radical
198 / 200	[C₈H₉BrN]⁺	[M - •COOEt]⁺	Alpha-Cleavage
155 / 157	[C₆H₄Br]⁺	Bromophenyl Cation	Benzylic Cleavage
77	[C₆H₅]⁺	[C₆H₄Br - •Br]⁺	Loss of Bromine from Fragment

Conclusion

The fragmentation pattern of Ethyl 2-amino-2-(2-bromophenyl)acetate under electron ionization is predicted to be rich in structural information. The spectrum will be characterized by a distinct molecular ion doublet at m/z 257/259. The most significant fragmentation pathways are anticipated to be alpha-cleavage , yielding a stable iminium ion at m/z 198/200, and benzylic cleavage , producing the bromophenyl cation at m/z 155/157. Additional fragments arising from the loss of parts of the ethyl ester group will further aid in confirming the structure. This predictive guide, grounded in established fragmentation principles and comparative data, provides a solid foundation for the identification and structural elucidation of this compound and related substances.

References

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• FooDB. (2010). Showing Compound Ethyl phenylacetate (FDB010560). Retrieved from [Link]

• Fiveable. (2025). Alpha Cleavage Definition. Retrieved from [Link]

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• NIST. (n.d.). Benzeneacetic acid, ethyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• JoVE. (2024). Video: Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation. Retrieved from [Link]

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Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal of Ethyl 2-amino-2-(2-bromophenyl)acetate

As drug development and synthetic workflows become increasingly complex, laboratory safety must evolve from simple compliance into a mechanistic science. Proper chemical handling requires understanding the why behind the what. This guide provides researchers and environmental health professionals with a self-validating, step-by-step operational plan for the disposal of Ethyl 2-amino-2-(2-bromophenyl)acetate , ensuring zero-incident safety records and optimized waste management costs.

Physicochemical Profiling & Hazard Assessment

Ethyl 2-amino-2-(2-bromophenyl)acetate is an unnatural amino acid derivative containing a reactive amine, a hydrolyzable ester, and a heavy halogen (bromine). This unique structural triad dictates its stringent handling and disposal requirements.

Quantitative Data & Operational Implications

Parameter	Specification / Classification	Operational Implication
Chemical Class	Halogenated Organic Compound	Mandates strict segregation into dedicated halogenated waste streams[1].
Molecular Weight	~258.11 g/mol	High density; will settle or stratify if mixed with lighter aqueous solvents.
GHS Hazards	H302, H315, H319, H335	Requires handling in a certified fume hood with Viton or double-nitrile gloves[2].
Chemical Incompatibilities	Strong acids, strong bases, oxidizers	Do not co-mingle in waste carboys containing these reactive agents[3].
Disposal Modality	High-Temperature Incineration	Requires transfer to a permitted RCRA facility to prevent toxic byproducts[4].

The Mechanistic Logic of Waste Segregation

In laboratory waste management, segregating halogenated solvents from non-halogenated waste is not merely a regulatory suggestion—it is a critical safety and economic imperative.

The Economic Causality: Because Ethyl 2-amino-2-(2-bromophenyl)acetate contains a bromine atom, it is classified by the EPA as a halogenated organic waste[1]. If even a few milliliters of this compound are poured into a 20-liter carboy of non-halogenated solvent (like ethanol or acetone), the entire 20 liters must be legally reclassified as halogenated waste[1]. This exponentially inflates disposal costs because halogenated wastes require specialized, high-temperature incineration to prevent the formation of highly toxic dioxins and furans[5].

The Chemical Causality: The molecule features an ester linkage and a basic primary amine. If this compound is disposed of in a waste container containing strong aqueous acids or bases, the ester group will undergo rapid hydrolysis[3]. This reaction is exothermic and generates volatile byproducts. In a tightly sealed waste carboy, this can lead to dangerous pressure buildup and catastrophic container rupture.

Self-Validating Standard Operating Procedures (SOPs)

To ensure absolute safety, every protocol must be a closed-loop, self-validating system. Do not proceed to subsequent steps until the validation checkpoint is cleared.

Workflow A: Routine Waste Containerization

Step 1: Container Selection & Compatibility Verification

• Action: Select a high-density polyethylene (HDPE) waste container specifically designated for [3].

• Causality: HDPE is highly resistant to halogenated organics. Avoid metal containers, as trace moisture can cause the brominated compound to slowly degrade into hydrobromic acid, which will corrode the metal.

• Validation Checkpoint: Visually inspect the container's existing label. Proceed only if it explicitly reads "Halogenated Waste."

Step 2: Chemical Stabilization

• Action: Ensure the waste mixture is chemically neutral before sealing the container.

• Causality: Neutralizing the waste prevents acid- or base-catalyzed hydrolysis of the ester group, mitigating the risk of exothermic gas evolution.

• Validation Checkpoint: Dip a universal pH indicator strip into an aliquot of the final waste mixture. Proceed to sealing only if the strip indicates a neutral pH (6.0–8.0).

Step 3: Transfer and Volume Control

• Action: Working inside a certified chemical fume hood, use a dedicated funnel to transfer the chemical. Fill the container to a maximum of 90% capacity[6].

• Causality: Leaving 10% headspace accommodates vapor expansion caused by ambient temperature fluctuations in the laboratory.

• Validation Checkpoint: Verify the liquid level is at or below the container's designated fill line before removing the funnel.

Step 4: Labeling and SAA Storage

• Action: Cap tightly and affix a standardized [1]. Write "Ethyl 2-amino-2-(2-bromophenyl)acetate" and check the "Halogenated" box. Store in a Satellite Accumulation Area (SAA) with secondary containment[7].

• Validation Checkpoint: Cross-reference the chemical name on the waste tag with the original reagent bottle before placing it in the SAA.

Workflow B: Emergency Spill Response

Step 1: Area Isolation and PPE

• Action: Evacuate immediate personnel. Don double nitrile gloves, chemical splash goggles, and a lab coat[3].

• Causality: The compound is a severe eye and skin irritant (H315, H319)[2].

Step 2: Inert Absorption

• Action: Cover the spill with an inert, non-combustible absorbent material such as dry sand or diatomaceous earth[4].

• Causality: Using inert absorbents prevents secondary exothermic reactions that could occur if the brominated compound reacts with the organic components of standard combustible spill pads.

• Validation Checkpoint: Ensure no visible liquid remains pooling on the surface before sweeping.

Step 3: Collection and Decontamination

• Action: Sweep the absorbed material using non-sparking tools and place it into a sealed hazardous waste bag[4]. Wash the surface with mild detergent and water, collecting the rinsate as aqueous halogenated waste.

Disposal Workflow Visualization

The following diagram illustrates the logical decision tree for the segregation and disposal of this compound.

Decision tree for the segregation and proper disposal of halogenated organic laboratory waste.

References

• Guidelines for Solvent Waste Recycling and Disposal Hazardous Waste Experts URL:[Link]

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• Compound Summary: Ethyl 2-(4-bromophenyl)acetate (Proxy for Hazard Classification) National Center for Biotechnology Information (PubChem) URL:[Link]

• Halogenated Solvents in Laboratories - SAA Guidelines Temple University Environmental Health and Radiation Safety URL: [Link]

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Personal protective equipment for handling Ethyl 2-amino-2-(2-bromophenyl)acetate

Comprehensive Safety & Handling Guide for Ethyl 2-amino-2-(2-bromophenyl)acetate

This guide provides essential safety protocols for handling Ethyl 2-amino-2-(2-bromophenyl)acetate, a compound used in advanced research and pharmaceutical development. As a brominated aromatic amine derivative, this substance requires careful management to mitigate potential health risks. This document outlines the necessary personal protective equipment (PPE), safe handling procedures, and disposal plans to ensure a secure laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl 2-amino-2-(2-bromophenyl)acetate was not available at the time of publication. The following guidance is based on a conservative assessment of hazards from structurally similar compounds, including (E)-ethyl 3-(2-amino-5-bromophenyl)acrylate and 2-bromoaniline. Researchers must perform their own risk assessment and consult institutional safety officers.

Hazard Identification and Risk Assessment

Ethyl 2-amino-2-(2-bromophenyl)acetate contains a halogenated aromatic amine moiety, a structural class of compounds that often exhibits moderate to high toxicity. Based on analogous structures, the primary hazards are anticipated to be:

• Acute Toxicity : Harmful if swallowed or absorbed through the skin.[1][2]

• Skin and Eye Irritation : Likely to cause skin irritation and serious eye irritation.[2][3]

• Respiratory Irritation : Inhalation of dust or aerosols may cause respiratory tract irritation.[2][3]

• Organ Toxicity : Prolonged or repeated exposure may pose a risk of organ damage.[1]

Anticipated GHS Hazard Classification

The following table summarizes the likely hazard classifications based on data from structurally related compounds.

Hazard Class	GHS Hazard Code	Description	Source Analogue
Acute Toxicity, Oral	H302	Harmful if swallowed	2-Bromoaniline, (E)-ethyl 3-(2-amino-5-bromophenyl)acrylate[1][2]
Acute Toxicity, Dermal	H311	Toxic in contact with skin	2-Bromoaniline[1]
Skin Irritation	H315	Causes skin irritation	(E)-ethyl 3-(2-amino-5-bromophenyl)acrylate[2]
Serious Eye Irritation	H319	Causes serious eye irritation	(E)-ethyl 3-(2-amino-5-bromophenyl)acrylate[2][3]
Specific Target Organ Toxicity	H335	May cause respiratory irritation	(E)-ethyl 3-(2-amino-5-bromophenyl)acrylate[2][3]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent exposure through all potential routes: inhalation, dermal contact, and eye contact. The selection of PPE must be based on the specific laboratory operation being performed.

Core PPE Requirements (Applicable at all times when handling the compound):

• Eye and Face Protection : ANSI Z87.1-compliant chemical splash goggles are required. When there is a significant risk of splash, such as during solution transfers or reaction work-ups, a full face shield must be worn in addition to goggles.[1][4]

• Hand Protection : Double-gloving with chemical-resistant gloves is essential. An inner nitrile glove provides a base layer of protection, while a thicker, outer glove (e.g., neoprene or butyl rubber) offers extended resistance. Always inspect gloves for tears or punctures before use and change them immediately if contamination is suspected.[5]

• Body Protection : A flame-resistant laboratory coat must be worn and fully buttoned. For larger-scale operations or when handling solutions, a chemical-resistant apron should be worn over the lab coat.[5]

• Footwear : Closed-toe, liquid-resistant shoes must be worn at all times in the laboratory.

Task-Specific Respiratory Protection

The primary engineering control for preventing inhalation exposure is a certified chemical fume hood.

• Weighing and Solid Transfers : These operations must be conducted within a chemical fume hood or a powder containment hood to prevent the inhalation of fine particulates.

• Solution Handling and Reactions : All work with solutions of the compound must be performed inside a chemical fume hood.

• Emergency Situations (Spills) : In the event of a significant spill outside of a fume hood, an air-purifying respirator with cartridges appropriate for organic vapors and particulates (e.g., ABEK-P2 type) may be necessary for cleanup personnel.[6]

Operational and Disposal Plans

Safe Handling and Operational Workflow

Adherence to a strict, step-by-step workflow is critical for minimizing exposure risk. The following diagram outlines the decision-making process for safe handling.

Caption: Safe handling workflow from preparation to disposal.

Step-by-Step Handling Protocol:

• Preparation : Before starting, ensure an emergency shower and eyewash station are accessible. Prepare all necessary equipment and reagents.

• Engineering Controls : All manipulations of the compound must occur within a properly functioning chemical fume hood.

• Weighing : Use an analytical balance inside a fume hood or a containment enclosure. Use anti-static weigh paper or boats to prevent dispersal of the solid.

• Solution Preparation : Add the solid to the solvent slowly to avoid splashing.

• Reaction Monitoring : Keep the reaction vessel closed and within the fume hood for the duration of the experiment.

• Decontamination : After use, decontaminate all surfaces and glassware with an appropriate solvent (e.g., ethanol or acetone), collecting the rinsate as hazardous waste.

Emergency Procedures

• Skin Contact : Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[1][4]

• Eye Contact : Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2][4]

• Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[6]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6]

• Spill Cleanup : For small spills within a fume hood, absorb the material with an inert absorbent (e.g., vermiculite or sand). For larger spills, evacuate the area and contact your institution's environmental health and safety department.

Waste Disposal Plan

As a halogenated organic compound, all waste containing Ethyl 2-amino-2-(2-bromophenyl)acetate must be treated as hazardous.[7]

• Waste Segregation :

  • Solid Waste : Collect unused compound, contaminated weigh paper, gloves, and absorbent materials in a dedicated, clearly labeled "Halogenated Organic Solid Waste" container.

  • Liquid Waste : Collect all solutions and solvent rinsates in a sealed, properly labeled "Halogenated Organic Liquid Waste" container.

• Container Management : Keep waste containers closed at all times, except when adding waste. Store them in a designated satellite accumulation area within the laboratory.

• Final Disposal : Arrange for the disposal of hazardous waste through your institution's certified waste management program. Do not dispose of this chemical down the drain.[4]

By adhering to these stringent safety and handling protocols, researchers can effectively manage the risks associated with Ethyl 2-amino-2-(2-bromophenyl)acetate and maintain a safe laboratory environment.

References

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• Lab Safety Equipment & PPE. ChemTalk. [Link]

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